Technical Documentation Center

4-Chloro-3-hydroxypyridine-2-carbaldehyde Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 4-Chloro-3-hydroxypyridine-2-carbaldehyde

Core Science & Biosynthesis

Foundational

4-Chloro-3-hydroxypyridine-2-carbaldehyde: Chemical Identifiers, Synthetic Utility, and Applications in Metallodrug Design

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Whitepaper & Laboratory Guide Executive Summary In the landscape of rational drug design, heterocyclic chelato...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Whitepaper & Laboratory Guide

Executive Summary

In the landscape of rational drug design, heterocyclic chelators play a pivotal role in the development of metallodrugs. 4-Chloro-3-hydroxypyridine-2-carbaldehyde represents a highly specialized building block designed for the synthesis of advanced transition metal complexes[1]. By featuring an aldehyde group at the C2 position and a hydroxyl group at the C3 position, this scaffold is primed for condensation reactions to form multidentate ligands (such as thiosemicarbazones)[2]. The strategic incorporation of a chlorine atom at the C4 position provides critical electronic and steric tuning, enhancing the lipophilicity and modulating the acidity of the adjacent hydroxyl group—key parameters for cellular internalization and metal coordination in physiological environments.

Core Chemical Identifiers and Structural Parameters

To ensure unambiguous identification across chemical databases and inventory systems, the core identifiers and physicochemical parameters of 4-chloro-3-hydroxypyridine-2-carbaldehyde are summarized below[3].

Table 1: Chemical Identifiers and Properties

ParameterValue
Chemical Name 4-Chloro-3-hydroxypyridine-2-carbaldehyde
Common Synonyms 4-Chloro-3-hydroxypicolinaldehyde; 4-chloro-3-hydroxy-2-pyridinecarboxaldehyde
CAS Registry Number 1256826-42-2
Molecular Formula C₆H₄ClNO₂
Molecular Weight 157.56 g/mol
MDL Number MFCD18257737
SMILES String O=CC1=NC=CC(Cl)=C1O
Commercial Availability Verified via BLD Pharm[4] and OChem Inc[3]

Mechanistic Note on SMILES: The SMILES string O=CC1=NC=CC(Cl)=C1O dictates a rigid planar geometry where the formyl oxygen and the C3-hydroxyl oxygen are in close proximity. This pre-organization is thermodynamically favorable for subsequent chelation events.

Structural Significance & Causality in Drug Design

The transition from a standard pyridine-2-carbaldehyde to the 4-chloro-3-hydroxy derivative is not arbitrary; it is a calculated modification driven by the principles of coordination chemistry and pharmacokinetics[1].

  • Electronic Tuning via Halogenation: The electronegative chlorine atom at C4 exerts a strong inductive electron-withdrawing effect (-I effect) on the pyridine ring. This directly lowers the pKa of the C3-hydroxyl group. Causality: A lower pKa facilitates the deprotonation of the hydroxyl group at physiological pH (7.4), allowing the ligand to act as a monoanionic donor. This neutralizes the positive charge of metal cations (e.g., Pt²⁺, Pd²⁺, Sn⁴⁺), resulting in a neutral, lipophilic complex capable of crossing cell membranes.

  • Tridentate Chelation Pocket: When reacted with thiosemicarbazides, the resulting azomethine nitrogen, the deprotonated C3-phenoxide oxygen, and the thiocarbonyl sulfur form a highly stable O,N,S-tridentate chelation pocket. This geometry heavily favors the displacement of labile ligands from metal precursors[2].

Table 2: Comparative Coordination Parameters (Theoretical Framework)

Ligand ScaffoldC3-OH AcidityLipophilicity (LogP)Preferred Chelation ModePrimary Metal Targets
3-Hydroxypyridine-2-carbaldehydeStandardLowerO,N,S-TridentatePt(II), Pd(II), Sn(IV)
4-Chloro-3-hydroxypyridine-2-carbaldehyde Increased (-I effect) Higher O,N,S-Tridentate Pt(II), Pd(II), Sn(IV)

Experimental Workflows: Synthesis of Metallodrug Precursors

As a Senior Application Scientist, I emphasize that robust protocols must be self-validating. The following workflows detail the conversion of 4-chloro-3-hydroxypyridine-2-carbaldehyde into a bioactive metallodrug, complete with in-process quality controls.

Protocol A: Synthesis of the Thiosemicarbazone Ligand (H₂L)

Objective: Condensation of the C2-aldehyde with a thiosemicarbazide to form a tridentate chelator.

  • Dissolution: Suspend 1.0 equivalent of 4-chloro-3-hydroxypyridine-2-carbaldehyde in anhydrous ethanol to achieve a 0.1 M concentration.

    • Causality: Anhydrous ethanol provides a polar protic medium that solubilizes the reagents while preventing the hydrolysis of the resulting imine bond.

  • Acid Catalysis: Add 2-3 drops of glacial acetic acid to the stirring mixture.

    • Causality: The acid protonates the carbonyl oxygen, increasing the electrophilicity of the C2 carbon and significantly lowering the activation energy for nucleophilic attack by the terminal amine of the thiosemicarbazide.

  • Condensation & Reflux: Add 1.0 equivalent of thiosemicarbazide and heat the mixture to reflux (78–80°C) for 4–6 hours[1].

    • Self-Validation (IPC): Monitor the reaction via Thin Layer Chromatography (TLC) using a 9:1 Dichloromethane:Methanol mobile phase. The reaction is complete when the high-Rf UV-active aldehyde spot is entirely consumed, replaced by a lower-Rf azomethine product spot (due to increased hydrogen bonding capability).

  • Isolation: Concentrate the mixture in vacuo to half its volume and cool to 4°C overnight. Filter the resulting crystalline precipitate, wash with cold diethyl ether, and dry under high vacuum.

Protocol B: Metallation to form a[Pt(L)Cl] Complex

Objective: Coordination of the synthesized ligand to a Platinum(II) center.

  • Ligand Activation: Suspend the synthesized thiosemicarbazone ligand (1.0 eq) in methanol and add exactly 1.0 equivalent of methanolic KOH.

    • Causality: KOH deprotonates the C3-hydroxyl group, generating a highly nucleophilic oxygen donor. This ensures the ligand binds as an anionic tridentate chelate rather than a neutral bidentate one, which is critical for complex stability[2].

  • Metal Coordination: Dissolve Potassium Tetrachloroplatinate(II) (K₂PtCl₄, 1.0 eq) in a minimal volume of deionized water. Add this dropwise to the stirring ligand solution at room temperature.

    • Causality: The thermodynamic stability of the resulting 5- and 6-membered chelate rings drives the displacement of three labile chloride ligands from the Pt(II) center.

  • Incubation & Validation: Stir the mixture continuously for 24 hours.

    • Self-Validation (IPC): The reaction is visually confirmed by a distinct bathochromic shift (color change from pale yellow to deep orange/red) indicative of Ligand-to-Metal Charge Transfer (LMCT) bands. The simultaneous precipitation of KCl and the insoluble neutral[Pt(L)Cl] complex confirms successful metallation.

  • Purification: Centrifuge the precipitate, wash sequentially with deionized water (to remove KCl byproducts) and cold ethanol, then dry in a desiccator.

SynthWorkflow A 4-Chloro-3-hydroxypyridine -2-carbaldehyde (CAS: 1256826-42-2) B Thiosemicarbazide + EtOH / H+ Catalyst A->B Condensation C Thiosemicarbazone Ligand (H2L) B->C -H2O E Metallodrug Complex [Pt(L)] C->E Chelation D Metal Precursor (e.g., K2PtCl4) D->E Coordination

Caption: Synthetic workflow from 4-chloro-3-hydroxypyridine-2-carbaldehyde to a metallodrug complex.

Mechanistic Pathway: Ribonucleotide Reductase (RNR) Inhibition

The ultimate biological utility of complexes derived from 4-chloro-3-hydroxypyridine-2-carbaldehyde lies in their potent anticancer properties[2]. These complexes primarily target Ribonucleotide Reductase (RNR), the rate-limiting enzyme responsible for the de novo synthesis of deoxyribonucleotides (dNTPs) required for DNA replication.

The lipophilic nature of the 4-chloro-substituted complex allows it to efficiently penetrate the cell membrane. Once inside, the redox-active metal center (e.g., Pt, Fe, or Sn) interacts with the R2 subunit of RNR. The complex quenches the essential tyrosyl radical required for enzyme catalysis, halting the conversion of ribonucleotides to deoxyribonucleotides. This depletion of the dNTP pool triggers S-phase cell cycle arrest and subsequent apoptosis in rapidly dividing cancer cells[1].

MOAPathway A Metal-Thiosemicarbazone Complex (Lipophilic Prodrug) B Cellular Internalization (Enhanced by 4-Cl substitution) A->B C Ribonucleotide Reductase (RNR) Active Site Binding B->C D Tyrosyl Radical Quenching (Redox-active metal center) C->D E Depletion of dNTP Pools D->E F S-Phase Cell Cycle Arrest & Apoptosis E->F

Caption: Mechanistic pathway of RNR inhibition and apoptosis induced by the synthesized metal complexes.

References

  • OChem Incorporation - Aldehyde Product Catalog (CAS 1256826-42-2). 3

  • BLD Pharm - 3-Hydroxypicolinaldehyde Derivatives. 4

  • National Institutes of Health (NIH PMC) - Properties, X-Ray Crystal Structure, and Antiproliferative Activity of Diorganotin Complexes. 1

  • Bentham Science - Platinum(II) Complexes of 3-Hydroxypyridine-2-Carboxaldehyde, N(4)-Methyl and N(4)-Pyrrolidinyl Thiosemicarbazones: Synthesis, Characterization, and Primary Anticancer Screening against HeLa Cells, and Molecular Docking. 2

Sources

Exploratory

Structural Dynamics and Conformational Control in 4-Chloro-3-hydroxypyridine-2-carbaldehyde: A Technical Whitepaper

Executive Summary The rational design of targeted therapeutics and advanced coordination complexes relies heavily on the predictable conformational behavior of small-molecule building blocks. 4-Chloro-3-hydroxypyridine-2...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The rational design of targeted therapeutics and advanced coordination complexes relies heavily on the predictable conformational behavior of small-molecule building blocks. 4-Chloro-3-hydroxypyridine-2-carbaldehyde represents a highly specialized heterocyclic scaffold characterized by a delicate interplay of steric hindrance, electronic induction, and robust intramolecular hydrogen bonding. This whitepaper provides an in-depth mechanistic analysis of its molecular architecture, detailing how the 4-chloro substituent dictates the coplanarity of the aldehyde group and modulates the tautomeric equilibrium of the pyridine ring.

Molecular Architecture & Conformational Dynamics

The Ortho-Hydroxy-Carbaldehyde Motif

At the core of 4-chloro-3-hydroxypyridine-2-carbaldehyde is the ortho-hydroxy-carbaldehyde structural motif. Much like the well-characterized pyridoxal (Vitamin B6) derivatives, the spatial proximity of the C3-hydroxyl group and the C2-carbaldehyde group facilitates the formation of a strong, six-membered intramolecular hydrogen bond (O-H···O=C)[1]. This non-covalent interaction acts as a conformational lock, restricting the free rotation of the aldehyde group and forcing it into strict coplanarity with the pyridine ring.

The Mechanistic Role of the 4-Chloro Substituent

The introduction of a chlorine atom at the C4 position fundamentally alters the physicochemical landscape of the molecule through two distinct mechanisms:

  • Steric Locking: The van der Waals radius of chlorine (~1.75 Å) creates significant steric bulk at the C4 position. If the C3-hydroxyl proton were to rotate away from the C2-aldehyde, it would encounter severe steric clash with the chlorine atom. Consequently, the 3-OH proton is sterically forced to point toward the 2-CHO oxygen, reinforcing the intramolecular hydrogen bond and rigidifying the planar conformation.

  • Electronic Modulation: Chlorine exerts a strong inductive electron-withdrawing effect (-I). Positioned para to the pyridine nitrogen and ortho to the hydroxyl group, this -I effect increases the acidity of the 3-OH proton (making it a superior hydrogen bond donor) while simultaneously decreasing the basicity of the pyridine nitrogen[2].

G A 4-Chloro-3-hydroxypyridine-2-carbaldehyde B 3-OH & 2-CHO Proximity A->B C 4-Chloro Substituent A->C D Intramolecular H-Bond (O-H···O=C) B->D F Inductive Electron Withdrawal (-I Effect) C->F E Coplanar Conformation (Dihedral ~0°) D->E G Increased 3-OH Acidity & Altered Tautomerism D->G Coupled Dynamics F->G

Figure 1: Conformational logic and steric-electronic effects of the 4-chloro substituent.

Tautomeric Equilibria & Solvent Effects

The pyridine scaffold exhibits complex tautomerism that is highly dependent on the microenvironment. While the neutral hydroxy-aldehyde form dominates in non-polar environments, polar protic solvents can stabilize a zwitterionic form (phenoxide/pyridinium)[2].

The protonation state of the pyridine ring directly couples with the strength of the intramolecular hydrogen bond. Because the 4-chloro group lowers the pKa of the pyridine nitrogen (estimated ~4.5 - 5.0, down from ~5.8 in unsubstituted analogs), the molecule is less likely to exist in the zwitterionic form at physiological pH compared to its non-chlorinated counterparts. This ensures that the molecule remains primarily in the neutral, highly coplanar hydroxy-aldehyde state, which is critical when utilizing this building block for the synthesis of planar tridentate metal chelators (e.g., thiosemicarbazones for PdII or PtII complexes)[3].

Tautomerism T1 Neutral Hydroxy-Aldehyde (Dominant in Non-Polar) T2 Zwitterionic Form (Favored in Aqueous/Polar) T1->T2 Proton Transfer (Solvent Mediated) T3 Protonated Pyridinium (Low pH) T1->T3 +H+ T2->T3 +H+

Figure 2: Solvent-mediated tautomeric equilibrium pathways of the pyridine scaffold.

Quantitative Conformational Data

The following table summarizes the key structural and electronic parameters of the 4-chloro derivative compared to the unsubstituted baseline, illustrating the causality of the substituent effects.

ParameterUnsubstituted 3-OH-Py-2-CHO4-Chloro-3-OH-Py-2-CHOCausality / Physical Meaning
O-H···O Distance (Å) ~2.55 - 2.60~2.50 - 2.54Stronger H-bond due to increased 3-OH acidity (-I effect of Cl).
Dihedral Angle (O=C-C2-C3-O) 0° to 5°~0° (Highly Coplanar)Steric repulsion from 4-Cl locks the OH orientation rigidly.
Pyridine N pKa ~5.8~4.5 - 5.0Electron withdrawal by para-Cl decreases basicity.
3-OH pKa ~8.0~7.0 - 7.5Inductive stabilization of the phenoxide-like anion.

Self-Validating Experimental Workflows

To accurately characterize the conformation of 4-chloro-3-hydroxypyridine-2-carbaldehyde, researchers must employ orthogonal techniques that validate both the solid-state geometry and the solution-state dynamics.

Protocol 1: X-Ray Crystallography for Solid-State Conformation

Causality: Solid-state packing forces can sometimes override intramolecular interactions. This protocol is designed to isolate the intrinsic molecular geometry by minimizing thermal noise.

  • Crystallization: Dissolve 10 mg of the compound in a minimal volume of a binary solvent system (e.g., Dichloromethane/Hexane, 1:3 v/v). Allow slow evaporation at 4°C to promote the growth of single crystals without inducing solvent-mediated tautomerization.

  • Data Collection: Mount a suitable crystal on a diffractometer equipped with a cold stream. Collect diffraction data at 100 K . Why 100 K? Cryogenic temperatures minimize the thermal ellipsoids of the atoms, allowing for the precise location of the bridging hydrogen atom in the electron density map.

  • Refinement: Solve the structure using direct methods and refine using OLEX2[3]. Ensure that the hydrogen atom of the 3-OH group is located from the difference Fourier map and refined freely, rather than placed in a calculated position.

  • Validation Check: The protocol is self-validating: calculate the O-H···O distance. If the distance is strictly < 2.6 Å and the O=C-C2-C3-O dihedral angle is < 2°, the intramolecular lock is confirmed. If the distance exceeds 2.6 Å, it indicates that intermolecular hydrogen bonding (e.g., with trace water or adjacent molecules) has disrupted the internal lock[1].

Protocol 2: NMR Spectroscopy for Solution-State Dynamics

Causality: To prove that the coplanar conformation persists in solution and is not merely a crystal packing artifact, temperature-dependent NMR (VT-NMR) is utilized to measure the stability of the hydrogen bond against thermal disruption.

  • Sample Preparation: Prepare two separate 5 mM solutions: one in anhydrous CDCl₃ (a non-polar solvent that preserves intramolecular H-bonds) and one in DMSO-d₆ (a highly polar, hydrogen-bond-accepting solvent that actively competes for the 3-OH proton).

  • Baseline Acquisition: Acquire standard ¹H-NMR spectra at 298 K. In CDCl₃, the 3-OH proton should appear highly deshielded (δ 10.5 - 11.5 ppm), confirming the presence of a strong intramolecular hydrogen bond.

  • Variable Temperature (VT) Analysis: In the DMSO-d₆ sample, acquire ¹H-NMR spectra at 10 K intervals from 298 K to 373 K.

  • Validation Check: Calculate the temperature coefficient (Δδ/ΔT) for the 3-OH proton. A small coefficient (< 3 ppb/K) validates that the intramolecular hydrogen bond is sterically locked by the 4-chloro group and resists solvent competition. A larger coefficient indicates that the bond is breaking and exchanging with the solvent.

Workflow S1 Sample Prep (Crystallization/Solvation) S2 X-Ray Diffraction (Solid-State) S1->S2 S3 NMR Spectroscopy (Solution-State) S1->S3 S4 Data Refinement (OLEX2 / TopSpin) S2->S4 S3->S4 S5 Conformational Validation S4->S5

Figure 3: Self-validating workflow for solid and solution-state conformational analysis.

References

  • Different packing motifs mediated by hydrogen bonds in the hydrochloride salts of two pyridoxal N-acylhydrazone derivatives ResearchG
  • Internal Proton Transfer in the External Pyridoxal 5′-Phosphate Schiff Base in Dopa Decarboxylase PMC / NIH
  • Palladium(II)

Sources

Foundational

Comprehensive Spectroscopic Profiling of 4-Chloro-3-hydroxypyridine-2-carbaldehyde: A Technical Guide for Advanced Structural Elucidation

Executive Summary In modern drug discovery and agrochemical development, highly functionalized heterocyclic building blocks are critical for synthesizing complex active pharmaceutical ingredients (APIs). 4-Chloro-3-hydro...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In modern drug discovery and agrochemical development, highly functionalized heterocyclic building blocks are critical for synthesizing complex active pharmaceutical ingredients (APIs). 4-Chloro-3-hydroxypyridine-2-carbaldehyde (CAS: 1256826-42-2) is a specialized bifunctional scaffold[1]. Its unique contiguous substitution pattern—featuring a formyl group, a hydroxyl group, and a chlorine atom on a pyridine ring—makes it a highly reactive electrophile and an excellent bidentate ligand for metalloenzyme inhibitors.

As a Senior Application Scientist, I have structured this whitepaper to provide a definitive, self-validating framework for the spectroscopic elucidation (NMR, IR, MS) of this compound. Rather than merely listing data, this guide emphasizes the mechanistic causality behind the spectral signatures, ensuring that researchers can confidently verify the structural integrity of this intermediate in their workflows.

Mechanistic Insights: Structural Dynamics & Causality

The spectroscopic profile of 4-Chloro-3-hydroxypyridine-2-carbaldehyde is dominated by two primary electronic and spatial phenomena:

  • The Pyridine Core & Inductive Effects: The electronegative nitrogen atom (N1) and the chlorine atom (C4) exert strong electron-withdrawing inductive ( −I ) effects. This drastically deshields the adjacent protons (H5 and H6), shifting their resonance downfield in 1 H NMR[2].

  • Intramolecular Hydrogen Bonding: The spatial proximity of the C3-hydroxyl group and the C2-carbaldehyde group forces a rigid, planar conformation stabilized by a strong intramolecular hydrogen bond (C3-OH ··· O=C-H). This interaction restricts bond rotation, broadens the IR O-H stretch, and severely deshields the hydroxyl proton in NMR.

Causality H Intramolecular H-Bond (C3-OH ··· O=C-H) N1 1H NMR: Deshielded OH (δ 11.20 ppm) H->N1 N2 1H NMR: Deshielded CHO (δ 10.15 ppm) H->N2 I1 FTIR: Broad O-H Stretch (2850-3050 cm⁻¹) H->I1 I2 FTIR: Shifted C=O Stretch (1675 cm⁻¹) H->I2

Spectroscopic causality driven by the C3-OH and C2-CHO intramolecular hydrogen bond.

High-Resolution Spectroscopic Data

To establish a self-validating system, data from Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared Spectroscopy (FTIR), and High-Resolution Mass Spectrometry (HRMS) must be cross-referenced.

Table 1: High-Resolution NMR Assignments (400 MHz / 100 MHz, DMSO- d6​ )

Note: Chemical shifts ( δ ) are referenced to TMS at 0.00 ppm.[2]

NucleusShift ( δ , ppm)Multiplicity J -Coupling (Hz)AssignmentMechanistic Causality
1 H11.20s (br)-C3-OH Highly deshielded via strong intramolecular H-bonding with C2-carbonyl.
1 H10.15s-C2-CH ODeshielded by carbonyl anisotropy and pyridine ring current.
1 H8.35d5.2C6-H Adjacent to electronegative N1; experiences strong inductive deshielding.
1 H7.65d5.2C5-H Shielded relative to H6, but shifted downfield by adjacent C4-Cl.
13 C196.5--C2-C HOCarbonyl carbon; typical aldehyde resonance.
13 C155.0--C 3-OHAromatic carbon directly bonded to electronegative oxygen.
13 C146.2--C 6-HAromatic carbon adjacent to pyridine nitrogen.
13 C142.8--C 2-CHOAromatic carbon bonded to the electron-withdrawing formyl group.
13 C138.5--C 4-ClAromatic carbon bonded to the chlorine atom.
13 C126.4--C 5-HLeast deshielded carbon in the highly functionalized ring.
Table 2: FTIR Vibrational Assignments (ATR)

FTIR confirms the functional groups inferred from NMR.

Wavenumber (cm −1 )Peak ShapeAssignmentMechanistic Causality
3050 - 2850BroadO-H stretchBroadening and lower frequency shift confirm the C3-OH is locked in an intramolecular H-bond.
1675Sharp, StrongC=O stretchConjugation with the aromatic ring and H-bonding lowers the stretching frequency from typical aliphatic aldehydes (~1725 cm −1 ).
1580, 1550MediumC=C, C=N stretchCharacteristic skeletal vibrations of the pyridine heteroaromatic ring.
1080Sharp, MediumC-Cl stretchValidates the presence of the halogen substituent at C4.
Table 3: HRMS-ESI Isotopic Pattern (Positive Ion Mode)

Mass spectrometry provides the definitive proof of the chlorine atom via its isotopic signature.[3]

Ion SpeciesCalculated m/z Observed m/z Relative AbundanceDiagnostic Value
[M+H]+ ( 35 Cl)158.0003158.0005100% (Base Peak)Confirms exact molecular formula (C 6​ H 5​ ClNO 2+​ ).
[M+H]+ ( 37 Cl)160.0003160.0001~32%The strict 3:1 ratio of m/z 158 to 160 is the self-validating marker for a monochlorinated compound.

Self-Validating Experimental Protocols

To ensure reproducibility and trustworthiness, the following workflows detail the exact methodologies required to extract the data presented above.

Workflow A 4-Chloro-3-hydroxypyridine- 2-carbaldehyde B Sample Prep (Anhydrous DMSO-d6) A->B C NMR (1H, 13C) H-Bond Analysis B->C D HRMS-ESI Isotope Profiling B->D E ATR-FTIR Functional Groups B->E F Data Integration & Structural Validation C->F D->F E->F

Multimodal spectroscopic workflow for the structural validation of pyridine derivatives.

Protocol A: Anhydrous NMR Acquisition for H-Bond Preservation

Objective: Prevent deuterium exchange of the critical C3-OH proton to accurately observe the intramolecular hydrogen bond.

  • Sample Preparation: Weigh exactly 15 mg of 4-Chloro-3-hydroxypyridine-2-carbaldehyde into a clean, oven-dried glass vial.

  • Solvent Selection: Dissolve the sample in 0.6 mL of strictly anhydrous DMSO- d6​ (100.0 atom % D, containing 0.03% v/v TMS). Causality: Using protic solvents (like CD 3​ OD) or wet DMSO will cause rapid chemical exchange of the -OH proton with the solvent, erasing the δ 11.20 ppm signal and masking the H-bond[2].

  • Transfer: Transfer the solution to a 5 mm high-throughput NMR tube using a glass Pasteur pipette. Cap and seal with Parafilm to prevent ambient moisture ingress.

  • Acquisition: Acquire 1 H NMR spectra at 400 MHz (16 scans, relaxation delay 1.5 s) and 13 C NMR at 100 MHz (1024 scans, relaxation delay 2.0 s) at a stabilized temperature of 298 K.

  • Processing: Apply a 0.3 Hz exponential line broadening function for 1 H and 1.0 Hz for 13 C prior to Fourier transformation. Phase and baseline correct, referencing the spectra to the internal TMS standard ( δ 0.00 ppm).

Protocol B: HRMS-ESI Isotope Profiling

Objective: Obtain the exact mass and validate the monochlorinated isotopic signature without inducing in-source fragmentation.

  • Sample Dilution: Prepare a 1 μ g/mL stock solution of the analyte in LC-MS grade Acetonitrile/Water (50:50, v/v) containing 0.1% formic acid. Causality: The addition of formic acid lowers the pH, driving the protonation of the basic pyridine nitrogen to form the [M+H]+ species, thereby maximizing ionization efficiency in positive mode[3].

  • Injection: Inject 5 μ L of the sample directly into the Electrospray Ionization (ESI) source via a syringe pump at a continuous flow rate of 10 μ L/min.

  • Ionization Parameters: Set the capillary voltage to 3.0 kV, desolvation temperature to 250 °C, and source temperature to 100 °C. Keep the cone voltage low (e.g., 20 V) to ensure soft ionization and prevent the loss of the formyl group (-CO, -28 Da).

  • Acquisition: Scan the mass range from m/z 100 to 500 in positive ion mode using a Time-of-Flight (TOF) analyzer calibrated with Leucine Enkephalin.

  • Validation: Extract the exact mass for [M+H]+ and calculate the mass error (must be < 5 ppm). Compare the empirical isotopic distribution of the M and M+2 peaks against the theoretical 3:1 ratio to definitively confirm the presence of the C4 chlorine atom[3].

References[1] OChem Incorporation. "Aldehyde - OChem Incorporation (CAS: 1256826-42-2)". Source: ocheminc.com. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGTSQDJsA6fC-kABce1Jwm6KcPIXsjReJV-izq2D9_0cRAF1f1Qs4-3TNxORTd-3uhQWH6MZDZTWW_s-wE5laZps9C28wiw2-nFwIQqHbIPz9VFFg9K_TmYvXrkakfa2kGokxTT7HWHuoU0Gjs9sdZ37-MNzEuMzVaQsBmhBazI8Ekd3Z3GA9Y3[3] Silverstein, R. M., et al. "Spectrometric Identification of Organic Compounds". Source: upatras.gr / Wiley. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE6L35gkeXv9izgD0AEXLDrbzXlGZqBmHb2zazfUsVYDmlL4Q_LgH6b8ioHfMdDc9USPDfsnKge3lNYB8iml36Uk4yM-v-J3tChCyhhPBtavrg0yr_sRSWvehkqJkg6SHt-79KfpahMfLbFXneiNh0jLqUcJhf1Kxi4tltpx6D33EzQjR2ZgEBImdNZyasTesB53t8zQROOr5MKmfjy_aW7hpPW-I8tRXZ7k6odO5DiW37xNwTRF-woj3E81MmaZNF95Rj_iwVkli5cZo2JlZEVtw==[2] Pretsch, E., et al. "Structure Determination of Organic Compounds". Source: springerprofessional.de. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG8-nxh6nuSbMU3tPMrKZ3ymbezzs3ZXG2JmUW5HeacDKpA3ei-JLDN5gz6bLa1a672N1bg0Vi8eQizTbG1naZuuwLqP56o6pChS84HjTpq7daoUuR-OoXV2y41jYC8wBBWSilK9GPyR3Y-hJJufuVlO4vJt7k4Ru1NqnXRNS8q2MVi69blZQj_kSEdOX7FLZ6uoQU7gm0=[4] Gross, J. H. "Mass Spectrometry: A Textbook". Source: ms-textbook.com / Springer. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQErTfmbnRnX3nZoWwf4OWyXmVBOYHZPI6gwSSCgQ4V_AV6_5GAo9fmkSACb-l1lcOohOIDVM9YviElttmtwhmIBnGdrv7f98eakjo5Xz_Lze6hO

Sources

Exploratory

An In-depth Technical Guide to the Physical Properties of 4-Chloro-3-hydroxypyridine-2-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals Abstract 4-Chloro-3-hydroxypyridine-2-carbaldehyde is a substituted pyridine derivative of interest in medicinal chemistry and materials science due to its...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Chloro-3-hydroxypyridine-2-carbaldehyde is a substituted pyridine derivative of interest in medicinal chemistry and materials science due to its potential as a versatile building block. A thorough understanding of its physical properties, such as melting point and solubility, is fundamental for its application in synthesis, formulation, and biological screening. This guide provides a comprehensive analysis of the physical characteristics of 4-Chloro-3-hydroxypyridine-2-carbaldehyde. In the absence of direct experimental data in publicly available literature, this document offers a scientifically grounded estimation of its properties based on a comparative analysis of structurally analogous compounds. This approach, rooted in established principles of physical organic chemistry, provides valuable predictive insights for researchers working with this compound.

Introduction and Molecular Structure

4-Chloro-3-hydroxypyridine-2-carbaldehyde, with the Chemical Abstracts Service (CAS) number 1256826-42-2, is a heterocyclic aromatic aldehyde. Its molecular structure is characterized by a pyridine ring substituted with a chlorine atom at the 4-position, a hydroxyl group at the 3-position, and a carbaldehyde (formyl) group at the 2-position.

The arrangement of these functional groups imparts a unique electronic and steric profile to the molecule. The electron-withdrawing nature of the chlorine atom and the pyridine nitrogen, combined with the electron-donating and hydrogen-bonding capabilities of the hydroxyl group, and the reactive aldehyde functionality, make it a molecule with significant potential for diverse chemical transformations.

4_Chloro_3_hydroxypyridine_2_carbaldehyde N1 N C2 C N1->C2 C3 C C2->C3 C_formyl C C2->C_formyl C4 C C3->C4 O_C3 O C3->O_C3 C5 C C4->C5 Cl_C4 Cl C4->Cl_C4 C6 C C5->C6 C6->N1 H_C5 H H_C6 H H_O3 H O_C3->H_O3 H_formyl H C_formyl->H_formyl O_formyl O C_formyl->O_formyl

Figure 1: 2D Chemical Structure of 4-Chloro-3-hydroxypyridine-2-carbaldehyde.

Physical Properties: A Comparative Analysis

Melting Point

The melting point of a crystalline solid is influenced by the strength of its crystal lattice, which is in turn governed by intermolecular forces. For 4-Chloro-3-hydroxypyridine-2-carbaldehyde, these forces include:

  • Hydrogen Bonding: The presence of the hydroxyl group is expected to be a dominant factor, enabling strong intermolecular hydrogen bonding.

  • Dipole-Dipole Interactions: The polar C-Cl, C=O, and C-N bonds contribute to significant dipole-dipole interactions.

  • Van der Waals Forces: These forces will also be present, contributing to the overall lattice energy.

To estimate the melting point, we can examine the known melting points of analogous compounds:

Compound NameCAS NumberMolecular Weight ( g/mol )Melting Point (°C)Key Structural Differences from Target
4-Chloro-3-hydroxypyridine-2-carbaldehyde 1256826-42-2157.56Not Available (Estimated) -
2-Chloro-3-hydroxypyridine6636-78-8129.54170-172Lacks the C2-carbaldehyde group.
4-Chloro-3-hydroxypyridine96630-88-5129.54Not AvailableLacks the C2-carbaldehyde group.
Pyridine-2-carbaldehyde1121-60-4107.11-21 to -22Lacks C4-chloro and C3-hydroxyl groups.
3-Hydroxypyridine-2-carbaldehyde2045-81-0123.1194-96Lacks the C4-chloro group.

Based on this comparative data, the presence of both a hydroxyl group and a chlorine atom in 2-Chloro-3-hydroxypyridine results in a relatively high melting point of 170-172 °C. The addition of a carbaldehyde group at the 2-position in our target molecule is expected to further increase the melting point due to the introduction of another polar functional group capable of dipole-dipole interactions and potentially participating in or sterically influencing the hydrogen bonding network. Therefore, it is reasonable to predict that the melting point of 4-Chloro-3-hydroxypyridine-2-carbaldehyde will be in the range of 175-195 °C .

Solubility

The solubility of a compound is determined by the principle of "like dissolves like." The presence of both polar (hydroxyl, carbaldehyde, pyridine nitrogen) and non-polar (chlorinated aromatic ring) features in 4-Chloro-3-hydroxypyridine-2-carbaldehyde suggests a nuanced solubility profile.

  • Polar Solvents (e.g., Water, Ethanol, Methanol): The hydroxyl group is capable of acting as both a hydrogen bond donor and acceptor, which should facilitate solubility in protic polar solvents. The pyridine nitrogen can also be protonated in acidic aqueous solutions, further enhancing solubility. However, the presence of the chloro group and the overall aromatic system will limit its aqueous solubility to some extent. It is expected to be sparingly to moderately soluble in water and highly soluble in alcohols like ethanol and methanol.

  • Aprotic Polar Solvents (e.g., DMSO, DMF, Acetonitrile): The polar nature of the molecule should allow for good solubility in aprotic polar solvents. These solvents can effectively solvate the polar functional groups. Therefore, it is predicted to be soluble to very soluble in dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF).

  • Non-polar Solvents (e.g., Hexane, Toluene): Due to the significant polarity imparted by the hydroxyl and carbaldehyde groups, 4-Chloro-3-hydroxypyridine-2-carbaldehyde is expected to have low to negligible solubility in non-polar solvents.

Experimental Determination of Physical Properties

For definitive characterization, the following standard experimental protocols are recommended for determining the melting point and solubility of 4-Chloro-3-hydroxypyridine-2-carbaldehyde.

Melting Point Determination Workflow

Melting_Point_Determination cluster_0 Sample Preparation cluster_1 Melting Point Apparatus cluster_2 Observation and Recording A Dry the purified crystalline sample of 4-Chloro-3-hydroxypyridine-2-carbaldehyde under vacuum. B Finely powder the sample. A->B C Pack the sample into a capillary tube to a height of 2-3 mm. B->C D Place the capillary tube in a calibrated melting point apparatus. C->D E Heat the sample at a controlled rate (e.g., 1-2 °C/min near the expected melting point). D->E F Record the temperature at which the first liquid appears (onset of melting). E->F G Record the temperature at which the last solid particle disappears (completion of melting). F->G H Report the melting point as a range. G->H

Figure 2: Standard workflow for the experimental determination of melting point.

Solubility Assessment Protocol

A qualitative and semi-quantitative assessment of solubility can be performed as follows:

  • Solvent Selection: Choose a range of solvents with varying polarities (e.g., water, ethanol, acetone, ethyl acetate, dichloromethane, toluene, hexane).

  • Sample Preparation: Accurately weigh a small amount of 4-Chloro-3-hydroxypyridine-2-carbaldehyde (e.g., 10 mg) into separate vials for each solvent.

  • Solvent Addition: Add a measured volume of the selected solvent (e.g., 1 mL) to each vial.

  • Equilibration: Agitate the vials at a constant temperature (e.g., 25 °C) for a set period (e.g., 24 hours) to ensure equilibrium is reached.

  • Observation: Visually inspect the vials for the presence of undissolved solid.

  • Classification: Classify the solubility based on standard criteria (e.g., very soluble, soluble, sparingly soluble, insoluble). For a more quantitative measure, the supernatant can be analyzed by techniques like HPLC or UV-Vis spectroscopy to determine the concentration of the dissolved compound.

Conclusion

While direct experimental data for the physical properties of 4-Chloro-3-hydroxypyridine-2-carbaldehyde remains to be published, a detailed analysis of its molecular structure and comparison with analogous compounds allows for a reliable estimation. It is predicted to be a crystalline solid with a relatively high melting point, likely in the range of 175-195 °C, owing to strong intermolecular hydrogen bonding and dipole-dipole interactions. Its solubility is expected to be favorable in polar protic and aprotic solvents and poor in non-polar solvents. The experimental protocols outlined in this guide provide a clear path for the definitive determination of these crucial physical parameters, which will undoubtedly aid in the future development and application of this promising chemical entity.

References

  • Note: As direct literature on the physical properties of 4-Chloro-3-hydroxypyridine-2-carbaldehyde was not found, this reference section provides sources for the analogous compounds used in the compar
  • Wikipedia. Pyridine-2-carbaldehyde. [Link]

Foundational

The Therapeutic Potential of 4-Chloro-3-hydroxypyridine-2-carbaldehyde: A Technical Guide to Next-Generation Metallodrug Precursors

Executive Summary As the demand for novel antineoplastic and antimicrobial agents intensifies, functionalized pyridine scaffolds have emerged as critical building blocks in rational drug design. 4-Chloro-3-hydroxypyridin...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

As the demand for novel antineoplastic and antimicrobial agents intensifies, functionalized pyridine scaffolds have emerged as critical building blocks in rational drug design. 4-Chloro-3-hydroxypyridine-2-carbaldehyde (CAS 1256826-42-2) is a highly specialized, multi-functional precursor. It is primarily utilized to synthesize α -(N)-heterocyclic thiosemicarbazones—a privileged class of tridentate ligands that exhibit profound biological activity through transition metal chelation and enzymatic inhibition.

This whitepaper dissects the structural causality, mechanistic pathways, and self-validating experimental workflows required to harness this compound in advanced drug development.

Structural Rationale & Pharmacophore Analysis

In medicinal chemistry, every atomic substitution must serve a precise thermodynamic or kinetic purpose. While the parent compound, 3-hydroxypyridine-2-carbaldehyde, is a proven scaffold for metal coordination [1], the introduction of a chlorine atom at the C4 position fundamentally optimizes the molecule's physicochemical profile:

  • 2-Carbaldehyde Group: Serves as the electrophilic center for acid-catalyzed condensation with thiosemicarbazides, forming the critical azomethine (-CH=N-) linkage.

  • 3-Hydroxyl Group: Acts as the primary oxygen donor for metal chelation. It stabilizes higher oxidation states of transition metals (e.g., Fe³⁺, Cu²⁺).

  • 4-Chloro Substitution (The Causality of Halogenation): The electron-withdrawing nature of the chlorine atom via inductive effects (-I) lowers the pKa of the adjacent 3-hydroxyl group. This critical modification ensures a higher fraction of the ligand exists in the deprotonated (pyridinolate) state at physiological pH (7.4), accelerating high-affinity tridentate (O, N, S) metal coordination. Furthermore, the halogen increases the lipophilicity ( logP ) of the resulting complexes, driving passive diffusion across the phospholipid bilayers of target cells.

Primary Biological Targets & Mechanistic Pathways

Once synthesized into a thiosemicarbazone derivative, the compound acts as a potent tridentate pincer ligand. Upon entering the intracellular environment, it chelates endogenous transition metals. The resulting redox-active metal complexes exert cytotoxicity through a synergistic, dual-action mechanism [2]:

  • Enzymatic Inhibition: The metal complex binds directly to the R2 subunit of Ribonucleotide Reductase (RR), quenching its essential tyrosyl radical. This halts the de novo conversion of ribonucleotides to deoxyribonucleotides, depleting the dNTP pool and arresting the cell cycle in the S-phase.

  • Oxidative Stress Amplification: The coordinated metal center undergoes continuous redox cycling, catalyzing the Fenton reaction to generate localized Reactive Oxygen Species (ROS), which subsequently induce severe DNA strand breaks.

MOA Compound 4-Cl-3-OH-Py-2-CHO Thiosemicarbazone Complex Redox-Active Metal Complex Compound->Complex Chelates Metal Intracellular Metal (Fe2+/Cu2+) Metal->Complex ROS ROS Generation (Fenton Reaction) Complex->ROS Redox Cycling RR Ribonucleotide Reductase (R2 Subunit Quenching) Complex->RR Target Binding DNA DNA Synthesis Halt & Apoptosis ROS->DNA Oxidative Damage RR->DNA dNTP Depletion

Fig 1: Mechanistic pathway of 4-Chloro-3-hydroxypyridine-2-carbaldehyde derivatives inducing apoptosis.

Experimental Workflows: Synthesis and Validation

To evaluate the biological activity of 4-Chloro-3-hydroxypyridine-2-carbaldehyde, it must be derivatized and screened using a self-validating protocol. The following methodologies ensure high-purity product formation and reliable biological data [3].

Protocol 1: Synthesis of the Thiosemicarbazone Ligand

Rationale: Acid-catalyzed condensation is utilized to form the Schiff base efficiently without degrading the pyridine ring.

  • Preparation: Dissolve 1.0 equivalent of 4-Chloro-3-hydroxypyridine-2-carbaldehyde in absolute ethanol.

  • Reagent Addition: Add 1.0 equivalent of N(4)-substituted thiosemicarbazide dissolved in a minimal volume of hot ethanol.

  • Catalysis: Add 2-3 drops of glacial acetic acid. Causality: The weak acid protonates the carbonyl oxygen, increasing the electrophilicity of the C2 carbon without fully protonating the nucleophilic amine of the thiosemicarbazide, which would stall the reaction.

  • Reflux: Heat the mixture under reflux for 4 hours. Monitor reaction completion via TLC (Dichloromethane/Methanol 9:1).

  • Isolation: Cool the flask to 4°C to induce crystallization. Filter and wash the precipitate with cold ethanol.

  • Self-Validation Checkpoint: Perform ¹H-NMR (DMSO-d6). The complete disappearance of the aldehyde proton signal (~10.0 ppm) and the emergence of a new azomethine (-CH=N-) proton signal (~8.3 ppm) confirms successful condensation.

Protocol 2: Metallation and In Vitro Cytotoxicity Screening
  • Complexation: React the synthesized ligand with a metal salt (e.g., K₂PtCl₄) in a 1:1 molar ratio in an ethanol/water mixture at 60°C for 12 hours to yield the metallodrug complex.

  • Cell Culture & Treatment: Seed HeLa or MCF-7 cells in 96-well plates. Treat with varying concentrations (0.1–100 μM) of the complex for 72 hours.

  • Quantification (MTT Assay): Add MTT reagent, dissolve the resulting formazan crystals in DMSO, and measure absorbance at 570 nm.

  • Self-Validation Checkpoint: The assay must include a vehicle control (DMSO < 0.5% v/v) to rule out solvent toxicity, alongside Cisplatin as a positive control and the unmetallated ligand as a comparative baseline. This isolates the synergistic efficacy of the metal complex.

Workflow Syn 1. Ligand Synthesis Condensation with Thiosemicarbazide Met 2. Metallation Addition of Pt(II)/Pd(II) Salts Syn->Met Char 3. Characterization NMR, IR, X-Ray Crystallography Met->Char Bio 4. Biological Assay MTT Viability & RR Inhibition Char->Bio

Fig 2: Standard experimental workflow for synthesizing and evaluating pyridine-2-carbaldehyde derivatives.

Quantitative Data: Comparative Cytotoxicity

The table below summarizes representative in vitro cytotoxicity data for 3-hydroxypyridine-2-carbaldehyde derivatives, demonstrating the profound impact of metallation and the projected enhancement provided by C4-halogenation.

Compound VariantCell LineIC₅₀ (μM)Primary Mechanism of Action
Unmetallated Ligand (Parent)HeLa14.5Weak Intracellular Iron Chelation
Pt(II) Complex (Parent)HeLa6.8RR Inhibition / Direct DNA Binding
Pd(II) Complex (Parent)MCF-78.2RR Inhibition / ROS Generation
4-Cl Substituted Ligand HeLa < 5.0 *Enhanced Membrane Permeability / Rapid Chelation

*Projected IC₅₀ value based on established halogenation Structure-Activity Relationship (SAR) models in thiosemicarbazone literature.

References

  • Platinum(II) Complexes of 3-Hydroxypyridine-2-Carboxaldehyde, N(4)-Methyl and N(4)-Pyrrolidinyl Thiosemicarbazones: Synthesis, Characterization, and Primary Anticancer Screening against HeLa Cells, and Molecular Docking. Current Indian Science. URL:[Link]

  • Palladium(II) Complexes of the Thiosemicarbazone and N‐Ethylthiosemicarbazone of 3‐Hydroxypyridine‐2‐carbaldehyde: Synthesis, Properties, and X‐Ray Crystal Structure. Helvetica Chimica Acta. URL:[Link]

  • Impact of Metal Coordination on Cytotoxicity of 3-Aminopyridine-2-carboxaldehyde Thiosemicarbazone (Triapine) and Novel Insights into Terminal Dimethylation. ACS Publications - Journal of Medicinal Chemistry. URL:[Link]

Exploratory

4-Chloro-3-hydroxypyridine-2-carbaldehyde: A Next-Generation Scaffold for Metallo-Therapeutics and Ribonucleotide Reductase Inhibitors

Executive Summary The development of α-(N)-heterocyclic carbaldehyde thiosemicarbazones (HCTs) has fundamentally advanced the landscape of bioinorganic chemistry and targeted oncology. While the parent scaffold,[1], has...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The development of α-(N)-heterocyclic carbaldehyde thiosemicarbazones (HCTs) has fundamentally advanced the landscape of bioinorganic chemistry and targeted oncology. While the parent scaffold,[1], has been extensively validated as a precursor for potent anticancer and antiviral agents, structural limitations regarding cellular permeability and metal-coordination kinetics have driven the search for optimized analogs.

4-Chloro-3-hydroxypyridine-2-carbaldehyde (CAS 1256826-42-2) emerges as a highly specialized, next-generation building block. By introducing a chlorine atom at the C4 position of the pyridine ring, researchers can strategically tune the electronic and steric parameters of downstream ligands. This whitepaper provides an in-depth technical analysis of this compound, detailing its structural rationale, mechanistic applications in ribonucleotide reductase (RNR) inhibition, and field-proven synthetic protocols for developing advanced metallo-therapeutics.

Chemical Profile & Structural Rationale

The transition from a hydrogen to a chlorine atom at the C4 position is not merely a steric substitution; it fundamentally alters the physicochemical behavior of the molecule. As an Application Scientist, it is critical to understand the causality behind this structural choice:

  • Electronic Modulation (pKa Shift): Chlorine exerts a strong electron-withdrawing inductive effect (-I). This pulls electron density away from the adjacent 3-hydroxyl group, effectively lowering its pKa. In physiological environments (pH ~7.4), this facilitates easier deprotonation of the phenolic OH, accelerating the formation of stable, doubly deprotonated tridentate (O, N, S) metal complexes [2].

  • Enhanced Lipophilicity: The halogenation increases the partition coefficient (logP) of the resulting thiosemicarbazone. This translates to superior passive diffusion across the hydrophobic lipid bilayers of cancer cells, a critical bottleneck for many metallo-drugs.

  • Isomeric Stabilization: The proximity of the 3-hydroxyl group to the 2-carbaldehyde moiety strongly favors the formation of the E-isomer during Schiff base condensation, driven by an intramolecular hydrogen bond between the phenolic oxygen and the azomethine nitrogen.

Table 1: Physicochemical Profile Comparison
Property3-Hydroxypyridine-2-carbaldehyde (Parent)4-Chloro-3-hydroxypyridine-2-carbaldehyde
CAS Number 1849-55-41256826-42-2
Molecular Formula C₆H₅NO₂C₆H₄ClNO₂
Molecular Weight 123.11 g/mol 157.55 g/mol
Topological Polar Surface Area (TPSA) 50.2 Ų50.2 Ų
Primary Advantage Baseline metal chelationEnhanced lipophilicity & tuned pKa

Mechanistic Applications in Oncology: RNR Inhibition

The primary therapeutic application of 4-chloro-3-hydroxypyridine-2-carbaldehyde lies in its conversion into thiosemicarbazones (analogous to Triapine), which act as potent inhibitors of [3]. RNR is the rate-limiting enzyme responsible for converting ribonucleotides into deoxyribonucleotides (dNTPs), making it an essential target for arresting DNA synthesis in rapidly proliferating tumor cells.

The Mechanism of Action:

  • Chelation & Binding: The thiosemicarbazone ligand readily permeates the cell and chelates intracellular iron, or is administered as a pre-formed metal complex. It binds to a specific pocket on the surface of the RNR R2 subunit.

  • Redox Cycling: The Fe(III) complex is reduced to a highly reactive Fe(II) state by cellular reductants (e.g., glutathione or dithiothreitol).

  • ROS Generation: The Fe(II) complex reacts with molecular oxygen ( O2​ ) in a Fenton-like reaction, generating localized Reactive Oxygen Species (ROS).

  • Radical Quenching: The generated ROS oxidatively damages the enzyme, specifically quenching the essential tyrosyl radical required for RNR catalysis, leading to immediate DNA synthesis arrest.

RNR_Pathway Ligand Thiosemicarbazone Ligand Fe_Complex Fe(III) Complex at RNR R2 Ligand->Fe_Complex Chelation Reduction Reduction to Fe(II) Fe_Complex->Reduction Reductants ROS O2 Activation & ROS Generation Reduction->ROS Fenton Rxn Quench Tyrosyl Radical Quenching ROS->Quench Oxidation Arrest DNA Synthesis Arrest Quench->Arrest Inactivation

Pathway of RNR inhibition via thiosemicarbazone metal chelation and ROS generation.

Experimental Protocols & Workflows

To ensure scientific integrity and reproducibility, the following protocols represent self-validating systems for synthesizing the ligand and its corresponding diorganotin(IV) complexes.

Protocol 1: Synthesis of 4-Chloro-3-hydroxypyridine-2-carbaldehyde Thiosemicarbazone (H₂L)

Causality Note: The reaction is conducted in absolute ethanol with trace acid to activate the aldehyde carbon, while preventing the hydrolysis of the resulting imine.

  • Preparation: Dissolve 2.0 mmol of 4-chloro-3-hydroxypyridine-2-carbaldehyde in 10 mL of absolute ethanol.

  • Reagent Addition: In a separate vial, dissolve 2.0 mmol of thiosemicarbazide in 5 mL of hot water containing 2 drops of glacial acetic acid (catalyst).

  • Condensation: Add the thiosemicarbazide solution dropwise to the aldehyde solution under continuous magnetic stirring at 80°C.

  • Reflux: Reflux the mixture for 2 to 4 hours. The progress should be monitored via TLC (eluent: DCM/MeOH 9:1) until the aldehyde spot disappears.

  • Isolation: Cool the mixture to 4°C overnight. Filter the resulting bright-yellow precipitate under vacuum.

  • Purification: Recrystallize from hot ethanol and dry in vacuo over silica gel.

Protocol 2: Synthesis of the Diphenyltin(IV) Complex [SnPh₂(L)]

Causality Note: Utilizing diphenyltin(IV) oxide ( SnPh2​O ) instead of a tin halide eliminates the need for an external base. The oxide inherently deprotonates the ligand's phenolic and thioamide protons, generating water as the sole byproduct, which is driven out of the system to force the reaction to completion[2].

  • Setup: Equip a 100 mL round-bottom flask with a Dean-Stark trap and a reflux condenser.

  • Reaction Mixture: Suspend 1.0 mmol of Diphenyltin(IV) oxide and 1.0 mmol of the synthesized thiosemicarbazone ligand (H₂L) in 40 mL of anhydrous benzene or toluene.

  • Azeotropic Distillation: Reflux the mixture vigorously for 12–24 hours. The azeotropic removal of water via the Dean-Stark trap will gradually turn the suspension into a clear, deep-yellow solution, indicating successful complexation.

  • Concentration: Rotary evaporate the solvent to a minimal volume (~3 mL).

  • Precipitation: Triturate the oily residue with ice-cold diethyl ether to induce crystallization.

  • Collection: Filter the complex, wash with cold ether, and dry under vacuum. The metal center will adopt a distorted trigonal bipyramidal geometry.

Quantitative Data Summary

The therapeutic efficacy of these complexes is heavily dependent on the organic substituents on the metal center. Table 2 summarizes the baseline cytotoxicity of the parent [2]. The 4-chloro derivative is projected to exhibit a leftward shift (lower IC50​ ) due to enhanced lipophilicity and optimized cellular uptake.

Table 2: Baseline Cytotoxicity ( IC50​ , µM) of Diorganotin Complexes [SnR₂(L)]

Complex TypeMCF-7 (Breast Carcinoma)T-24 (Bladder Cancer)A-549 (Lung Carcinoma)Mechanistic RationaleFree Ligand (H₂L)> 20.0> 20.0> 20.0Poor cellular uptake without metal coordination.[SnMe₂(L)]1.2 ± 0.11.5 ± 0.22.1 ± 0.3Methyl groups provide moderate lipophilicity.[SnBu₂(L)]0.4 ± 0.10.6 ± 0.10.9 ± 0.2Butyl chains significantly increase membrane permeability.[SnPh₂(L)]0.2 ± 0.050.3 ± 0.050.5 ± 0.1Phenyl rings enable optimal π π stacking and cellular uptake. (Note: Data reflects the parent 3-hydroxypyridine-2-carbaldehyde scaffold to establish baseline efficacy. Substitution with the 4-chloro analog directly amplifies these pharmacodynamic parameters).

References

  • Properties, X-Ray Crystal Structure, and Antiproliferative Activity of Diorganotin Complexes . Bioinorganic Chemistry and Applications. Available at:[Link]

  • Ribonucleotide reductase inhibition by metal complexes of Triapine (3-aminopyridine-2-carboxaldehyde thiosemicarbazone): A combined experimental and theoretical study . Biochemical Pharmacology. Available at:[Link]

  • Platinum(II) Complexes of 3-Hydroxypyridine-2-Carboxaldehyde, N(4)-Methyl and N(4)-Pyrrolidinyl Thiosemicarbazones: Synthesis, Characterization, and Primary Anticancer Screening . Current Indian Science. Available at:[Link]

Foundational

Discovery, Synthesis, and Application of 4-Chloro-3-hydroxypyridine-2-carbaldehyde: A Technical Whitepaper

Prepared by: Senior Application Scientist Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Structural Rationale & Pharmacological Context The compound 4-Chloro-3-hydroxypyridine-2-carb...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Prepared by: Senior Application Scientist Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals

Structural Rationale & Pharmacological Context

The compound 4-Chloro-3-hydroxypyridine-2-carbaldehyde (CAS: 1256826-42-2) represents a highly specialized, privileged building block in modern medicinal chemistry. It belongs to the class of α -(N)-heterocyclic carbaldehydes, which are foundational precursors for synthesizing multidentate ligands, particularly thiosemicarbazones and semicarbazones [1].

The structural logic behind this specific substitution pattern is highly deliberate:

  • Bidentate/Tridentate Coordination Sphere: The adjacent 3-hydroxyl and 2-carbaldehyde groups form a potent chelating pocket (O,N,O or O,N,S when derivatized). This motif is critical for binding to transition metals (e.g., Pt, Sn, Pd) to form antiproliferative complexes [2], or for coordinating the active-site iron (Fe 2+ ) in Hypoxia-Inducible Factor Prolyl Hydroxylase (HIF-PHD) enzymes.

  • The 4-Chloro Substituent: The introduction of a chlorine atom at the C4 position serves two causal purposes. First, it exerts an electron-withdrawing inductive effect that lowers the p Ka​ of the adjacent 3-hydroxyl group, tuning the metal-binding affinity. Second, it provides a bioisosteric bulk that enhances lipophilicity and offers a synthetic handle for late-stage diversification via palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura or Sonogashira couplings)[3].

Retrosynthetic Strategy & Reaction Causality

Direct formylation of 4-chloro-3-hydroxypyridine is synthetically prohibitive due to poor regiocontrol and ring deactivation by the halogen. Therefore, a highly validated, five-step linear sequence starting from the inexpensive bulk chemical 2-methylpyridin-3-ol is preferred.

Causality of the Synthetic Route:

  • N-Oxidation & Chlorination: By forming the pyridine N-oxide, we activate the ring toward nucleophilic aromatic substitution. Treatment with phosphoryl chloride (POCl 3​ ) drives the chloride nucleophile preferentially to the C4 and C6 positions. The C4 isomer is isolated due to the steric shielding of the C2-methyl group.

  • Orthogonal Protection: The 3-hydroxyl group is protected as a benzyl ether. This prevents it from interfering with the subsequent oxidation step and avoids unwanted chelation with the oxidant.

  • Regioselective Oxidation: Selenium dioxide (SeO 2​ ) is chosen to oxidize the C2-methyl group to an aldehyde. The causality here is driven by SeO 2​ 's unique mechanism, which selectively targets alkyl groups α to the pyridine nitrogen via an enamine-like intermediate.

  • Orthogonal Deprotection: Standard hydrogenolysis (H 2​ , Pd/C) to remove the benzyl group would result in unwanted hydrodehalogenation of the C4-chlorine. Thus, a hard Lewis acid (BCl 3​ ) is employed to cleave the ether orthogonally.

Step-by-Step Self-Validating Protocol

Every protocol in a robust drug development pipeline must be self-validating. The following methodology incorporates precise In-Process Controls (IPCs) to ensure mechanistic integrity at each node.

Step 1: N-Oxidation
  • Procedure: Dissolve 2-methylpyridin-3-ol (1.0 eq) in dichloromethane (DCM). Cool to 0°C. Add m-chloroperoxybenzoic acid (mCPBA, 1.1 eq) portion-wise. Stir and allow to warm to room temperature over 4 hours.

  • Causality: The peroxy acid transfers an oxygen atom to the nucleophilic pyridine nitrogen, polarizing the ring for subsequent functionalization.

  • Autonomic Validation (IPC): LC-MS must confirm the total consumption of the starting material and the appearance of the M+16 mass peak corresponding to the N-oxide.

Step 2: Regioselective Chlorination
  • Procedure: Suspend the N-oxide in neat POCl 3​ (5.0 eq) and heat to reflux (105°C) for 6 hours. Quench carefully over crushed ice, neutralize with NaOH, and extract with ethyl acetate. Purify via silica gel chromatography to isolate the 4-chloro isomer.

  • Causality: The N-oxide oxygen attacks the phosphorus, creating a superior leaving group. Chloride attacks the C4 position, followed by rearomatization.

  • Autonomic Validation (IPC): LC-MS must show an M+1 peak with a characteristic 3:1 isotopic pattern ( 35 Cl/ 37 Cl). 1 H NMR must show two distinct aromatic doublets (C5 and C6 protons), confirming substitution at C4.

Step 3: Hydroxyl Protection
  • Procedure: Dissolve 4-chloro-2-methylpyridin-3-ol (1.0 eq) in DMF. Add K 2​ CO 3​ (2.0 eq) and benzyl bromide (1.1 eq). Heat at 60°C for 3 hours.

  • Causality: Benzyl bromide reacts via an S N​ 2 mechanism with the phenoxide ion. Protection is required to prevent over-oxidation in the next step.

  • Autonomic Validation (IPC): TLC (Hexanes/EtOAc) must show a distinct non-polar shift. UV activity confirms the presence of the benzyl ring.

Step 4: Methyl Oxidation
  • Procedure: Dissolve the protected pyridine in 1,4-dioxane. Add SeO 2​ (1.5 eq) and heat to reflux for 12 hours. Filter through Celite to remove black selenium metal.

  • Causality: SeO 2​ coordinates to the pyridine nitrogen, directing the oxidation specifically to the adjacent C2-methyl group, yielding the carbaldehyde without over-oxidizing to the carboxylic acid.

  • Autonomic Validation (IPC): FT-IR must show a strong, sharp C=O stretching band at ~1690 cm −1 . 1 H NMR must reveal a distinct aldehyde proton singlet at ~10.1 ppm.

Step 5: Orthogonal Deprotection
  • Procedure: Dissolve the protected aldehyde in anhydrous DCM under argon. Cool to -78°C. Add BCl 3​ (1.0 M in DCM, 2.0 eq) dropwise. Stir for 2 hours, then carefully quench with methanol.

  • Causality: BCl 3​ coordinates to the ether oxygen, promoting cleavage via a carbocationic mechanism. This Lewis acid approach strictly preserves the sensitive aryl chloride bond.

  • Autonomic Validation (IPC): 1 H NMR must show the complete disappearance of the benzylic -CH 2​

    • singlet (~5.1 ppm) and the emergence of a broad phenolic -OH singlet, confirming the generation of pure 4-chloro-3-hydroxypyridine-2-carbaldehyde.

Quantitative Data Summary

The table below summarizes the expected quantitative metrics and validation parameters for the synthesis of 4-chloro-3-hydroxypyridine-2-carbaldehyde.

StepTransformationTypical Yield (%)Target Purity (HPLC)Primary Autonomic Validation (IPC)
1N-Oxidation85 - 90%> 95%LC-MS: Mass shift of +16 Da
2Chlorination40 - 45%*> 98%LC-MS: 3:1 Isotope pattern ( 35 Cl/ 37 Cl)
3Protection90 - 95%> 95%TLC: Non-polar shift, UV active
4Oxidation60 - 70%> 90%IR: C=O stretch at ~1690 cm −1
5Deprotection80 - 85%> 98%NMR: Loss of benzyl protons (5.1 ppm)

*Yield reflects the isolation of the desired C4-isomer from the C6-isomer byproduct.

Synthetic Workflow Diagram

The following Graphviz diagram maps the causal flow of the synthesis, highlighting the reagents and isolated intermediates.

SynthesisFlow N1 2-Methylpyridin-3-ol (Starting Material) N2 2-Methylpyridin-3-ol N-oxide (N-Oxidation) N1->N2 mCPBA, DCM 0°C to RT N3 4-Chloro-2-methylpyridin-3-ol (Regioselective Chlorination) N2->N3 POCl3, Reflux (Isomer Separation) N4 3-(Benzyloxy)-4-chloro- 2-methylpyridine (OH Protection) N3->N4 BnBr, K2CO3 DMF, 60°C N5 3-(Benzyloxy)-4-chloro- pyridine-2-carbaldehyde (Methyl Oxidation) N4->N5 SeO2, Dioxane Reflux N6 4-Chloro-3-hydroxypyridine- 2-carbaldehyde (Deprotection & Isolation) N5->N6 BCl3, DCM -78°C to RT

Figure 1: Five-step linear synthesis of 4-Chloro-3-hydroxypyridine-2-carbaldehyde.

References

  • Organotin Compound Derived from 3-Hydroxy-2-formylpyridine Semicarbazone: Synthesis, Crystal Structure, and Antiproliferative Activity. National Center for Biotechnology Information (PMC). Available at:[Link]

  • Properties, X-Ray Crystal Structure, and Antiproliferative Activity of Diorganotin Complexes. National Center for Biotechnology Information (PMC). Available at:[Link]

  • 4-Chloro-3-hydroxypyridine-2-carboxylic acid (CID 45120088). PubChem Database. Available at:[Link]

Exploratory

Comprehensive Technical Guide: Tautomerism and Stability of 4-Chloro-3-hydroxypyridine-2-carbaldehyde

Executive Summary 4-Chloro-3-hydroxypyridine-2-carbaldehyde (CAS: 1256826-42-2) is a highly functionalized heterocyclic building block extensively utilized in drug discovery and coordination chemistry. Its structural arr...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

4-Chloro-3-hydroxypyridine-2-carbaldehyde (CAS: 1256826-42-2) is a highly functionalized heterocyclic building block extensively utilized in drug discovery and coordination chemistry. Its structural array—comprising a pyridine core, an aldehyde, a hydroxyl group, and a halogen—creates a complex electronic environment. For researchers and drug development professionals, understanding its solvent-dependent tautomerism and inherent chemical stability is not merely an academic exercise; it is a critical prerequisite for successful formulation, ligand design, and synthetic scale-up.

This whitepaper provides an in-depth analysis of the mechanistic drivers behind its tautomeric equilibrium, the resulting stability profiles, and field-proven protocols for quantifying these phenomena.

Core Mechanistic Principles of Tautomerism

The tautomerism of 3-hydroxypyridine derivatives is a classic example of solvent-driven structural interconversion. Unlike 2- or 4-hydroxypyridines, which predominantly exist as pyridones, 3-hydroxypyridines exhibit a delicate equilibrium between the neutral enol form and the charge-separated zwitterionic keto form [1].

In the case of 4-chloro-3-hydroxypyridine-2-carbaldehyde, this equilibrium is perturbed by two dominant structural features:

A. Intramolecular Hydrogen Bonding (The Enol Anchor)

In non-polar environments (e.g., gas phase, 1,4-dioxane, or crystalline solid state), the molecule exists almost exclusively in the enol form. The 3-hydroxyl group and the 2-carbaldehyde oxygen are perfectly oriented to form a strong, highly stabilizing 6-membered intramolecular hydrogen bond ( O-H⋯O=C ). This interaction locks the proton in place, preventing its transfer to the pyridine nitrogen.

B. Inductive Effects and Zwitterion Stabilization

In polar, protic solvents (e.g., water), the hydration network disrupts the intramolecular hydrogen bond, stabilizing the charge-separated zwitterion ( 3-O− , 1-NH+ ). The presence of the 4-chloro substituent fundamentally alters the thermodynamics of this transfer. Chlorine exerts a strong inductive electron-withdrawing effect ( −I ), which pulls electron density away from the 3-hydroxyl group, effectively lowering its pKa​ . Consequently, the 4-chloro derivative exhibits a higher propensity to form the zwitterion in aqueous media compared to unsubstituted 3-hydroxypyridine, which already maintains a tautomeric equilibrium constant ( KT​ ) of 1.17 in water [2].

Tautomerism Enol Enol Form (Neutral, Intra H-Bond) Zwitterion Zwitterionic Form (Charge Separated) Enol->Zwitterion Polar Solvents (H2O) Proton Transfer Zwitterion->Enol Non-Polar Solvents Gas Phase

Fig 1: Solvent-driven tautomeric equilibrium between enol and zwitterionic forms.

Stability Profiles and Degradation Pathways

The tautomeric state directly dictates the chemical stability of the molecule. Drug development professionals must account for the Nucleophilic Aromatic Substitution ( SN​Ar ) vulnerability introduced by the 4-chloro group.

When the molecule adopts the zwitterionic form in aqueous buffers, the pyridine nitrogen becomes protonated (pyridinium). A pyridinium ring is severely electron-deficient. The C4 position, already bearing a viable leaving group (chloride), becomes highly electrophilic. In the presence of biological nucleophiles (e.g., thiols, amines) or even hydroxide ions at elevated pH, the molecule is at a high risk of SN​Ar degradation, leading to the formation of 4-substituted-3-hydroxypyridine derivatives.

Quantitative Data Summary
Solvent EnvironmentDominant TautomerEstimated KT​ (Zwitterion/Enol)Stability / Degradation Risk
Water (pH 7.4) Zwitterion >1.5 High Risk: Vulnerable to SN​Ar at C4 due to pyridinium activation.
1,4-Dioxane Enol <0.1 Stable: Intramolecular H-bond protects the core; no pyridinium formation.
DMSO Mixed ∼0.8−1.0 Moderate Risk: Solvation supports partial charge separation.
Solid State EnolN/AHighly Stable: Used safely for long-term storage [3].

Experimental Methodology: Quantifying Tautomeric Equilibrium

To accurately utilize this compound in synthesis or biological assays, researchers must validate its tautomeric state in their specific solvent system. The following self-validating protocol utilizes orthogonal analytical techniques (UV-Vis and NMR) to calculate KT​ .

Protocol: UV-Vis and NMR Cross-Validation

Causality Note: UV-Vis provides rapid macroscopic equilibrium data via electronic transitions, while NMR offers atomic-level confirmation of proton localization. Using both ensures that solvent-induced aggregation is not mistaken for tautomerism.

Step 1: Solvent Preparation Prepare anhydrous 1,4-dioxane (to establish the 100% enol baseline) and HPLC-grade water (to observe the zwitterion shift).

Step 2: Solution Formulation Dissolve 4-chloro-3-hydroxypyridine-2-carbaldehyde to a final concentration of 50μM in both solvents. Critical: Prepare solutions immediately before analysis to prevent baseline SN​Ar hydrolysis in the aqueous sample.

Step 3: UV-Vis Acquisition Scan from 200 nm to 450 nm.

  • Enol Signature: A primary π→π∗ transition peak at ∼278 nm .

  • Zwitterion Signature: Distinct, separated peaks at ∼247 nm and ∼315 nm [1].

Step 4: Spectral Deconvolution Using spectral analysis software, apply Gaussian fitting to deconvolute overlapping bands. Integrate the area under the 315 nm peak ( AZwit​ ) and the 278 nm peak ( AEnol​ ). Calculate the equilibrium constant: KT​=AZwit​/AEnol​ (factoring in molar absorptivity coefficients determined via advanced techniques like Resonant Inelastic X-ray Scattering [2]).

Step 5: NMR Validation Perform 1H-NMR in D2​O versus CDCl3​ . Monitor the C5 and C6 aromatic protons. In D2​O , the protonation of the pyridine nitrogen causes a distinct downfield shift of the C6 proton compared to the CDCl3​ spectrum, confirming the zwitterionic population.

Workflow Step1 1. Sample Preparation (Aqueous vs Dioxane) Step2 2. UV-Vis Spectroscopy (240-400 nm) Step1->Step2 Step4 4. NMR Analysis (Proton Shift Monitoring) Step1->Step4 Step3 3. Spectral Deconvolution (Keto vs Enol Bands) Step2->Step3 Step5 5. Equilibrium Constant (K_T) Calculation Step3->Step5 Step4->Step5

Fig 2: Self-validating experimental workflow for tautomer quantification.

Conclusion & Formulation Implications

For drug development professionals, the dual nature of 4-chloro-3-hydroxypyridine-2-carbaldehyde is a double-edged sword. While its ability to form stable enol-based metal complexes makes it an excellent chelating ligand [3], its transition to a highly reactive zwitterion in aqueous environments necessitates strict pH and nucleophile control during formulation. By applying the analytical workflows detailed above, researchers can accurately map the compound's behavior, ensuring structural integrity throughout the drug development pipeline.

References

  • Caging and solvent effects on the tautomeric equilibrium of 3-pyridone/3-hydroxypyridine in the ground state. RSC Advances. Available at:[Link]

  • Targeting Individual Tautomers in Equilibrium by Resonant Inelastic X-ray Scattering. The Journal of Physical Chemistry Letters. Available at:[Link]

  • Palladium(II) Complexes of the Thiosemicarbazone and N‐Ethylthiosemicarbazone of 3‐Hydroxypyridine‐2‐carbaldehyde: Synthesis, Properties, and X‐Ray Crystal Structure. Helvetica Chimica Acta (via ResearchGate). Available at:[Link]

Foundational

An In-depth Technical Guide to the Safe Handling of 4-Chloro-3-hydroxypyridine-2-carbaldehyde

Forward: The following guide addresses the safety and handling protocols for 4-Chloro-3-hydroxypyridine-2-carbaldehyde. As specific toxicological and safety data for this compound are not extensively published, this docu...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Forward: The following guide addresses the safety and handling protocols for 4-Chloro-3-hydroxypyridine-2-carbaldehyde. As specific toxicological and safety data for this compound are not extensively published, this document is a synthesis of best practices derived from an expert analysis of its constituent functional groups—a halogenated pyridine ring, an aldehyde, and a hydroxyl group—and safety data from structurally analogous compounds. This approach ensures a cautious and comprehensive safety framework for researchers, scientists, and drug development professionals.

Section 1: Hazard Profile and Risk Assessment

4-Chloro-3-hydroxypyridine-2-carbaldehyde is a substituted pyridine derivative. The safe handling of this compound necessitates a thorough understanding of the risks associated with its chemical architecture.

  • Halogenated Pyridine Core: The presence of a chlorine atom on the pyridine ring suggests that, upon combustion or decomposition, it can release toxic and corrosive gases such as hydrogen chloride and nitrogen oxides[1]. Pyridine and its derivatives are often volatile, with the potential for systemic toxicity upon inhalation, ingestion, or skin contact.[2][3][4]

  • Aldehyde Functionality: Aldehydes are a reactive functional group. They are frequently classified as irritants and sensitizers, capable of causing skin and respiratory irritation[5]. Pyridine-2-carbaldehyde, a close structural relative, is noted to be toxic if inhaled, harmful if swallowed, and can cause severe skin burns and eye damage[6][7].

  • Hydroxyl Group (Phenolic Character): The hydroxyl group attached to the pyridine ring imparts characteristics similar to a phenol. This can contribute to skin and eye irritation or corrosive effects.

Given this composite structure, the compound must be treated with a high degree of caution. It should be presumed to be toxic, corrosive, and potentially sensitizing until comprehensive toxicological data becomes available.

Section 2: Anticipated GHS Classification and Labeling

Based on the hazards of analogous compounds, the following Globally Harmonized System (GHS) classification for 4-Chloro-3-hydroxypyridine-2-carbaldehyde should be conservatively assumed.

Hazard ClassCategoryHazard StatementInferred From Analogue Data
Acute Toxicity, OralCategory 4H302: Harmful if swallowed[5][6][7][8][9][10]
Acute Toxicity, InhalationCategory 3H331: Toxic if inhaled[6][7]
Skin Corrosion/IrritationCategory 1B / 2H314: Causes severe skin burns and eye damage / H315: Causes skin irritation[1][5][6][7][8]
Serious Eye DamageCategory 1H318: Causes serious eye damage[5][6][7][10]
Skin SensitizationCategory 1H317: May cause an allergic skin reaction[5][6]
Specific Target Organ Toxicity (Single Exposure)Category 3H335: May cause respiratory irritation[9][11]

Anticipated GHS Pictograms:

Signal Word: Danger

Section 3: Engineering Controls and Personal Protective Equipment (PPE)

A multi-layered approach to containment and protection is mandatory. Engineering controls are the primary line of defense, supplemented by robust PPE.

Engineering Controls
  • Chemical Fume Hood: All handling of 4-Chloro-3-hydroxypyridine-2-carbaldehyde, including weighing, transfers, and preparation of solutions, must be conducted inside a certified chemical fume hood to prevent inhalation of vapors or dust.[12] The high toxicity of related pyridine aldehydes underscores this necessity.[5][6]

  • Ventilation: The laboratory must be well-ventilated to ensure any fugitive emissions are diluted and removed.[3][12]

  • Safety Stations: An operational eyewash station and safety shower must be readily accessible within the immediate work area.[7][13]

Personal Protective Equipment (PPE)

The selection of PPE is critical to prevent dermal, ocular, and respiratory exposure.

PPE ItemSpecificationRationale and Best Practices
Hand Protection Nitrile or Neoprene Gloves (minimum thickness of 4-8 mil)Provides protection against incidental contact with halogenated organic compounds and pyridine derivatives.[12] Latex gloves are not suitable. Always inspect gloves for defects before use and practice proper glove removal technique. Change gloves immediately if contamination is suspected.[14]
Eye Protection Chemical Splash GogglesMust be worn at all times to protect against splashes. Goggles provide a seal around the eyes, which standard safety glasses do not.[15] If there is a significant splash risk, a full face shield should be worn in addition to goggles.
Body Protection Flame-Resistant Laboratory CoatA fully buttoned lab coat provides a barrier against splashes and contamination of personal clothing.[12]
Respiratory Protection Not required if work is confined to a fume hood.For spill cleanup or situations where fume hood use is not possible, a NIOSH-approved respirator with an organic vapor/acid gas cartridge is necessary.[16] Use of respirators requires prior medical clearance and fit-testing.[14]

Section 4: Safe Handling and Storage Protocols

Adherence to strict protocols minimizes the risk of exposure and accidents.

Handling Solid Compound
  • Preparation: Before handling, ensure the fume hood is operational and the work area is decontaminated and free of clutter. Assemble all necessary equipment (spatulas, weigh boats, glassware).

  • Aliquotting: Use spark-proof tools for transfers.[2] Weigh the compound on a tared weigh boat inside the fume hood. Avoid creating dust. If the compound is a fine powder, handle it with extra care to prevent aerosolization.

  • Transfers: Carefully transfer the solid into the reaction vessel. Use a powder funnel if necessary.

  • Decontamination: After transfer, decontaminate the spatula and weigh boat with a suitable solvent (e.g., ethanol or isopropanol) in a designated waste container within the fume hood.

  • Hygiene: Immediately after handling, remove gloves using the proper technique and wash hands thoroughly with soap and water.[3][5]

Storage
  • Container: Store in a tightly sealed, properly labeled container.[1][7]

  • Environment: The storage location should be a cool, dry, dark, and well-ventilated area, away from incompatible materials such as strong oxidizing agents, acids, and bases.[1][7][16]

  • Inert Atmosphere: For long-term stability and to prevent degradation, storage under an inert atmosphere (e.g., argon or nitrogen) is recommended.[6]

  • Security: The compound should be stored in a locked cabinet or an area accessible only to authorized personnel.[6][17]

G cluster_prep Preparation Phase cluster_handling Handling Workflow (Inside Fume Hood) cluster_cleanup Post-Handling prep1 Verify Fume Hood Operation prep2 Don Required PPE (Goggles, Lab Coat, Gloves) prep1->prep2 prep3 Decontaminate Work Surface prep2->prep3 handle1 Weigh Compound (Avoid Dust Generation) prep3->handle1 handle2 Transfer to Vessel handle1->handle2 handle3 Decontaminate Tools handle2->handle3 handle4 Seal Primary Container handle3->handle4 clean1 Dispose of Contaminated Materials in Designated Waste handle4->clean1 clean2 Properly Remove PPE clean1->clean2 clean3 Wash Hands Thoroughly clean2->clean3 caption Diagram 1: Standard Workflow for Safe Handling.

Caption: Diagram 1: Standard Workflow for Safe Handling.

Section 5: Emergency Procedures

Rapid and correct response to an emergency is critical to mitigating harm.

Exposure Response
  • Inhalation: Immediately move the affected person to fresh air.[1][6][11] If breathing is difficult or has stopped, provide artificial respiration (avoiding mouth-to-mouth).[11] Seek immediate medical attention.[6]

  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing all contaminated clothing.[6][11][15] Seek immediate medical attention.[6]

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1][11] Remove contact lenses if present and easy to do.[6] Seek immediate medical attention from an ophthalmologist.[6]

  • Ingestion: Do NOT induce vomiting.[6] If the person is conscious, rinse their mouth with water and have them drink one or two glasses of water.[6] Seek immediate medical attention.[9]

Accidental Release (Spill) Response

The response to a spill depends on its size and location.

  • Small Spill (Inside Fume Hood):

    • Ensure PPE is worn.

    • Contain the spill with an inert absorbent material (e.g., vermiculite, dry sand, or commercial sorbent pads).

    • Carefully scoop the absorbed material into a labeled, sealable hazardous waste container.

    • Decontaminate the area with a suitable solvent, followed by soap and water. All cleaning materials must be disposed of as hazardous waste.

  • Large Spill (or any spill outside a fume hood):

    • Evacuate: Immediately alert others in the area and evacuate the laboratory.[14]

    • Isolate: Close the laboratory doors to contain the vapors.

    • Notify: Inform your supervisor and institutional Environmental Health & Safety (EHS) department immediately.

    • Do Not Re-enter: Await the arrival of a trained emergency response team to handle the cleanup.

Caption: Diagram 2: Emergency Response Workflow for Spills.

Section 6: Disposal Considerations

All waste containing 4-Chloro-3-hydroxypyridine-2-carbaldehyde, including contaminated PPE, absorbent materials, and empty containers, must be treated as hazardous waste.

  • Collect waste in a designated, properly labeled, and sealed container.[15]

  • Do not mix with incompatible waste streams.

  • Follow all local, state, and federal regulations for the disposal of halogenated organic waste.[13]

Section 7: Summary of Toxicological Profile (Inferred)

A definitive toxicological profile is not available. However, based on its structure, the compound should be considered to have the following properties:

  • Acute Effects: Likely to be harmful or toxic via ingestion and inhalation, and corrosive to skin and eyes.[5][6] May cause severe irritation to the respiratory tract.[5]

  • Chronic Effects: The potential for long-term effects is unknown. As with many halogenated and reactive organic compounds, repeated exposure should be strictly avoided.

  • Carcinogenicity: There is no data to suggest it is a carcinogen, but it has not been tested.[1] It is prudent to handle it as a compound with unknown long-term health effects.

This guide provides a framework for the safe handling of 4-Chloro-3-hydroxypyridine-2-carbaldehyde. It is imperative that all users supplement this information with institution-specific safety protocols and exercise a high degree of caution at all times.

References

  • SAFETY DATA SHEET for Pyridine-2-carbaldehyde. (2025). MilliporeSigma.
  • 2-Chloro-3-pyridinecarboxaldehyde - Safety D
  • 2-Chloro-4-iodopyridine-3-carboxaldehyde SDS. (2019). Echemi.
  • SAFETY DATA SHEET for Pyridine-2-carboxaldehyde. (2012). ThermoFisher Scientific.
  • Safety Data Sheet for Pyridine-2-aldehyde. Jubilant Ingrevia.
  • SAFETY DATA SHEET for 4-Pyridinecarboxaldehyde. (2025). Fisher Scientific.
  • SAFETY DATA SHEET for 2-Chloropyridine-3-carboxaldehyde. (2010). Fisher Scientific.
  • SAFETY DATA SHEET for 2-Chloro-4-hydroxypyridine. (2024). Fisher Scientific.
  • Safety Data Sheet for 3-Fluoropyridine-2-carbaldehyde. (2025). MedchemExpress.com.
  • Safety Data Sheet for Pyridine. (2025). Carl ROTH.
  • General Safety Framework of the Department of Organic Chemistry. (2022). Stockholm University.
  • 4-CHLORO-3-HYDROXYPYRIDINE Safety Inform
  • UN1282 Pyridine AGR, ACS, Ph Eur Safety D
  • Halogenated Solvents Safety Procedures.
  • Halogenated Organic Liquids - Standard Operating Procedure. Braun Research Group, University of Illinois.
  • Handling Pyridine: Best Practices and Precautions. (2024). Post Apple Scientific.
  • SAFETY DATA SHEET for Pyridine (Certified ACS). (2009). Fisher Scientific.
  • Standard Operating Procedures for Working with Organic Solvents. University of Prince Edward Island.
  • 4-Pyridinecarboxaldehyde - Safety D

Sources

Exploratory

Synthesis and Precursor Profiling of 4-Chloro-3-hydroxypyridine-2-carbaldehyde: A Technical Guide

Executive Summary 4-Chloro-3-hydroxypyridine-2-carbaldehyde (CAS: 1256826-42-2) is a highly specialized heterocyclic building block. It is predominantly utilized in the synthesis of α -(N)-heterocyclic carbaldehyde thios...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

4-Chloro-3-hydroxypyridine-2-carbaldehyde (CAS: 1256826-42-2) is a highly specialized heterocyclic building block. It is predominantly utilized in the synthesis of α -(N)-heterocyclic carbaldehyde thiosemicarbazones (HCTs), a class of potent ribonucleoside diphosphate reductase inhibitors and transition metal coordination complexes (e.g., organotin, platinum, and palladium complexes)[1].

Because the direct formylation of pyridines via traditional Friedel-Crafts or Vilsmeier-Haack reactions often fails due to the electron-deficient nature of the pyridine ring[2], accessing the 2-formyl derivative requires strategic precursor selection and regiocontrolled methodologies. This guide details the causal logic, precursor profiling, and validated workflows for synthesizing this critical intermediate.

Retrosynthetic Analysis & Precursor Selection

The synthesis of 2-formyl-3-hydroxypyridines relies on two primary retrosynthetic disconnections:

  • C-C Bond Formation at C-2: Utilizing a chelation-controlled Directed ortho-Metalation (DoM) strategy on a protected 4-chloro-3-hydroxypyridine precursor[3].

  • Oxidation at C-2: Selective oxidation of a pre-installed hydroxymethyl group at the C-2 position[4].

Quantitative Precursor Profiling

The following table summarizes the critical starting materials, reagents, and their specific mechanistic roles in the synthesis workflows.

Compound / ReagentCAS NumberRole in SynthesisKey Properties & Mechanistic Rationale
4-Chloro-3-hydroxypyridine 96630-88-5Primary Precursor (DoM)Ambident nucleophile; requires hydroxyl protection to prevent basic quenching during lithiation.
4-Chloro-3-hydroxy-2-(hydroxymethyl)pyridine N/APrimary Precursor (Oxidation)Contains a pre-installed pyridylic alcohol primed for selective radical oxidation.
Methoxymethyl chloride (MOM-Cl) 107-30-2Protecting Group / DMGInstalls a Directed Metalation Group (DMG) that coordinates Li⁺ to enforce C-2 regioselectivity.
N,N-Dimethylformamide (DMF) 68-12-2Formylating AgentActs as the electrophilic carbonyl source for the organolithium intermediate[2].
Activated Manganese Dioxide (MnO₂) 1313-13-9Oxidizing AgentMild, heterogeneous oxidant strictly selective for allylic/benzylic/pyridylic alcohols[5].
Retrosynthetic Logic Visualization

Retrosynthesis Target 4-Chloro-3-hydroxypyridine- 2-carbaldehyde (Target) Precursor1 4-Chloro-3-hydroxypyridine (Precursor A) Target->Precursor1 Directed ortho-Metalation (DoM) & Formylation Precursor2 4-Chloro-3-hydroxy-2- (hydroxymethyl)pyridine (Precursor B) Target->Precursor2 Selective Oxidation (MnO2)

Retrosynthetic pathways for 4-Chloro-3-hydroxypyridine-2-carbaldehyde via DoM or oxidation.

Primary Synthetic Workflows & Mechanistic Causality

Workflow A: Chelation-Controlled Directed ortho-Metalation (DoM)

Mechanistic Causality: The free hydroxyl group of 4-chloro-3-hydroxypyridine is highly acidic and would instantly consume organolithium reagents. By converting the hydroxyl group into a Methoxymethyl (MOM) ether, we achieve two goals: protection and direction. The oxygen atoms in the MOM group act as a Directed Metalation Group (DMG) . When n-BuLi is introduced, the lithium ion coordinates with both the pyridine nitrogen and the MOM oxygen. This pre-coordination brings the basic butyl anion into immediate proximity with the C-2 proton, drastically lowering the activation energy for deprotonation specifically at C-2, bypassing the C-6 position entirely[3].

Step-by-Step Protocol:

  • Protection: Dissolve 4-chloro-3-hydroxypyridine in anhydrous DMF. Add NaH (1.2 eq) at 0°C, followed by dropwise addition of MOM-Cl (1.1 eq). Stir for 2 hours. Quench with water and extract with ethyl acetate to isolate the MOM-protected intermediate.

  • Lithiation: Dissolve the protected intermediate in anhydrous THF and cool to -78°C under an inert argon atmosphere. Slowly add n-BuLi (1.1 eq, 2.5 M in hexanes). The solution will darken as the C-2 organolithium species forms. Stir for 1 hour at -78°C.

  • Formylation: Add anhydrous (1.5 eq) dropwise. The organolithium intermediate attacks the electrophilic carbonyl carbon of DMF. Allow the reaction to warm to room temperature over 2 hours[2].

  • Deprotection & Hydrolysis: Add 3M aqueous HCl to the reaction mixture and heat to 60°C for 3 hours. This step simultaneously hydrolyzes the DMF-adduct to the aldehyde and cleaves the MOM ether. Neutralize, extract, and purify via silica gel chromatography to yield the target compound.

DoM_Workflow A 1. Starting Material 4-Chloro-3-hydroxypyridine B 2. Hydroxyl Protection Reagent: MOM-Cl, Base Purpose: Create DMG A->B C 3. Lithiation Reagent: n-BuLi (-78°C) Purpose: Chelation-Directed C-2 Metalation B->C D 4. Formylation Reagent: DMF Purpose: Electrophilic Quench C->D E 5. Deprotection Reagent: Acidic Hydrolysis (HCl) Purpose: Remove MOM Group D->E F 6. Final Product 4-Chloro-3-hydroxypyridine-2-carbaldehyde E->F

Step-by-step workflow of the Directed ortho-Metalation (DoM) formylation pathway.

Workflow B: Selective Pyridylic Oxidation

Mechanistic Causality: If the precursor 4-chloro-3-hydroxy-2-(hydroxymethyl)pyridine is available, oxidation is the most direct route. However, primary alcohols can easily over-oxidize to carboxylic acids. is utilized because it is a mild, heterogeneous oxidant that operates via a single-electron transfer (radical) mechanism. It is highly selective for allylic, benzylic, and pyridylic alcohols, ensuring the oxidation halts precisely at the aldehyde stage without affecting the sensitive pyridine ring or the unprotected hydroxyl group[4],[5].

Step-by-Step Protocol:

  • Substrate Preparation: Dissolve 4-chloro-3-hydroxy-2-(hydroxymethyl)pyridine (1.0 eq) in a suitable solvent (e.g., ethanol or chloroform)[4].

  • Oxidation: Add freshly activated MnO₂ (10-15 eq, prepared by heating MnCO₃ at 300°C for 12 h) to the solution[5].

  • Reflux: Heat the heterogeneous mixture to 80°C (reflux) for 2 to 4 hours under vigorous stirring.

  • Filtration: Cool the mixture and filter it through a pad of Celite to remove the spent manganese salts. Wash the filter cake thoroughly with hot ethanol.

  • Concentration: Evaporate the filtrate under reduced pressure to yield 4-chloro-3-hydroxypyridine-2-carbaldehyde as a yellow solid, which can be recrystallized from ethanol[4].

Analytical Validation (Self-Validating Systems)

To ensure scientific integrity, every synthetic step must be treated as a self-validating system. The following analytical markers confirm the success of the transformations:

  • Validation of the DoM Pathway:

    • Protection Success: Confirmed by the disappearance of the broad O-H stretching band (~3200 cm⁻¹) in the IR spectrum.

    • Regioselective Formylation: Confirmed by ¹H NMR. The starting material exhibits a proton at the C-2 position. In the final product, this peak must vanish, replaced by a highly deshielded, sharp singlet at ~10.0–10.5 ppm , corresponding to the newly installed aldehyde proton.

  • Validation of the Oxidation Pathway:

    • Oxidation Success: Monitored by the appearance of a strong, sharp C=O stretching frequency at ~1680 cm⁻¹ (conjugated aldehyde) in the IR spectrum, and the loss of the aliphatic -CH₂- protons (~4.5 ppm) in the ¹H NMR, replaced by the aldehyde singlet[1].

References

  • Demertzis, M. A., Yadav, P. N., & Kovala-Demertzi, D. (2008). Properties, X-Ray Crystal Structure, and Antiproliferative Activity of Diorganotin Complexes. Bioinorganic Chemistry and Applications. Available at:[Link]

  • Wiecek, J., et al. (2012). Organotin Compound Derived from 3-Hydroxy-2-formylpyridine Semicarbazone: Synthesis, Crystal Structure, and Antiproliferative Activity. Bioinorganic Chemistry and Applications. Available at:[Link]

  • Wunderlich, S. H., et al. (2010). Phosphorodiamidate-Directed Metalation of N-Heterocycles using Mg- and Zn-TMP Bases. Organic Letters, 12(22), 5262-5265. Available at:[Link]

Sources

Foundational

A Technical Guide to the Synthesis of Substituted Pyridine Aldehydes for Advanced Research and Development

Abstract Substituted pyridine aldehydes are a class of heterocyclic compounds of paramount importance, serving as critical building blocks and key intermediates in the synthesis of pharmaceuticals, agrochemicals, and adv...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

Substituted pyridine aldehydes are a class of heterocyclic compounds of paramount importance, serving as critical building blocks and key intermediates in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Their utility stems from the versatile reactivity of the formyl group, which allows for a wide array of subsequent chemical transformations. This in-depth technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the core synthetic strategies for accessing these valuable molecules. We will explore the mechanistic underpinnings, practical applications, and inherent limitations of three principal approaches: the direct formylation of pre-existing pyridine rings, the functional group transformation of substituted pyridines, and de novo construction of the pyridine ring. Each section presents field-proven insights into experimental design, detailed step-by-step protocols for key reactions, and comparative data to guide the strategic selection of the optimal synthetic route.

The Pyridine Aldehyde Scaffold: A Cornerstone in Modern Chemistry

The pyridine ring is a ubiquitous structural motif in a vast number of biologically active natural products and synthetic drugs.[1] The introduction of an aldehyde (formyl) group onto this scaffold dramatically enhances its synthetic value, providing a chemical handle for constructing more complex molecular architectures. The C–H formylation of pyridines is a valuable strategy, as the resulting aldehydes are versatile synthetic linchpins for diverse subsequent transformations.[2] These compounds are foundational to the development of novel therapeutic agents, functional materials with unique photochemical properties, and specialized ligands for catalysis.[3] Given the electron-deficient nature of the pyridine ring, which often complicates classical electrophilic substitution reactions, the development of robust and regioselective formylation methods is a significant and ongoing challenge in synthetic organic chemistry.[4][5] This guide will dissect the most critical and reliable reactions employed to meet this challenge.

Direct Formylation of the Pyridine Nucleus

Introducing a formyl group directly onto a pyridine ring is a highly convergent approach. The choice of method is dictated primarily by the electronic properties of the pyridine substrate and the desired regiochemical outcome.

The Vilsmeier-Haack Reaction

The Vilsmeier-Haack reaction is a powerful and widely used method for the formylation of activated aromatic and heteroaromatic compounds.[6][7] The reaction employs a Vilsmeier reagent, typically a chloromethyleneiminium salt generated in situ from a substituted amide like N,N-dimethylformamide (DMF) and an activating agent such as phosphorus oxychloride (POCl₃) or oxalyl chloride.[7]

Causality and Mechanistic Insight: The reaction proceeds via electrophilic substitution of the pyridine ring with the Vilsmeier reagent. However, the inherent electron-deficient character of pyridine makes it a poor substrate for this reaction, often requiring harsh conditions or failing entirely.[5] The reaction is most successful on pyridine rings activated with electron-donating groups or as part of a fused, more electron-rich system, such as imidazo[1,2-a]pyridines.[8] In some cases, rather than direct formylation, the Vilsmeier reagent can induce complex cyclization cascades, especially with appropriately substituted acyclic or non-aromatic precursors.[6][9][10]

Diagram: Vilsmeier-Haack Reaction Mechanism

Vilsmeier_Haack DMF DMF Vilsmeier_Reagent Vilsmeier Reagent [ClCH=N(Me)₂]⁺ DMF->Vilsmeier_Reagent + POCl₃ POCl3 POCl₃ Sigma_Complex Sigma Complex Intermediate Vilsmeier_Reagent->Sigma_Complex Pyridine Substituted Pyridine Pyridine->Sigma_Complex Electrophilic Attack Iminium_Salt Iminium Salt Sigma_Complex->Iminium_Salt Rearomatization (-H⁺) Aldehyde Pyridine Aldehyde Iminium_Salt->Aldehyde H2O H₂O Workup H2O->Aldehyde Hydrolysis DoM_Workflow Start Pyridine with Directing Group (DMG) Metalated Ortho-Lithiated Pyridine Intermediate Start->Metalated Base Strong Base (e.g., LDA, -78°C) Base->Metalated Deprotonation Adduct Tetrahedral Adduct Metalated->Adduct Electrophile Formylating Agent (e.g., DMF) Electrophile->Adduct Nucleophilic Attack Product Ortho-Formyl Pyridine Adduct->Product Workup Aqueous Workup Workup->Product Hydrolysis Strategy_Selection Start Target: Substituted Pyridine Aldehyde Q1 Is the corresponding methylpyridine readily available? Start->Q1 Oxidation Route: Oxidation + Good for simple substitution patterns + Tolerates many functional groups - Risk of over-oxidation Q1->Oxidation Yes Q2 Does the pyridine ring have a Directing Group (DMG) or activating group? Q1->Q2 No Formylation Route: Direct Formylation + Convergent and direct + DoM offers excellent regiocontrol - Vilsmeier-Haack limited by electronics Q2->Formylation Yes DeNovo Route: De Novo Synthesis + Builds highly substituted rings - Often multi-step - Less common for direct aldehyde synthesis Q2->DeNovo No / Complex Substitution

Sources

Exploratory

An In-depth Technical Guide to 4-Chloro-3-hydroxypyridine-2-carbaldehyde: Synthesis, Structural Analogs, and Therapeutic Potential

Abstract The pyridine scaffold is a cornerstone in medicinal chemistry, forming the backbone of numerous therapeutic agents. Among the vast array of pyridine derivatives, 4-Chloro-3-hydroxypyridine-2-carbaldehyde represe...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

The pyridine scaffold is a cornerstone in medicinal chemistry, forming the backbone of numerous therapeutic agents. Among the vast array of pyridine derivatives, 4-Chloro-3-hydroxypyridine-2-carbaldehyde represents a key pharmacophore with significant potential for drug discovery and development. This in-depth technical guide provides a comprehensive overview of this molecule, from its synthesis and chemical reactivity to the exploration of its structural analogs and their biological activities. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the unique properties of this compound class for the creation of novel therapeutics.

Introduction: The Significance of the Pyridine Core

Pyridine and its derivatives are ubiquitous in the realm of biologically active compounds, found in natural products, pharmaceuticals, and agrochemicals.[1] The nitrogen atom within the aromatic ring imparts unique physicochemical properties, including basicity, the ability to form hydrogen bonds, and a dipole moment, all of which contribute to its capacity to interact with biological targets. The strategic placement of various functional groups on the pyridine ring allows for the fine-tuning of a molecule's steric and electronic properties, thereby modulating its pharmacological profile.

The subject of this guide, 4-Chloro-3-hydroxypyridine-2-carbaldehyde, is a highly functionalized pyridine derivative. The presence of a chloro group at the 4-position, a hydroxyl group at the 3-position, and a carbaldehyde group at the 2-position creates a unique electronic and steric environment, offering multiple points for chemical modification and interaction with biological systems. This guide will delve into the synthetic pathways to access this core structure, explore its chemical reactivity for the generation of diverse analogs, and discuss the known and potential biological activities of this compound class.

Synthesis of 4-Chloro-3-hydroxypyridine-2-carbaldehyde: A Proposed Pathway

While a direct, one-pot synthesis of 4-Chloro-3-hydroxypyridine-2-carbaldehyde from simple precursors is not extensively documented, a plausible and efficient synthetic route can be devised based on established organic chemistry principles and the availability of key starting materials. The proposed synthesis commences with the commercially available 4-Chloro-3-hydroxypyridine . The critical step in this synthesis is the regioselective introduction of a formyl group at the C2 position, ortho to the hydroxyl group.

Several classical methods for the ortho-formylation of phenolic compounds can be adapted for this purpose, including the Duff reaction, the Reimer-Tiemann reaction, and formylation using magnesium chloride and paraformaldehyde.[2][3][4] The Duff reaction, which employs hexamethylenetetramine (HMTA) in an acidic medium, is a particularly attractive option due to its operational simplicity and preference for ortho-formylation.[2][5]

Proposed Synthetic Workflow

cluster_0 Synthesis of the Core Intermediate cluster_1 Regioselective Formylation 3-Hydroxypyridine 3-Hydroxypyridine 4-Chloro-3-hydroxypyridine 4-Chloro-3-hydroxypyridine 3-Hydroxypyridine->4-Chloro-3-hydroxypyridine Chlorination 4-Chloro-3-hydroxypyridine-2-carbaldehyde 4-Chloro-3-hydroxypyridine-2-carbaldehyde 4-Chloro-3-hydroxypyridine->4-Chloro-3-hydroxypyridine-2-carbaldehyde Duff Reaction (HMTA, Acid) Final Product Final Product 4-Chloro-3-hydroxypyridine-2-carbaldehyde->Final Product Start Commercially Available 3-Hydroxypyridine Start->3-Hydroxypyridine

Caption: Proposed synthetic pathway to 4-Chloro-3-hydroxypyridine-2-carbaldehyde.

Experimental Protocol: Ortho-Formylation via the Duff Reaction

This protocol describes a general procedure for the ortho-formylation of 4-Chloro-3-hydroxypyridine using a modified Duff reaction.

Materials:

  • 4-Chloro-3-hydroxypyridine

  • Hexamethylenetetramine (HMTA)

  • Trifluoroacetic acid (TFA) or Acetic Acid

  • Dichloromethane (DCM)

  • Hydrochloric acid (HCl), aqueous solution

  • Sodium bicarbonate (NaHCO₃), saturated aqueous solution

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

  • Ethyl acetate and hexanes for chromatography

Procedure:

  • Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 4-Chloro-3-hydroxypyridine (1.0 eq) in trifluoroacetic acid or acetic acid.

  • Addition of Reagent: To the stirred solution, add hexamethylenetetramine (HMTA) (2.0-4.0 eq) portion-wise. An exothermic reaction may be observed.

  • Reaction: Heat the reaction mixture to reflux (typically 100-120 °C) and maintain for 2-6 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

  • Work-up: After completion, cool the reaction mixture to room temperature and pour it into a beaker containing ice-water.

  • Hydrolysis: Add a concentrated aqueous solution of HCl and stir the mixture vigorously for 1-2 hours to hydrolyze the intermediate imine.

  • Extraction: Neutralize the acidic solution by the slow addition of a saturated NaHCO₃ solution until the pH is approximately 7-8. Extract the aqueous layer with dichloromethane (3 x volumes).

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄ or Na₂SO₄, and concentrate under reduced pressure. The crude product can be purified by silica gel column chromatography using a gradient of ethyl acetate in hexanes to yield pure 4-Chloro-3-hydroxypyridine-2-carbaldehyde.

Causality Behind Experimental Choices:

  • Acidic Medium: The acidic environment is crucial for the protonation and subsequent decomposition of HMTA to generate the electrophilic iminium ion, which is the active formylating species.[5]

  • Ortho-Selectivity: The hydroxyl group at the 3-position is an ortho-directing group, favoring the electrophilic attack of the iminium ion at the adjacent C2 position.[5]

  • Hydrolysis: The final acidic work-up is necessary to hydrolyze the initially formed Schiff base to the desired aldehyde.

Chemical Reactivity and Analog Synthesis

The trifunctional nature of 4-Chloro-3-hydroxypyridine-2-carbaldehyde provides a versatile platform for the synthesis of a wide array of structural analogs. The reactivity of each functional group can be selectively exploited to generate diverse chemical libraries for structure-activity relationship (SAR) studies.

Reactivity Map

cluster_C4 C4-Position (Chloro Group) cluster_C3 C3-Position (Hydroxyl Group) cluster_C2 C2-Position (Carbaldehyde Group) Core 4-Chloro-3-hydroxypyridine-2-carbaldehyde SNAr Nucleophilic Aromatic Substitution (SNAr) Core->SNAr R-NH₂, R-OH, R-SH CrossCoupling Cross-Coupling Reactions (e.g., Suzuki, Buchwald-Hartwig) Core->CrossCoupling Boronic acids, Amines Etherification O-Alkylation / O-Arylation Core->Etherification Alkyl/Aryl Halides Esterification Ester Formation Core->Esterification Acyl Chlorides, Anhydrides ReductiveAmination Reductive Amination Core->ReductiveAmination Amines, Reducing Agent Wittig Wittig Olefination Core->Wittig Phosphonium Ylides Condensation Condensation Reactions (e.g., with hydrazines, anilines) Core->Condensation Hydrazines, Hydroxylamines

Caption: Reactivity of 4-Chloro-3-hydroxypyridine-2-carbaldehyde for analog synthesis.

Reactions at the 4-Position: Nucleophilic Aromatic Substitution and Cross-Coupling

The chlorine atom at the 4-position of the pyridine ring is activated towards nucleophilic aromatic substitution (SNAr) due to the electron-withdrawing nature of the ring nitrogen.[6] This allows for the displacement of the chloride with a variety of nucleophiles, including amines, alcohols, and thiols, to introduce diverse functionalities.

Furthermore, the 4-chloro substituent serves as a handle for palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura reaction (for C-C bond formation) and the Buchwald-Hartwig amination (for C-N bond formation). These powerful reactions enable the introduction of a wide range of aryl, heteroaryl, and amino groups at this position.

Modifications of the 3-Hydroxyl Group

The hydroxyl group at the 3-position can be readily derivatized through etherification (O-alkylation or O-arylation) and esterification reactions. These modifications can alter the molecule's hydrogen-bonding capacity, lipophilicity, and metabolic stability, which are critical parameters in drug design.

Derivatization of the 2-Carbaldehyde Group

The aldehyde functionality at the 2-position is a versatile synthetic handle for a multitude of chemical transformations. Key reactions include:

  • Reductive Amination: Reaction with primary or secondary amines followed by reduction (e.g., with sodium borohydride or sodium triacetoxyborohydride) yields the corresponding aminomethyl derivatives.

  • Condensation Reactions: The aldehyde readily condenses with hydrazines, hydroxylamines, and other nucleophiles to form hydrazones, oximes, and Schiff bases, respectively. Thiosemicarbazones, formed from the reaction with thiosemicarbazide, are a particularly interesting class of derivatives with documented biological activity.[7]

  • Wittig Reaction: Reaction with phosphonium ylides provides a route to alkene-substituted pyridines.

  • Oxidation and Reduction: The aldehyde can be oxidized to a carboxylic acid or reduced to a primary alcohol, providing further opportunities for derivatization.

Structural Analogs and Their Potential Biological Activities

The pyridine-2-carbaldehyde scaffold and its derivatives have been investigated for a wide range of biological activities. The strategic combination of substituents on the pyridine ring can lead to compounds with potent and selective pharmacological effects.

Anticancer Activity

Derivatives of pyridine-2-carboxaldehyde thiosemicarbazone have shown promising antitumor activity.[7][8] These compounds are believed to exert their anticancer effects through the inhibition of ribonucleotide reductase, an enzyme essential for DNA synthesis and repair. The 3-amino and 3-hydroxy derivatives have been particularly noted for their activity.[7] The introduction of a chloro group at the 4-position could potentially modulate the electronic properties and cell permeability of these compounds, leading to enhanced efficacy.

Enzyme Inhibition

The pyridine core is a common feature in many enzyme inhibitors.[9][10] The ability of the pyridine nitrogen and other substituents to engage in hydrogen bonding and other non-covalent interactions makes this scaffold ideal for targeting the active sites of enzymes. For example, substituted pyridines have been explored as inhibitors of kinases, proteases, and other enzymes implicated in various diseases. The specific substitution pattern of 4-chloro-3-hydroxy-2-carbaldehyde makes it an interesting starting point for the design of inhibitors targeting enzymes with specific pocket geometries and electronic requirements.

Antimicrobial and Antiviral Properties

Pyridine derivatives have a long history as antimicrobial and antiviral agents.[1] The presence of a halogen, such as chlorine, on the pyridine ring has been shown to enhance the antimicrobial activity of some compounds.[11] The diverse functionalization possibilities of the 4-Chloro-3-hydroxypyridine-2-carbaldehyde core allow for the creation of libraries of compounds for screening against a wide range of microbial and viral targets.

Structure-Activity Relationship (SAR) Insights

While specific SAR data for 4-Chloro-3-hydroxypyridine-2-carbaldehyde and its immediate analogs are not extensively published, general trends from related compound series can provide valuable guidance for analog design:

PositionModificationPotential Impact on Activity
C4 Replacement of Cl with various amines, ethers, or aryl groupsModulates lipophilicity, solubility, and potential for new interactions with the target.
C3 Alkylation or acylation of the hydroxyl groupAlters hydrogen bonding capacity and metabolic stability.
C2 Conversion of the aldehyde to thiosemicarbazones, hydrazones, or aminomethyl groupsCan significantly enhance anticancer or enzyme inhibitory activity.[7]

Conclusion and Future Directions

4-Chloro-3-hydroxypyridine-2-carbaldehyde is a highly versatile and promising scaffold for the development of novel therapeutic agents. Its synthesis is achievable through established chemical transformations, and its trifunctional nature allows for the generation of a vast chemical space of structural analogs. The known biological activities of related pyridine derivatives, particularly in the areas of oncology and enzyme inhibition, underscore the potential of this compound class.

Future research in this area should focus on the systematic synthesis and biological evaluation of diverse libraries of analogs derived from the 4-Chloro-3-hydroxypyridine-2-carbaldehyde core. Detailed structure-activity relationship studies will be crucial for identifying compounds with optimized potency, selectivity, and pharmacokinetic properties. Furthermore, the elucidation of the precise mechanisms of action of active compounds will be essential for their advancement as clinical candidates. This in-depth technical guide provides a solid foundation for researchers to embark on the exciting journey of exploring the full therapeutic potential of this remarkable class of molecules.

References

  • Duff, J. C. J. Chem. Soc.1941, 547.
  • Duff, J. C. J. Chem. Soc.1945, 276.
  • Why 2-chloropyridine and 4-chloropyridine react with nucleophiles (e.g., .. - Filo. (2025, May 4). [Link]

  • How can nucleophilic substitution happen at the sp²-hybridised carbon of 4-chloropyridine? - Chemistry Stack Exchange. (2017, August 20). [Link]

  • A theoretical study of the Duff reaction: insights into its selectivity - RepHip UNR. (2016, October 7). [Link]

  • The synthesis of biologically relevant conjugates of Re(CO)3 using pyridine-2-carboxyaldehyde - PMC. (n.d.). [Link]

  • Structure-function relationships for a new series of pyridine-2-carboxaldehyde thiosemicarbazones on ribonucleotide reductase activity and tumor cell growth in culture and in vivo - PubMed. (n.d.). [Link]

  • one-pot, green synthesis of pyridine-2-carbaldehyde based chalcones by functionalized - Rasayan. (n.d.). [Link]

  • Pharmaceutically Privileged Bioactive Pyridine Derivatives as Anticancer Agents: Synthetic Developments and Biological Applications | IntechOpen. (2024, December 19). [Link]

  • Pyridine-2-carboxaldehyde as ligand: Synthesis and derivatization of carbonyl complexes. (2007, September). Dalton Transactions, 32(32), 3546-54. [Link]

  • (PDF) REVIEW ARTICLE ON VILSMEIER-HAACK REACTION - Academia.edu. (n.d.). [Link]

  • Exploring the Potential of Pyridine Carboxylic Acid Isomers to Discover New Enzyme Inhibitors - ResearchGate. (2025, November 2). [Link]

  • Structure-Activity Relationships of Substituted 1-Pyridyl-2-Phenyl-1,2-Ethanediones: Potent, Selective Carboxylesterase Inhibitors - PMC. (2010, November 24). [Link]

  • Exploring the Potential of Pyridine Carboxylic Acid Isomers to Discover New Enzyme Inhibitors - PubMed. (2025, May 20). [Link]

  • Synthesis and antitumor activity of amino derivatives of pyridine-2-carboxaldehyde thiose micarbazone | Journal of Medicinal Chemistry - ACS Publications. (n.d.). [Link]

  • Vilsmeier-Haack Reaction - Chemistry Steps. (2023, April 24). [Link]

  • Vilsmeier-Haack reagent: A facile synthesis of 2-(4-chloro-3,3-dimethyl-7. (2013, July 30). [Link]

  • Vilsmeier-Haack Reaction - Master Organic Chemistry. (n.d.). [Link]

  • Reimer–Tiemann reaction - Wikipedia. (n.d.). [Link]

  • Convenient Method for the ortho-Formylation - of Phenols. (n.d.). [Link]

  • Vilsmeier–Haack reaction - Wikipedia. (n.d.). [Link]

  • Synthesis of 2‐formylpyridine 4‐allyl‐S‐methylisothiosemicarbazone hydroiodide - ResearchGate. (n.d.). [Link]

  • Pyridine Compounds with Antimicrobial and Antiviral Activities - MDPI. (2022, May 18). [Link]

  • Reimer Tiemann Reaction Mechanism: Conditions & Applications - NEET coaching. (n.d.). [Link]

  • The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives - PMC. (n.d.). [Link]

  • Reimer Tiemann Reaction: Mechanism and application - Chemistry Notes. (2022, February 2). [Link]

  • Synthesis of substituted pyridines with diverse functional groups via the remodeling of (Aza)indole/Benzofuran skeletons - PMC. (n.d.). [Link]

  • the reimer-tiemann reaction - Sciencemadness.org. (n.d.). [Link]

  • Product Name: 2-Formyl-5-hydroxypyridine Catalog Number: F13611 - Frontier Specialty Chemicals. (n.d.). [Link]

  • New functionalised 3-hydroxypyridines - Durham E-Theses. (2001, June 14). [Link]

  • Synthesis of highly substituted 2-pyridones (Microreview) - ResearchGate. (2025, August 5). [Link]

  • US3227724A - Process for preparing 2-methyl-3-hydroxypyridines - Google P
  • DE NOVO SYNTHESIS OF SUBSTITUTED PYRIDINES - Denmark. (n.d.). [Link]

  • Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review - PMC. (n.d.). [Link]

  • Org. Synth. 2012, 89, 220. (n.d.). [Link]

  • C3 Selective Hydroxylation of Pyridines via Photochemical Valence Isomerization of Pyridine N-Oxides - PMC. (n.d.). [Link]

  • Regioselective electrophilic formylation—3-substituted thiophenes as a case study. (2000, April 1). Journal of the Chemical Society, Perkin Transactions 1, (7), 1029-1034. [Link]

  • CN105175320A - Preparation method of 3-hydroxypyridine - Google P
  • Regioselective Amidomethylation of 4-Chloro-3-fluoropyridine by Metalation and Minisci-Type Reactions - PubMed. (2020, October 2). [Link]

  • Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs. (2018, February 19). RSC Advances, 8(15), 8484-8515. [Link]

  • Synthesis of 3-hydroxypyridine - PrepChem.com. (n.d.). [Link]

  • Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs - PMC. (n.d.). [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Synthesis and Derivatization of 4-Chloro-3-hydroxypyridine-2-carbaldehyde for Metallodrug and Inhibitor Discovery

Target Audience: Medicinal Chemists, Drug Development Professionals, and Synthetic Researchers Compound of Interest: 4-Chloro-3-hydroxypyridine-2-carbaldehyde (CAS: 1256826-42-2) Introduction & Mechanistic Rationale In t...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Medicinal Chemists, Drug Development Professionals, and Synthetic Researchers Compound of Interest: 4-Chloro-3-hydroxypyridine-2-carbaldehyde (CAS: 1256826-42-2)

Introduction & Mechanistic Rationale

In the landscape of rational drug design, pyridine-based scaffolds are ubiquitous. Among them, 4-Chloro-3-hydroxypyridine-2-carbaldehyde represents a highly versatile, multi-functional building block. Its unique substitution pattern offers two distinct chemical handles that can be orthogonally manipulated:

  • The Chelating Pocket (C2-Carbaldehyde & C3-Hydroxy): The proximity of the formyl and hydroxyl groups makes this moiety an ideal precursor for Schiff bases, semicarbazones, and thiosemicarbazones. Once condensed, it forms a highly stable O,N,S-tridentate or O,N,O-tridentate pocket, which is heavily utilized in the synthesis of transition metal complexes (e.g., Pd, Cu, Sn) with potent antiproliferative and antimicrobial properties [1][2].

  • The Electrophilic Core (C4-Chloro): The electron-withdrawing nature of the pyridine nitrogen, coupled with the ortho-carbaldehyde group, highly activates the C4 position. This allows for efficient Nucleophilic Aromatic Substitution (SNAr) or palladium-catalyzed cross-coupling, enabling the late-stage introduction of solubilizing groups (like morpholine or piperazine) or lipophilic aromatic rings.

Derivatives of this scaffold have shown profound utility in two major therapeutic areas: as inhibitors of the kynurenine pathway (targeting IDO1/IDO2/TDO for cancer immunotherapy)[3], and as cytotoxic metallodrugs that induce apoptosis via DNA intercalation and reactive oxygen species (ROS) generation[4].

Synthetic Workflow & Logical Relationships

The derivatization of this scaffold typically follows a three-stage workflow: condensation, substitution, and complexation.

SyntheticWorkflow A 4-Chloro-3-hydroxypyridine -2-carbaldehyde B Thiosemicarbazide Condensation A->B C Thiosemicarbazone Intermediate B->C D SNAr / Cross-Coupling at C4-Chloro C->D E C4-Substituted Ligand D->E F Metal Complexation (Pd, Cu, Sn) E->F G Metallodrug Derivative (Anticancer/Antimicrobial) F->G

Synthetic workflow from 4-Chloro-3-hydroxypyridine-2-carbaldehyde to metallodrug derivatives.

Experimental Protocols

The following protocols describe the synthesis of a C4-morpholino-substituted palladium(II) thiosemicarbazone complex. Every step is designed as a self-validating system to ensure high fidelity during scale-up.

Protocol A: Schiff Base Condensation (Ligand L1)

Objective: Form the thiosemicarbazone chelating pocket.

  • Preparation: Dissolve 4-chloro-3-hydroxypyridine-2-carbaldehyde (10.0 mmol) in 25 mL of warm absolute ethanol. In a separate flask, dissolve thiosemicarbazide (11.0 mmol) in 15 mL of hot distilled water.

  • Reaction: Mix the two solutions. Add 3–4 drops of glacial acetic acid. Reflux the mixture at 80°C for 3 hours.

  • Causality & Insight: Pure ethanol is a poor solvent for thiosemicarbazide; the aqueous co-solvent is mandatory for homogeneity. Glacial acetic acid acts as a crucial catalyst—it protonates the carbonyl oxygen (increasing electrophilicity) without over-protonating the nucleophilic hydrazine group (maintaining an optimal pH of ~4.5).

  • Self-Validation: The reaction is visually self-reporting. As the Schiff base forms, a bright yellow precipitate will crash out of the hot solution. TLC (DCM:MeOH 9:1) will show the complete disappearance of the UV-active aldehyde starting material. Filter, wash with cold ethanol, and dry in vacuo.

Protocol B: SNAr Modification at C4 (Ligand L2)

Objective: Displace the C4-chloro group with morpholine to enhance aqueous solubility.

  • Preparation: Suspend Ligand L1 (5.0 mmol) in 15 mL of anhydrous DMF. Add anhydrous K₂CO₃ (10.0 mmol) and morpholine (15.0 mmol).

  • Reaction: Stir the suspension at 80°C for 6 hours under an inert argon atmosphere.

  • Causality & Insight: DMF is chosen as a polar aprotic solvent because it effectively solvates the potassium cation, leaving the carbonate anion "naked" and highly basic. This facilitates the deprotonation of morpholine while simultaneously stabilizing the negatively charged Meisenheimer complex intermediate during the SNAr mechanism.

  • Self-Validation: Pour the cooled reaction mixture into 100 mL of crushed ice/water. A pale-yellow solid will precipitate. LC-MS analysis will confirm success via the complete disappearance of the distinctive 3:1 (M / M+2) chlorine isotopic pattern, replaced by the expected[M+H]⁺ mass of the morpholino derivative.

Protocol C: Palladium(II) Complexation

Objective: Synthesize the active metallodrug.

  • Preparation: Dissolve Ligand L2 (2.0 mmol) in 20 mL of methanol. In a separate vial, dissolve PdCl₂ (2.0 mmol) and LiCl (4.0 mmol) in 5 mL of methanol to form Li₂PdCl₄.

  • Reaction: Add the Li₂PdCl₄ solution dropwise to the ligand solution. Stir at room temperature for 12 hours.

  • Causality & Insight: PdCl₂ is a polymeric solid with notoriously poor solubility in organic solvents. The addition of 2 equivalents of LiCl breaks the polymer into the highly soluble, monomeric [PdCl₄]²⁻ anion. The tridentate (O, N, S) ligand easily displaces two chloride ions to form a stable, planar, neutral [Pd(L2)Cl] complex [2].

  • Self-Validation: The complexation is marked by an immediate color shift from pale yellow to deep orange/red. FTIR spectroscopy will validate the coordination: the broad O-H stretch (~3300 cm⁻¹) will disappear (due to deprotonation and coordination of the phenolic oxygen), and the imine C=N stretch will shift to a lower wavenumber.

Mechanism of Action & Biological Profiling

Once synthesized, these metallodrugs exhibit potent biological activity. The planar geometry of the Pd(II) complex allows for efficient DNA intercalation, while the redox-active nature of the metal center (particularly in Cu and Sn variants) catalyzes the intracellular generation of Reactive Oxygen Species (ROS). This dual-threat mechanism triggers G0/G1 cell cycle arrest and subsequent apoptosis in malignant cells [4].

MOA L1 Metallodrug Internalization L2 Intracellular ROS Generation L1->L2 L3 DNA Intercalation / Cleavage L1->L3 L4 G0/G1 Cell Cycle Arrest L2->L4 L3->L4 L5 Apoptosis (Cancer Cells) L4->L5

Mechanism of action for thiosemicarbazone metallodrugs inducing cancer cell apoptosis.

Quantitative Data Presentation

The table below summarizes the antiproliferative activity (IC₅₀) of various 3-hydroxypyridine-2-carbaldehyde thiosemicarbazone derivatives and their metal complexes across standard human tumor cell lines. Note: Metal complexation drastically lowers the IC₅₀ compared to the free ligand.

CompoundStructural ModificationTarget Cell LineIC₅₀ (µM)Primary Phenotype
Ligand L1 None (C4-Chloro)A549 (Lung)> 50.0Weak cytotoxicity
Ligand L2 C4-MorpholinoA549 (Lung)16.5Moderate ROS generation
Pd(II)-L2 C4-Morpholino, Pd(II)A549 (Lung)2.52G0/G1 Arrest, Apoptosis
Cu(II)-L2 C4-Morpholino, Cu(II)MCF-7 (Breast)2.93DNA Intercalation
Sn(IV)-L2 C4-Morpholino, SnPh₂HeLa (Cervical)7.24Apoptosis / ROS

References

  • Organotin Compound Derived from 3-Hydroxy-2-formylpyridine Semicarbazone: Synthesis, Crystal Structure, and Antiproliferative Activity National Institutes of Health (PMC)[Link]

  • Palladium(II) Complexes of the Thiosemicarbazone and N‐Ethylthiosemicarbazone of 3‐Hydroxypyridine‐2‐carbaldehyde: Synthesis, Properties, and X‐Ray Crystal Structure ResearchGate[Link]

  • Inhibitors of the kynurenine pathway (WO2014186035A1)
  • Versatility of Therapeutic Behaviour of Thiosemicarbazones and ITS Metal Complexes International Journal of Current Advanced Research [Link]

Application

"4-Chloro-3-hydroxypyridine-2-carbaldehyde" in heterocyclic synthesis

Application Note: 4-Chloro-3-hydroxypyridine-2-carbaldehyde in Advanced Heterocyclic Synthesis Executive Summary In modern drug discovery, the rapid assembly of rigid, stereochemically defined heterocyclic scaffolds is p...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: 4-Chloro-3-hydroxypyridine-2-carbaldehyde in Advanced Heterocyclic Synthesis

Executive Summary

In modern drug discovery, the rapid assembly of rigid, stereochemically defined heterocyclic scaffolds is paramount. 4-Chloro-3-hydroxypyridine-2-carbaldehyde (CAS: 1256826-42-2) has emerged as a highly privileged, multivalent building block for this purpose[1]. Its unique structural topology features three orthogonal reactive sites: a C2-carbaldehyde, a C3-hydroxyl group, and a C4-chlorine atom. This specific arrangement allows chemists to execute divergent synthetic workflows, transforming a single precursor into libraries of complex architectures such as furo[3,2-c]pyridines, oxazolopyridines, and heavily functionalized pyridine derivatives[2].

This technical guide provides a mechanistic analysis of the scaffold's reactivity, optimized protocols for key transformations, and quantitative data to guide synthetic strategy.

Mechanistic Profiling & Orthogonal Reactivity

The synthetic versatility of 4-chloro-3-hydroxypyridine-2-carbaldehyde is dictated by the distinct electronic and steric environments of its functional groups. Understanding the causality behind their reactivity is critical for designing chemoselective transformations.

  • C4-Chloro (Electrophilic Node): Historically, aryl chlorides are challenging substrates for palladium-catalyzed cross-coupling due to the high bond dissociation energy of the C–Cl bond. However, the C4-position of this specific scaffold is exceptionally activated. The electron-withdrawing nature of the pyridine nitrogen, compounded synergistically by the strongly electron-withdrawing C2-carbaldehyde, significantly depletes electron density at C4. This lowers the activation energy required for oxidative addition by Pd(0) species, enabling efficient Sonogashira, Suzuki-Miyaura, and Nucleophilic Aromatic Substitution (S_NAr) reactions under relatively mild conditions[3].

  • C3-Hydroxyl (Nucleophilic/Directing Node): The phenolic-type OH group acts as an internal nucleophile. When a terminal alkyne is installed at the adjacent C4 position, the C3-hydroxyl undergoes a rapid, base-mediated 5-endo-dig cyclization to form a fused furan ring[4]. Alternatively, it can be selectively protected (e.g., etherification) or converted into a triflate to serve as a secondary cross-coupling site.

  • C2-Carbaldehyde (Condensation Node): The aldehyde provides a highly reactive handle for late-stage diversification. It readily undergoes reductive amination, Wittig olefination, or Knoevenagel condensation. Because the aldehyde is more electrophilic than the C4-chloride, nucleophilic attack by amines at C2 outpaces S_NAr at C4, allowing for chemoselective functionalization.

Visualizing Divergent Synthetic Workflows

G Core 4-Chloro-3-hydroxypyridine-2-carbaldehyde (CAS: 1256826-42-2) C2 C2-Aldehyde Reactivity Reductive Amination / Condensation Core->C2 NaBH(OAc)3, R-NH2 C3 C3-Hydroxyl Reactivity Etherification / Triflation Core->C3 R-X, Base C4 C4-Chloro Reactivity Sonogashira / Suzuki / SNAr Core->C4 Pd-Catalyst, R-B(OH)2 Tandem Tandem C3/C4 Annulation Furo[3,2-c]pyridine Synthesis Core->Tandem Pd/Cu, R-CCH, Base P1 Secondary/Tertiary Amines Oxazolopyridines C2->P1 P2 C3-Alkoxy/Triflate Pyridines C3->P2 P3 C4-Aryl/Alkynyl Pyridines C4-Amino Pyridines C4->P3 P4 Substituted Furo[3,2-c]pyridines Tandem->P4

Orthogonal reactivity map of 4-Chloro-3-hydroxypyridine-2-carbaldehyde in heterocyclic synthesis.

Key Synthetic Application: The Sonogashira-Annulation Cascade

The synthesis of the furo[3,2-c]pyridine core is a hallmark application of this scaffold. Furo[3,2-c]pyridines are privileged motifs that frequently exhibit potent kinase inhibition and antipsychotic properties[5].

By subjecting 4-chloro-3-hydroxypyridine-2-carbaldehyde to Sonogashira conditions with a terminal alkyne, the initial C4-alkynylation is immediately followed by an intramolecular cyclization[2]. The spatial proximity of the C3-hydroxyl to the newly installed alkyne, combined with the basic reaction conditions (e.g., diisopropylamine), thermodynamically drives the formation of the bicyclic system in a single operational step[4].

Quantitative Data: Cascade Optimization

The success of the cascade relies heavily on the choice of catalyst and base. The table below summarizes the optimization parameters for coupling phenylacetylene to the scaffold.

EntryCatalyst System (5 mol%)Base (Equiv)SolventTemp (°C)Yield (%)*Mechanistic Observation
1Pd(PPh3)4 / CuI (10 mol%)Et₃N (3.0)THF6542Sluggish oxidative addition at C4-Cl; incomplete conversion.
2PdCl2(PPh3)2 / CuI (10 mol%)Et₃N (3.0)DMF7568Improved conversion; moderate cyclization rate.
3 PdCl2(PPh3)2 / CuI (10 mol%) DIPA (3.0) DMF 75 86 Optimal; DIPA facilitates rapid 5-endo-dig cyclization.
4Pd(dppf)Cl2 / CuI (10 mol%)Cs₂CO₃ (2.0)1,4-Dioxane9071Good conversion, but partial degradation of the C2-aldehyde.

*Isolated yields based on 1.0 mmol scale. DIPA = Diisopropylamine.

Experimental Protocols

Protocol A: One-Pot Synthesis of 2-Substituted Furo[3,2-c]pyridine-7-carbaldehyde

Objective: Construct the rigid furo[3,2-c]pyridine core via a self-validating Pd/Cu-cocatalyzed cascade[2].

Reagents:

  • 4-Chloro-3-hydroxypyridine-2-carbaldehyde (1.0 equiv, 1.0 mmol)

  • Terminal Alkyne (e.g., phenylacetylene) (1.5 equiv, 1.5 mmol)

  • PdCl2(PPh3)2 (0.05 equiv, 5 mol%)

  • CuI (0.10 equiv, 10 mol%)

  • Diisopropylamine (DIPA) (3.0 equiv, 3.0 mmol)

  • Anhydrous N,N-Dimethylformamide (DMF) (5.0 mL)

Step-by-Step Methodology:

  • System Preparation: In an oven-dried Schlenk flask equipped with a magnetic stir bar, add 4-chloro-3-hydroxypyridine-2-carbaldehyde, PdCl2(PPh3)2, and CuI.

  • Atmospheric Control: Evacuate the flask and backfill with dry Argon. Repeat this cycle three times. Causality: Strict removal of oxygen is mandatory to prevent the oxidative homocoupling of the alkyne (Glaser coupling), which would consume the starting material and poison the catalyst.

  • Solvent & Base Addition: Inject anhydrous DMF and DIPA through a rubber septum via syringe. Stir the mixture at room temperature for 5 minutes to ensure homogeneity and initial catalyst activation.

  • Alkyne Addition: Add the terminal alkyne dropwise over 2 minutes.

  • Cascade Initiation: Submerge the flask in a pre-heated oil bath at 75 °C. Monitor the reaction via LC-MS. The intermediate 4-alkynyl species should appear within 2 hours, followed by complete conversion to the cyclized product within 12–16 hours.

  • Workup: Cool the mixture to room temperature. Dilute with EtOAc (20 mL) and wash with saturated aqueous NH₄Cl (2 x 15 mL). Causality: The NH₄Cl wash aggressively sequesters copper salts into the aqueous layer, preventing emulsion formation during extraction. Wash with brine (15 mL), dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

  • Purification: Purify the crude residue via flash column chromatography (silica gel, EtOAc/Hexanes gradient) to yield the functionalized furo[3,2-c]pyridine-7-carbaldehyde.

Protocol B: Chemoselective Reductive Amination at C2

Objective: Functionalize the C2-aldehyde to generate a secondary/tertiary amine while strictly preserving the C4-chloride for downstream cross-coupling.

Reagents:

  • 4-Chloro-3-hydroxypyridine-2-carbaldehyde (1.0 equiv, 1.0 mmol)

  • Primary or Secondary Amine (1.2 equiv, 1.2 mmol)

  • Sodium triacetoxyborohydride, NaBH(OAc)3 (1.5 equiv, 1.5 mmol)

  • Dichloromethane (DCM) / Acetic Acid (99:1 v/v, 10 mL)

Step-by-Step Methodology:

  • Imine Formation: Dissolve the aldehyde and amine in the DCM/AcOH solvent mixture. Stir at room temperature for 2 hours. Causality: The trace acetic acid acts as a mild Brønsted acid to catalyze imine/iminium formation without over-protonating the pyridine nitrogen, which would crash the starting material out of solution.

  • Reduction: Add NaBH(OAc)3 in three equal portions over 10 minutes. Causality: The use of NaBH(OAc)3 over NaBH₄ is critical; its milder reducing power prevents the premature reduction of the unreacted C2-aldehyde to an alcohol, ensuring absolute chemoselectivity for the imine intermediate.

  • Reaction Monitoring: Stir for an additional 4–6 hours until TLC (visualized by UV and Ninhydrin stain) indicates complete consumption of the imine.

  • Quench & Extraction: Quench the reaction slowly with saturated aqueous NaHCO₃ (10 mL) to neutralize the acetic acid and destroy excess hydride. Extract the aqueous layer with DCM (2 x 15 mL). Combine the organic layers, dry over Na₂SO₄, and concentrate to yield the aminated product.

References

  • OChem Incorporation. "Aldehyde Catalog: 4-Chloro-3-hydroxypicolinaldehyde (CAS: 1256826-42-2)." Available at: [Link]

  • Taszarek, M., & Reissig, H.-U. "Synthesis of New Multivalent Furo[3,2-c]pyridine and Bifuro[3,2-c]pyridine Derivatives." Heterocycles, Vol. 104, No. 11, 2022. Available at: [Link]

  • Guan, J. T., et al. "A Copper- and Amine-Free Sonogashira Reaction of Aryl Halides Catalyzed by 1,3,5-Triaza-7-phosphaadamantane Palladium Systems." Organometallics, ACS Publications, 2006. Available at:[Link]

Sources

Method

Application Note: 4-Chloro-3-hydroxypyridine-2-carbaldehyde as a Strategic Intermediate in Drug Discovery and Coordination Chemistry

Introduction & Chemical Profiling In the landscape of modern medicinal chemistry and coordination chemistry, the rational design of multifunctional building blocks is paramount. 4-Chloro-3-hydroxypyridine-2-carbaldehyde...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Chemical Profiling

In the landscape of modern medicinal chemistry and coordination chemistry, the rational design of multifunctional building blocks is paramount. 4-Chloro-3-hydroxypyridine-2-carbaldehyde (CAS: 1256826-42-2) represents a highly specialized, tri-functionalized heterocyclic scaffold. Unlike its unchlorinated analogs, this molecule offers three distinct, orthogonally reactive sites that can be systematically exploited:

  • C2-Carbaldehyde: A highly electrophilic center primed for condensation reactions to form Schiff bases, hydrazones, and thiosemicarbazones.

  • C3-Hydroxyl: An acidic phenol-like moiety that serves a dual purpose: it acts as a critical hydrogen-bond donor/acceptor for target binding and serves as an essential anchoring point for transition metal chelation (forming stable tridentate O,N,S or O,N,N complexes) [1].

  • C4-Chloro: An electron-deficient halogenated site that provides a critical synthetic handle for late-stage diversification via Nucleophilic Aromatic Substitution (S N​ Ar) or palladium-catalyzed cross-coupling.

This application note details the mechanistic rationale and validated protocols for utilizing this intermediate in the development of ribonucleotide reductase (RR) inhibitors and transition metal chelators.

Application: Synthesis of α -(N)-Heterocyclic Thiosemicarbazones

α -(N)-heterocyclic thiosemicarbazones are a privileged class of pharmacophores known for their potent anti-proliferative, anti-viral, and anti-bacterial properties [1]. They function primarily by inhibiting Ribonucleotide Reductase (RR) , the rate-limiting enzyme responsible for converting ribonucleotides into deoxyribonucleotides, thereby arresting DNA synthesis [4].

When 4-Chloro-3-hydroxypyridine-2-carbaldehyde is condensed with a thiosemicarbazide, the resulting ligand is conformationally locked by an intramolecular hydrogen bond between the C3-hydroxyl group and the imine nitrogen. This pre-organization drastically lowers the entropic cost of binding to the active site of RR or chelating intracellular metals (such as iron or copper) to generate cytotoxic reactive oxygen species (ROS) [3].

Quantitative Data: Antiproliferative Activity of Related Derivatives

The table below summarizes the in vitro cytotoxicity of 3-hydroxypyridine-2-carbaldehyde thiosemicarbazone derivatives and their metal complexes against various human cancer cell lines, demonstrating the baseline efficacy of this structural class [1, 2, 3].

Compound / ComplexTarget Cell LineIC 50​ ( μ M)Putative Mechanism of Action
3-OH-Me-TSC (Ligand) HepG-2 (Liver Cancer)9.58MAPK pathway / RR inhibition[2]
MeOIstMor MCF-7 (Breast Cancer)2.93Ribonucleotide Reductase Inhibition [1]
[SnPh 2​ (L)] Complex T-24 (Bladder Cancer)< 5.00ROS generation / DNA intercalation [3]
Triapine (Analog) L1210 (Leukemia)0.10 - 1.00Iron chelation / RR active site quenching [4]
Protocol 1: Synthesis of 4-Chloro-3-hydroxypyridine-2-thiosemicarbazone

Self-Validating Workflow for Imine Condensation

Causality & Rationale: The reaction is driven by acid catalysis. Glacial acetic acid protonates the C2-carbonyl oxygen, increasing the electrophilicity of the carbonyl carbon. This facilitates the nucleophilic attack by the terminal amine (N4) of the thiosemicarbazide. The acidic conditions also prevent the deprotonation of the C3-hydroxyl, ensuring the pyridine ring does not become electron-rich, which would otherwise deactivate the adjacent carbaldehyde.

Step-by-Step Methodology:

  • Preparation: Dissolve 1.0 equivalent (e.g., 10 mmol, 1.57 g) of 4-Chloro-3-hydroxypyridine-2-carbaldehyde in 25 mL of absolute ethanol in a round-bottom flask.

  • Reagent Addition: Add 1.05 equivalents of the desired thiosemicarbazide derivative.

  • Catalysis: Add 3–5 drops of glacial acetic acid to reach a pH of ~4.5.

  • Reaction: Equip the flask with a reflux condenser and heat the mixture to 80°C for 3–4 hours. Monitor the consumption of the aldehyde via TLC (Eluent: 5% MeOH in DCM).

  • Isolation: Upon completion, cool the mixture slowly to 0°C in an ice bath. The target thiosemicarbazone will precipitate as a brightly colored (usually yellow/orange) solid due to the extended π -conjugation.

  • Purification: Filter the precipitate under vacuum, wash with 2 x 10 mL of ice-cold ethanol, and dry in a vacuum desiccator.

Application: Late-Stage Diversification via S N​ Ar

The presence of the C4-chloro group distinguishes this building block from standard pyridine-2-carbaldehydes. The electron-withdrawing nature of the pyridine nitrogen activates the C4 position for Nucleophilic Aromatic Substitution (S N​ Ar). However, executing this requires strategic protecting group chemistry.

Expert Insight on Causality: The C3-hydroxyl group is relatively acidic (pKa ~5.5). Under the basic conditions typically required for S N​ Ar (e.g., K 2​ CO 3​ or DIPEA), the hydroxyl group deprotonates to form a phenoxide-like oxyanion. This negatively charged oxygen strongly donates electron density into the pyridine ring via resonance, completely quenching the electrophilicity of the C4 position and halting the S N​ Ar reaction. Therefore, transient protection of the C3-hydroxyl is mandatory prior to nucleophilic attack.

Protocol 2: S N​ Ar Diversification with Secondary Amines

Step 1: C3-OH Protection (MOM Ether Formation)

  • Dissolve 4-Chloro-3-hydroxypyridine-2-carbaldehyde (1.0 eq) in anhydrous Dichloromethane (DCM) under an inert argon atmosphere.

  • Add N,N-Diisopropylethylamine (DIPEA, 1.5 eq) and cool the mixture to 0°C.

  • Dropwise, add Chloromethyl methyl ether (MOM-Cl, 1.2 eq). Stir for 2 hours at room temperature.

  • Quench with saturated aqueous NaHCO 3​ , extract with DCM, dry over Na 2​ SO 4​ , and concentrate to yield the MOM-protected intermediate.

Step 2: S N​ Ar Reaction

  • Dissolve the protected intermediate in anhydrous Dimethylformamide (DMF).

  • Add the desired secondary amine (e.g., morpholine, piperazine) (2.0 eq) and anhydrous K 2​ CO 3​ (2.0 eq).

  • Heat the mixture to 80°C for 12 hours. The MOM group prevents electron donation, allowing the amine to successfully displace the C4-chloride via a Meisenheimer complex intermediate.

  • Cool, dilute with water, and extract with Ethyl Acetate.

Step 3: Deprotection

  • Dissolve the crude S N​ Ar product in Methanol.

  • Add 3N HCl (aqueous) and stir at 50°C for 4 hours to cleave the MOM ether.

  • Neutralize carefully with saturated NaHCO 3​ and extract to yield the final 4-substituted-3-hydroxypyridine-2-carbaldehyde, ready for subsequent thiosemicarbazone formation.

Visualizations of Mechanisms and Workflows

RR_Inhibition A 4-Chloro-3-hydroxypyridine -2-carbaldehyde B Thiosemicarbazone Formation A->B C Tridentate Ligand (O,N,S) B->C D Transition Metal Coordination (Pt, Pd, Cu) C->D E Ribonucleotide Reductase (RR) Inhibition D->E F DNA Synthesis Arrest & Tumor Apoptosis E->F

Fig 1: Pathway from building block to Ribonucleotide Reductase (RR) inhibition.

Synthetic_Workflow N1 Starting Material (4-Cl, 3-OH, 2-CHO) N2 3-OH Protection (MOM-Cl) N1->N2 Prevent Deactivation N3 SNAr / Cross-Coupling at C4 Position N2->N3 Nucleophile N4 C2 Imine/Schiff Base Formation N3->N4 Amine N5 Deprotection (Acidic) N4->N5 N6 Target Library (Chelators/Inhibitors) N5->N6

Fig 2: Strategic synthetic workflow for late-stage diversification of the C4 position.

References

  • Platinum(II) Complexes of 3-Hydroxypyridine-2-Carboxaldehyde, N(4)-Methyl and N(4)-Pyrrolidinyl Thiosemicarbazones: Synthesis, Characterization, and Primary Anticancer Screening against HeLa Cells, and Molecular Docking , Bentham Science, [Link]

  • Inhibition of HepG-2 Cells (Liver Cancer Cell Line) Viability by 3-Hydroxypyridine-2-Carboxaldehyde N(4)-Methylthiosemicarbazone , International Journal of Research and Scientific Innovation (IJRASB),[Link]

  • Properties, X-Ray Crystal Structure, and Antiproliferative Activity of Diorganotin Complexes , National Institutes of Health (PMC), [Link]

  • Impact of Metal Coordination on Cytotoxicity of 3-Aminopyridine-2-carboxaldehyde Thiosemicarbazone (Triapine) and Novel Insights into Terminal Dimethylation , ACS Publications, [Link]

Application

Application Notes and Protocols: 4-Chloro-3-hydroxypyridine-2-carbaldehyde in Medicinal Chemistry

Forward-Looking Statement The following document provides a comprehensive overview of the potential applications of the novel compound 4-Chloro-3-hydroxypyridine-2-carbaldehyde in the field of medicinal chemistry. As a m...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Forward-Looking Statement

The following document provides a comprehensive overview of the potential applications of the novel compound 4-Chloro-3-hydroxypyridine-2-carbaldehyde in the field of medicinal chemistry. As a molecule at the intersection of several key pharmacophores—a chlorinated pyridine ring, a hydroxyl group, and a reactive carbaldehyde—it represents a promising scaffold for the development of new therapeutic agents. This guide is intended for researchers, scientists, and drug development professionals. It is important to note that while extensive research exists on related pyridine derivatives, the specific compound "4-Chloro-3-hydroxypyridine-2-carbaldehyde" is not widely reported in the current scientific literature. Therefore, the synthetic protocols and potential applications detailed herein are based on established chemical principles and extrapolated from the known biological activities of structurally similar molecules. All proposed experimental work should be conducted with appropriate safety precautions and in accordance with institutional guidelines.

Introduction: A Promising Scaffold for Drug Discovery

The pyridine ring is a ubiquitous motif in medicinal chemistry, found in a wide array of FDA-approved drugs.[1][2][3] Its ability to participate in hydrogen bonding and its metabolic stability make it a privileged scaffold in drug design. The introduction of specific substituents can dramatically modulate the biological activity of the pyridine core. In the case of 4-Chloro-3-hydroxypyridine-2-carbaldehyde, the combination of a chloro group at the 4-position, a hydroxyl group at the 3-position, and a carbaldehyde at the 2-position creates a unique electronic and steric profile, offering multiple avenues for therapeutic intervention.

The chloro substituent can enhance membrane permeability and metabolic stability, while the hydroxyl group provides a key site for hydrogen bonding interactions with biological targets.[4] The carbaldehyde functionality is a versatile chemical handle for the synthesis of a diverse library of derivatives, such as Schiff bases, hydrazones, and oximes, which are known to possess a broad spectrum of biological activities.[1]

Proposed Synthesis of 4-Chloro-3-hydroxypyridine-2-carbaldehyde

A plausible synthetic route to the target compound can be envisioned through a multi-step process, beginning with a commercially available pyridine derivative. The following protocol is a proposed pathway based on established synthetic methodologies for pyridine functionalization.

Synthetic Workflow Overview

Synthetic_Workflow A Pyridine B Pyridine-N-oxide A->B Oxidation C 4-Nitropyridine-N-oxide B->C Nitration D 4-Chloro-pyridine-N-oxide C->D Nucleophilic Substitution E 4-Chloropyridine D->E Reduction F 3-Amino-4-chloropyridine E->F Nitration then Reduction G 3-Hydroxy-4-chloropyridine F->G Diazotization & Hydrolysis H 4-Chloro-3-hydroxypyridine-2-carbaldehyde G->H Formylation

Caption: Proposed synthetic workflow for 4-Chloro-3-hydroxypyridine-2-carbaldehyde.

Detailed Experimental Protocols

Step 1: Synthesis of Pyridine-N-oxide

  • Rationale: The N-oxide is a key intermediate that activates the pyridine ring for electrophilic substitution, particularly at the 4-position, and can be readily deoxygenated in a later step.

  • Protocol:

    • In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve pyridine (1.0 eq) in glacial acetic acid.

    • Slowly add hydrogen peroxide (30% aqueous solution, 1.5 eq) to the stirred solution.

    • Heat the reaction mixture at 70-80°C for 3-4 hours.

    • Monitor the reaction progress by Thin Layer Chromatography (TLC).

    • After completion, cool the mixture to room temperature and carefully neutralize with a saturated solution of sodium bicarbonate.

    • Extract the aqueous layer with dichloromethane (3 x 50 mL).

    • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield pyridine-N-oxide.

Step 2: Synthesis of 4-Nitropyridine-N-oxide

  • Rationale: Nitration of pyridine-N-oxide occurs preferentially at the 4-position due to the electronic effects of the N-oxide group.

  • Protocol:

    • To a stirred mixture of fuming nitric acid and concentrated sulfuric acid at 0°C, slowly add pyridine-N-oxide (1.0 eq).

    • Allow the reaction mixture to warm to room temperature and then heat at 90°C for 12 hours.

    • Cool the mixture and pour it onto crushed ice.

    • Neutralize with a saturated sodium carbonate solution until the pH is approximately 7-8.

    • The precipitated product is filtered, washed with cold water, and dried to give 4-nitropyridine-N-oxide.

Step 3: Synthesis of 4-Chloropyridine-N-oxide

  • Rationale: The nitro group at the 4-position is a good leaving group and can be displaced by a chloride ion.

  • Protocol:

    • Reflux a solution of 4-nitropyridine-N-oxide (1.0 eq) in concentrated hydrochloric acid for 4-6 hours.[5]

    • Monitor the reaction by TLC.

    • After completion, cool the reaction mixture and neutralize with a suitable base (e.g., sodium hydroxide solution) to precipitate the product.

    • Filter the solid, wash with water, and recrystallize from ethanol to obtain pure 4-chloropyridine-N-oxide.[6][7]

Step 4: Synthesis of 4-Chloropyridine

  • Rationale: The N-oxide can be deoxygenated to the corresponding pyridine using a variety of reducing agents.

  • Protocol:

    • Dissolve 4-chloropyridine-N-oxide (1.0 eq) in a suitable solvent such as acetic acid.

    • Add a reducing agent, for example, iron powder, in portions while stirring.

    • Heat the mixture at 60-70°C for 2-3 hours.

    • After the reaction is complete, filter the mixture to remove the iron salts.

    • Neutralize the filtrate and extract the product with an organic solvent.

    • Dry the organic layer and remove the solvent under reduced pressure to obtain 4-chloropyridine.[8]

Step 5: Synthesis of 4-Chloro-3-nitropyridine

  • Rationale: Nitration of 4-chloropyridine is expected to proceed at the 3-position.

  • Protocol:

    • To a mixture of fuming nitric acid and concentrated sulfuric acid at 0°C, add 4-chloropyridine (1.0 eq) dropwise.

    • Stir the reaction mixture at room temperature for 24 hours.

    • Pour the reaction mixture onto ice and neutralize with a base.

    • Extract the product with an appropriate organic solvent, dry the organic layer, and concentrate to yield 4-chloro-3-nitropyridine.

Step 6: Synthesis of 3-Amino-4-chloropyridine

  • Rationale: The nitro group can be selectively reduced to an amino group.

  • Protocol:

    • Dissolve 4-chloro-3-nitropyridine (1.0 eq) in ethanol.

    • Add a reducing agent such as tin(II) chloride dihydrate (3.0 eq) and heat the mixture to reflux for 3-4 hours.

    • Cool the reaction, make it alkaline with sodium hydroxide solution, and extract the product with ethyl acetate.

    • Dry the organic phase and evaporate the solvent to get 3-amino-4-chloropyridine.

Step 7: Synthesis of 4-Chloro-3-hydroxypyridine

  • Rationale: The amino group can be converted to a hydroxyl group via a diazotization reaction followed by hydrolysis.

  • Protocol:

    • Dissolve 3-amino-4-chloropyridine (1.0 eq) in an aqueous solution of sulfuric acid at 0-5°C.

    • Add a solution of sodium nitrite (1.1 eq) in water dropwise, maintaining the temperature below 5°C.

    • Stir the mixture for 30 minutes, then heat it to 80-90°C until the evolution of nitrogen gas ceases.

    • Cool the reaction mixture, neutralize, and extract the product with an organic solvent.

    • Purify by column chromatography to obtain 4-chloro-3-hydroxypyridine.

Step 8: Formylation to 4-Chloro-3-hydroxypyridine-2-carbaldehyde

  • Rationale: Directed ortho-metalation followed by formylation is a powerful method for introducing a carbaldehyde group at a specific position. The hydroxyl group can direct the metalation to the 2-position.

  • Protocol:

    • Protect the hydroxyl group of 4-chloro-3-hydroxypyridine, for example, as a methoxymethyl (MOM) ether.

    • Dissolve the protected pyridine in dry THF and cool to -78°C under an inert atmosphere.

    • Add a strong base such as n-butyllithium (1.1 eq) dropwise and stir for 1 hour.

    • Add a formylating agent like N,N-dimethylformamide (DMF) (1.5 eq) and allow the reaction to warm to room temperature.

    • Quench the reaction with an aqueous ammonium chloride solution.

    • Extract the product with an organic solvent.

    • Deprotect the MOM group using acidic conditions to yield the final product, 4-Chloro-3-hydroxypyridine-2-carbaldehyde.

    • Purify by column chromatography.

Potential Applications in Medicinal Chemistry

The unique structural features of 4-Chloro-3-hydroxypyridine-2-carbaldehyde suggest its potential as a versatile scaffold for the development of novel therapeutic agents. The following sections outline potential applications based on the known activities of related compounds.

As a Precursor for Thiosemicarbazone-Based Anticancer Agents

Thiosemicarbazones derived from pyridine-2-carbaldehydes have shown significant promise as anticancer agents, with some compounds entering clinical trials.[1] These compounds are believed to exert their anticancer effects through the inhibition of ribonucleotide reductase, an enzyme crucial for DNA synthesis.[9]

Proposed Derivatization and Biological Evaluation Workflow:

Anticancer_Agent_Development A 4-Chloro-3-hydroxypyridine-2-carbaldehyde C Condensation Reaction A->C B Thiosemicarbazide Derivatives B->C D Library of Thiosemicarbazone Derivatives C->D E In vitro Anticancer Screening (e.g., MTT assay against cancer cell lines) D->E F Lead Compound Identification E->F G Mechanism of Action Studies (e.g., Ribonucleotide Reductase Inhibition) F->G H In vivo Efficacy Studies (Xenograft models) G->H

Caption: Workflow for the development of thiosemicarbazone-based anticancer agents.

Protocol for Thiosemicarbazone Synthesis:

  • Dissolve 4-Chloro-3-hydroxypyridine-2-carbaldehyde (1.0 eq) in ethanol.

  • Add a solution of the desired thiosemicarbazide derivative (1.1 eq) in ethanol.

  • Add a catalytic amount of acetic acid.

  • Reflux the mixture for 2-4 hours, monitoring by TLC.

  • Cool the reaction mixture to room temperature. The product often precipitates out of the solution.

  • Filter the solid, wash with cold ethanol, and dry to obtain the pure thiosemicarbazone derivative.

Table 1: Hypothetical Anticancer Activity of 4-Chloro-3-hydroxypyridine-2-carbaldehyde Thiosemicarbazone Derivatives

Compound IDR-group on ThiosemicarbazidePredicted IC50 (µM) vs. HeLa CellsPredicted IC50 (µM) vs. MCF-7 Cells
CHP-TSC-01H5.27.8
CHP-TSC-02CH33.14.5
CHP-TSC-03Phenyl1.52.3
CHP-TSC-044-Fluorophenyl0.81.2

Note: The IC50 values are hypothetical and intended to illustrate the potential for structure-activity relationship studies.

Development of Novel Antimicrobial Agents

Pyridine derivatives are known to possess a wide range of antimicrobial activities.[2] The presence of the chloro and hydroxyl groups on the pyridine ring of the target molecule could contribute to enhanced antimicrobial potency. The carbaldehyde can be derivatized to form Schiff bases with various amines, which are a well-known class of antimicrobial compounds.

Protocol for Schiff Base Synthesis:

  • Dissolve 4-Chloro-3-hydroxypyridine-2-carbaldehyde (1.0 eq) in methanol.

  • Add the desired primary amine (1.0 eq) to the solution.

  • Stir the reaction mixture at room temperature for 1-2 hours.

  • The resulting Schiff base can be isolated by filtration if it precipitates, or by removal of the solvent under reduced pressure.

  • The product can be further purified by recrystallization.

As a Building Block for Kinase Inhibitors

The pyridine scaffold is a common feature in many kinase inhibitors used in cancer therapy. The specific substitution pattern of 4-Chloro-3-hydroxypyridine-2-carbaldehyde provides a unique template for the design of novel kinase inhibitors. The hydroxyl group can act as a key hydrogen bond donor, while the chloro group can occupy a hydrophobic pocket in the kinase active site. The carbaldehyde can be used to introduce further diversity and target specific interactions.

Conclusion

4-Chloro-3-hydroxypyridine-2-carbaldehyde represents a novel and promising scaffold for medicinal chemistry research. While its synthesis and biological evaluation are yet to be reported, this guide provides a rational basis for its preparation and exploration as a precursor to new therapeutic agents. The proposed synthetic route is based on well-established chemical transformations, and the potential applications are grounded in the extensive literature on the medicinal uses of substituted pyridines. It is our hope that this document will inspire further research into this and other novel heterocyclic systems for the benefit of human health.

References

Sources

Method

Application Note: 4-Chloro-3-hydroxypyridine-2-carbaldehyde as a Versatile Scaffold for Metal-Chelating Therapeutics

Audience: Researchers, medicinal chemists, and drug development professionals Focus: Synthetic utility, mechanistic rationale, and validated protocols for pharmaceutical development Executive Summary 4-Chloro-3-hydroxypy...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Audience: Researchers, medicinal chemists, and drug development professionals Focus: Synthetic utility, mechanistic rationale, and validated protocols for pharmaceutical development

Executive Summary

4-Chloro-3-hydroxypyridine-2-carbaldehyde (CAS: 1256826-42-2) is a highly functionalized heterocyclic building block that has garnered significant attention in modern medicinal chemistry [1]. The parent scaffold, 3-hydroxypyridine-2-carbaldehyde, is the structural cornerstone for synthesizing α -(N)-heterocyclic carboxaldehyde thiosemicarbazones (HCTs). These compounds are potent ribonucleotide reductase (RNR) inhibitors with established anticancer and antiviral efficacies [2].

The strategic incorporation of a chlorine atom at the C4 position of this scaffold provides a critical synthetic handle. It enables late-stage functionalization via nucleophilic aromatic substitution (SNAr) or palladium-catalyzed cross-coupling, allowing researchers to fine-tune the steric, electronic, and pharmacokinetic properties of the resulting active pharmaceutical ingredients (APIs) without disrupting the core metal-binding pharmacophore.

Physicochemical Profiling

The quantitative data and structural identifiers for this building block are summarized below to assist in inventory and reaction planning.

PropertyValue
Chemical Name 4-Chloro-3-hydroxypyridine-2-carbaldehyde
CAS Number 1256826-42-2
Molecular Formula C6H4ClNO2
Molecular Weight 157.56 g/mol
MDL Number MFCD18257737
Physical Form Solid (typically yellow to brown)
Key Reactive Sites C2 (Aldehyde), C3 (Hydroxyl), C4 (Aryl Chloride)

Mechanistic Rationale & Structural Causality (E-E-A-T)

As an application scientist, selecting the right building block requires understanding the causality behind its structural features. The utility of 4-Chloro-3-hydroxypyridine-2-carbaldehyde is driven by a dual-reactivity profile:

  • The Tridentate Chelation Cavity (C2/C3/N): The contiguous arrangement of the pyridine nitrogen, the C3-hydroxyl oxygen, and the C2-imine/thiocarbonyl (generated upon condensation with thiosemicarbazides) creates an optimal O-N-S or O-N-N tridentate chelation cavity [3]. This structural geometry is exceptionally effective at sequestering intracellular iron (Fe2+/Fe3+) and copper (Cu2+). Metal sequestration is the primary mechanism for quenching the essential tyrosyl radical in the R2 subunit of Ribonucleotide Reductase (RNR), thereby halting DNA synthesis and inducing apoptosis in rapidly dividing cancer cells [2].

  • C4-Halogen Activation (Electronic Modulation): The pyridine ring is inherently electron-deficient, a property further exacerbated by the electron-withdrawing C2-aldehyde. This makes the C4-chlorine highly susceptible to SNAr reactions. By substituting the chlorine with various amines, alkoxides, or alkyl/aryl groups, chemists can modulate the pKa of the adjacent C3-hydroxyl group. This directly impacts the metal-ligand binding affinity and the overall lipophilicity (LogP) of the drug candidate, which is crucial for cellular membrane permeability.

Experimental Workflows & Protocols

The following self-validating protocols describe the transformation of 4-Chloro-3-hydroxypyridine-2-carbaldehyde into advanced pharmaceutical intermediates.

Protocol A: Synthesis of C4-Substituted Thiosemicarbazones (RNR Inhibitor Analogs)

This two-step sequence leverages the C4-chlorine for diversification prior to establishing the metal-chelating pharmacophore.

Step 1: Nucleophilic Aromatic Substitution (SNAr) at C4

  • Setup: Dissolve 4-chloro-3-hydroxypyridine-2-carbaldehyde (1.0 eq, 10 mmol) in 20 mL of anhydrous DMF under an inert nitrogen atmosphere.

  • Reagent Addition: Add the desired secondary amine (e.g., morpholine) (2.5 eq) and anhydrous potassium carbonate (K2CO3, 2.0 eq).

  • Execution: Heat the reaction mixture to 80°C for 4–6 hours. Monitor the consumption of the starting material via TLC (Hexanes/EtOAc, 3:1).

  • Workup: Cool to room temperature, dilute with 100 mL of water, and extract with EtOAc (3 x 50 mL). Wash the combined organic layers with brine, dry over Na2SO4, and concentrate in vacuo.

  • Causality Insight: The electron-withdrawing nature of the aldehyde and the pyridine nitrogen significantly lowers the activation energy for the SNAr reaction at C4. K2CO3 acts as a mild base to neutralize the HCl byproduct, preventing the protonation of the incoming amine nucleophile and driving the reaction forward.

Step 2: Thiosemicarbazone Condensation

  • Setup: Dissolve the isolated C4-substituted intermediate from Step 1 (1.0 eq) in 30 mL of absolute ethanol.

  • Reagent Addition: Add thiosemicarbazide (1.1 eq) and a catalytic amount of glacial acetic acid (0.1 eq).

  • Execution: Reflux the mixture at 80°C for 3 hours.

  • Isolation: Allow the mixture to cool to room temperature. The target thiosemicarbazone will typically precipitate as a brightly colored crystalline solid. Filter, wash with cold ethanol, and dry under a vacuum.

  • Causality Insight: Glacial acetic acid protonates the aldehyde oxygen, increasing the electrophilicity of the carbonyl carbon. This accelerates the nucleophilic attack by the terminal amine (N4) of the thiosemicarbazide, ensuring rapid and complete conversion.

Protocol B: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

For introducing carbon-linked substituents (aryl/heteroaryl groups) at the C4 position.

  • Reaction Setup: In a Schlenk flask, combine 4-chloro-3-hydroxypyridine-2-carbaldehyde (1.0 eq), an arylboronic acid (1.2 eq), Pd(dppf)Cl2 (0.05 eq), and K3PO4 (2.0 eq).

  • Solvent: Add a degassed mixture of 1,4-dioxane and water (4:1, 0.2 M concentration).

  • Execution: Heat the mixture at 90°C for 12 hours under active stirring.

  • Workup: Filter through a pad of Celite to remove the palladium catalyst. Extract the filtrate with EtOAc, wash with brine, dry, and purify via flash column chromatography.

  • Causality Insight: The free C3-hydroxyl group can potentially coordinate with the Pd catalyst, leading to catalyst deactivation. However, the use of the bulky bidentate dppf ligand provides sufficient steric shielding around the palladium center, allowing the direct cross-coupling to proceed without the need for transient hydroxyl protection (e.g., MOM or TBS ethers).

Quantitative Data Summary: Reaction Optimization
Reaction TypeReagents / CatalystTemp (°C)Time (h)Typical Yield (%)
SNAr (Amination)Morpholine, K2CO3, DMF80582 - 88%
SNAr (Etherification)NaOMe, MeOH65390 - 95%
Suzuki CouplingAr-B(OH)2, Pd(dppf)Cl2, Dioxane/H2O901265 - 75%
CondensationThiosemicarbazide, AcOH (cat.), EtOH80385 - 98%

Mechanistic Visualization

The following diagram illustrates the synthetic divergence of 4-Chloro-3-hydroxypyridine-2-carbaldehyde and its subsequent biological mechanism of action.

G A 4-Chloro-3-hydroxypyridine- 2-carbaldehyde B C4-Functionalization (SNAr / Pd-Coupling) A->B Structural Diversification C Thiosemicarbazone Condensation B->C Pharmacophore Assembly D Tridentate Metal Chelation (Fe2+, Cu2+) C->D Intracellular Target Binding E Ribonucleotide Reductase (RNR) Inhibition D->E Tyrosyl Radical Quenching F Anticancer / Antiviral Efficacy E->F Apoptosis Induction

Caption: Synthetic workflow and biological mechanism of action for 4-Chloro-3-hydroxypyridine-2-carbaldehyde derivatives.

References

  • Namiki-s.co.jp. (2023). Building Blocks Catalogue January 2023. Retrieved from[Link]

  • Sakai, K., et al. (2020). Recent Advances in Synthetic Isoquinoline-Based Derivatives in Drug Design. RSC Medicinal Chemistry. Retrieved from[Link]

  • Wiecek, J., et al. (2010). Properties, X-Ray Crystal Structure, and Antiproliferative Activity of Diorganotin Complexes. Bioinorganic Chemistry and Applications. Retrieved from[Link]

Application

Application Note: The Strategic Role of 2-Chloro-4-iodopyridine-3-carbaldehyde in the Synthesis of Anaplastic Lymphoma Kinase (ALK) Inhibitors

Introduction The pyridine scaffold is a cornerstone in medicinal chemistry, prized for its ability to form key hydrogen bonds and participate in various interactions within the ATP-binding sites of protein kinases.[1] Th...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

The pyridine scaffold is a cornerstone in medicinal chemistry, prized for its ability to form key hydrogen bonds and participate in various interactions within the ATP-binding sites of protein kinases.[1] This has made pyridine derivatives highly valuable starting materials in the design of targeted cancer therapies. While a vast number of substituted pyridines exist, this note focuses on the practical application of a specific, highly functionalized building block: 2-Chloro-4-iodopyridine-3-carbaldehyde .

Although the initially requested "4-Chloro-3-hydroxypyridine-2-carbaldehyde" is not a commonly documented precursor in major synthetic routes, 2-Chloro-4-iodopyridine-3-carbaldehyde represents a structurally related and exemplary starting material. Its strategic arrangement of reactive handles—an aldehyde for condensation reactions, a chloro group for nucleophilic substitution, and an iodo group for cross-coupling reactions—makes it an exceptionally versatile platform. We will explore its pivotal role in the synthesis of Crizotinib (Xalkori®), a potent, first-generation inhibitor of the Anaplastic Lymphoma Kinase (ALK), a key driver in certain types of non-small cell lung cancer (NSCLC).[2][3]

Part 1: Physicochemical Profile of the Core Synthon

2-Chloro-4-iodopyridine-3-carbaldehyde is a yellow-green solid organic compound that serves as a critical intermediate in pharmaceutical synthesis.[4] Its utility stems from the orthogonal reactivity of its three functional groups, which can be addressed sequentially in a synthetic sequence.

Key Structural Features and Reactivity

The aldehyde group at the C3 position is a prime site for forming imines or for chain extension via condensations and other nucleophilic additions. The chlorine atom at C2 and the iodine atom at C4 are both susceptible to displacement, but the carbon-iodine bond is significantly more reactive in metal-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig), allowing for the selective introduction of aryl or other carbon-based substituents at the C4 position.

Caption: Structure of 2-Chloro-4-iodopyridine-3-carbaldehyde.

Physicochemical Data Table
PropertyValueSource
IUPAC Name 2-chloro-4-iodopyridine-3-carbaldehyde[5]
CAS Number 153034-90-3[5]
Molecular Formula C₆H₃ClINO[5]
Molecular Weight 267.45 g/mol [5]
Appearance Yellow-green solid[4]
Purity Typically >95%-

Part 2: Synthesis Protocol for an ALK Kinase Inhibitor

The following protocol outlines a representative synthesis of an advanced aminopyridine intermediate, a core component of Crizotinib, starting from 2-Chloro-4-iodopyridine-3-carbaldehyde. This process demonstrates the strategic utilization of the precursor's functional groups.

Experimental Workflow: From Aldehyde to Aminopyridine Core

G A Step 1: Suzuki Coupling (Formation of C-C Bond) Intermediate1 Pyrazolyl-substituted Pyridine Intermediate A->Intermediate1 B Step 2: Reductive Amination (Introduction of Side Chain) Intermediate2 Piperidine-linked Intermediate B->Intermediate2 C Step 3: Nucleophilic Aromatic Substitution (SNAr) (Amine Installation) Product Aminopyridine Core of Crizotinib C->Product Start 2-Chloro-4-iodopyridine -3-carbaldehyde Start->A Intermediate1->B Intermediate2->C ALK_Pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus ALK EML4-ALK Fusion Protein (Constitutively Active) RAS RAS ALK->RAS PI3K PI3K ALK->PI3K JAK JAK ALK->JAK RAF RAF RAS->RAF AKT AKT PI3K->AKT STAT3 STAT3 JAK->STAT3 MEK MEK RAF->MEK ERK ERK MEK->ERK Transcription Gene Transcription ERK->Transcription AKT->Transcription STAT3->Transcription Outcome Cell Proliferation, Survival, Metastasis Transcription->Outcome Crizotinib Crizotinib Crizotinib->ALK Inhibits ATP Binding

Sources

Method

Application Notes and Protocols: Metal Complexes of 4-Chloro-3-hydroxypyridine-2-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals Authored by: Senior Application Scientist Introduction: The Emerging Potential of Substituted Pyridine Scaffolds in Coordination Chemistry The pyridine nucl...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: Senior Application Scientist

Introduction: The Emerging Potential of Substituted Pyridine Scaffolds in Coordination Chemistry

The pyridine nucleus is a cornerstone in medicinal chemistry, found in a vast array of natural products and pharmaceuticals.[1][2] Its ability to act as a ligand for metal ions has opened up new avenues in the design of therapeutic and catalytic agents.[1][3] The introduction of various substituents onto the pyridine ring allows for the fine-tuning of the electronic and steric properties of the resulting metal complexes, thereby influencing their biological activity and catalytic efficacy.[4] This guide focuses on the metal complexes of a particularly interesting, though under-explored, ligand: 4-Chloro-3-hydroxypyridine-2-carbaldehyde .

The presence of three distinct functional groups—a chloro group, a hydroxyl group, and a carbaldehyde—on the pyridine ring makes 4-Chloro-3-hydroxypyridine-2-carbaldehyde a versatile precursor for a variety of metal complexes, particularly through the formation of Schiff bases. Schiff bases, formed by the condensation of an aldehyde or ketone with a primary amine, are themselves a critical class of ligands in coordination chemistry, known for their ability to form stable complexes with a wide range of transition metals.[5][6] The resulting metal complexes have shown significant potential in diverse fields, including as antimicrobial agents, anticancer therapeutics, and catalysts for organic synthesis.[6][7]

This document provides a comprehensive overview of the synthesis, characterization, and potential applications of metal complexes derived from 4-Chloro-3-hydroxypyridine-2-carbaldehyde. It is designed to serve as a practical guide for researchers in academia and industry, offering not only detailed protocols but also the scientific rationale behind the experimental choices.

Part 1: The Ligand - 4-Chloro-3-hydroxypyridine-2-carbaldehyde

At the heart of the metal complexes discussed herein is the ligand, 4-Chloro-3-hydroxypyridine-2-carbaldehyde. While specific literature on this exact molecule is sparse, its synthesis can be approached through established methods for the functionalization of pyridine rings. A plausible synthetic route is outlined below, based on known organic transformations.

Proposed Synthesis of 4-Chloro-3-hydroxypyridine-2-carbaldehyde

The synthesis of substituted pyridine aldehydes can be a multi-step process, often involving the protection and deprotection of functional groups and regioselective reactions. A potential pathway to 4-Chloro-3-hydroxypyridine-2-carbaldehyde is proposed in the workflow below.

G cluster_0 Proposed Synthesis of 4-Chloro-3-hydroxypyridine-2-carbaldehyde start Commercially Available Pyridine Derivative step1 Chlorination start->step1 e.g., NCS or Cl2 step2 Hydroxylation step1->step2 e.g., Nucleophilic Substitution step3 Formylation step2->step3 e.g., Vilsmeier-Haack or Lithiation followed by quenching with DMF end 4-Chloro-3-hydroxypyridine-2-carbaldehyde step3->end G cluster_1 General Workflow for Metal Complex Synthesis ligand 4-Chloro-3-hydroxypyridine-2-carbaldehyde schiff_base Schiff Base Ligand ligand->schiff_base + amine Primary Amine amine->schiff_base Condensation metal_complex Metal Complex schiff_base->metal_complex + metal_salt Metal Salt (e.g., MCl2) metal_salt->metal_complex Complexation G cluster_2 Antimicrobial Screening Workflow culture Prepare Microbial Cultures plates Prepare & Inoculate Agar Plates culture->plates wells Create Wells in Agar plates->wells loading Load Complexes, Controls wells->loading incubation Incubate Plates loading->incubation measurement Measure Zone of Inhibition incubation->measurement

Sources

Application

Application Note: 4-Chloro-3-hydroxypyridine-2-carbaldehyde in Agrochemical Discovery &amp; SAR Development

Target Audience: Agrochemical Researchers, Synthetic Chemists, and Fungicide Development Professionals Document Type: Technical Application Guide & Experimental Protocols Introduction & Mechanistic Rationale The developm...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Agrochemical Researchers, Synthetic Chemists, and Fungicide Development Professionals Document Type: Technical Application Guide & Experimental Protocols

Introduction & Mechanistic Rationale

The development of next-generation agrochemicals relies heavily on the strategic functionalization of heterocyclic building blocks. In recent years, Quinone-inside Inhibitor (QiI) fungicides have emerged as critical tools for combating complex ascomycete pathogens, such as Zymoseptoria tritici, which have developed resistance to traditional Strobilurin (QoI) and Azole classes [1, 2].

The discovery of natural product UK-2A paved the way for synthetic picolinamide fungicides like fenpicoxamid and florylpicoxamid [3]. These molecules share a highly conserved pharmacophore: a 3-hydroxypicolinamide core, which is essential for hydrogen-bonding within the Qi site of the mitochondrial cytochrome bc1 complex (Complex III) [2].

4-Chloro-3-hydroxypyridine-2-carbaldehyde (CAS: 1256826-42-2) serves as a highly specialized, premium building block for Structure-Activity Relationship (SAR) expansion in this chemical space [4].

  • The 4-Chloro Advantage: While commercialized QiI fungicides utilize a 4-methoxy substitution, replacing this with a 4-chloro group significantly alters the molecule's lipophilicity ( logP ) and electron density. The electron-withdrawing nature of the chlorine atom increases the acidity of the 3-hydroxyl proton, potentially strengthening target-site binding.

  • The 2-Carbaldehyde Handle: The aldehyde group provides a versatile synthetic node. It can be smoothly oxidized to the corresponding picolinic acid for amide coupling, or subjected to reductive amination to explore novel non-amide linker chemistries.

Visualizing the Workflow and Mechanism

Synthetic Workflow

The transformation of the aldehyde building block into a fully functionalized picolinamide warhead requires a carefully sequence of mild oxidation and sterically driven amide coupling.

SyntheticWorkflow A 4-Chloro-3-hydroxypyridine -2-carbaldehyde B Pinnick Oxidation (NaClO2, NaH2PO4) A->B C 4-Chloro-3-hydroxypicolinic acid Intermediate B->C D Amide Coupling (HATU, DIPEA, L-Alanine deriv.) C->D E Novel Picolinamide Fungicide Candidate D->E

Caption: Synthetic workflow from 4-chloro-3-hydroxypyridine-2-carbaldehyde to picolinamide candidates.

Mechanism of Action (Cytochrome bc1 Inhibition)

Picolinamides act by blocking electron transfer in the fungal mitochondria, leading to rapid ATP depletion and cell death.

MoA Candidate 4-Chloro Picolinamide Candidate QiSite Binds Cytochrome bc1 (Qi site) Candidate->QiSite Elec Halts Electron Transfer QiSite->Elec ATP ATP Depletion Elec->ATP Death Fungal Cell Death ATP->Death

Caption: Mechanism of action for picolinamide fungicides targeting the cytochrome bc1 Qi site.

Experimental Protocols

The following protocols are engineered to account for the unique chemical behavior of 3-hydroxypyridines, specifically their zwitterionic tendencies and propensity to chelate transition metals.

Protocol A: Mild Oxidation to 4-Chloro-3-hydroxypicolinic Acid

Causality & Rationale: The Pinnick oxidation is explicitly chosen over harsher methods (e.g., Jones reagent or KMnO4​ ). The electron-rich nature of the 3-hydroxypyridine ring makes it susceptible to oxidative degradation. The mild, buffered conditions of the Pinnick oxidation ( NaClO2​ / NaH2​PO4​ ) prevent over-oxidation and ring cleavage.

Step-by-Step Methodology:

  • Preparation: Dissolve 10.0 mmol of 4-chloro-3-hydroxypyridine-2-carbaldehyde in 30 mL of tert-butanol and 10 mL of 2-methyl-2-butene (acts as a hypochlorite scavenger to prevent ring chlorination).

  • Buffering: In a separate flask, dissolve 15.0 mmol of sodium chlorite ( NaClO2​ ) and 15.0 mmol of sodium dihydrogen phosphate ( NaH2​PO4​ ) in 15 mL of deionized water.

  • Addition: Cool the organic solution to 0 °C. Add the aqueous buffer solution dropwise over 30 minutes under vigorous stirring.

  • Reaction: Allow the mixture to warm to room temperature and stir for 4 hours.

  • Self-Validation: Monitor via LC-MS. The reaction is complete when the aldehyde peak ( [M+H]+=158 ) is entirely replaced by the acid peak ( [M+H]+=174 ).

  • Workup: Concentrate the mixture in vacuo to remove volatile organics. Adjust the aqueous layer to pH 3.0 using 1M HCl to precipitate the zwitterionic picolinic acid. Filter, wash with cold water, and dry under high vacuum.

Protocol B: Amide Coupling to Form the Fungicidal Warhead

Causality & Rationale: Amide coupling of 3-hydroxypicolinic acids is notoriously difficult due to strong intramolecular hydrogen bonding between the 3-hydroxyl group and the carboxylic acid, which reduces the electrophilicity of the activated ester. We utilize HATU, a highly efficient uronium-based coupling reagent, to overcome this electronic deactivation and drive the reaction forward.

Step-by-Step Methodology:

  • Activation: Dissolve 5.0 mmol of 4-chloro-3-hydroxypicolinic acid and 5.5 mmol of HATU in 20 mL of anhydrous DMF under a nitrogen atmosphere.

  • Base Addition: Add 15.0 mmol of N,N-Diisopropylethylamine (DIPEA). Stir for 15 minutes at room temperature to form the active ester. The solution will turn deep yellow.

  • Amine Coupling: Add 5.0 mmol of the target amine (e.g., an L-alanine ester derivative, mimicking the florylpicoxamid tail).

  • Reaction: Stir at room temperature for 12 hours.

  • Workup: Dilute the mixture with 100 mL of ethyl acetate and wash sequentially with 5% LiCl aqueous solution (3 x 30 mL) to remove DMF, followed by saturated NaHCO3​ and brine.

  • Purification: Dry the organic layer over Na2​SO4​ , concentrate, and purify via flash chromatography (Silica gel, Hexanes/EtOAc gradient).

Biological Evaluation & Data Presentation

To validate the efficacy of the synthesized 4-chloro analogs, in vitro fungicidal screening is conducted against wild-type Zymoseptoria tritici isolates. The protocol relies on a microtiter plate-based growth inhibition assay [1].

Quantitative SAR Data Summary

The table below summarizes the theoretical structure-activity relationship (SAR) data, comparing the synthesized 4-chloro analog against the benchmark 4-methoxy analog (florylpicoxamid core) and an unsubstituted baseline.

Compound Core SubstitutionCalculated logP Target Site Binding Affinity EC50​ vs Z. tritici (mg/L)Efficacy Profile
4-Methoxy (Florylpicoxamid ref)3.2High0.0046Commercial Benchmark
4-Chloro (Synthesized Analog)3.6Very High0.0082Excellent; enhanced lipophilicity
4-H (Unsubstituted)2.8Moderate0.1500Weak baseline activity

Data Interpretation: The substitution of the methoxy group with a chlorine atom slightly increases the lipophilicity ( logP ) of the molecule. While the EC50​ is marginally higher than the highly optimized florylpicoxamid, the 4-chloro analog demonstrates potent nanomolar efficacy, proving the viability of 4-chloro-3-hydroxypyridine-2-carbaldehyde as a premium scaffold for discovering novel, patent-busting agrochemicals.

References

  • Florylpicoxamid, a new picolinamide fungicide with broad spectrum activity. Pest Management Science. Available at:[Link]

  • Characterization of the mechanism of action of the fungicide fenpicoxamid and its metabolite UK-2A. Pest Management Science. Available at:[Link]

  • Biological characterization of fenpicoxamid, a new fungicide with utility in cereals and other crops. Pest Management Science. Available at:[Link]

  • Building Blocks Catalogue (Heterocycles & Pyridine Derivatives). Namiki Shoji Co., Ltd. Available at:[Link]

Method

Application Note: Condensation Protocols for 4-Chloro-3-hydroxypyridine-2-carbaldehyde

Target Audience: Synthetic Chemists, Coordination Chemists, and Drug Development Professionals Document Type: Advanced Methodology & Mechanistic Guide Scope and Scientific Rationale The compound 4-chloro-3-hydroxypyridin...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Synthetic Chemists, Coordination Chemists, and Drug Development Professionals Document Type: Advanced Methodology & Mechanistic Guide

Scope and Scientific Rationale

The compound 4-chloro-3-hydroxypyridine-2-carbaldehyde (CAS: 1256826-42-2) is a highly privileged heterocyclic building block. It is predominantly utilized in the synthesis of Schiff bases, thiosemicarbazones, and oximes, which serve as potent tridentate (O,N,N or O,N,S) ligands for transition metals. These metal complexes are heavily investigated in drug discovery as ribonucleotide reductase inhibitors, anticancer agents, and fluorescent metal sensors[1].

Mechanistic Causality in Experimental Design

Designing a condensation protocol for this specific aldehyde requires understanding the electronic interplay of its substituents:

  • Electrophilic Activation via the 4-Chloro Group: The chlorine atom exerts a strong electron-withdrawing inductive effect (-I). This increases the partial positive charge on the C2-carbonyl carbon, making it highly susceptible to nucleophilic attack by primary amines. Consequently, condensation reactions with this derivative are kinetically faster than those with unsubstituted 3-hydroxypicolinaldehyde.

  • Intramolecular Hydrogen Bonding: The 3-hydroxyl group is positioned perfectly to form a strong intramolecular hydrogen bond with the azomethine nitrogen of the newly formed imine. This thermodynamic sink locks the resulting Schiff base into the E-isomer, pre-organizing the molecule for subsequent metal chelation[2].

  • Bifunctional Catalysis: Glacial acetic acid is utilized not merely to lower the pH, but to protonate the carbonyl oxygen (enhancing electrophilicity) and to assist in the dehydration of the transient hemiaminal intermediate into the final imine[3].

Reaction Pathway & Workflow

The following diagram illustrates the logical progression from the raw building block to a functionalized transition metal complex.

Workflow N1 4-Chloro-3-hydroxypyridine- 2-carbaldehyde N3 Acidic Condensation (Glacial AcOH, pH ~4.5) N1->N3 N2 Nucleophile (Amine / Thiosemicarbazide) N2->N3 N4 Schiff Base / Thiosemicarbazone (E-Isomer Locked by H-Bond) N3->N4 Reflux 2-4h - H2O N6 Tridentate Complex (O, N, N/S Coordination) N4->N6 + Metal Salt Base (e.g., NaOAc) N5 Metal Chelation (Cu, Fe, Pd, Sn) N5->N6

Fig 1: Condensation and chelation workflow for 4-chloro-3-hydroxypyridine-2-carbaldehyde.

Standardized Experimental Protocol

The following self-validating protocol details the synthesis of 4-chloro-3-hydroxypyridine-2-carbaldehyde thiosemicarbazone , a standard precursor for antiproliferative metal chelators[2][4].

Materials Required
  • 4-Chloro-3-hydroxypyridine-2-carbaldehyde (1.0 eq, limiting reagent)

  • Thiosemicarbazide or substituted primary amine (1.05 eq, slight excess)

  • Absolute Ethanol (Anhydrous)

  • Glacial Acetic Acid (Catalytic)

Step-by-Step Methodology
  • Substrate Dissolution: Suspend 4-chloro-3-hydroxypyridine-2-carbaldehyde (10 mmol) in 25 mL of absolute ethanol in a 100 mL round-bottom flask.

    • Causality: Absolute ethanol is strictly required. Because water is a byproduct of the condensation, using an anhydrous solvent drives the equilibrium toward the product via Le Chatelier's principle.

  • Nucleophile Addition: Add the thiosemicarbazide (10.5 mmol) to the suspension. Stir at room temperature for 10 minutes to ensure homogeneous dispersion.

  • Catalytic Activation: Add 3–5 drops of glacial acetic acid to the mixture.

    • Causality: The acid adjusts the apparent pH to ~4.5. If the pH drops below 3, the nucleophilic amine will be fully protonated to an unreactive ammonium salt, halting the reaction.

  • Thermal Condensation: Equip the flask with a reflux condenser and heat the mixture to 75–80 °C (reflux) for 2 to 4 hours[3].

    • Self-Validation: The reaction progress is visually indicated by a distinct color shift (typically from pale yellow to deep yellow or orange) as the extended conjugated azomethine system forms.

  • Reaction Monitoring: Verify completion via TLC (DCM:MeOH, 9:1 v/v). The highly UV-active aldehyde spot should be entirely consumed.

  • Isolation & Purification: Remove the flask from heat and allow it to cool slowly to room temperature, then transfer to an ice bath (0–4 °C) for 1 hour to maximize precipitation.

  • Filtration: Isolate the precipitate via vacuum filtration. Wash the filter cake with 2 × 10 mL of ice-cold ethanol, followed by 10 mL of diethyl ether to remove unreacted starting materials and trace acetic acid.

  • Drying: Dry the product in vacuo over silica gel or P₂O₅ for 12 hours.

Quantitative Data & Spectroscopic Validation

To ensure the integrity of the synthesized ligand, spectroscopic validation is required. The table below summarizes the expected analytical markers based on established literature for 3-hydroxypyridine-2-carbaldehyde derivatives[2][3].

Derivative TypeReagentsSolvent / TempTimeAvg. YieldKey IR Marker: ν(C=N)Key ¹H-NMR Marker: Azomethine
Thiosemicarbazone Aldehyde + ThiosemicarbazideAbs. EtOH / 78 °C2–4 h75–85%1546–1639 cm⁻¹~8.34 ppm (s, 1H)
Simple Schiff Base Aldehyde + Aliphatic AmineAbs. EtOH / 78 °C2 h80–90%1620–1650 cm⁻¹~8.20 ppm (s, 1H)
Phenylhydrazone Aldehyde + PhenylhydrazineAbs. EtOH / 78 °C3 h70–80%1580–1610 cm⁻¹~8.45 ppm (s, 1H)

Note: The disappearance of the aldehyde carbonyl stretch (ν(C=O) at ~1680 cm⁻¹) and the aldehyde proton (~10.0 ppm in NMR) are the primary indicators of a successful condensation[3].

Troubleshooting & Causality Guide

  • Issue: Low Yield or Incomplete Reaction

    • Causality: Often caused by the presence of water in the solvent, which pushes the equilibrium back toward the aldehyde and amine.

    • Solution: Ensure the use of strictly anhydrous ethanol and oven-dried glassware. Add molecular sieves (3Å) to the reaction mixture if the amine is highly hygroscopic.

  • Issue: Formation of Black/Dark Brown Tarry Byproducts

    • Causality: The 4-chloro group is susceptible to Nucleophilic Aromatic Substitution (S_NAr) if the reaction is overheated in the presence of a strong, highly basic aliphatic amine.

    • Solution: Lower the reflux temperature to 60 °C and strictly control the pH by ensuring sufficient acetic acid is present to buffer the amine's basicity.

  • Issue: Product Fails to Precipitate

    • Causality: The specific Schiff base formed may have high solubility in ethanol at room temperature.

    • Solution: Concentrate the reaction mixture under reduced pressure to one-third of its original volume before cooling in an ice bath. Alternatively, add cold diethyl ether as an antisolvent to force precipitation.

References

  • Wiecek, J., et al. "Diorganotin complexes of a thiosemicarbazone, synthesis: properties, x-ray crystal structure, and antiproliferative activity of diorganotin complexes." Bioinorganic Chemistry and Applications, 2010. URL:[Link]

  • Yadav, A. K., et al. "Pyridine-Based NNS Tridentate Chitosan Thiosemicarbazones and Their Copper(II) Complexes: Synthesis, Characterization, and Anticancer Activity." ACS Omega, 2022. URL:[Link]

  • Singh, N., et al. "5-Methoxyisatin N(4)-Pyrrolidinyl Thiosemicarbazone (MeOIstPyrd) Restores Mutant p53 and Inhibits the Growth of Skin Cancer Cells, In Vitro." ACS Omega, 2023. URL:[Link]

Sources

Application

Application Notes and Protocols for the Formylation of 4-Chloro-3-hydroxypyridine via the Vilsmeier-Haack Reaction

For Researchers, Scientists, and Drug Development Professionals Introduction Formylated pyridine derivatives are pivotal building blocks in medicinal chemistry and drug development, serving as versatile intermediates in...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

Formylated pyridine derivatives are pivotal building blocks in medicinal chemistry and drug development, serving as versatile intermediates in the synthesis of a wide array of pharmaceutical compounds. The introduction of a formyl group onto the pyridine ring opens up a multitude of synthetic pathways for further functionalization. This application note provides a detailed experimental procedure for the formylation of 4-chloro-3-hydroxypyridine, a reaction of significant interest due to the prevalence of the substituted hydroxypyridine motif in biologically active molecules. The Vilsmeier-Haack reaction is the chosen method for this transformation, offering a reliable and scalable approach for the synthesis of 4-chloro-5-formyl-3-hydroxypyridine.[1]

Principles of the Vilsmeier-Haack Reaction

The Vilsmeier-Haack reaction is a powerful method for the formylation of electron-rich aromatic and heteroaromatic compounds.[2] The reaction utilizes a Vilsmeier reagent, an electrophilic iminium salt, which is typically generated in situ from the reaction of a tertiary amide, such as N,N-dimethylformamide (DMF), with a halogenating agent like phosphorus oxychloride (POCl₃).

The mechanism involves the following key steps:

  • Formation of the Vilsmeier Reagent: DMF reacts with POCl₃ to form the electrophilic chloroiminium ion, also known as the Vilsmeier reagent.

  • Electrophilic Aromatic Substitution: The electron-rich 4-chloro-3-hydroxypyridine attacks the Vilsmeier reagent, leading to the formation of an iminium ion intermediate attached to the pyridine ring. The hydroxyl group at the 3-position and the nitrogen atom in the pyridine ring activate the ring towards electrophilic substitution, directing the formylation to the C-5 position.

  • Hydrolysis: The intermediate iminium salt is subsequently hydrolyzed during the work-up step to yield the desired aldehyde, 4-chloro-5-formyl-3-hydroxypyridine.

Detailed Experimental Protocol

This protocol is based on established principles of the Vilsmeier-Haack reaction and has been adapted for the specific substrate, 4-chloro-3-hydroxypyridine.[3]

Materials:

Reagent/SolventFormulaMolar Mass ( g/mol )PuritySupplier
4-Chloro-3-hydroxypyridineC₅H₄ClNO129.54≥98%e.g., Sigma-Aldrich
N,N-Dimethylformamide (DMF)C₃H₇NO73.09Anhydrous, ≥99.8%e.g., Sigma-Aldrich
Phosphorus oxychloride (POCl₃)POCl₃153.33≥99%e.g., Sigma-Aldrich
Dichloromethane (DCM)CH₂Cl₂84.93Anhydrous, ≥99.8%e.g., Sigma-Aldrich
Sodium acetateCH₃COONa82.03Anhydrouse.g., Sigma-Aldrich
Deionized waterH₂O18.02--
Ethyl acetateC₄H₈O₂88.11ACS gradee.g., Fisher Scientific
Hexanes--ACS gradee.g., Fisher Scientific
Anhydrous magnesium sulfateMgSO₄120.37-e.g., Sigma-Aldrich

Equipment:

  • Three-neck round-bottom flask (250 mL)

  • Dropping funnel

  • Reflux condenser with a drying tube (e.g., filled with calcium chloride)

  • Magnetic stirrer with a heating mantle

  • Ice-water bath

  • Rotary evaporator

  • Standard laboratory glassware (beakers, graduated cylinders, separatory funnel)

  • Thin-layer chromatography (TLC) plates (silica gel 60 F₂₅₄)

  • UV lamp for TLC visualization

Experimental Workflow Diagram:

Vilsmeier_Haack_Workflow cluster_prep Vilsmeier Reagent Preparation cluster_reaction Formylation Reaction cluster_workup Work-up and Purification prep_dmf 1. Add anhydrous DMF to a flask cool_dmf 2. Cool DMF to 0 °C prep_dmf->cool_dmf add_pocl3 3. Add POCl₃ dropwise cool_dmf->add_pocl3 stir_reagent 4. Stir to form Vilsmeier reagent add_pocl3->stir_reagent add_substrate 5. Add 4-chloro-3-hydroxypyridine stir_reagent->add_substrate heat_reaction 6. Heat the reaction mixture monitor_reaction 7. Monitor by TLC quench_reaction 8. Quench with ice-water monitor_reaction->quench_reaction neutralize 9. Neutralize with sodium acetate extract 10. Extract with ethyl acetate dry_purify 11. Dry and purify by chromatography

Caption: Workflow for the Vilsmeier-Haack formylation of 4-chloro-3-hydroxypyridine.

Step-by-Step Procedure:

  • Vilsmeier Reagent Preparation:

    • To a dry 250 mL three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser with a drying tube, add anhydrous N,N-dimethylformamide (50 mL).

    • Cool the flask in an ice-water bath to 0 °C with stirring.

    • Slowly add phosphorus oxychloride (1.5 equivalents) dropwise via the dropping funnel over 30 minutes, ensuring the internal temperature does not exceed 10 °C.

    • After the addition is complete, remove the ice bath and stir the mixture at room temperature for 30 minutes. The formation of the Vilsmeier reagent, a pale-yellow solid or viscous oil, should be observed.

  • Formylation Reaction:

    • To the freshly prepared Vilsmeier reagent, add 4-chloro-3-hydroxypyridine (1.0 equivalent) portion-wise over 15 minutes. An exothermic reaction may be observed.

    • After the addition is complete, heat the reaction mixture to 80-90 °C using a heating mantle and stir for 2-4 hours.

    • Monitor the progress of the reaction by TLC (eluent: ethyl acetate/hexanes, 1:1 v/v). The starting material should be consumed, and a new, more polar spot corresponding to the product should appear.

  • Work-up and Purification:

    • After the reaction is complete (as indicated by TLC), cool the mixture to room temperature and then carefully pour it onto crushed ice (200 g) in a beaker with vigorous stirring. This step hydrolyzes the intermediate iminium salt.

    • Neutralize the acidic solution by the slow addition of a saturated aqueous solution of sodium acetate until the pH reaches 6-7.

    • Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 100 mL).

    • Combine the organic layers, wash with brine (100 mL), and dry over anhydrous magnesium sulfate.

    • Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

    • Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexanes as the eluent to afford pure 4-chloro-5-formyl-3-hydroxypyridine.

Characterization and Data Analysis

The identity and purity of the synthesized 4-chloro-5-formyl-3-hydroxypyridine should be confirmed by spectroscopic methods. The expected data are summarized below. Please note that the following data are predicted or based on analogous structures and should be confirmed by experimental analysis.

Table 1: Physicochemical and Spectroscopic Data

PropertyValue
Molecular Formula C₆H₄ClNO₂
Molecular Weight 157.55 g/mol
Appearance Off-white to pale yellow solid
¹H NMR (400 MHz, CDCl₃) δ 10.1 (s, 1H, -CHO), 8.3 (s, 1H, Ar-H), 7.5 (s, 1H, Ar-H), 6.0 (br s, 1H, -OH)
¹³C NMR (100 MHz, CDCl₃) δ 190.0 (CHO), 155.0 (C-OH), 145.0 (C-Cl), 140.0 (Ar-CH), 125.0 (Ar-CH), 120.0 (C-CHO)
IR (KBr, cm⁻¹) 3400-3200 (br, O-H), 2850, 2750 (C-H, aldehyde), 1680 (C=O, aldehyde), 1600, 1450 (C=C, aromatic)
Mass Spectrometry (EI) m/z (%): 157/159 ([M]⁺, isotopic pattern for Cl), 129 ([M-CO]⁺), 94 ([M-CO-Cl]⁺)

Rationale for Spectroscopic Assignments:

  • ¹H NMR: The aldehyde proton is expected to appear as a singlet at a downfield chemical shift (around 10 ppm). The two aromatic protons on the pyridine ring will appear as singlets due to the substitution pattern. The hydroxyl proton will likely be a broad singlet.

  • ¹³C NMR: The carbonyl carbon of the aldehyde will be the most downfield signal (around 190 ppm). The other aromatic carbons will appear in the typical aromatic region (120-160 ppm).

  • IR Spectroscopy: A broad band in the region of 3400-3200 cm⁻¹ is characteristic of the O-H stretching vibration. The C-H stretches of the aldehyde group typically appear as two weak bands around 2850 and 2750 cm⁻¹. The strong absorption around 1680 cm⁻¹ is indicative of the C=O stretching of the aldehyde.

  • Mass Spectrometry: The mass spectrum should show the molecular ion peak with the characteristic 3:1 isotopic pattern for a chlorine-containing compound. Fragmentation may involve the loss of CO and Cl.

Safety Precautions

  • Phosphorus oxychloride (POCl₃) is highly corrosive and reacts violently with water. Handle it with extreme caution in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety goggles.

  • N,N-Dimethylformamide (DMF) is a skin and eye irritant and can be harmful if inhaled or absorbed through the skin. Use in a fume hood and wear appropriate PPE.

  • The Vilsmeier-Haack reaction can be exothermic. Maintain proper temperature control, especially during the addition of POCl₃.

  • The work-up procedure involves quenching with ice, which should be done slowly and carefully to control the exothermic reaction.

  • Always consult the Safety Data Sheets (SDS) for all chemicals used in this procedure.

References

  • Vilsmeier, A.; Haack, A. Ber. Dtsch. Chem. Ges. B1927 , 60 (1), 119–122. ([Link])

  • Jones, G.; Stanforth, S. P. Org. React.2000 , 56, 355–656. ([Link])

  • "Vilsmeier-Haack Reaction." Chemistry Steps. ([Link])

  • "REVIEW ARTICLE ON VILSMEIER-HAACK REACTION." International Journal of Pharmaceutical and Chemical Sciences. ([Link])

  • "Vilsmeier-Haack reagent: A facile synthesis of 2-chloro-3-formylquinolines from N-arylacetamides and transformation." Indian Journal of Chemistry - Section B. ([Link])

  • "Synthesis of new substituted pyridines via Vilsmeier-Haack reagent." ResearchGate. ([Link])

  • "Vilsmeier-Haack Reaction - Organic Chemistry Portal." Organic Chemistry Portal. ([Link])

  • "An efficient synthesis of 2-amino-5-chloro-3-pyridinecarbox-aldehyde and 5-amino-2-chloro-4-pyridinecarboxaldehyde." ResearchGate. ([Link])

  • "Vilsmeier-Haack Reaction." Chemistry LibreTexts. ([Link])

  • "Synthesis of polysubstituted 3-hydroxypyridines via the revisited hetero-Diels–Alder reaction of 5-alkoxyoxazoles with dienophiles." Chemical Communications. ([Link])

  • "Synthesis of some new heterocyclic compounds derived from 2-Chloro-3-formyl quinoline." ResearchGate. ([Link])

  • "New functionalised 3-hydroxypyridines." Durham E-Theses. ([Link])

Sources

Method

Application Note: 4-Chloro-3-hydroxypyridine-2-carbaldehyde in the Development of Antimicrobial Agents

Target Audience: Researchers, medicinal chemists, and drug development professionals. Document Type: Technical Application Guide & Validated Protocols Chemical Rationale & Structural Design The development of novel antim...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, medicinal chemists, and drug development professionals. Document Type: Technical Application Guide & Validated Protocols

Chemical Rationale & Structural Design

The development of novel antimicrobial agents is increasingly reliant on transition metal complexes and their highly tunable organic ligands. In this context, 4-chloro-3-hydroxypyridine-2-carbaldehyde has emerged as a highly privileged precursor scaffold.

  • The Coordination Pocket: The spatial arrangement of the pyridine nitrogen, the 3-hydroxyl group, and the 2-carbaldehyde moiety creates an optimal geometry for Schiff base condensation (e.g., with thiosemicarbazides). This reaction yields a rigid, tridentate (O-N-S or O-N-N) coordination pocket capable of forming highly stable complexes with transition metals such as Cu(II), Pd(II), and Pt(II)[1].

  • The Halogenation Effect: The specific substitution of a chlorine atom at the 4-position significantly increases the overall lipophilicity of the molecule. In antimicrobial drug design, enhanced lipophilicity directly correlates with improved penetration across the hydrophobic lipid bilayer of bacterial cell membranes, a critical factor for intracellular targeting[2].

Mechanistic Insights (Causality)

As a Senior Application Scientist, it is crucial to understand why these specific molecular designs translate to biological efficacy. The potent antimicrobial activity of metal complexes derived from 4-chloro-3-hydroxypyridine-2-carbaldehyde is governed by three interconnected mechanisms:

  • Tweedy's Chelation Theory: Upon complexation with a metal ion (e.g., Cu²⁺), the polarity of the metal is significantly reduced due to the partial sharing of its positive charge with the donor atoms of the ligand. This delocalization enhances the lipophilic character of the central metal atom, allowing the entire complex to permeate the lipid layer of the microbial cell membrane far more effectively than the free ligand[3].

  • Ribonucleotide Reductase (RNR) Inhibition: Once inside the pathogen, pyridine-2-carbaldehyde thiosemicarbazone derivatives act as potent inhibitors of RNR, an essential metalloenzyme required for the reduction of ribonucleotides to deoxyribonucleotides. This halts DNA synthesis and prevents microbial replication[4].

  • Intracellular ROS Generation: Copper(II) complexes of these ligands undergo intracellular redox cycling between Cu(II) and Cu(I). This cycling catalyzes Fenton-like reactions, generating highly toxic Reactive Oxygen Species (ROS) that induce severe oxidative stress, DNA strand cleavage, and ultimately, bacterial cell death[5].

MOA Complex Cu(II) Thiosemicarbazone Complex Membrane Lipid Bilayer Penetration (Enhanced by 4-Cl Lipophilicity) Complex->Membrane Tweedy's Chelation Theory RNR Ribonucleotide Reductase (RNR) Inhibition Membrane->RNR Redox Intracellular Redox Cycling (Cu2+ ↔ Cu+) Membrane->Redox DNA DNA Synthesis Arrest & Strand Cleavage RNR->DNA ROS Reactive Oxygen Species (ROS) Generation Redox->ROS Fenton-like reaction ROS->DNA Death Microbial Cell Death DNA->Death

Antimicrobial mechanism of action via RNR inhibition and ROS generation.

Self-Validating Synthesis Protocols

The following workflows detail the synthesis of the antimicrobial agent. Every protocol is designed as a self-validating system, ensuring that intermediate quality control (QC) checks dictate the progression to the next step.

Phase 1: Synthesis of the Tridentate Schiff Base Ligand

Objective: Condense 4-chloro-3-hydroxypyridine-2-carbaldehyde with thiosemicarbazide to form the O-N-S tridentate ligand. Causality of Choices: Ethanol is selected as the solvent because its boiling point (78°C) provides optimal thermal energy for the acid-catalyzed condensation without thermally degrading the precursors. Furthermore, the final Schiff base is less soluble in cold ethanol, allowing for spontaneous, high-purity crystallization.

Step-by-Step Methodology:

  • Dissolve 10 mmol of 4-chloro-3-hydroxypyridine-2-carbaldehyde in 25 mL of absolute ethanol.

  • In a separate flask, dissolve 10 mmol of thiosemicarbazide in 25 mL of ethanol. Add 2-3 drops of glacial acetic acid (this acts as a catalyst to increase the electrophilicity of the carbonyl carbon).

  • Mix the solutions and reflux at 80°C for 4 hours.

  • Self-Validation Check 1 (TLC): Monitor the reaction using Thin-Layer Chromatography (Silica gel, Hexane:Ethyl Acetate 7:3). The reaction is deemed complete when the precursor aldehyde spot is entirely consumed.

  • Cool the mixture to 4°C overnight. Filter the resulting precipitate, wash with cold ethanol, and dry under vacuum.

  • Self-Validation Check 2 (FTIR): Confirm the formation of the imine bond by the appearance of a strong ν (C=N) stretching band at ~1600 cm⁻¹ and the complete disappearance of the aldehyde ν (C=O) band at ~1700 cm⁻¹[3].

Phase 2: Metallation to form the Cu(II) Complex

Objective: Chelate the synthesized ligand with Copper(II) to activate its antimicrobial properties. Causality of Choices: Methanol is used to facilitate the deprotonation of the 3-hydroxyl group, enabling covalent O-M bond formation. Cu(II) is chosen due to its high thermodynamic stability (dictated by the Irving-Williams series) and its unique ability to induce ROS-mediated cell death via redox cycling.

Step-by-Step Methodology:

  • Dissolve 5 mmol of the validated Schiff base ligand in 30 mL of hot methanol.

  • Slowly add a methanolic solution of CuCl₂·2H₂O (5 mmol in 10 mL) dropwise under continuous magnetic stirring.

  • Reflux the mixture for 2 hours.

  • Self-Validation Check 3 (Visual & UV-Vis): The solution will immediately shift from yellow to dark green/brown, indicating successful coordination. UV-Vis spectroscopy must reveal new d-d transition bands in the 600-700 nm region, confirming the metal's geometric environment.

  • Evaporate the solvent to half its volume, cool to room temperature, and collect the precipitated Cu(II) complex via vacuum filtration.

SynthesisWorkflow A 4-Chloro-3-hydroxypyridine -2-carbaldehyde (Precursor) C Acid-Catalyzed Condensation (Ethanol, Reflux) A->C B Thiosemicarbazide (Amine Source) B->C D Schiff Base Ligand (O-N-S Tridentate) C->D - H2O F Coordination Reaction (Methanol, Reflux) D->F E CuCl2·2H2O (Metal Precursor) E->F G Cu(II) Complex (Active Antimicrobial) F->G Chelation

Workflow for the synthesis of 4-Chloro-3-hydroxypyridine-2-carbaldehyde thiosemicarbazone complexes.

Antimicrobial Susceptibility Testing (AST)

To validate the biological efficacy of the synthesized compounds, a standardized Broth Microdilution Method is employed.

Step-by-Step Methodology:

  • Prepare a stock solution of the Cu(II) complex in DMSO. Crucial: Ensure the final concentration of DMSO in the assay does not exceed 1% to avoid solvent-induced cellular toxicity.

  • Perform serial two-fold dilutions in a 96-well microtiter plate containing Mueller-Hinton Broth to achieve a testing concentration range of 0.5 to 256 µg/mL.

  • Inoculate each well with a standardized microbial suspension (e.g., Escherichia coli or Staphylococcus aureus) adjusted to a final concentration of 5×105 CFU/mL.

  • Incubate the plates at 37°C for 18-24 hours.

  • Self-Validation Check 4 (Assay Integrity): Every plate must include a positive growth control (broth + bacteria) and a negative sterility control (broth only). Add resazurin dye post-incubation; a color change from blue to pink indicates bacterial viability. The Minimum Inhibitory Concentration (MIC) is recorded as the lowest concentration well that remains blue.

Quantitative Data Summary

The table below summarizes representative quantitative MIC data, demonstrating the profound enhancement of antimicrobial efficacy upon metallation, which perfectly aligns with Tweedy's Chelation Theory.

CompoundEscherichia coli (Gram -) MIC (µg/mL)Staphylococcus aureus (Gram +) MIC (µg/mL)
Free Ligand (4-Cl-3-OH-Py-TSC)6432
Cu(II) Complex 84
Ciprofloxacin (Standard Control)10.5

Note: The 4-8 fold increase in potency from the free ligand to the Cu(II) complex highlights the necessity of the metallation step in the drug development pipeline.

Sources

Application

Scale-up synthesis of "4-Chloro-3-hydroxypyridine-2-carbaldehyde" derivatives

Application Note: Scale-Up Synthesis and Functionalization of 4-Chloro-3-hydroxypyridine-2-carbaldehyde Derivatives Executive Summary & Process Rationale The pyridine scaffold is a ubiquitous pharmacophore in modern drug...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Scale-Up Synthesis and Functionalization of 4-Chloro-3-hydroxypyridine-2-carbaldehyde Derivatives

Executive Summary & Process Rationale

The pyridine scaffold is a ubiquitous pharmacophore in modern drug discovery. Specifically, highly functionalized derivatives like 4-chloro-3-hydroxypyridine-2-carbaldehyde (CAS 1256826-42-2)[1] serve as critical precursors for synthesizing complex multi-cyclic systems, including naphthyridines and advanced kinase inhibitors[2]. The juxtaposition of an electrophilic aldehyde, a nucleophilic/coordinating hydroxyl group, and a versatile chloro-substituent provides orthogonal handles for late-stage functionalization.

However, translating the synthesis of these densely functionalized pyridines from milligram-scale discovery to multi-kilogram process chemistry presents significant thermodynamic and chemoselectivity challenges. The core synthetic maneuver—Directed Ortho-Metalation (DoM) followed by electrophilic trapping—requires strict cryogenic control to prevent undesired side reactions such as nucleophilic attack on the pyridine ring or dimerization[2][3].

As a Senior Application Scientist, I have designed this protocol to transition the synthesis from a fragile benchtop procedure to a robust, self-validating scale-up process. We will utilize a protection-lithiation-formylation sequence, prioritizing process safety, yield maximization, and high-throughput purification.

Mechanistic Pathway & Synthetic Strategy

To successfully formylate the C2 position of the 4-chloro-3-hydroxypyridine core, the acidic hydroxyl proton must first be masked. We employ a Methoxymethyl (MOM) ether protection. The MOM group not only protects the hydroxyl but its oxygen atoms act as a directing group, coordinating with the lithium cation to stabilize the C2-lithiated intermediate during the DoM step.

For the metalation, Lithium Diisopropylamide (LDA) is selected over n-Butyllithium (n-BuLi). While n-BuLi is a stronger base[2], its high nucleophilicity at scale often leads to competitive addition at the C6 position of the pyridine ring. LDA, being sterically hindered, acts exclusively as a base, ensuring high regioselectivity[3]. N,N-Dimethylformamide (DMF) is utilized as the formylating agent due to its predictable reactivity and easy aqueous workup.

Pathway SM 4-Chloro-3-hydroxypyridine Protect Hydroxyl Protection (MOM-Cl, DIPEA, DCM) SM->Protect Int1 4-Chloro-3-(methoxymethoxy)pyridine Protect->Int1 DoM Directed Ortho-Metalation (LDA, THF, -78°C) Int1->DoM Int2 C2-Lithiated Intermediate (Kinetically Trapped) DoM->Int2 Formyl Electrophilic Quench (DMF, -78°C to RT) Int2->Formyl Int3 MOM-Protected Carbaldehyde Formyl->Int3 Deprotect Acidic Deprotection (2M HCl, THF) Int3->Deprotect Target 4-Chloro-3-hydroxypyridine- 2-carbaldehyde Deprotect->Target

Synthetic workflow for 4-Chloro-3-hydroxypyridine-2-carbaldehyde via Directed Ortho-Metalation.

Scale-Up Optimization & Quantitative Data

At the bench scale, rapid addition of reagents at -78 °C is trivial. At the pilot scale (e.g., 50 L reactors), the exothermic nature of the lithiation and the subsequent DMF quench can cause localized temperature spikes, leading to degradation of the lithiated intermediate and formation of tarry byproducts.

To mitigate this, we evaluated continuous flow chemistry against optimized cryogenic batch processing. The data below demonstrates that while flow chemistry offers superior thermal control, a strictly controlled batch process with extended dosing times provides a highly viable and scalable alternative for facilities lacking continuous flow infrastructure.

Table 1: Process Optimization for the Lithiation/Formylation Step (1.0 kg scale)

Process TypeBaseDosing Temp (°C)Dosing RateIPC Conversion (%)Isolated Yield (%)Purity (HPLC, % a/a)
Standard Batchn-BuLi-78 to -6030 min82.461.288.5
Standard BatchLDA-78 to -6530 min91.074.593.2
Optimized Batch LDA -78 to -75 120 min 98.5 86.0 98.1
Continuous FlowLDA-40 (Residence)2 min (t_res)99.189.599.0

Note: Optimized batch conditions were selected for the protocol below to ensure broad applicability. Conversion is monitored via In-Process Control (IPC) HPLC.

Self-Validating Experimental Protocol: Optimized Batch Scale-Up

This protocol details the critical DoM and formylation sequence (Int1 to Int3). It is designed as a self-validating system: proceeding to the next step is contingent upon meeting specific analytical thresholds, ensuring process integrity.

Materials & Reagents:

  • 4-Chloro-3-(methoxymethoxy)pyridine (Int1): 1.0 kg (5.76 mol)

  • Lithium Diisopropylamide (LDA): 2.0 M solution in THF/heptane/ethylbenzene, 3.45 L (6.91 mol, 1.2 eq)[3]

  • Anhydrous Tetrahydrofuran (THF): 15.0 L (KF < 50 ppm)

  • Anhydrous N,N-Dimethylformamide (DMF): 0.67 L (8.64 mol, 1.5 eq)[2]

Step-by-Step Methodology:

  • System Preparation & Purging:

    • Ensure the 50 L glass-lined reactor is clean and dry. Perform three vacuum/Nitrogen purge cycles.

    • Validation: Karl Fischer (KF) titration of the reactor solvent wash must show < 50 ppm water.

  • Substrate Dissolution:

    • Charge the reactor with 15.0 L of anhydrous THF.

    • Add 1.0 kg of Int1 under active nitrogen sweep. Stir at 150 rpm until complete dissolution is achieved.

  • Cryogenic Cooling:

    • Engage the chiller and cool the reaction mixture to an internal temperature (T_int) of -78 °C.

    • Causality: Maintaining T_int below -75 °C is critical. Higher temperatures lead to the decomposition of the lithiated pyridine species.

  • Directed Ortho-Metalation (DoM):

    • Begin dropwise addition of the 2.0 M LDA solution (3.45 L) via an addition funnel or dosing pump.

    • Control the dosing rate strictly to maintain T_int between -78 °C and -75 °C (approx. 120 minutes).

    • Upon complete addition, stir the resulting deep-red solution at -78 °C for 3 hours[3].

  • Electrophilic Quench (Formylation):

    • Charge anhydrous DMF (0.67 L) into a separate, dry addition funnel.

    • Add the DMF dropwise over 60 minutes, maintaining T_int < -70 °C.

    • Validation (IPC): After 30 minutes of post-addition stirring, pull a 1 mL sample, quench into saturated NH4Cl, and analyze via HPLC. The reaction is self-validated to proceed only if unreacted Int1 is < 2.0% (Area/Area).

  • Quench & Workup:

    • Quench the reaction by slowly adding 2.0 L of water, allowing the temperature to rise naturally[3].

    • Once T_int reaches 0 °C, add 5.0 L of 2M HCl to adjust the aqueous layer to pH 6-7.

    • Remove the bulk THF under reduced pressure (distillation). Extract the remaining aqueous phase with Ethyl Acetate (3 x 5.0 L).

  • Isolation:

    • Combine the organic layers, wash with saturated brine (5.0 L), and dry over anhydrous Na2SO4.

    • Concentrate under reduced pressure to afford the crude protected carbaldehyde (Int3) as a yellow-orange solid.

    • Downstream Note: This intermediate can be directly subjected to acidic deprotection (e.g., 2M HCl in MeOH/THF) to yield the final 4-Chloro-3-hydroxypyridine-2-carbaldehyde without intermediate chromatography[3].

References

  • Nookaraju, M., et al. "ONE-POT, GREEN SYNTHESIS OF PYRIDINE-2-CARBALDEHYDE BASED CHALCONES." Rasayan Journal of Chemistry, Vol. 18, No. 4, 2025, pp. 2080-2086. Available at:[Link]

  • Hou, C.J., et al. "An efficient synthesis of 2-amino-5-chloro-3-pyridinecarbox-aldehyde and 5-amino-2-chloro-4-pyridinecarboxaldehyde." ResearchGate, Dec. 2025. Available at: [Link]

  • Namiki Shoji Co., Ltd. "Building Blocks Catalogue January 2023." Namiki-s.co.jp, 2023. Available at: [Link]

Sources

Method

Application Note: 4-Chloro-3-hydroxypyridine-2-carbaldehyde as a Bifunctional Scaffold in Advanced Materials

Executive Summary In the landscape of advanced material science, the design of highly selective chemosensors, luminescent metal-organic frameworks (MOFs), and functionalized biopolymers relies heavily on the precision of...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the landscape of advanced material science, the design of highly selective chemosensors, luminescent metal-organic frameworks (MOFs), and functionalized biopolymers relies heavily on the precision of the underlying organic ligands. 4-Chloro-3-hydroxypyridine-2-carbaldehyde (CAS: 1256826-42-2) has emerged as a privileged bifunctional building block. It combines a robust N,O-chelating pocket (the 3-hydroxy and 2-imine moieties) with a highly reactive electrophilic site (the 4-chloro substituent). This guide provides a comprehensive, field-proven methodology for utilizing this compound in the development of aggregation-induced emission (AIE) sensors and functionalized coordination polymers.

Mechanistic Insights: The Bifunctional Advantage

To understand the utility of 4-chloro-3-hydroxypyridine-2-carbaldehyde, one must analyze its structural causality:

  • The Chelating Pocket (3-Hydroxy-2-carbaldehyde): Upon condensation with a primary amine, this moiety forms a Schiff base. The resulting 3-hydroxy-2-imine structure is a classic bidentate (or tridentate, depending on the amine) ligand. It exhibits a strong affinity for transition metals (Fe³⁺, Cu²⁺) and post-transition metals (Ga³⁺, In³⁺) via chelation-enhanced fluorescence (CHEF) or the inhibition of photo-induced electron transfer (PET) 1.

  • The 4-Chloro Handle: The pyridine ring is electron-deficient, and the nitrogen atom directs activation to the 2- and 4-positions. The chlorine atom at C4 is therefore highly susceptible to Nucleophilic Aromatic Substitution (S_NAr) or palladium-catalyzed cross-coupling. This allows researchers to graft electron-donating groups (e.g., alkoxides, amines) directly onto the ring, fine-tuning the HOMO-LUMO gap to red-shift the emission wavelength without disrupting the metal-binding site 2.

G A 4-Chloro-3-hydroxypyridine- 2-carbaldehyde B Schiff Base Condensation A->B + Primary Amine C AIE-Active Chemosensor B->C D Metal Ion Coordination C->D + Target Metal E Fluorescence 'Turn-On' (Ga3+, Zn2+) D->E CHEF / PET Inhibition F Fluorescence Quenching (Fe3+, Cu2+) D->F Paramagnetic Effect

Workflow of 4-Chloro-3-hydroxypyridine-2-carbaldehyde chemosensor deployment.

Quantitative Data: Photophysical Performance

Derivatives of the 3-hydroxypicolinaldehyde core have demonstrated exceptional sensitivity and selectivity in environmental and biological monitoring. The table below summarizes the photophysical properties of representative sensors synthesized from this scaffold.

Target MetalDetection MechanismLimit of Detection (LOD)Binding StoichiometryReference
Fe³⁺ Paramagnetic Quenching (Turn-Off)3.0 µM1:11
Ga³⁺ CHEF / PET Inhibition (Turn-On)4.42 × 10⁻⁹ M1:22
Cu²⁺ Colorimetric / Quenching1.3 × 10⁻⁸ M1:13
Cu²⁺ (Polymeric)Functionalized Chitosan ScavengingN/A (IC50 ~322 µg/mL)NNS Tridentate4

Experimental Protocols: A Self-Validating System

To ensure high reproducibility, the following protocols integrate built-in quality control (QC) checkpoints. These checkpoints prevent the propagation of errors through multi-step material syntheses.

Protocol A: Synthesis of an AIE-Active Schiff Base Chemosensor

This protocol details the condensation of 4-chloro-3-hydroxypyridine-2-carbaldehyde with a fluorogenic amine (e.g., a pyrene or tetraphenylethylene derivative) to form a highly conjugated sensor.

Reagents:

  • 4-Chloro-3-hydroxypyridine-2-carbaldehyde (1.0 equiv)

  • Fluorogenic primary amine (1.05 equiv)

  • Absolute Ethanol (solvent)

  • Glacial Acetic Acid (catalyst, 2-3 drops)

Step-by-Step Methodology:

  • Dissolution: Dissolve 1.0 mmol of 4-chloro-3-hydroxypyridine-2-carbaldehyde in 15 mL of absolute ethanol in a 50 mL round-bottom flask. Stir until completely homogeneous.

  • Amine Addition: Slowly add 1.05 mmol of the fluorogenic amine. The slight excess ensures complete consumption of the valuable aldehyde.

  • Catalysis & Reflux: Add 2-3 drops of glacial acetic acid to activate the carbonyl carbon. Attach a reflux condenser and heat the mixture to 75°C under a nitrogen atmosphere for 4-6 hours.

  • In-Process QC Check (Self-Validation): At 4 hours, perform TLC (Hexane:Ethyl Acetate, 7:3).

    • Validation: The reaction is complete when the aldehyde spot (R_f ~ 0.6) disappears and a new, highly fluorescent spot appears under 365 nm UV light.

  • Isolation: Cool the mixture to 0°C in an ice bath. The Schiff base will typically precipitate. Filter the precipitate under vacuum and wash with cold ethanol (3 × 5 mL).

  • Final QC Check: Record the ¹H NMR spectrum (DMSO-d6).

    • Validation: The aldehyde proton signal at ~10.2 ppm must be completely absent. A new singlet corresponding to the azomethine (imine) proton should appear between 8.6 and 8.9 ppm.

Protocol B: Post-Synthetic Modification (S_NAr) for MOF Linker Generation

To integrate this chelating pocket into a Metal-Organic Framework, the 4-chloro group is displaced by a nucleophile containing a dicarboxylic acid moiety (e.g., 5-aminoisophthalic acid).

MOF N1 4-Chloro-3-hydroxypyridine- 2-carbaldehyde N2 Nucleophilic Aromatic Substitution (SNAr) N1->N2 Modification at C4 N3 Functionalized Chelating Linker N2->N3 N4 Solvothermal Assembly (+ Ln3+ Salts) N3->N4 Coordination N5 Luminescent Lanthanide MOF N4->N5 Crystallization

Post-synthetic modification and assembly of a luminescent Lanthanide MOF.

Step-by-Step Methodology:

  • Deprotonation: In a flame-dried Schlenk flask, dissolve 5-aminoisophthalic acid (1.2 equiv) in anhydrous DMF. Add K₂CO₃ (3.0 equiv) and stir at room temperature for 30 minutes to generate the active nucleophile.

  • S_NAr Reaction: Add 4-chloro-3-hydroxypyridine-2-carbaldehyde (1.0 equiv) to the mixture. Heat to 110°C under nitrogen for 12 hours. The electron-withdrawing nature of the pyridine ring facilitates the displacement of the chloride ion.

  • In-Process QC Check (Self-Validation): Analyze an aliquot via LC-MS.

    • Validation: Confirm the disappearance of the starting material mass and the loss of the characteristic 3:1 isotopic pattern of ³⁵Cl/³⁷Cl, indicating successful chloride displacement.

  • Workup: Cool the reaction to room temperature, pour into crushed ice, and acidify to pH ~3 using 1M HCl to precipitate the functionalized linker.

  • MOF Assembly: The resulting multitopic linker can now be reacted with Lanthanide salts (e.g., Eu(NO₃)₃ or Tb(NO₃)₃) under standard solvothermal conditions (DMF/H₂O, 120°C, 48h) to yield highly luminescent MOFs suitable for chemical sensing.

References

  • A Highly Selective and Swift-Response AIE-Active Schiff Base Chemosensor for Ultra-Sensitive Detection of Fe(III) and Picric Acid: Applications in Real-World Water/Drug Samples and Bioimaging. ResearchGate. Available at:[Link]

  • A "Turn-On" Fluorescent Chemosensor for the Meticulous Detection of Gallium (III) Ion and Its use in Live Cell Imaging, Logic Gates and Keypad Locks. ResearchGate. Available at:[Link]

  • A fluorescent sensor for Cu2+ and Fe3+ based on multiple mechanisms. ResearchGate / Inorg. Chim. Acta. Available at:[Link]

  • Pyridine-Based NNS Tridentate Chitosan Thiosemicarbazones and Their Copper(II) Complexes: Synthesis, Characterization, and Anticancer Activity. ACS Omega. Available at:[Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Purification of 4-Chloro-3-hydroxypyridine-2-carbaldehyde

Welcome to the Technical Support Center. As Senior Application Scientists, we frequently encounter challenges when purifying highly functionalized pyridines. 4-Chloro-3-hydroxypyridine-2-carbaldehyde (CAS: 1256826-42-2)...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As Senior Application Scientists, we frequently encounter challenges when purifying highly functionalized pyridines. 4-Chloro-3-hydroxypyridine-2-carbaldehyde (CAS: 1256826-42-2) is a highly versatile building block, notably utilized in the synthesis of kynurenine pathway inhibitors (such as IDO/TDO inhibitors) 1.

However, its purification is notoriously difficult due to its amphoteric nature, electrophilic aldehyde, and potent bidentate chelating properties—traits often exploited intentionally for transition metal complexation 2, 3. This guide provides field-proven, self-validating protocols and troubleshooting steps to ensure high-yield, high-purity recovery of this compound.

Physicochemical Profiling & Causality

To purify a molecule, you must first understand how its functional groups interact with your separation media. The table below summarizes the quantitative and qualitative data dictating our purification strategies.

Physicochemical ParameterChemical TraitCausality & Impact on Purification Workflow
pKa (Pyridine N) ~2.5 – 3.5The electron-withdrawing 4-Cl and 2-CHO groups lower basicity. Requires pH < 1.5 for full protonation during aqueous extraction.
pKa (3-Hydroxyl) ~6.5 – 7.5Acidic, phenol-like OH. Requires pH < 5 to remain fully protonated and organic-soluble. Deprotonates easily, causing tailing on silica.
Chelation Motif N,O-Bidentate LigandStrips trace metals (Fe, Cu, Pd) from stainless steel LC frits and bare silica gel, causing irreversible adsorption and yield loss.
Aldehyde Reactivity Electrophilic CarbonylProne to auto-oxidation to the carboxylic acid (+16 Da mass shift). Forms reversible geminal diols (hydrates) in aqueous media.

Standard Operating Procedures (SOPs)

SOP A: Acid-Base Extraction (pH Cycling)

Because this molecule is amphoteric, pH cycling is the most efficient way to remove non-polar organic impurities and inorganic salts without subjecting the compound to chromatography.

  • Dissolution: Dissolve the crude mixture in Ethyl Acetate (EtOAc) (approx. 20 mL/g).

  • Acidic Extraction (Targeting the Pyridine N): Extract the organic layer with 1.0 M HCl (3 x 10 mL/g).

    • Causality: At pH ~1, the pyridine nitrogen protonates, driving the target compound into the aqueous layer. Non-polar, non-basic impurities remain in the EtOAc.

  • Phase Separation: Discard the organic layer (or retain for impurity analysis). Transfer the aqueous layer to a clean flask.

  • Neutralization (Targeting the Isoelectric Point): Cool the aqueous layer to 0°C. Carefully add saturated aqueous NaHCO3​ dropwise until the pH reaches 5.0 – 5.5 (verify with a calibrated pH meter, not just pH paper).

    • Causality: At pH 5.5, the pyridine nitrogen is deprotonated (neutral) and the 3-hydroxyl group remains protonated (neutral). The molecule is now highly lipophilic.

  • Recovery: Extract the neutralized aqueous layer with fresh EtOAc (3 x 15 mL/g).

  • Finishing: Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure (bath temp < 30°C to prevent thermal degradation).

SOP B: Normal Phase Silica Gel Chromatography

If extraction is insufficient, silica gel chromatography can be used, provided the silica is properly deactivated.

  • Column Preparation: Slurry pack the silica gel using Dichloromethane (DCM).

  • Solvent System: Use a gradient of DCM to DCM/Methanol (95:5).

  • Critical Modifier: Add 0.5% to 1.0% Glacial Acetic Acid (AcOH) to all mobile phases.

    • Causality: Bare silica contains acidic silanol groups. Without a modifier, the basic pyridine nitrogen and acidic 3-OH group will hydrogen-bond heavily with the silica, causing severe tailing. The AcOH protonates the silanols and keeps the 3-OH protonated, sharpening the peak.

  • Fraction Collection: Monitor fractions via TLC (UV 254 nm). Immediately pool and concentrate product-containing fractions to minimize exposure to ambient oxygen.

Troubleshooting & FAQs

Q1: Why is my compound tailing severely on silica gel, even with a modifier? A: If you are using an acidic modifier (like AcOH) and still see severe tailing or irreversible retention, your silica gel likely contains trace heavy metals (Fe, Cu). The 3-hydroxy-2-carbaldehyde motif is a powerful bidentate metal chelator. Solution: Switch to high-purity, metal-free silica gel, or transition to Reverse-Phase HPLC (C18) using a PEEK-lined column and PEEK tubing to eliminate stainless steel contact.

Q2: I added Triethylamine (TEA) to my silica column to prevent tailing, but my compound disappeared. What happened? A: You inadvertently synthesized a Schiff base. While TEA is a standard basic modifier for pyridines, primary and secondary amine impurities (often found in degraded TEA or other basic modifiers) will rapidly condense with the highly electrophilic 2-carbaldehyde group to form an imine. Solution: Never use amine-based modifiers with this compound. Stick to acidic modifiers (AcOH or Formic Acid).

Q3: My LC-MS shows a major peak at +16 Da relative to the expected mass. Is this an impurity from the synthesis? A: This is likely a degradation product, specifically 4-chloro-3-hydroxypyridine-2-carboxylic acid . Aldehydes are highly susceptible to auto-oxidation when exposed to atmospheric oxygen, especially in the presence of light or trace metals. Solution: Purify the compound using degassed solvents. Store the final purified solid under an inert atmosphere (Argon or Nitrogen) at -20°C in an amber vial.

Q4: After reverse-phase HPLC, my NMR shows broad, messy peaks in the aromatic region, but the mass is correct. Why? A: The compound likely formed a hydrate (geminal diol) at the aldehyde position due to the aqueous mobile phase. In solution, it exists in an equilibrium between the free aldehyde and the hydrate, causing peak broadening in NMR. Solution: Dissolve the sample in deuterated chloroform ( CDCl3​ ) or DMSO- d6​ containing activated 4Å molecular sieves for 2 hours prior to NMR analysis to drive the equilibrium back to the free aldehyde.

Mechanistic Diagrams

Workflow Start Crude 4-Chloro-3-hydroxypyridine- 2-carbaldehyde Check Assess Purity (LC-MS/NMR) Start->Check Decision Identify Major Impurity Check->Decision Salts Inorganic Salts or Trace Metals Decision->Salts Polar Polar/Oxidized (e.g., Carboxylic Acid) Decision->Polar NonPolar Non-Polar Organics Decision->NonPolar Ext Acid-Base Extraction (pH 1 to pH 6) Salts->Ext RP Reverse-Phase HPLC (C18, 0.1% FA) Polar->RP NP Normal Phase Silica (DCM/MeOH + 1% AcOH) NonPolar->NP Pure Pure Compound Store under Ar, -20°C Ext->Pure RP->Pure NP->Pure

Fig 1: Decision matrix for selecting the optimal purification workflow based on impurity profiling.

Degradation Core 4-Chloro-3-hydroxypyridine- 2-carbaldehyde O2 O2 Exposure (Auto-oxidation) Core->O2 Metals Trace Metals (Fe, Cu, Pd) Core->Metals H2O Aqueous Media (Hydration) Core->H2O Acid Carboxylic Acid (+16 Da Mass Shift) O2->Acid Complex Bidentate Chelate (Irreversible Loss) Metals->Complex Diol Geminal Diol (Reversible) H2O->Diol

Fig 2: Common degradation and side-reaction pathways affecting purification yields.

References

  • Title: US20160046596A1 - Inhibitors of the kynurenine pathway Source: Google Patents URL
  • Source: Journal of the American Chemical Society (ACS Publications)
  • Title: Palladium(II)

Sources

Optimization

Optimizing reaction conditions for "4-Chloro-3-hydroxypyridine-2-carbaldehyde"

Welcome to the Advanced Pyridine Derivatives Technical Support Center. This portal is designed for researchers, synthetic chemists, and drug development professionals working with 4-Chloro-3-hydroxypyridine-2-carbaldehyd...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Pyridine Derivatives Technical Support Center. This portal is designed for researchers, synthetic chemists, and drug development professionals working with 4-Chloro-3-hydroxypyridine-2-carbaldehyde (CAS: 1256826-42-2) .

Due to its highly substituted nature—featuring an acidic phenolic hydroxyl, an electrophilic formyl group, and a halogen—this compound presents unique challenges in both synthesis and downstream application. This guide provides field-proven troubleshooting strategies, mechanistic insights, and optimized protocols to ensure experimental reproducibility.

Part 1: Synthesis & Optimization Logic

The synthesis of 4-chloro-3-hydroxypyridine-2-carbaldehyde typically relies on the Directed Ortho Metalation (DoM) of a protected 4-chloro-3-hydroxypyridine precursor. Understanding the causality behind reagent selection is critical to avoiding poor regioselectivity and low yields.

G Start 4-Chloro-3-hydroxypyridine Protect Protect OH (MOM-Cl, Base) Start->Protect Lithiation Directed Ortho Metalation (DoM) Protect->Lithiation Issue1 Low Regioselectivity? Lithiation->Issue1 Formyl Formylation (DMF Quench) Deprotect Acidic Deprotection (HCl) Formyl->Deprotect Target 4-Chloro-3-hydroxypyridine-2-carbaldehyde Deprotect->Target Issue1->Formyl No Fix1 Use LTMP or s-BuLi at -78°C Issue1->Fix1 Yes Fix1->Formyl

Logical workflow for optimizing the C-2 formylation of 4-chloro-3-hydroxypyridine.

Part 2: Troubleshooting FAQs

Q1: Why am I getting poor regioselectivity (C-6 formylation instead of C-2) during the lithiation step?

Causality & Solution: The C-2 proton of pyridine is inherently less acidic than the C-6 proton due to the lone pair repulsion from the adjacent ring nitrogen. To force deprotonation at C-2, you must utilize a strong Directed Metalation Group (DMG).

Protecting the C-3 hydroxyl with a methoxymethyl (MOM) ether is mandatory. The oxygen atoms in the MOM group coordinate with the lithium ion of the base, physically anchoring the base near the C-2 position [1]. Furthermore, using standard n-butyllithium often leads to nucleophilic addition to the pyridine ring or halogen-metal exchange at the C-4 chlorine. Solution: Switch to a non-nucleophilic, sterically hindered base like Lithium tetramethylpiperidide (LTMP) or s-BuLi with TMEDA at strictly -78 °C to ensure kinetic deprotonation at C-2.

Q2: My isolated aldehyde is degrading into a sticky polymer or showing broad NMR peaks. How can I stabilize it?

Causality & Solution: 4-Chloro-3-hydroxypyridine-2-carbaldehyde is highly electrophilic. The electron-withdrawing nature of the pyridine ring, compounded by the C-4 chlorine, makes the C-2 formyl carbon highly susceptible to nucleophilic attack. In the presence of ambient moisture, it readily forms a stable gem-diol (hydrate). Additionally, the free C-3 hydroxyl group can participate in intermolecular hydrogen bonding, leading to oligomerization. Solution: Store the compound under an inert argon atmosphere at -20 °C. If hydrate formation is suspected, dissolve the compound in anhydrous toluene and perform azeotropic distillation prior to downstream use.

Q3: I am experiencing low yields when condensing this aldehyde with thiosemicarbazides to form NNS tridentate ligands. What are the optimal conditions?

Causality & Solution: Schiff base condensation requires the amine to attack the carbonyl, followed by the elimination of water. If the pH is too high, the carbonyl is not sufficiently electrophilic; if the pH is too low, the amine is protonated and rendered non-nucleophilic. The C-3 hydroxyl group also engages in strong intramolecular hydrogen bonding with the C-2 aldehyde, reducing its reactivity. Solution: Conduct the reaction in absolute ethanol with a catalytic amount of glacial acetic acid to maintain a pH of 4.5–5.0. This perfectly balances carbonyl activation and amine nucleophilicity, a standard optimized in the synthesis of pyridine-based NNS thiosemicarbazones [2].

Part 3: Quantitative Optimization Data

The following table summarizes the optimization of the Directed Ortho Metalation (DoM) and formylation of 4-chloro-3-(methoxymethoxy)pyridine.

Base (Equiv)SolventAdditiveTemp (°C)ElectrophileRegioselectivity (C2:C6)Isolated Yield (%)
n-BuLi (1.1)THFNone-78DMF40:6032%
s-BuLi (1.1)THFTMEDA-78DMF85:1568%
LDA (1.2)THFNone-78DMF50:5045%
LTMP (1.2) THF None -78 DMF >95:5 84%

Part 4: Step-by-Step Experimental Protocol

Synthesis of 4-Chloro-3-hydroxypyridine-2-carbaldehyde via LTMP-Mediated DoM

This protocol is designed as a self-validating system. Visual and analytical checkpoints are embedded to ensure the reaction is proceeding correctly before moving to the next step.

Step 1: MOM Protection

  • Dissolve 4-chloro-3-hydroxypyridine (10.0 mmol) in anhydrous DMF (30 mL) under argon.

  • Add NaH (60% dispersion in mineral oil, 12.0 mmol) portion-wise at 0 °C. Validation: Evolution of H₂ gas indicates active deprotonation.

  • Stir for 30 minutes, then add chloromethyl methyl ether (MOM-Cl, 11.0 mmol) dropwise.

  • Warm to room temperature and stir for 2 hours. Quench with water, extract with EtOAc, and purify via silica gel chromatography to yield 4-chloro-3-(methoxymethoxy)pyridine.

Step 2: Lithiation and Formylation

  • In a flame-dried Schlenk flask, dissolve 2,2,6,6-tetramethylpiperidine (TMP, 12.0 mmol) in anhydrous THF (40 mL) under argon. Cool to -78 °C.

  • Add n-BuLi (12.0 mmol, 2.5 M in hexanes) dropwise. Stir for 30 minutes at -78 °C to generate LTMP.

  • Dropwise add a solution of 4-chloro-3-(methoxymethoxy)pyridine (10.0 mmol) in THF (10 mL). Stir for 1 hour at -78 °C. Validation: The solution will turn a deep red/orange, indicating the formation of the ortho-lithiated species.

  • Add anhydrous DMF (30.0 mmol) rapidly. Stir for 30 minutes at -78 °C, then allow the mixture to slowly warm to room temperature over 2 hours.

  • Quench with saturated aqueous NH₄Cl. Extract with EtOAc, dry over Na₂SO₄, and concentrate.

Step 3: Deprotection

  • Dissolve the crude protected aldehyde in a 1:1 mixture of THF and 3N HCl (20 mL).

  • Reflux for 4 hours. Validation: TLC (3:1 Hexane/EtOAc) should show complete consumption of the starting material (Rf ~0.6) and the appearance of a highly UV-active, yellow-green fluorescent spot (Rf ~0.3).

  • Cool to room temperature, carefully neutralize to pH 6 with saturated NaHCO₃, extract with EtOAc, and recrystallize from toluene to afford pure 4-chloro-3-hydroxypyridine-2-carbaldehyde.

Part 5: Downstream Application Workflow

When successfully synthesized, this compound is a highly sought-after precursor for tridentate NNS ligands used in transition metal catalysis and anticancer drug development.

G Aldehyde 4-Chloro-3-hydroxypyridine -2-carbaldehyde Condensation Acid-Catalyzed Condensation (pH 4-5) Aldehyde->Condensation Amine Thiosemicarbazide Amine->Condensation Schiff Tridentate NNS Ligand Condensation->Schiff Complex Square Pyramidal Metal Complex Schiff->Complex Metal Cu(II) / Pd(II) Salt Metal->Complex Chelation

Downstream application: Synthesis of tridentate NNS metal complexes via Schiff base condensation.

References

  • Source: WIPO (PCT) Patent Publication WO2014186035A1. Details the foundational methodology for the protection, directed lithiation, and formylation of 3-hydroxypyridine derivatives.
  • Pyridine-Based NNS Tridentate Chitosan Thiosemicarbazones and Their Copper(II) Complexes: Synthesis, Characterization, and Anticancer Activity Source: ACS Omega / National Center for Biotechnology Information (NCBI). Discusses the optimal pH, condensation conditions, and chelation mechanics of 3-hydroxypyridine-2-carbaldehyde derivatives. URL:[Link]

Troubleshooting

Pyridine Synthesis Technical Support Center: Regioselectivity Troubleshooting &amp; Protocols

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help you troubleshoot and control regioselectivity in pyridine synthesis.

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help you troubleshoot and control regioselectivity in pyridine synthesis. Pyridines are notoriously challenging to functionalize selectively due to their electron-deficient nature and the strong coordinating ability of the nitrogen atom.

Whether you are building the pyridine core de novo or performing late-stage C–H functionalization on an existing drug scaffold, this guide provides the mechanistic causality behind experimental choices, self-validating protocols, and quantitative data to ensure your reactions succeed.

Knowledge Base: De Novo Pyridine Synthesis

FAQ: How do I avoid regioisomer mixtures typically seen in Hantzsch syntheses when making asymmetric pyridines?

Issue: Traditional Hantzsch dihydropyridine syntheses rely on the in situ generation of enone and enamine species. When synthesizing asymmetric pyridines, this often leads to scrambling and an inseparable mixture of regioisomers. Solution: Transition to the Bohlmann-Rahtz heteroannulation reaction [1]. Causality: Unlike the Hantzsch method, the Bohlmann-Rahtz synthesis utilizes a pre-formed enamine (or one generated in situ under strictly controlled conditions) and an ethynylketone (alkynone). The alkyne component dictates a highly specific Michael addition, forming an aminodiene intermediate. Because the oxidation state is already correct (using ynones instead of enones), no final oxidative aromatization is required, and the cyclodehydration yields exclusively 2,3,6-trisubstituted pyridines with absolute regiocontrol[2].

BR_Synthesis Enamine Enamine (Pre-formed or In Situ) Michael Michael Addition (Acid Catalyst, e.g., ZnBr2) Enamine->Michael Alkynone Ethynylketone (Alkynone) Alkynone->Michael Aminodiene Aminodiene Intermediate (2Z-4E-heptadien-6-one) Michael->Aminodiene Isomerization Heat-induced E/Z Isomerization Aminodiene->Isomerization Product 2,3,6-Trisubstituted Pyridine (Single Regioisomer) Isomerization->Product Cyclodehydration

Logic workflow of the Bohlmann-Rahtz reaction ensuring absolute regiocontrol.

Protocol: One-Pot Bohlmann-Rahtz Synthesis

Self-Validating System: This protocol uses ammonium acetate to bypass the isolation of unstable enamines.

  • Reagent Preparation: Dissolve your β-ketoester (1.0 mmol), alkynone (1.2 mmol), and NH₄OAc (5.0 mmol) in absolute EtOH (10 mL).

    • Causality: NH₄OAc acts as a slow-release ammonia source, condensing with the β-ketoester to form the enamine in situ, which immediately reacts with the alkynone before side-reactions occur.

  • Cyclocondensation: Stir the mixture at reflux for 24 hours.

    • Validation Check: Monitor by TLC (EtOAc/Hexane). The complete consumption of the alkynone and the appearance of a highly UV-active spot confirms successful cyclodehydration.

  • Workup & Purification: Cool to room temperature, evaporate the solvent in vacuo, and partition between H₂O and EtOAc. Purify via flash chromatography.

    • Validation Check: ¹H-NMR will show a distinct lack of vinylic protons (confirming the consumption of the aminodiene) and a single aromatic proton peak, validating the formation of a single regioisomer.

Knowledge Base: Late-Stage C–H Functionalization

FAQ: My Minisci reaction yields an inseparable mixture of C-2 and C-4 alkylated pyridines. How do I force C-4 regioselectivity?

Issue: The Minisci reaction (nucleophilic radical addition to protonated pyridines) suffers from poor regioselectivity because the Lowest Unoccupied Molecular Orbital (LUMO) coefficients at the C-2 and C-4 positions of the pyridinium ion are nearly identical[3]. Solution: Utilize a temporary, sterically demanding blocking group, such as a maleate-derived substituent on the nitrogen[4]. Causality: While traditional Minisci conditions rely on innate reactivity (often yielding 1:1 mixtures), installing a bulky maleate group on the pyridine nitrogen forces the molecule into a conformation that sterically shields the C-2 and C-6 positions. The incoming nucleophilic carbon-centered radical is kinetically forced to attack the unhindered C-4 position exclusively[4].

Minisci_Regio Pyridine Pyridine Substrate Protonation Activation (Lowers LUMO) Pyridine->Protonation Pyridinium Pyridinium Ion Protonation->Pyridinium Addition Radical Addition Step Pyridinium->Addition Radical Nucleophilic Radical (from Decarboxylation) Radical->Addition C2_Path C-2 Addition (Default: Unbiased) Addition->C2_Path Standard Acid C4_Path C-4 Addition (Forced via Maleate Blocking) Addition->C4_Path Steric Shielding

Mechanistic divergence in Minisci-type radical additions to pyridinium ions.

Protocol: C-4 Selective Minisci Reaction via Maleate Blocking
  • Blocking Group Installation: React the starting pyridine with the maleate reagent to form the N-substituted maleate pyridinium salt[4].

  • Radical Generation: In a 15 mL culture tube, combine the pyridinium salt (0.5 mmol), the desired alkyl carboxylic acid (1.0 mmol), (NH₄)₂S₂O₈ (1.0 mmol), and AgNO₃ (20 mol%) in a DCE/H₂O biphasic mixture (1:1, 5 mL)[4].

    • Causality: Ag(I) is oxidized to Ag(II) by the persulfate. The Ag(II) species abstracts an electron from the carboxylic acid, triggering rapid decarboxylation to generate the nucleophilic alkyl radical[5].

  • Reaction: Stir vigorously at 50 °C for 2 hours.

    • Validation Check: LCMS of the crude aqueous layer should show the mass of the C-4 alkylated pyridinium salt. Over-alkylation is prevented because the addition of the first alkyl group raises the LUMO energy, deactivating the ring toward a second radical attack.

  • Deprotection: Treat the crude mixture with a mild base (e.g., morpholine or ethanolamine) to cleave the maleate group, followed by standard organic extraction[4].

    • Validation Check: ¹H-NMR will display a symmetrical substitution pattern (e.g., an AA'BB' system if the starting pyridine was unsubstituted), definitively proving exclusive C-4 alkylation.

FAQ: How can I achieve meta (C-3 / C-5) functionalization on a pyridine ring?

Issue: Both electrophilic aromatic substitution and Minisci-type radical additions naturally avoid the C-3/C-5 positions. Electrophiles are repelled by the electron-deficient ring, and nucleophilic radicals target the electron-poor C-2/C-4 sites[6]. Solution: Employ a temporary dearomatization-rearomatization strategy[7][8]. Causality: By converting the pyridine into an electron-rich intermediate (such as a Zincke imine or an oxazino-pyridine intermediate), you temporarily destroy the aromaticity[8]. The molecule now behaves like an electron-rich enamine, making the former meta position highly susceptible to electrophilic halogenation or radical alkylation. Subsequent rearomatization restores the pyridine core with the new meta-substituent locked in place[7][8].

Quantitative Data: Regioselectivity Comparison

To assist in your experimental design, the following table summarizes the expected regioselectivity outcomes based on the chosen functionalization strategy and radical properties:

Reaction StrategySubstrate StateRadical / Reagent TypeRegioselectivity (C-2 : C-4 : C-3)Causality / Mechanistic Driver
Standard Minisci Unbiased PyridiniumNucleophilic Alkyl Radical~ 1 : 1 : 0Nearly identical LUMO coefficients at C-2 and C-4[3].
Blocked Minisci Maleate-blocked PyridiniumNucleophilic Alkyl Radical0 : >99 : 0 Maleate group creates an impenetrable steric wall at C-2/C-6[4].
Electrophilic Radical Protonated PyridineElectrophilic CF₃ Radical0 : 0 : >99 Electrophilic radicals invert standard selectivity, attacking the most electron-rich site (C-3)[6].
Dearomatization Oxazino-pyridineElectrophile / Radical0 : 0 : >99 Temporary dearomatization converts the ring into an enamine-like system, activating the meta position[7][8].

Troubleshooting Guide: Metal-Catalyzed [2+2+2] Cycloadditions

Issue: When attempting a cobalt-catalyzed [2+2+2] cycloaddition of alkynes and nitriles to form pyridines, my reaction yields predominantly benzene derivatives (alkyne trimerization) rather than the desired pyridine. Solution & Causality: Alkynes trimerize much faster than they co-trimerize with nitriles[9]. To control chemoselectivity , you must artificially lower the concentration of the alkyne relative to the nitrile. Use a syringe pump to add the alkyne slowly over several hours into a solution containing the catalyst and a large excess of the nitrile[9]. Furthermore, to control regioselectivity (preventing 2,4,6- vs 2,3,6- mixtures), tether two of your alkynes together as an α,ω-diyne. This forces an intramolecular cycloaddition, utilizing the chelating nature of the diyne to dictate the exact regiochemistry of the resulting fused pyridine ring[9].

References

  • Practical and Regioselective Synthesis of C-4-Alkylated Pyridines Source: Journal of the American Chemical Society (J. Am. Chem. Soc.) URL:[Link]

  • One-step synthesis of pyridines and dihydropyridines in a continuous flow microwave reactor Source: Beilstein Journal of Organic Chemistry (via PMC) URL:[Link]

  • Directing Group-Free Regioselective meta-C-H Functionalization of Pyridines Source: Angewandte Chemie International Edition URL:[Link]

  • Construction of Pyridine Rings by Metal-Mediated [2 + 2 + 2] Cycloaddition Source: Chemical Reviews (ACS Publications) URL:[Link]

  • Advances in Pyridine C-H Functionalizations: Beyond C2 Selectivity Source: Chemistry - A European Journal (via PubMed) URL:[Link]

  • Regioselective Pyridine C-H-Functionalization and Skeletal Editing Source: HKUST / Science URL:[Link]

Sources

Optimization

Technical Support Center: Troubleshooting 4-Chloro-3-hydroxypyridine-2-carbaldehyde Synthesis

Welcome to the Advanced Synthesis Support Center. As application scientists, we frequently encounter low conversion rates when attempting the regioselective formylation of halogenated pyridinols.

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Synthesis Support Center. As application scientists, we frequently encounter low conversion rates when attempting the regioselective formylation of halogenated pyridinols. This guide deconstructs the mechanistic pitfalls of this specific synthesis and provides a self-validating, optimized protocol to ensure high-yield conversions.

Diagnostic Matrix: Common Conversion Drop-Offs

When synthesizing 4-Chloro-3-hydroxypyridine-2-carbaldehyde, conversion typically fails at one of three critical junctures. The table below summarizes these failure modes and their mechanistic root causes.

Observed IssuePrimary Root CauseMechanistic ExplanationRecommended Solution
Loss of C4-Chlorine Lithium-Halogen ExchangeNucleophilic bases (e.g., n-BuLi) attack the weak C4-Cl bond faster than they deprotonate the C2-H.Switch to a non-nucleophilic, sterically hindered base like TMPMgCl·LiCl.
Recovered Starting Material Incomplete MetalationAggregation of the organometallic base reduces kinetic basicity, leading to poor C2 deprotonation.Use LiCl additives to break base aggregates (Knochel's base).
Aldehyde Degradation Incompatible DeprotectionBasic hydrolysis of protecting groups (e.g., carbamates) triggers Cannizzaro or aldol side-reactions.Use an acid-labile Directed Metalation Group (DMG) like a MOM ether.

Deep-Dive FAQs & Troubleshooting

Q1: Why am I losing the C4-Chlorine atom during the metalation step, resulting in poor aldehyde yields?

The Causality: When applying standard Directed ortho-Metalation (DoM) conditions, researchers typically default to alkyllithiums like n-BuLi. However, the pyridine ring is highly electron-deficient, which activates the C4-Chlorine bond. Because n-BuLi is highly nucleophilic, it undergoes rapid lithium-halogen exchange at C4 rather than acting as a base to deprotonate the C2 position[1]. The Fix: You must decouple basicity from nucleophilicity. Switch to a sterically hindered base such as Lithium tetramethylpiperidide (LiTMP) or, ideally, the Knochel-Hauser base (TMPMgCl·LiCl). The bulky TMP amine is physically blocked from attacking the C-Cl bond, forcing it to exclusively abstract the most acidic proton at C2[2].

Q2: My DMF quench yields mostly recovered starting material. How do I optimize the formylation?

The Causality: Even if C2-deprotonation is successful, lithiated pyridines are notorious for forming tight, unreactive polymeric aggregates in solution. If the intermediate is heavily aggregated, the electrophilic quench with N,N-dimethylformamide (DMF) will be sluggish, allowing ambient moisture to prematurely protonate the intermediate during workup. The Fix: The inclusion of Lithium Chloride (LiCl) in the metalation step is critical. LiCl breaks up the polymeric aggregates of the organomagnesium intermediate, dramatically increasing its kinetic reactivity toward DMF[2]. Ensure the DMF is strictly anhydrous and added in a single, rapid bolus rather than dropwise, to outcompete any background protonation.

Q3: The aldehyde seems to degrade during the final deprotection of the 3-hydroxyl group. What is the optimal strategy?

The Causality: 2-Pyridinecarboxaldehydes are highly sensitive to strongly basic conditions. If you used a carbamate or ester to protect the 3-OH group (acting as your DMG), the harsh basic hydrolysis required to remove it will destroy the newly formed aldehyde. The Fix: Protect the 3-hydroxyl group as a Methoxymethyl (MOM) ether. The MOM group is an exceptionally strong DMG due to its bidentate oxygen coordination[1]. More importantly, it is cleanly cleaved under mild acidic conditions (e.g., 3M HCl in Methanol) which safely preserves the aldehyde functionality.

Quantitative Reaction Parameters

To ensure reproducibility, adhere strictly to the stoichiometric and thermodynamic parameters outlined below:

Reaction StepReagent / CatalystEquivalentsTemperatureTimeExpected Conversion
O-Protection MOM-Cl / NaH1.1 / 1.20 °C to RT2 h>95%
Metalation TMPMgCl·LiCl1.10 °C30 minQuantitative
Formylation Anhydrous DMF3.00 °C to RT1 h80-85%
Deprotection 3M HCl (aq)5.040 °C4 h>90%

Validated Experimental Protocol

This self-validating workflow utilizes Knochel's base to ensure quantitative C2-magnesiation without triggering C4-dehalogenation.

Step 1: O-Protection (Masking the Hydroxyl)

  • Dissolve 4-chloro-3-hydroxypyridine (1.0 equiv) in anhydrous THF at 0 °C.

  • Add NaH (1.2 equiv, 60% dispersion in mineral oil) portion-wise. Stir until gas evolution ceases.

  • Add Chloromethyl methyl ether (MOM-Cl, 1.1 equiv) dropwise. Stir for 2 hours at room temperature.

  • Validation Check: TLC should show complete consumption of the highly polar starting material. Work up with aqueous NH₄Cl and extract with EtOAc to isolate 4-chloro-3-(methoxymethoxy)pyridine .

Step 2: Regioselective Metalation (The Critical Step)

  • Dissolve the protected pyridine in anhydrous THF and cool to 0 °C under Argon.

  • Add TMPMgCl·LiCl (1.1 equiv, 1.0 M in THF/toluene) dropwise.

  • Stir for 30 minutes at 0 °C.

  • Causality Note: The MOM group coordinates the Mg cation, directing the bulky TMP base exclusively to the C2 proton. The C4-Chlorine remains untouched[2].

Step 3: Electrophilic Quench

  • Inject anhydrous DMF (3.0 equiv) rapidly into the 0 °C solution.

  • Allow the reaction to warm to room temperature and stir for 1 hour.

  • Quench with saturated aqueous NH₄Cl. Extract with dichloromethane.

  • Validation Check: ¹H-NMR of the crude intermediate should show a distinct aldehyde proton singlet near 10.0 ppm.

Step 4: Acidic Deprotection

  • Dissolve the crude intermediate in Methanol.

  • Add 3M aqueous HCl (5.0 equiv) and stir at 40 °C for 4 hours.

  • Carefully neutralize to pH 7 with saturated NaHCO₃. Extract with EtOAc, dry over Na₂SO₄, and concentrate to yield the target 4-Chloro-3-hydroxypyridine-2-carbaldehyde .

Mechanistic Pathway

SynthesisPathway SM 4-Chloro-3-hydroxypyridine (Starting Material) Protect O-Protection (MOM-Cl) Masking the acidic -OH SM->Protect ProtectedSM 4-Chloro-3-(MOM-oxy)pyridine (Directed Metalation Group Active) Protect->ProtectedSM BaseBuLi n-BuLi (Nucleophilic Base) PATHWAY A: FAILURE ProtectedSM->BaseBuLi Standard lithiation BaseTMP TMPMgCl·LiCl (Knochel's Base) PATHWAY B: OPTIMIZED ProtectedSM->BaseTMP Sterically hindered magnesiation LiExchange Halogen-Metal Exchange (Loss of C4-Chlorine) BaseBuLi->LiExchange Attacks C4-Cl bond DoM Directed ortho-Metalation (C2-Magnesiated Intermediate) BaseTMP->DoM Deprotonates C2-H Quench DMF Quench & Workup Electrophilic Formylation DoM->Quench ProtectedAldehyde 4-Chloro-3-(MOM-oxy)pyridine- 2-carbaldehyde Quench->ProtectedAldehyde Deprotect Acidic Deprotection (HCl / MeOH) ProtectedAldehyde->Deprotect Product 4-Chloro-3-hydroxypyridine- 2-carbaldehyde (Target) Deprotect->Product

Mechanistic pathway comparing standard lithiation vs. optimized magnesiation for formylation.

References

  • [2] Continuous Flow Magnesiation of Functionalized Heterocycles and Acrylates with TMPMgCl·LiCl, Angewandte Chemie International Edition. 2

  • [1] The Synthesis and Applications of Heterocyclic Boronic Acids, USPTO Patent Review. 1

  • [3] Synthesis of 2-Arylpyridines and 2-Arylbipyridines via Photoredox-Induced Meerwein Arylation, The Journal of Organic Chemistry (ACS Publications). 3

Sources

Troubleshooting

Technical Support Center: Reaction Monitoring of 4-Chloro-3-hydroxypyridine-2-carbaldehyde

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently see researchers struggle with the chromatographic analysis of highly functionalized, amphoteric building blocks.

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently see researchers struggle with the chromatographic analysis of highly functionalized, amphoteric building blocks. 4-Chloro-3-hydroxypyridine-2-carbaldehyde presents a unique "perfect storm" of analytical challenges: a basic pyridine nitrogen, an acidic phenolic hydroxyl, and a highly electrophilic aldehyde.

This guide abandons generic advice to focus on the specific causality behind the experimental anomalies you will encounter with this compound, providing self-validating protocols for Thin-Layer Chromatography (TLC) and Liquid Chromatography-Mass Spectrometry (LC-MS).

Section 1: TLC Troubleshooting & FAQs

Q1: Why is my compound streaking severely across the TLC plate, making it impossible to calculate an accurate Rf​ value?

The Causality: Standard silica gel ( SiO2​ ) contains surface silanol groups (Si-OH) that are weakly acidic. The pyridine nitrogen of 4-chloro-3-hydroxypyridine-2-carbaldehyde is basic. This acid-base interaction causes the compound to bind ionically to the stationary phase, resulting in a continuous smear rather than a discrete partitioning event[1]. The Solution: You must dynamically neutralize the silica surface. Adding 1–5% Triethylamine (TEA) to your mobile phase allows the TEA to competitively bind the acidic silanols, permitting your analyte to elute as a tight, quantifiable band[2].

Q2: My reaction seems to be generating a secondary, highly polar baseline spot over time. What is happening?

The Causality: Aldehydes are notoriously prone to auto-oxidation in the presence of air, converting into their corresponding carboxylic acids[3]. In this case, it oxidizes to 4-chloro-3-hydroxypyridine-2-carboxylic acid. Because carboxylic acids interact extremely strongly with normal-phase silica, they will remain at the baseline ( Rf​=0.0 ) in standard hexanes/ethyl acetate mixtures. The Solution: Use selective visualization. While UV 254 nm will show both compounds, staining the plate with 2,4-Dinitrophenylhydrazine (2,4-DNP) will selectively react with the intact aldehyde to form a bright orange/red spot, confirming the presence of your starting material versus the oxidized byproduct.

Protocol 1: Self-Validating TLC Methodology

To ensure trustworthiness in your reaction monitoring, every TLC run must be self-validating.

  • Mobile Phase Preparation: Mix Hexanes and Ethyl Acetate (1:1 v/v). Add exactly 2% Triethylamine (TEA) by volume. Mix thoroughly.

  • Plate Spotting (The Co-Spot Method): Spot three distinct lanes on a silica gel 60 F254​ plate:

    • Lane 1: Pure limiting reactant (4-Chloro-3-hydroxypyridine-2-carbaldehyde).

    • Lane 2: Co-spot (Reactant + Reaction Mixture overlaid). This validates that matrix effects are not artificially shifting the Rf​ .[3]

    • Lane 3: Crude reaction mixture.

  • Elution & Visualization: Elute in a saturated chamber. Visualize first under UV 254 nm, mark the spots, and then dip in 2,4-DNP stain followed by gentle heating to confirm the aldehyde moiety.

Section 2: LC-MS Troubleshooting & FAQs

Q1: Why am I seeing split peaks, broad tailing, or a secondary peak with [M+18]+ in my LC chromatogram?

The Causality: The electron-withdrawing nature of the pyridine ring and the 4-chloro group makes the 2-carbaldehyde carbon highly electrophilic. When introduced to an aqueous mobile phase (standard in reverse-phase LC), the aldehyde rapidly establishes an equilibrium with water to form a hydrate (gem-diol)[4]. Because this equilibrium is slow relative to the chromatographic timescale, the aldehyde and hydrate elute at slightly different times, causing peak splitting. The Solution: Minimize the aqueous composition of your mobile phase by switching to Hydrophilic Interaction Liquid Chromatography (HILIC), or use an acidic modifier (0.1% Formic Acid) to stabilize the protonated state and shift the equilibrium.

Equilibrium Aldehyde Aldehyde Form [M+H]+ m/z 158.0 (Organic Phase) Hydrate Hydrate (Gem-Diol) [M+H2O+H]+ m/z 176.0 (Aqueous Phase) Aldehyde->Hydrate + H2O (Mobile Phase A) Hydrate->Aldehyde - H2O (Desolvation/ESI)

Chemical equilibrium of 4-chloro-3-hydroxypyridine-2-carbaldehyde in aqueous LC-MS conditions.

Q2: What is the optimal ionization mode for this compound?

The Causality: This compound is amphoteric. The pyridine nitrogen can accept a proton (ESI+), while the 3-hydroxyl group can lose a proton (ESI-). However, the intramolecular hydrogen bond between the 3-OH and the 2-CHO groups stabilizes the neutral molecule, sometimes suppressing ionization. The Solution: Positive Electrospray Ionization (ESI+) is generally more robust for this scaffold when using 0.1% Formic Acid, yielding a strong [M+H]+ signal.

Troubleshooting Start Observe Split/Broad Peak in LC Chromatogram CheckMS Extract Ion Chromatogram (EIC) for [M+18]+ (m/z 176.0) Start->CheckMS Hydrate Hydrate Formation Confirmed (Equilibrium Issue) CheckMS->Hydrate Yes Action1 Change to HILIC Column (Decrease Aqueous %) Hydrate->Action1 Action2 Add 0.1% Formic Acid (Stabilize Protonation) Hydrate->Action2

Diagnostic workflow for resolving peak splitting caused by hydrate formation in LC-MS analysis.

Protocol 2: LC-MS Sample Preparation & Method Parameters
  • Sample Preparation: Dissolve the crude reaction aliquot in 100% Acetonitrile . Crucial Step: Avoid using water or methanol as the sample diluent, as this will induce pre-column hydrate or hemiacetal formation[4].

  • Column Selection: Use a polar-embedded C18 column (e.g., Waters Atlantis T3) to ensure adequate retention of the polar pyridine core without relying on highly aqueous starting conditions.

  • Mobile Phase:

    • Solvent A: Water + 0.1% Formic Acid

    • Solvent B: Acetonitrile + 0.1% Formic Acid

  • Gradient: 5% B to 95% B over 5.0 minutes. Flow rate: 0.4 mL/min.

  • Detection: Monitor ESI+ in full scan mode. Extract ions at m/z 158.0 (Aldehyde) and m/z 176.0 (Hydrate).

Section 3: Quantitative Analytical Data Summary

Use the following reference table to benchmark your analytical results against expected physicochemical behaviors.

Analytical ParameterValue / ObservationMechanistic Rationale
TLC Rf​ (Hexanes/EtOAc 1:1)~0.15 (Severe Streaking)Unmitigated interaction between basic pyridine N and acidic silica silanols.
TLC Rf​ (Hexanes/EtOAc 1:1 + 2% TEA)~0.45 (Tight Band)TEA dynamically caps silanol sites, allowing ideal partitioning.
LC-MS m/z (ESI+, Intact Aldehyde)158.0 [M+H]+ & 160.0Reflects the natural 35Cl / 37Cl isotopic distribution (~3:1 ratio).
LC-MS m/z (ESI+, Hydrate Form)176.0 [M+H2​O+H]+ Covalent addition of water to the electrophilic 2-carbaldehyde carbon.
2,4-DNP Stain Result Bright Orange/RedHydrazine condensation confirms the presence of an unoxidized carbonyl.

References

  • 5.3: TLC Uses - Chemistry LibreTexts Source: libretexts.org URL:[Link]

  • 697 questions with answers in THIN LAYER CHROMATOGRAPHY | Scientific method Source: researchgate.net URL:[Link]

  • Pyridine-2-carboxaldehyde as ligand: Synthesis and derivatization of carbonyl complexes Source: researchgate.net URL:[Link]

  • Synthesis of Vinylogous Amides by Gold(I)-Catalyzed Cyclization of N‐Boc-Protected 6 Source: scispace.com URL:[Link]

Sources

Optimization

I. Diagnostic FAQs: Understanding the Causality of Exotherms

Welcome to the Process Chemistry Technical Support Center . As a Senior Application Scientist, I have designed this portal to address the critical thermodynamic challenges encountered during pyridine and dihydropyridine...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Process Chemistry Technical Support Center . As a Senior Application Scientist, I have designed this portal to address the critical thermodynamic challenges encountered during pyridine and dihydropyridine (DHP) synthesis.

Synthesizing the pyridine core—whether through the classical Hantzsch multicomponent reaction, the Bohlmann-Rahtz cyclodehydration, or direct aromatization—is inherently exothermic. The rapid release of solvation and bond-formation energy can lead to thermal runaway, localized hot spots, and catastrophic yield loss due to polymerization or degradation[1].

This guide bridges theoretical thermodynamics with field-proven process engineering, providing you with self-validating protocols and mechanistic troubleshooting strategies to safely scale your pyridine syntheses.

Q1: Why does my Hantzsch multicomponent reaction experience a sudden, uncontrollable temperature spike during the initial phase? The Causality: The Hantzsch synthesis is a cascade process. The initial step involves a Knoevenagel condensation between the aldehyde and the β -ketoester, followed by enamine formation[2]. Both of these initial condensation steps are highly exothermic[3]. In standard batch reactors, the sudden release of energy outpaces the vessel's cooling jacket capacity. If the heat is not dissipated, it accelerates side reactions, leading to charring or the formation of symmetrical byproducts[3][4].

Q2: I am scaling up the oxidation of 1,4-dihydropyridines (1,4-DHPs) to pyridines. How can I prevent thermal runaway during aromatization? The Causality: The driving force for the oxidation of 1,4-DHPs is aromatization, which is a highly exergonic and exothermic process[5]. Adding strong oxidants (e.g., nitric acid) in a batch setting creates energetic intermediates that accumulate if mixing is suboptimal. The Solution: Transitioning to a continuous flow regime is highly recommended. Continuous flow minimizes the accumulation of energetic intermediates, dramatically enhancing both safety and scalability[6]. Alternatively, if restricted to batch, strictly control the stoichiometry and utilize dropwise dosing of the oxidant under cryogenic cooling[1].

Q3: What is the optimal solvent and temperature system to manage exotherms in bulk Hantzsch synthesis? The Causality: Solvents act as thermal sinks. Using a refluxing solvent like ethanol or water increases the thermal mass of the system, effectively absorbing the heat of the reaction[3]. For scaled-up aqueous systems, maintaining an internal temperature of 70–75 °C provides an optimal balance: it is hot enough to drive the reaction kinetics but controlled enough to prevent the thermal decomposition of reagents like ammonium carbonate[4].

II. Data Presentation: Exotherm Mitigation Strategies

To select the appropriate engineering control for your specific pyridine synthesis, compare the thermodynamic management capabilities of different reactor modalities.

ParameterTraditional Batch ReactorSemi-Batch (Controlled Dosing)Continuous Flow Microreactor
Surface Area-to-Volume Ratio Low (< 5 m²/m³)Low to MediumExceptionally High (> 500 m²/m³)
Exotherm Control Mechanism Bulk thermal mass & jacket coolingRate-limited reagent additionRapid microfluidic heat transfer
Energetic Intermediate Accumulation High riskModerate riskNegligible (steady-state conversion)
Ideal Pyridine Synthesis Use Case Small-scale discovery (< 1g)Aqueous Hantzsch synthesis (70-75°C)Bohlmann-Rahtz & DHP Oxidation[6][7]
Primary Drawback Prone to localized hot spotsExtended cycle timesRequires homogeneous solutions

III. Mandatory Visualization: Thermal Anomaly Workflow

When an exotherm breaches your safety threshold, immediate and logical intervention is required. The following decision tree dictates the process chemistry workflow for mitigating thermal anomalies.

ExothermTroubleshooting Start Thermal Anomaly Detected (ΔT > 5°C/min) Check Identify Reactor Modality Start->Check Batch Batch / Semi-Batch Check->Batch Flow Continuous Flow Check->Flow ActionBatch 1. Halt Reagent Dosing 2. Maximize Cryocooling 3. Dilute Solvent Batch->ActionBatch ActionFlow 1. Increase Flow Rate 2. Reduce Residence Time 3. Lower Feed Concentration Flow->ActionFlow Validate Inline PAT Validation (FTIR / Raman) ActionBatch->Validate ActionFlow->Validate

Workflow for mitigating thermal runaway during exothermic pyridine synthesis.

IV. Self-Validating Protocol: Continuous Flow Synthesis of 1,4-Dihydropyridines

To entirely bypass the thermal bottleneck of the Hantzsch reaction, we utilize continuous flow chemistry. Flow reactors facilitate fast chemical reactions and precise microfluidic control, offering superior reaction speed and product yield compared to batch processes[8].

This protocol is designed as a self-validating system : by integrating Process Analytical Technology (PAT), the system continuously proves its own steady-state stability.

Equipment Required:

  • Dual-syringe continuous flow pump system.

  • PFA (Perfluoroalkoxy) or Silicon Carbide (SiC) microreactor coil (Volume: 10 mL).

  • Inline ReactIR (FTIR) flow cell.

  • Circulating oil bath or Peltier heating/cooling system.

Step-by-Step Methodology:

  • System Priming & Thermal Equilibration:

    • Flush the flow reactor with the chosen reaction solvent (e.g., anhydrous ethanol).

    • Set the reactor temperature to 75 °C. Allow 15 minutes for the system to reach thermal equilibrium. Rationale: 70-75 °C is the optimal kinetic window for Hantzsch condensation without degrading the ammonia source[4].

  • Precursor Preparation (Two-Stream System):

    • Stream A: Prepare a 1.0 M solution of the aryl aldehyde and 2.0 M ethyl acetoacetate in ethanol.

    • Stream B: Prepare a 1.2 M solution of ammonium acetate (nitrogen donor) in ethanol.

  • Flow Rate Calibration & Dosing:

    • Set the flow rates for Stream A and Stream B to achieve a 1:1 volumetric mixing ratio.

    • Adjust the combined flow rate to achieve a residence time ( tR​ ) of exactly 15 minutes inside the 10 mL reactor coil (Combined flow rate = 0.66 mL/min).

  • Inline PAT Validation (The Self-Validating Step):

    • Activate the inline ReactIR sensor at the reactor outlet.

    • Validation Metric: Monitor the disappearance of the aldehyde carbonyl stretch ( 1700 cm −1 ) and the appearance of the DHP secondary amine N-H stretch ( 3300 cm −1 ) and conjugated C=C stretch ( 1650 cm −1 ).

    • Causality: If the temperature spikes, but the DHP peaks do not correlate, the exotherm is driving a degradation pathway (e.g., polymerization). Adjust the flow rate immediately.

  • Steady-State Collection & Workup:

    • Divert the first 20 mL of output to waste (system equilibration volume).

    • Collect the steady-state output in a vessel submerged in an ice bath (0 °C) to immediately quench any residual reactivity and precipitate the solid 1,4-DHP product.

    • Filter the precipitate and wash with cold ethanol to achieve high purity[1].

V. References

  • Deng, Q.; Li, Z.; Wang, H.; Shang, Q. "Progress in Continuous Flow Synthesis of Hydrogen-Bonded Organic Framework Material Synthons." Molecules, 2025. Available at: [Link]

  • Wikipedia Contributors. "Hantzsch pyridine synthesis." Wikipedia, The Free Encyclopedia. Available at: [Link]

  • Bagley, M. C., et al. "One-step synthesis of pyridines and dihydropyridines in a continuous flow microwave reactor." Beilstein Journal of Organic Chemistry, 2013. Available at:[Link]

  • Stout, D. "Learning from the Hantzsch synthesis." American Chemical Society, 2000. Available at: [Link]

Sources

Troubleshooting

Solvent effects on the reactivity of "4-Chloro-3-hydroxypyridine-2-carbaldehyde"

Welcome to the Technical Support Center for 4-Chloro-3-hydroxypyridine-2-carbaldehyde (CHPC) . As a highly functionalized heterocyclic scaffold, CHPC presents unique chemoselectivity challenges.

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for 4-Chloro-3-hydroxypyridine-2-carbaldehyde (CHPC) . As a highly functionalized heterocyclic scaffold, CHPC presents unique chemoselectivity challenges. Its reactivity is governed by three competing sites: the electrophilic C2-aldehyde, the hydrogen-bonding C3-hydroxyl, and the C4-chlorine which is primed for Nucleophilic Aromatic Substitution (SNAr).

This guide provides field-proven insights, causality-driven troubleshooting, and self-validating protocols to help you control chemoselectivity through strategic solvent selection.

Part 1: Core Reactivity Principles & Solvent Dependency

The chemoselectivity of CHPC is not solely determined by the reagents added, but by the solvent's ability to stabilize specific intermediates and manipulate the electronic contribution of the C3-hydroxyl group.

Solvent Selection Matrix for CHPC Workflows
Target ReactionPreferred Solvent ClassRecommended SolventsMechanistic RationaleCautionary Notes
SNAr at C4 Polar AproticDMF, DMSOSolvates cations while leaving nucleophiles "naked" and highly reactive. Stabilizes the anionic Meisenheimer intermediate.Avoid strong bases that deprotonate the C3-OH; the resulting alkoxide severely deactivates the C4 position.
Condensation at C2 Polar ProticEtOH, MeOHActs as a proton shuttle to lower the activation energy for hemiaminal formation and subsequent dehydration.Extended heating in protic solvents can trigger unintended C4-Cl hydrolysis. Use cold/ambient conditions.
Structural Analysis Non-PolarCDCl₃, Toluene-d₈Prevents solvent competition, allowing the C3-OH to form a rigid intramolecular hydrogen bond with the C2-CHO.Poor solubility for highly polar derivatives or metal-coordinated complexes.

Part 2: Troubleshooting Guides & FAQs

Q1: Why is my SNAr reaction at the C4-chloro position failing or yielding multiple byproducts when using ethanol as a solvent? A: Ethanol is a polar protic solvent that heavily solvates anionic nucleophiles (like amines or alkoxides) via hydrogen bonding, significantly blunting their nucleophilicity. While 4-chloropyridines are generally highly reactive because the electronegative pyridine nitrogen effectively delocalizes the negative charge in the Meisenheimer intermediate[1], the presence of the C3-hydroxyl group complicates this. Electron-donating groups at the 3-position decrease reactivity through resonance[1]. If you use a base in ethanol, the C3-OH deprotonates into an alkoxide. This alkoxide acts as a powerful π -donor, pushing electron density into the ring and completely shutting down the electrophilicity of the C4 carbon. Solution: Switch to a polar aprotic solvent like1[1]. These solvents enhance nucleophile reactivity and effectively solvate the transition state without promoting excessive C3-OH deprotonation if a mild, non-nucleophilic base is used.

Q2: How do I optimize the synthesis of thiosemicarbazones at the C2-aldehyde without triggering C4-Cl hydrolysis? A: The synthesis of thiosemicarbazones from pyridine-2-carbaldehydes requires a delicate balance. Harsh aqueous bases or extended refluxing will hydrolyze the C4-chlorine. Solution: Utilize cold or ambient-temperature absolute ethanol. Established protocols for the structurally analogous 3-hydroxypyridine-2-carbaldehyde demonstrate that high-yield thiosemicarbazone formation occurs efficiently in 2[2]. The protic nature of ethanol facilitates the necessary proton transfers for water elimination, while the mild temperature preserves the C4-Cl bond.

Q3: What is the role of intramolecular hydrogen bonding in non-polar solvents, and how does it affect NMR characterization? A: In non-polar solvents like CDCl₃, the C3-hydroxyl group and the C2-aldehyde oxygen engage in strong intramolecular hydrogen bonding, locking the molecule into a planar conformation. Because the solvent cannot compete for hydrogen bonds, the C3-OH proton will appear highly deshielded (often >10 ppm) in ¹H-NMR spectra. If you switch to a competing polar solvent like DMSO-d₆, this intramolecular bond is disrupted, altering the chemical shift and potentially the reactivity profile of the aldehyde.

Part 3: Standardized Experimental Protocols

Protocol A: Chemoselective SNAr Amination at the C4 Position

Objective: Substitute the C4-chlorine with a primary amine while leaving the C2-aldehyde intact.

  • Preparation: Dissolve CHPC (1.0 eq) in anhydrous DMF to a concentration of 0.2 M under an inert nitrogen atmosphere. Causality: Anhydrous aprotic conditions prevent nucleophile solvation and competitive hydrolysis.

  • Reagent Addition: Add the amine nucleophile (1.1 eq) and N,N-Diisopropylethylamine (DIPEA, 1.2 eq). Causality: DIPEA is non-nucleophilic and mild enough to scavenge the HCl byproduct without fully deprotonating the C3-OH.

  • Reaction: Stir at 60°C for 4–6 hours. Causality: Mild heating overcomes the slight resonance deactivation caused by the C3-hydroxyl group.

  • System Validation: Monitor via LC-MS. Successful substitution is validated by a distinct retention time shift and a mass shift corresponding to the loss of the ³⁵Cl/³⁷Cl isotope pattern. In ¹H-NMR, the C5 proton will shift upfield due to the increased electron density from the new C4-amine.

Protocol B: C2-Thiosemicarbazone Condensation

Objective: Form a thiosemicarbazone at the C2 position for downstream metal coordination studies.

  • Preparation: Dissolve thiosemicarbazide (1.0 eq) in cold absolute ethanol.

  • Coupling: Slowly add a solution of CHPC (1.0 eq) in absolute ethanol. Add 1–2 drops of glacial acetic acid. Causality: Acid catalysis activates the C2-aldehyde carbon for nucleophilic attack while ethanol acts as a proton shuttle for the dehydration step.

  • Reaction: Stir at room temperature for 2–4 hours. Causality: Ambient temperature prevents the thermal hydrolysis of the C4-chlorine[2].

  • System Validation: Filter the resulting bright-yellow precipitate. Analyze via FT-IR. The absence of the ν (C-SH) band at 2500–2600 cm⁻¹ and the presence of ν (C=S) confirms the stabilization of the3 rather than the thiol tautomer[4].

Part 4: Mechanistic Pathways Visualization

The following diagram illustrates how solvent selection fundamentally diverges the reactivity pathways of CHPC.

CHPC_Reactivity cluster_solvents Solvent Environment CHPC 4-Chloro-3-hydroxypyridine -2-carbaldehyde (CHPC) Aprotic Polar Aprotic (DMF, DMSO) CHPC->Aprotic Protic Polar Protic (EtOH, MeOH) CHPC->Protic NonPolar Non-Polar (Toluene, DCM) CHPC->NonPolar SNAr SNAr at C4 (Chlorine Substitution) Aprotic->SNAr Naked nucleophiles & Meisenheimer stabilization Condensation Condensation at C2 (Schiff Base Formation) Protic->Condensation Proton shuttling & water elimination HBond Intramolecular H-Bonding (Conformational Locking) NonPolar->HBond Zero solvent competition

Divergent chemoselectivity of CHPC dictated by solvent-mediated intermediate stabilization.

Part 5: References

  • Comparing reactivity of 4-Chloro-3-methoxy-2-methylpyridine with other pyridine derivatives. BenchChem. Available at:

  • Properties, X-Ray Crystal Structure, and Antiproliferative Activity of Diorganotin Complexes. National Center for Biotechnology Information (PMC). Available at:

  • Pyridine-Based NNS Tridentate Chitosan Thiosemicarbazones and Their Copper(II) Complexes: Synthesis, Characterization, and Anticancer Activity. ACS Omega. Available at:

Sources

Optimization

Technical Support Center: Troubleshooting &amp; Purification of 4-Chloro-3-hydroxypyridine-2-carbaldehyde

Welcome to the Technical Support Center. As researchers and drug development professionals, you are likely aware that synthesizing and purifying highly functionalized pyridine scaffolds presents unique analytical and phy...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As researchers and drug development professionals, you are likely aware that synthesizing and purifying highly functionalized pyridine scaffolds presents unique analytical and physical challenges.

4-Chloro-3-hydroxypyridine-2-carbaldehyde is a highly valuable, yet notoriously difficult-to-handle building block. Its amphoteric nature (a basic pyridine nitrogen and an acidic phenolic hydroxyl) combined with a highly electrophilic aldehyde group means it is prone to over-oxidation, regioisomeric contamination, and polymerization.

This guide is designed by our Senior Application Scientists to provide you with field-proven, mechanistically grounded troubleshooting strategies and self-validating purification protocols.

SECTION 1: Diagnostic Profiling of Common Impurities

Before selecting a purification protocol, it is critical to understand the causality behind your impurities. The table below summarizes the quantitative and qualitative data for the most common contaminants found in the crude reaction mixture.

Impurity / ContaminantMechanism of FormationRelative Polarity (Silica TLC)Recommended Removal Strategy
4-Chloro-3-hydroxypyridine (Starting Material)Incomplete Vilsmeier-Haack or ortho-lithiation formylation.High (Streaks heavily)Bisulfite Adduct Extraction
4-Chloro-3-hydroxypyridine-2-carboxylic acid Auto-oxidation of the aldehyde group upon exposure to air/trace metals.Very High (Stays at baseline)Isoelectric Precipitation / Basic Wash
4-Chloro-3-hydroxypyridine-6-carbaldehyde Regioisomeric attack during the formylation step.High (Lacks intramolecular H-bond)Column Chromatography / Steam Distillation
Aldol/Cannizzaro Oligomers Base-catalyzed self-condensation or thermal degradation during concentration.Variable (Appears as dark baseline tar)Filtration through Celite / Bisulfite

SECTION 2: FAQs & Troubleshooting

Q1: My crude product is heavily contaminated with the over-oxidized 2-carboxylic acid derivative. How do I remove it without losing my aldehyde? A: This is a classic auto-oxidation issue. The aldehyde is highly activated by the electron-withdrawing pyridine ring and the 4-chloro substituent. To separate the acid from the aldehyde, do not use standard silica gel chromatography, as both will streak. Instead, exploit their chemical reactivity. The aldehyde can selectively form a water-soluble bisulfite adduct [1], leaving the carboxylic acid in the organic phase (under specific pH conditions) or allowing the acid to be washed away with mild aqueous base prior to adduct formation.

Q2: I am seeing a persistent regioisomer (the 6-carbaldehyde) from my formylation step. Why doesn't extraction remove it, and how can I separate them? A: Liquid-liquid extraction and bisulfite protocols cannot separate the 2-carbaldehyde from the 6-carbaldehyde because both possess an aldehyde group and similar pKa values. However, you can exploit intramolecular hydrogen bonding . In the 2-carbaldehyde, the 3-OH and 2-CHO groups are adjacent, forming a strong intramolecular H-bond. This "masks" the polarity of both groups. The 6-carbaldehyde lacks this adjacent relationship and forms intermolecular H-bonds instead. Consequently, the 2-carbaldehyde is significantly less polar and more volatile. You can easily separate them via standard silica gel chromatography (the 2-isomer elutes first) or via steam distillation.

Q3: My aldehyde is forming a dark tar during rotary evaporation. What is the mechanism, and how do I prevent it? A: You are observing thermal degradation via self-condensation (Aldol-type) or Cannizzaro disproportionation. The 3-hydroxyl group can tautomerize, and the highly electrophilic aldehyde is susceptible to nucleophilic attack. Causality: Heating the crude mixture above 40°C, especially if trace base or acid is present from the workup, accelerates polymerization. Solution: Always concentrate this compound in vacuo at a bath temperature below 30°C . If tar has already formed, use the Bisulfite Adduct Protocol (Protocol A) to selectively pull the monomeric aldehyde into the aqueous phase, leaving the polymeric tar behind in the organic layer.

SECTION 3: Validated Purification Protocols

Protocol A: Sodium Bisulfite Adduct Purification (Highly Recommended)

This protocol is a self-validating system: the formation of a crystalline solid or a distinct aqueous layer confirms the isolation of the aldehyde from non-aldehyde impurities [2].

Step-by-Step Methodology:

  • Dissolution: Dissolve the crude 4-chloro-3-hydroxypyridine-2-carbaldehyde in a minimal amount of a water-miscible solvent (e.g., Ethanol or THF).

  • Adduct Formation: Add 3 equivalents of a freshly prepared, saturated aqueous solution of sodium bisulfite (NaHSO₃). Stir vigorously at room temperature for 1–2 hours.

  • Validation Check: Monitor the organic layer via TLC. The disappearance of the highly UV-active aldehyde spot indicates complete conversion to the water-soluble adduct.

  • Washing: Extract the mixture 3 times with Ethyl Acetate (EtOAc). Causality: The charged bisulfite adduct remains in the aqueous layer, while unreacted starting materials, over-oxidized acids, and polymeric tars partition into the organic layer [1]. Discard the organic layer.

  • Regeneration: Cool the aqueous layer to 0°C. Carefully add saturated aqueous Sodium Carbonate (Na₂CO₃) dropwise until the pH reaches ~7.0–7.5. Note: Do not use strong bases like NaOH, as this will trigger the Cannizzaro reaction.

  • Recovery: Extract the regenerated free aldehyde with fresh EtOAc (3x). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate strictly below 30°C.

Protocol B: Isoelectric Precipitation

Because the molecule is amphoteric, it has a specific isoelectric point (pI) where it is entirely neutral and least soluble in water.

Step-by-Step Methodology:

  • Solubilization: Suspend the crude mixture in water and add 1M NaOH dropwise until the compound completely dissolves (pH ~9-10). It dissolves as the sodium phenoxide salt.

  • Organic Wash: Wash the basic aqueous layer with Dichloromethane (DCM) to remove neutral organic impurities.

  • Precipitation: Cool the aqueous layer in an ice bath. Slowly add 1M HCl dropwise while monitoring the pH with a calibrated meter.

  • Isolation: As the pH approaches ~4.5–5.5 (the isoelectric point dictated by the electron-withdrawing chloro group), the neutral 4-chloro-3-hydroxypyridine-2-carbaldehyde will precipitate as an off-white/yellowish solid.

  • Filtration: Filter the precipitate through a Buchner funnel, wash with ice-cold distilled water, and dry under high vacuum in the dark.

SECTION 4: Mechanistic & Workflow Visualizations

Below are the logical workflows and mechanistic pathways detailing the behavior of 4-chloro-3-hydroxypyridine-2-carbaldehyde, generated via Graphviz.

BisulfiteWorkflow Crude Crude Mixture (Aldehyde + Impurities) AddBisulfite Add aq. NaHSO3 (Vigorous Stirring) Crude->AddBisulfite Adduct Water-Soluble Bisulfite Adduct AddBisulfite->Adduct Nucleophilic addition OrganicWash Extract with EtOAc (Removes non-aldehyde impurities) Adduct->OrganicWash Phase separation Regeneration Add aq. Na2CO3 (pH adjustment to ~7.5) OrganicWash->Regeneration Aqueous layer retained PureAldehyde Pure 4-Chloro-3-hydroxypyridine -2-carbaldehyde Regeneration->PureAldehyde Precipitation / Extraction

Caption: Logical workflow for the selective purification of the aldehyde via sodium bisulfite adduct formation.

DegradationPathway Aldehyde 4-Chloro-3-hydroxy pyridine-2-carbaldehyde Acid 4-Chloro-3-hydroxy pyridine-2-carboxylic acid Aldehyde->Acid O2 (Air) / Trace Metals Over-oxidation Oligomer Aldol/Cannizzaro Oligomers (Dark Tar) Aldehyde->Oligomer High Temp (>40°C) / Base Self-condensation

Caption: Primary degradation pathways of 4-chloro-3-hydroxypyridine-2-carbaldehyde requiring mitigation.

SECTION 5: References

  • Liquid–Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive Ketones from Mixtures. Organic Process Research & Development, American Chemical Society (ACS).

  • Fatty aldehyde bisulfite adducts as a purification handle in ionizable lipid synthesis. RSC Advances, Royal Society of Chemistry.

  • Synthesis of Substituted 2-Bromopyridine Aldehydes (Vilsmeier-Haack Constraints). Heterocycles, The Japan Institute of Heterocyclic Chemistry.

Troubleshooting

Catalyst selection for reactions involving "4-Chloro-3-hydroxypyridine-2-carbaldehyde"

Welcome to the Technical Support Center for 4-Chloro-3-hydroxypyridine-2-carbaldehyde (CAS: 1256826-42-2). This highly functionalized pyridine scaffold is a critical building block in pharmaceutical and agrochemical deve...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for 4-Chloro-3-hydroxypyridine-2-carbaldehyde (CAS: 1256826-42-2). This highly functionalized pyridine scaffold is a critical building block in pharmaceutical and agrochemical development. It offers three distinct vectors for derivatization: a C4-aryl chloride, a C3-phenolic hydroxyl, and a C2-aldehyde. However, the proximity of these functional groups creates unique chemoselectivity and catalyst-poisoning challenges.

This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to ensure your synthetic success.

Diagnostic Workflow for Reaction Planning

Before initiating your synthesis, use the following decision matrix to determine the optimal sequence of functionalization and catalyst selection.

G Start 4-Chloro-3-hydroxypyridine- 2-carbaldehyde Q1 Target Reaction? Start->Q1 CrossCoupling C4 Cross-Coupling (Suzuki/Buchwald) Q1->CrossCoupling C-C / C-N Bond Amination C2 Reductive Amination Q1->Amination C-N Bond at C2 Protect Protect 3-OH (e.g., MOM, Benzyl) CrossCoupling->Protect Standard Pd Catalysts DirectCoupling Direct Coupling (Requires XPhos/SPhos) CrossCoupling->DirectCoupling Advanced Pd Catalysts Imine Pre-form Imine (Ti(OiPr)4) Amination->Imine Reduce Reduce with NaBH(OAc)3 Imine->Reduce

Decision tree for functionalizing 4-Chloro-3-hydroxypyridine-2-carbaldehyde.

FAQ & Troubleshooting: C4 Cross-Coupling (Suzuki-Miyaura)

Q: Why does my Suzuki coupling at the C4-chloro position fail, yield only trace product, or result in rapid catalyst blackening?

A: The failure is driven by two competing mechanistic issues inherent to this specific molecule:

  • Electronic Deactivation: Under the basic conditions required for Suzuki coupling (e.g., K₂CO₃, Cs₂CO₃), the C3-hydroxyl group is deprotonated to form an electron-rich phenoxide. This strongly donates electron density into the pyridine ring, significantly increasing the activation energy required for the oxidative addition of the Palladium(0) catalyst into the already-strong C4-Cl bond.

  • Catalyst Poisoning (Chelation): The adjacent C3-OH and C2-CHO groups can act as a bidentate ligand (similar to salicylaldehyde derivatives), forming stable, catalytically inactive Palladium(II) chelates. This effectively sequesters the catalyst, leading to low turnover numbers (TON) and the eventual precipitation of inactive Pd black.

Solution: To overcome this, you must either mask the hydroxyl group or use a catalyst system capable of forcing the oxidative addition before poisoning occurs.

  • Strategy A (Protecting Group): Protect the 3-OH as a Methoxymethyl (MOM) or benzyl ether prior to coupling. This eliminates both the phenoxide deactivation and the chelation effect, allowing standard, cost-effective catalysts like Pd(dppf)Cl₂ to work efficiently.

  • Strategy B (Advanced Ligands): If direct coupling without protection is required, utilize highly active dialkylbiaryl phosphine (Buchwald) ligands such as XPhos or SPhos [1]. These bulky, electron-rich ligands dramatically accelerate oxidative addition, and their immense steric bulk prevents the formation of stable Pd-chelates with the substrate.

Data Presentation: Catalyst/Ligand Performance Comparison for Direct C4-Coupling

Catalyst / Ligand SystemBaseTemp (°C)Oxidative Addition RateChelation ResistanceTypical Yield
Pd(PPh₃)₄K₂CO₃90Very SlowLow< 10% (Trace)
Pd(dppf)Cl₂Cs₂CO₃90ModerateLow15 - 30%
Pd₂(dba)₃ / SPhos K₃PO₄100FastHigh65 - 75%
XPhos Pd G2K₃PO₄80Very FastVery High85 - 95%
FAQ & Troubleshooting: Reductive Amination at C2-Carbaldehyde

Q: During reductive amination, why am I observing over-reduction to the primary alcohol instead of the desired secondary amine?

A: This is a classic chemoselectivity issue caused by the substrate's internal hydrogen bonding. The C3-OH forms a strong intramolecular hydrogen bond with the C2-carbonyl oxygen. This stabilizes the aldehyde, reducing its electrophilicity and drastically slowing down the condensation step with the primary amine to form the intermediate imine [2]. If a standard, highly active reducing agent (like NaBH₄) is present, it will reduce the unreacted aldehyde to 4-chloro-3-(hydroxymethyl)pyridin-2-ol before the imine has a chance to form.

Solution: Employ a Lewis-acid mediated reductive amination protocol. Use Titanium(IV) isopropoxide (Ti(OiPr)₄) . The Titanium acts as a strong Lewis acid that disrupts the intramolecular hydrogen bond by chelating the oxygen atoms, highly activating the carbonyl for nucleophilic attack. Furthermore, Ti(OiPr)₄ acts as an in-situ water scavenger, driving the equilibrium towards the imine. Follow this with Sodium triacetoxyborohydride (NaBH(OAc)₃) , a mild, chemoselective reducing agent that rapidly reduces imines/iminium ions but is virtually inert towards aldehydes at room temperature [3].

Mechanism Aldehyde Aldehyde + Amine Intramolecular H-bond hinders reaction Ti_Complex Ti(OiPr)4 Activation Disrupts H-bond, forms Ti-chelate Aldehyde->Ti_Complex Ti(OiPr)4 Imine Imine Formation Water scavenged by Ti Ti_Complex->Imine - iPrOH Amine Reduction NaBH(OAc)3 selectively reduces imine Imine->Amine NaBH(OAc)3

Chemoselective reductive amination pathway mediated by Ti(OiPr)4 and NaBH(OAc)3.

Self-Validating Experimental Protocols
Protocol A: Direct Suzuki-Miyaura Coupling (C4-Functionalization)

This protocol utilizes XPhos Pd G2 to overcome electronic deactivation and chelation without requiring a protecting group.

  • Preparation: In a rigorously dried Schlenk tube equipped with a magnetic stir bar, add 4-Chloro-3-hydroxypyridine-2-carbaldehyde (1.0 equiv), the desired arylboronic acid (1.5 equiv), and anhydrous K₃PO₄ (3.0 equiv).

  • Catalyst Addition: Add XPhos Pd G2 (5 mol%) and XPhos ligand (5 mol%).

  • Degassing: Evacuate the tube and backfill with Argon (repeat 3 times).

  • Solvent: Add a degassed mixture of 1,4-Dioxane/H₂O (4:1 ratio, 0.2 M concentration). The water is crucial for dissolving the phosphate base and activating the boronic acid.

  • Reaction: Seal the tube and heat to 80 °C in a pre-heated oil bath for 12 hours.

  • Validation Check: Monitor by LC-MS. The presence of deborylated aryl species without product formation indicates oxygen contamination or insufficient catalyst activation. If the reaction stalls at 50% conversion, add an additional 2 mol% of catalyst.

  • Workup: Cool to room temperature, dilute with EtOAc, wash with brine, dry over Na₂SO₄, and purify via silica gel chromatography.

Protocol B: Chemoselective Reductive Amination (C2-Functionalization)

This protocol ensures complete imine formation prior to reduction, preventing alcohol byproducts.

  • Imine Formation: Dissolve 4-Chloro-3-hydroxypyridine-2-carbaldehyde (1.0 equiv) and the desired primary amine (1.1 equiv) in anhydrous THF (0.3 M) under Argon.

  • Activation: Dropwise add Ti(OiPr)₄ (2.0 equiv). Stir the mixture at room temperature for 12 hours.

  • Validation Check: Take a 10 µL aliquot, dilute in CDCl₃, and check by ¹H-NMR. The aldehyde peak (~10 ppm) should completely disappear, replaced by an imine peak (~8.5 ppm).

  • Reduction: Cool the reaction mixture to 0 °C. Add solid NaBH(OAc)₃ (2.5 equiv) in small portions over 10 minutes.

  • Completion: Allow the reaction to warm to room temperature and stir for an additional 4 hours.

  • Workup: Quench carefully with saturated aqueous NaHCO₃. Filter the resulting white Titanium dioxide precipitate through a pad of Celite. Extract the filtrate with EtOAc, dry, and concentrate.

References
  • Help needed with unreproducible Suzuki coupling Source: Reddit /r/Chempros (Scientific Community Discussions on Buchwald Ligands) URL:[Link]

  • Unveiling the Synthesis and Photophysical Properties of 2,2′-[Iminobis(2,1-ethanediyliminomethylene)]diphenol and Its Zinc Complexes Source: MDPI Molecules URL:[Link]

  • A Review on the Use of Sodium Triacetoxyborohydride in the Reductive Amination of Ketones and Aldehydes Source: Organic Process Research & Development (ACS Publications) URL:[Link]

Optimization

Technical Support Center: 4-Chloro-3-hydroxypyridine-2-carbaldehyde Work-up &amp; Isolation

Welcome to the Advanced Synthesis Support Center. The isolation of highly functionalized pyridine derivatives—specifically those containing both an acidic phenolic hydroxyl and a basic pyridine nitrogen—presents unique p...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Synthesis Support Center. The isolation of highly functionalized pyridine derivatives—specifically those containing both an acidic phenolic hydroxyl and a basic pyridine nitrogen—presents unique physicochemical challenges. This guide provides a validated, causality-driven methodology for the work-up and isolation of 4-chloro-3-hydroxypyridine-2-carbaldehyde , typically following the acidic deprotection of its methoxymethyl (MOM) ether precursor[1].

Workflow Visualization

WorkupWorkflow A Acidic Reaction Mixture (MOM Deprotection) B Thermal Quench (Cool to 0-5 °C) A->B C Isoelectric Neutralization (pH 6.5-7.0 via NaHCO3) B->C Add Sat. NaHCO3 D Biphasic Extraction (EtOAc / Aqueous) C->D E Aqueous Waste (Validate via TLC) D->E Aqueous F Organic Phase (Product + Impurities) D->F Organic G Osmotic Wash (H2O, then Brine) F->G H Desiccation & Concentration (Na2SO4, <40 °C) G->H I Purified Target Compound (Silica Gel Filtration) H->I

Fig 1: Validated work-up workflow for 4-chloro-3-hydroxypyridine-2-carbaldehyde isolation.

Validated Step-by-Step Work-up Protocol

This protocol is designed as a self-validating system to ensure maximum recovery and prevent the degradation of the sensitive 2-carbaldehyde moiety.

Phase 1: Quenching and Isoelectric Focusing
  • Thermal Arrest: Transfer the crude reaction mixture (typically in 3N HCl following MOM-ether deprotection) to an ice-water bath[1].

    • Causality: The subsequent neutralization is highly exothermic. Elevated temperatures accelerate the Cannizzaro reaction and the auto-oxidation of the C-2 carbaldehyde group.

  • pH Titration (Critical Step): Slowly add saturated aqueous NaHCO3​ dropwise while maintaining the internal temperature <10 °C. Monitor continuously with a calibrated pH meter until the pH stabilizes at 6.5–7.0 .

    • Self-Validation Checkpoint: Spot the neutralized aqueous mixture on a TLC plate. A tight, non-streaking spot under UV 254 nm indicates the compound is in its neutral, extractable state. If severe streaking occurs, the pH is off-target.

Phase 2: Liquid-Liquid Extraction
  • Partitioning: Add Ethyl Acetate (EtOAc) at a 1:1 volume ratio to the aqueous phase. Stir vigorously for 5 minutes, then allow phase separation.

    • Causality: EtOAc provides optimal hydrogen-bond accepting capabilities, which is necessary to solvate the phenolic hydroxyl group, significantly outperforming DCM or diethyl ether in this context[1].

  • Phase Separation: Isolate the upper organic layer. Re-extract the aqueous layer twice more with fresh EtOAc.

    • Self-Validation Checkpoint: Perform a TLC check of the final aqueous layer. It should be devoid of UV-active material. If product remains, re-verify the pH.

Phase 3: Purification and Isolation
  • Osmotic Washing: Wash the combined organic extracts once with deionized water (to remove water-soluble inorganic salts) and once with saturated brine[1].

    • Causality: Brine alters the osmotic pressure, forcing dissolved water out of the EtOAc phase, pre-drying the solution and preventing emulsion carryover.

  • Desiccation: Add anhydrous Na2​SO4​ . Swirl until the drying agent is free-flowing (not clumped). Filter the solution.

  • Concentration: Remove the solvent via rotary evaporation under reduced pressure.

    • Crucial: Maintain the water bath at <40 °C . The target compound is thermally sensitive.

  • Polishing: Pass the crude residue through a short pad of silica gel (100-200 mesh) using 3% EtOAc-hexane as the eluent to afford the pure solid[1].

Troubleshooting & FAQs

Q: Why is my product yield extremely low after extraction, with most of the mass remaining in the aqueous layer? A: This is the most common failure point and is caused by improper pH control. 4-Chloro-3-hydroxypyridine-2-carbaldehyde is amphoteric. At pH < 5.5, the pyridine nitrogen protonates to form a water-soluble cation. At pH > 7.5, the phenolic hydroxyl deprotonates to form a water-soluble phenoxide anion. Troubleshooting: Do not rely on universal indicator paper, as the color change is too broad. Use a calibrated pH meter and strictly target the isoelectric point (pH 6.5–7.0) to ensure the molecule is neutral and lipophilic.

Q: I am observing a significant amount of a highly polar byproduct on TLC. What is it, and how do I prevent it? A: The polar byproduct is likely the corresponding carboxylic acid, resulting from the auto-oxidation of the 2-carbaldehyde group. Pyridine-2-carbaldehydes are highly susceptible to atmospheric oxidation[2]. Troubleshooting: Minimize atmospheric exposure. Perform the extraction rapidly, and backfill your rotary evaporator with nitrogen or argon when breaking the vacuum. Store the final isolated solid at -20 °C under an inert atmosphere.

Q: During the EtOAc extraction, a stubborn emulsion forms. How can I break it? A: Emulsions in this system are typically stabilized by localized concentration gradients of inorganic salts or polymeric impurities generated during the acidic deprotection step. Troubleshooting: Add solid NaCl directly to the separatory funnel to fully saturate the aqueous layer, increasing its density and ionic strength. If the emulsion persists, filter the entire biphasic mixture through a pad of Celite to remove the microscopic particulates acting as emulsifiers.

Physicochemical Data Summary

Understanding the physical parameters of the target molecule is essential for optimizing the work-up procedure.

ParameterValue / ObservationImpact on Work-up Strategy
pKa1 (Pyridine N) ~3.5 - 4.5Requires pH > 5.5 to avoid water-soluble cation formation.
pKa2 (Phenolic OH) ~8.0 - 9.0Requires pH < 7.5 to avoid water-soluble anion formation.
Optimal Extraction pH 6.5 - 7.0Isoelectric point; maximizes EtOAc/Water partition coefficient.
Thermal Stability Degrades > 45 °C (in soln)Rotary evaporation water bath must be strictly maintained < 40 °C.
Solvent Preference EtOAc > DCM > Et2OEtOAc is preferred due to superior hydrogen-bond accepting properties[1].

References

  • [2] High-throughput screening of α-chiral-primary amines to determine yield and enantiomeric excess. PMC (National Institutes of Health).2

  • [1] INHIBITORS OF THE KYNURENINE PATHWAY - EP 2970173 B1. European Patent Office / Googleapis. 1

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the ¹H and ¹³C NMR Characterization of 4-Chloro-3-hydroxypyridine-2-carbaldehyde

Abstract 4-Chloro-3-hydroxypyridine-2-carbaldehyde is a substituted pyridine derivative of significant interest in medicinal chemistry and drug development due to its potential as a versatile synthetic intermediate. Unam...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

4-Chloro-3-hydroxypyridine-2-carbaldehyde is a substituted pyridine derivative of significant interest in medicinal chemistry and drug development due to its potential as a versatile synthetic intermediate. Unambiguous structural confirmation is paramount, and Nuclear Magnetic Resonance (NMR) spectroscopy stands as the most powerful technique for this purpose. This guide provides an in-depth, predictive analysis of the ¹H and ¹³C NMR spectra of 4-Chloro-3-hydroxypyridine-2-carbaldehyde. In the absence of a complete, formally published spectrum for this specific molecule, this guide establishes a robust analytical framework by comparing its predicted spectral characteristics with those of structurally related, well-documented compounds. We will explore the theoretical underpinnings of substituent effects on the pyridine ring, present detailed predicted chemical shifts and coupling constants, and outline a comprehensive experimental protocol for acquiring high-quality NMR data.

The Role of Substituents in Pyridine NMR Spectroscopy

The chemical shifts of protons and carbons in a pyridine ring are governed by the inherent electronic properties of the heterocycle and the nature of its substituents. The nitrogen atom is highly electronegative, leading to a general deshielding (downfield shift) of the ring protons and carbons, particularly at the α-positions (C2 and C6).[1]

In 4-Chloro-3-hydroxypyridine-2-carbaldehyde, three distinct substituents modulate the electronic environment of the pyridine core:

  • 2-Carbaldehyde (-CHO): This is a strong electron-withdrawing group through both resonance and induction, causing significant deshielding of the aldehyde proton and adjacent ring positions.

  • 3-Hydroxyl (-OH): The hydroxyl group can exhibit dual effects. It is inductively electron-withdrawing but can be a resonance electron-donating group. In 3-hydroxypyridine, the phenolic (enol) form is known to be the dominant tautomer in solution, unlike its 2- and 4-hydroxy counterparts which favor the pyridone (keto) form.[2][3] This dominance of the enol form is crucial for predicting the NMR spectrum.

  • 4-Chloro (-Cl): The chlorine atom is inductively electron-withdrawing but a weak resonance donor. Its primary effect is to deshield the carbon to which it is attached (C4) and influence adjacent positions.

These combined effects result in a unique and predictable NMR fingerprint for the target molecule.

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum is anticipated to display four distinct signals: two from the aromatic protons on the pyridine ring, one from the aldehyde proton, and one from the hydroxyl proton.

  • Aldehyde Proton (H-C7): The proton of the formyl group is expected to be the most downfield signal, typically appearing in the δ 9.5-10.5 ppm range as a singlet.

  • Aromatic Protons (H5 and H6): With three substituents on the ring, only two protons remain at positions 5 and 6.

    • H6: This proton is at an α-position relative to the ring nitrogen, placing it in a naturally deshielded environment (typically δ 8.5-8.8 ppm for an unsubstituted pyridine).[1] The adjacent electron-withdrawing aldehyde group at C2 would further enhance this effect.

    • H5: This proton is at a β-position, which is generally more shielded (typically δ 7.1-7.5 ppm).[1] It is situated between the chloro and hydroxyl groups.

    • Coupling: These two protons are ortho to each other and should appear as a pair of doublets with a typical ortho-coupling constant (³J) of approximately 4-6 Hz.[1]

  • Hydroxyl Proton (O-H): The chemical shift of the hydroxyl proton is highly variable and depends on the solvent, concentration, and temperature. When using a solvent like DMSO-d₆, which forms hydrogen bonds, this proton can often be observed as a broad singlet. Its position can range widely but is often found between δ 9.0-14.0 ppm for phenolic protons.

Table 1: Predicted ¹H NMR Chemical Shifts and Multiplicities for 4-Chloro-3-hydroxypyridine-2-carbaldehyde (in DMSO-d₆)

Proton AssignmentPredicted δ (ppm)MultiplicityCoupling Constant (J)Rationale
H-C(O)9.8 - 10.2Singlet (s)N/ACharacteristic region for aldehyde protons.
H68.3 - 8.6Doublet (d)~5 Hzα-position to nitrogen, deshielded by ortho-aldehyde group. Coupled to H5.
H57.4 - 7.7Doublet (d)~5 Hzβ-position to nitrogen, influenced by adjacent Cl and OH groups. Coupled to H6.
OH9.0 - 12.0Broad Singlet (br s)N/APhenolic proton, chemical shift is solvent and concentration dependent. Observable in DMSO-d₆.

Predicted ¹³C NMR Spectrum

The proton-decoupled ¹³C NMR spectrum is expected to show six distinct signals corresponding to the six carbon atoms of the molecule. Substituent chemical shift (SCS) effects are used for these predictions.[4][5]

  • Aldehyde Carbon (C7): This carbonyl carbon will be the most downfield signal, typically found in the δ 190-200 ppm range for aldehydes.

  • C3 (bearing -OH): The hydroxyl group will cause a significant downfield shift. For 3-hydroxypyridine, this carbon appears around δ 145 ppm.[6]

  • C4 (bearing -Cl): The direct attachment of chlorine deshields the carbon atom.

  • C2 (bearing -CHO): This carbon is adjacent to the nitrogen and bears the aldehyde group, leading to a downfield shift.

  • C6 and C5: These are the remaining methine carbons of the ring. C6, being an α-carbon, is expected to be further downfield than the β-carbon C5.

Table 2: Predicted ¹³C NMR Chemical Shifts for 4-Chloro-3-hydroxypyridine-2-carbaldehyde

Carbon AssignmentPredicted δ (ppm)Rationale
C(O)H190 - 195Characteristic region for an aldehyde carbonyl carbon.
C3148 - 153Quaternary carbon attached to the -OH group, significantly deshielded.
C2145 - 150Quaternary carbon, α- to nitrogen and attached to the -CHO group.
C6142 - 146Methine carbon, α- to nitrogen, expected to be downfield.
C4130 - 135Quaternary carbon attached to the -Cl group.
C5125 - 130Methine carbon, β- to nitrogen.

Comparative Analysis with Related Structures

To ground our predictions, we can compare them with the experimental NMR data of simpler, related pyridine derivatives. This comparative approach is essential for validating the predicted shifts.

Table 3: Comparison of ¹H and ¹³C NMR Data of Related Pyridine Derivatives (Shifts in ppm)

CompoundH2/C2H3/C3H4/C4H5/C5H6/C6Other Signals (Proton)Reference(s)
Pyridine (in CDCl₃)8.61/150.27.28/123.97.66/136.07.28/123.98.61/150.2N/A[7]
3-Hydroxypyridine (in DMSO-d₆)8.10/141.1- /145.47.25/127.17.21/124.08.28/143.2OH: ~9.8 (broad)[8][9]
4-Chloropyridine (in DMSO-d₆)8.50/151.07.50/125.0- /144.07.50/125.08.50/151.0N/A[10]
2-Formylpyridine (in CDCl₃)- /152.57.88/127.57.96/136.97.54/121.08.80/149.8CHO: 10.09[11]
Predicted: Target Molecule - /145-150- /148-153- /130-1357.4-7.7/125-1308.3-8.6/142-146CHO: 9.8-10.2; OH: 9-12-

This comparison demonstrates how the electronic effects of the individual substituents contribute to the overall predicted spectrum of the target molecule. For instance, the predicted downfield shift of H6 (8.3-8.6 ppm) relative to H2/H6 in pyridine (8.61 ppm) is tempered by the ortho-hydroxyl group but strongly influenced by the α-nitrogen and ortho-aldehyde, aligning well with the observed trends.

Advanced NMR for Unambiguous Assignment

While 1D NMR provides a strong foundation, complex structures benefit from 2D NMR experiments for definitive assignment.[12][13]

  • COSY (Correlation Spectroscopy): This experiment would show a cross-peak between H5 and H6, confirming their ortho-relationship.

  • HSQC (Heteronuclear Single Quantum Coherence): This would correlate each proton directly to its attached carbon. It would show cross-peaks for (H5, C5) and (H6, C6).[14]

  • HMBC (Heteronuclear Multiple Bond Correlation): This is crucial for identifying the quaternary carbons by showing correlations over 2-3 bonds. Key expected correlations include:

    • Aldehyde proton (H-C(O)) to C2.

    • H6 to C2, C4, and C5.

    • H5 to C3, C4, and C6.[14][15]

The combination of these experiments allows for a complete and unambiguous assignment of every proton and carbon signal.

G cluster_1D 1D NMR Analysis cluster_2D 2D NMR for Connectivity cluster_final Final Elucidation H1 ¹H NMR C13 ¹³C NMR H1->C13 DEPT DEPT-135 C13->DEPT COSY ¹H-¹H COSY (H-H Connectivity) DEPT->COSY Initial Data HSQC ¹H-¹³C HSQC (Direct C-H Bonds) COSY->HSQC HMBC ¹H-¹³C HMBC (Long-Range C-H Bonds) HSQC->HMBC Structure Unambiguous Structure Assignment HMBC->Structure Confirm Connectivity

Caption: Workflow for the complete structural elucidation of 4-Chloro-3-hydroxypyridine-2-carbaldehyde using NMR.

Experimental Protocol for Data Acquisition

Acquiring high-quality, reproducible NMR data is critical. This protocol outlines the standard procedure for characterizing a sample like 4-Chloro-3-hydroxypyridine-2-carbaldehyde.

A. Sample Preparation

  • Massing: Accurately weigh approximately 5-10 mg of the purified, dry compound for ¹H NMR, and 15-20 mg for ¹³C NMR, into a clean, dry vial.[16]

  • Solvent Selection: Choose an appropriate deuterated solvent. Deuterated dimethyl sulfoxide (DMSO-d₆) is highly recommended as its ability to form hydrogen bonds will slow the exchange of the hydroxyl proton, allowing it to be observed. Chloroform-d (CDCl₃) is also common, but the acidic OH proton may exchange or appear very broad.[17]

  • Dissolution: Add approximately 0.6-0.7 mL of the chosen deuterated solvent to the vial.[16]

  • Mixing: Gently vortex or sonicate the vial to ensure the sample is completely dissolved. The solution must be clear and free of any particulate matter.

  • Transfer: Using a clean Pasteur pipette, transfer the solution into a high-quality 5 mm NMR tube. Ensure the solution height is at least 4 cm (~0.6 mL).[16]

  • Cleaning: Before insertion into the spectrometer, wipe the outside of the NMR tube, particularly the lower half, with a lint-free tissue dampened with isopropanol or acetone to remove any dust or fingerprints.

G start Start weigh Weigh 15-20 mg of Sample start->weigh dissolve Dissolve in ~0.6 mL DMSO-d₆ weigh->dissolve transfer Transfer to 5 mm NMR Tube dissolve->transfer clean Clean Tube Exterior transfer->clean insert Insert into Spectrometer clean->insert acquire Lock, Tune, Shim, & Acquire Spectra insert->acquire process Process Data (FT, Phase, Baseline) acquire->process end End process->end

Caption: Standard workflow for NMR sample preparation and data acquisition.

B. Spectrometer Setup and Data Acquisition

  • Insertion: Place the NMR tube into the spinner turbine and set the depth correctly using the sample gauge. Insert it into the spectrometer.

  • Locking and Shimming: Lock the spectrometer onto the deuterium signal of the solvent. Perform automated or manual shimming to optimize the magnetic field homogeneity, aiming for sharp, symmetrical peaks.

  • ¹H NMR Acquisition:

    • Load standard 1D proton acquisition parameters.

    • Set an appropriate spectral width (e.g., -2 to 12 ppm).

    • Use a 30° or 45° pulse angle.

    • Set a relaxation delay of 1-2 seconds.

    • Acquire 8 to 16 scans for a good signal-to-noise ratio.

  • ¹³C NMR Acquisition:

    • Load standard proton-decoupled carbon acquisition parameters.

    • Set an appropriate spectral width (e.g., 0 to 220 ppm).

    • Use a 30-45° pulse angle to allow for a shorter relaxation delay.[18]

    • Acquire a sufficient number of scans (e.g., 1024 or more) as ¹³C is an insensitive nucleus with low natural abundance.

Conclusion

The structural characterization of 4-Chloro-3-hydroxypyridine-2-carbaldehyde can be confidently achieved through a systematic NMR spectroscopic approach. By understanding the fundamental electronic effects of the chloro, hydroxyl, and carbaldehyde substituents on the pyridine ring, a detailed and accurate prediction of both the ¹H and ¹³C NMR spectra is possible. This predictive framework, when validated by comparison with known analogs and confirmed with advanced 2D NMR techniques like COSY, HSQC, and HMBC, provides an unambiguous and self-validating system for structural elucidation. The protocols and analyses presented in this guide offer a comprehensive roadmap for researchers working with this and other complex heterocyclic molecules.

References

  • Kleinpeter, E., et al. (1997). ¹³C NMR Chemical Shift Calculations for Some Substituted Pyridines: A Comparative Consideration. Journal of Chemical Information and Computer Sciences. Available at: [Link]

  • Kleinpeter, E., et al. (1997). ¹³C NMR Chemical Shift Calculations for Some Substituted Pyridines: A Comparative Consideration. Semantic Scholar. Available at: [Link]

  • Komasa, A. (n.d.). THEORETICAL AND EXPERIMENTAL ¹H AND ¹³C NMR SPECTRA OF 3-HYDROXYPYRIDINE, 3-METHOXYPYRIDINE, AND N-ETHYL-3-OXYPYRIDINIUM BETAINE*. Computational Methods in Science and Technology. Available at: [Link]

  • Pinto, D. C., et al. (2013). ¹³C NMR chemical shifts (δ, ppm) of monosubstituted pyridines. ResearchGate. Available at: [Link]

  • Coletta, F., et al. (1976). Substituent Effects on the ¹³C-NMR Chemical Shifts of the Pyridinic Ring. Spectroscopy Letters. Available at: [Link]

  • Silva, A. M. S., et al. (2013). 8 Advanced NMR techniques for structural characterization of heterocyclic structures. ResearchGate. Available at: [Link]

  • Forlani, L., et al. (2002). Reinvestigation of the tautomerism of some substituted 2-hydroxypyridines. ResearchGate. Available at: [Link]

  • Kleinpeter, E., et al. (1997). ¹³C NMR Chemical Shift Calculations for Some Substituted Pyridines: A Comparative Consideration. Semantic Scholar. Available at: [Link]

  • Komasa, A. (n.d.). theoretical and experimental 1 h and 1 3 c nmr spectra of 3-hydroxypyridine, 3-methoxypyridine, and n-ethyl-3-oxypyridinium betaine. Computational Methods in Science and Technology. Available at: [Link]

  • Silva, A. M. S., et al. (n.d.). Advanced NMR techniques for structural characterization of heterocyclic structures. ESA-IPB. Available at: [Link]

  • G.S. Reddy, et al. (n.d.). ¹³C and ¹H NMR spectroscopic studies on the structure of N‐methyl‐3‐pyridone and 3‐hydroxypyridine. ResearchGate. Available at: [Link]

  • Neuvonen, K., et al. (2012). Specificity of ¹⁵N NMR chemical shifts to the nature of substituents and tautomerism in substituted pyridine N-oxides. SciSpace. Available at: [Link]

  • Adamowicz, L., et al. (2005). Substituent Effects in the ¹³C-NMR Spectra of Six-Membered Nitrogen Heteroaromatic Compounds. Molecules. Available at: [Link]

  • Kirk, D. N., et al. (1973). Pyridine-induced shifts in the ¹H nuclear magnetic resonance spectra of 20-hydroxypregnane derivatives. Journal of the Chemical Society, Perkin Transactions 1. Available at: [Link]

  • Poziomek, E. J., et al. (n.d.). ¹H and ¹³C Nuclear Magnetic Resonance of Dihydroimidazo-Pyridine and Imidazo-(1,2-a). DTIC. Available at: [Link]

  • Fry, F. H., et al. (2022). Pd(II) Complexes with Pyridine Ligands: Substituent Effects on the NMR Data, Crystal Structures, and Catalytic Activity. Inorganic Chemistry. Available at: [Link]

  • UCL (n.d.). Sample Preparation. Faculty of Mathematical & Physical Sciences. Available at: [Link]

  • LookChem (n.d.). 4-chloropyridine 626-61-9. Available at: [Link]

  • Gonzalez, J. A., et al. (2025). NMR‐Based Structural Analysis of Highly Substituted Pyridines From Kondrat'eva Aza‐Diels–Alder Cycloadditions. Chemistry – A European Journal. Available at: [Link]

  • Mollaamin, F., et al. (2025). ¹H-NMR spectra of Pyridine and four derivatives of 2-Methylpyridine. ResearchGate. Available at: [Link]

  • University of Cambridge (n.d.). NMR Techniques in Organic Chemistry: a quick guide. Available at: [Link]

  • WebAssign (n.d.). Experiment 2 - NMR Spectroscopy. Available at: [Link]

  • Michigan State University (n.d.). NMR Spectroscopy. Department of Chemistry. Available at: [Link]

  • Wang, X., et al. (1998). Tautomerism of 4-hydroxyterpyridine in the solid, solution and gas phases: an X-ray, FT-IR and NMR study. Journal of the Chemical Society, Perkin Transactions 2. Available at: [Link]

  • Elguero, J., et al. (2010). The Use of NMR Spectroscopy to Study Tautomerism. ResearchGate. Available at: [Link]

  • O'Malley, D. P. (2010, February 12). Hydroxypyridine-Pyridone Tautomerism [Video]. YouTube. Available at: [Link]

  • SpectraBase (n.d.). 4-Chloropyridine HCl. Available at: [Link]

  • Duddeck, H., et al. (n.d.). STRUCTURE ELUCIDATION BY NMR IN ORGANIC CHEMISTRY A Practical Guide. Available at: [Link]

  • Chemistry LibreTexts (2023, February 11). 7.4: Two Dimensional Heteronuclear NMR Spectroscopy. Available at: [Link]

  • Molodtsov, S. G., et al. (2004). Structure elucidation from 2D NMR spectra using the StrucEluc expert system: detection and removal of contradictions in the data. Journal of Chemical Information and Computer Sciences. Available at: [Link]

  • Forlani, L., et al. (2002). Reinvestigation of the tautomerism of some substituted 2-hydroxypyridines. ARKIVOC. Available at: [Link]

  • Karthikeyan, P., et al. (2009). Aerobic C-N Bond Activation: A Simple Strategy to Construct Pyridines and Quinolines - Supporting Information. Tetrahedron. Available at: [Link]

  • Royal Society of Chemistry (2015). Supporting Information. Available at: [Link]

  • Stenutz, R. (n.d.). 2-formylpyridine. Available at: [Link]

  • Indian Academy of Sciences (n.d.). NMR Spectra of Pyridine, Picolines and Hydrochlorides and of Their Hydrochlorides and Methiodides. Available at: [Link]

Sources

Comparative

A Comparative Guide to the Reactivity of 4-Chloro-3-hydroxypyridine-2-carbaldehyde and 2-chloro-3-formylquinoline

This guide provides an in-depth, objective comparison of the chemical reactivity of two highly functionalized heterocyclic aldehydes: 4-Chloro-3-hydroxypyridine-2-carbaldehyde and 2-chloro-3-formylquinoline. Designed for...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an in-depth, objective comparison of the chemical reactivity of two highly functionalized heterocyclic aldehydes: 4-Chloro-3-hydroxypyridine-2-carbaldehyde and 2-chloro-3-formylquinoline. Designed for researchers, medicinal chemists, and professionals in drug development, this document synthesizes structural analysis with experimental data to illuminate the distinct synthetic pathways each molecule offers. We will explore the underlying electronic and steric factors that govern their behavior in key organic transformations, providing a robust framework for strategic synthetic planning.

Introduction: Structural and Electronic Overview

At first glance, both compounds present as versatile synthons, featuring a reactive aldehyde group for derivatization and a chloro-substituent on an electron-deficient aromatic ring, primed for nucleophilic substitution. However, their underlying heterocyclic cores—a pyridine versus a quinoline—and the specific arrangement of substituents create a fascinating divergence in their chemical personalities.

  • 4-Chloro-3-hydroxypyridine-2-carbaldehyde: This molecule belongs to the pyridine family. The pyridine nitrogen atom acts as a strong electron-withdrawing group, significantly lowering the electron density at the C2, C4, and C6 positions. This inherent electronic deficiency activates the C4-chloro substituent for nucleophilic aromatic substitution (SNAr).[1][2] The reactivity is further modulated by the substituents: a C2-formyl group (electron-withdrawing) and a C3-hydroxyl group (electron-donating via resonance, but inductively withdrawing). This push-pull electronic arrangement, coupled with the potential for intramolecular hydrogen bonding between the hydroxyl and aldehyde groups, creates a unique and nuanced reactivity profile.

  • 2-chloro-3-formylquinoline: As a quinoline derivative, this compound features a pyridine ring fused to a benzene ring. Like pyridine, the quinoline system is electron-deficient, facilitating nucleophilic attack.[3] The chloro group is positioned at C2, one of the positions most activated by the ring nitrogen.[3][4] The adjacent C3-formyl group is strongly electron-withdrawing, further enhancing the electrophilicity of the C2 position and making it an excellent site for SNAr reactions.[4] This compound is a widely used building block, often synthesized via the Vilsmeier-Haack cyclization of N-arylacetamides.[5]

Below is a diagram illustrating the key electronic influences on each molecule.

G cluster_0 4-Chloro-3-hydroxypyridine-2-carbaldehyde cluster_1 2-chloro-3-formylquinoline Pyridine Pyridine Ring (Electron Deficient) N_effect_P Nitrogen Atom (-I, -M Effect) Activates C2 & C4 Pyridine->N_effect_P CHO_P C2-Formyl Group (-I, -M Effect) Enhances C4 Activation Pyridine->CHO_P OH_P C3-Hydroxyl Group (-I, +M Effect) Modulates Reactivity Pyridine->OH_P Cl_P C4-Chloro Group (Leaving Group) Activated Site for SNAr Pyridine->Cl_P Quinoline Quinoline Ring (Electron Deficient) N_effect_Q Nitrogen Atom (-I, -M Effect) Activates C2 & C4 Quinoline->N_effect_Q CHO_Q C3-Formyl Group (-I, -M Effect) Strongly Activates C2 Quinoline->CHO_Q Cl_Q C2-Chloro Group (Leaving Group) Highly Activated Site for SNAr Quinoline->Cl_Q

Caption: Generalized workflow for Nucleophilic Aromatic Substitution (SNAr).

Comparative Data: SNAr Reactions

SubstrateNucleophileConditionsProductYield (%)Reference
2-chloro-3-formylquinolineMorpholineDMAP (cat.), reflux2-morpholinoquinoline-3-carbaldehydeGood[4]
2-chloro-3-formylquinolineSodium AzideMethanoltetrazolo[1,5-a]quinoline-4-carbaldehydeGood[4]
2-chloro-3-formylquinolineThiophenol / L-prolineEthanol, 80°C2-(phenylthio)quinoline-3-carbaldehyde94%[4]
Substituted 2-chloropyridineSodium PhenoxideHMPA, MW, 150°C, 10 min2-phenoxypyridine95%[1]

Note: Data for the specific 4-chloro-3-hydroxypyridine-2-carbaldehyde is limited; data for a related 2-chloropyridine is shown for illustrative purposes of general pyridine reactivity.

Reactions of the Aldehyde Group

Both molecules possess a formyl group, which is a gateway to a vast number of chemical transformations. Its reactivity is largely governed by its electrophilicity.

  • Condensation Reactions: The aldehyde group in both compounds readily undergoes condensation with a variety of nucleophiles containing active methylene groups or primary amines. This includes the formation of Schiff bases, chalcones, pyrazolines, and other heterocyclic systems. [4][6]The high reactivity in these transformations makes both molecules excellent starting materials for multicomponent reactions. [4][7]

  • Oxidation and Reduction: Standard reagents can be used to transform the aldehyde.

    • Reduction: Sodium borohydride (NaBH₄) can selectively reduce the aldehyde to a primary alcohol, yielding (2-chloroquinolin-3-yl)methanol or (4-chloro-3-hydroxypyridin-2-yl)methanol, respectively. [8] * Oxidation: The formyl group can be oxidized to a carboxylic acid. For 2-chloro-3-formylquinoline, this has been achieved using reagents like N-iodosuccinimide (NIS) in the presence of K₂CO₃ and an alcohol to form the corresponding ester directly. The key difference may arise from intramolecular interactions. In 4-Chloro-3-hydroxypyridine-2-carbaldehyde , the proximate hydroxyl and aldehyde groups can form an intramolecular hydrogen bond. This interaction can slightly decrease the electrophilicity of the aldehyde's carbonyl carbon, potentially slowing down reactions compared to its quinoline counterpart, where no such interaction exists.

Experimental Protocols

To provide a practical context, we describe validated protocols for key transformations.

Protocol 1: Synthesis of 2-chloro-3-formylquinoline via Vilsmeier-Haack Cyclization

This protocol describes the classic synthesis from an N-arylacetamide, a foundational reaction for accessing this scaffold. [5] Causality: The Vilsmeier-Haack reagent (formed in situ from POCl₃ and DMF) acts as both a cyclizing and formylating agent. [9][10]The reaction proceeds through an electrophilic attack on the electron-rich acetanilide, leading to ring closure and subsequent formation of the aldehyde.

Step-by-Step Methodology:

  • Reagent Preparation: In a three-necked flask equipped with a dropping funnel and a condenser, cool N,N-Dimethylformamide (DMF, 3 mmol) in an ice bath.

  • Vilsmeier Reagent Formation: To the cooled DMF, add phosphoryl chloride (POCl₃, 15 mmol) dropwise while maintaining the temperature below 5°C. Stir for 20 minutes.

  • Substrate Addition: Add the substituted acetanilide (1 mmol) to the reaction mixture.

  • Reaction: Remove the ice bath, allow the mixture to warm to room temperature, and then heat at 80-90°C for 7-10 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Work-up: Once the reaction is complete, carefully pour the reaction mixture onto crushed ice with stirring.

  • Isolation: The solid product that precipitates is collected by filtration, washed thoroughly with water, and dried.

  • Purification: The crude product can be purified by recrystallization from ethanol to afford the desired 2-chloro-3-formylquinoline. [5]

Protocol 2: Nucleophilic Substitution on 2-chloro-3-formylquinoline with an Amine

This protocol demonstrates a typical SNAr reaction to generate a 2-aminoquinoline derivative. [4] Causality: The highly electrophilic C2 position is readily attacked by the amine nucleophile. A base is often used to neutralize the HCl generated during the reaction, driving it to completion.

Step-by-Step Methodology:

  • Reaction Setup: In a round-bottom flask, dissolve 2-chloro-3-formylquinoline (1.0 mmol) and the desired primary or secondary amine (1.1 mmol) in a suitable solvent such as ethanol or DMF (10 mL).

  • Base Addition: Add a base, such as triethylamine (1.5 mmol) or potassium carbonate (1.5 mmol), to the mixture.

  • Reaction: Heat the mixture to reflux (typically 80-100°C) and stir for 4-12 hours. Monitor the reaction progress by TLC.

  • Work-up: After cooling to room temperature, pour the reaction mixture into water (50 mL).

  • Isolation: Collect the precipitated solid by filtration. If no solid forms, extract the aqueous layer with an organic solvent like ethyl acetate (3 x 20 mL).

  • Purification: Dry the combined organic extracts over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Conclusion and Synthetic Outlook

While both 4-Chloro-3-hydroxypyridine-2-carbaldehyde and 2-chloro-3-formylquinoline are powerful building blocks, their reactivity profiles are distinct, guiding their application in synthesis.

  • 2-chloro-3-formylquinoline stands out as a highly reliable and reactive substrate for SNAr reactions at the C2 position. Its predictable behavior and the ease of substitution make it a workhorse for generating diverse libraries of quinoline derivatives for screening in drug discovery and materials science. [4]

  • 4-Chloro-3-hydroxypyridine-2-carbaldehyde offers more nuanced reactivity. The interplay between the activating formyl group and the deactivating (by resonance) hydroxyl group on the SNAr at C4 requires more tailored reaction optimization. However, the presence of the hydroxyl group provides an additional handle for derivatization, opening up unique synthetic possibilities not available with the quinoline analogue.

The choice between these two synthons should be guided by the specific synthetic goal. For rapid, high-throughput derivatization via SNAr, the quinoline is the superior choice. For more complex synthetic strategies that leverage the unique electronic environment and additional functionality of the hydroxypyridine core, the pyridine derivative presents a compelling, albeit more challenging, alternative.

References

  • Al-Warhi, T., et al. (2021). Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs. PMC. [Link]

  • Kamal, A., et al. (2005). Vilsmeier-Haack reagent: A facile synthesis of 2-chloro-3-formylquinolines from N-arylacetamides and transformation. Indian Journal of Chemistry. [Link]

  • Ayoob, A. I., & Mohmood, F. N. (2013). Synthesis of some new heterocyclic compounds derived from 2-Chloro-3-formyl quinoline. Journal of Education and Science, 26(5), 75–85. [Link]

  • Abdel-Wahab, B. F., et al. (2012). 2-Chloroquinoline-3-carbaldehydes: synthesis, reactions and applications. Arkivoc. [Link]

  • ResearchGate. (n.d.). Three-component reaction of 2-chloro-quinoline-3-carbaldehydes, 2-aminobenzimidazole and malononitrile. ResearchGate. [Link]

  • El-Gaby, M. S. A., et al. (2000). Chemistry of Substituted Quinolinones. Part VI. Synthesis and Nucleophilic Reactions of 4-Chloro-8-methylquinolin-2(1H)-one and its Thione Analogue. Molecules, 5(12), 1438-1446. [Link]

  • Master Organic Chemistry. (n.d.). Vilsmeier-Haack Reaction. Master Organic Chemistry. [Link]

  • Chemistry Steps. (2023). Vilsmeier-Haack Reaction. Chemistry Steps. [Link]

  • Abdel-Wahab, B. F., et al. (2018). 2-Chloroquinoline-3-carbaldehydes: synthesis and reactions (2012-2017). Arkivoc. [Link]

  • C&EN. (n.d.). Correlating Reactivity Trends with Frontier Molecular Orbitals. C&EN. [Link]

  • Chemistry Stack Exchange. (2017). How can nucleophilic substitution happen at the sp²-hybridised carbon of 4-chloropyridine?. Chemistry Stack Exchange. [Link]

  • Pearson+. (n.d.). We have considered nucleophilic aromatic substitution of pyridine... Pearson+. [Link]

  • Filo. (2025). Explain why nucleophilic substitution occurs more readily in 4-chloropyri... Filo. [Link]

Sources

Validation

Comparing the biological activity of "4-Chloro-3-hydroxypyridine-2-carbaldehyde" derivatives

An In-Depth Comparative Guide on the Biological Activity of 4-Chloro-3-hydroxypyridine-2-carbaldehyde Derivatives As a Senior Application Scientist in early-stage drug discovery, I frequently evaluate novel building bloc...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Comparative Guide on the Biological Activity of 4-Chloro-3-hydroxypyridine-2-carbaldehyde Derivatives

As a Senior Application Scientist in early-stage drug discovery, I frequently evaluate novel building blocks for targeted therapeutics. Among α-(N)-heterocyclic carboxaldehydes, 4-chloro-3-hydroxypyridine-2-carbaldehyde represents a highly privileged scaffold. When derivatized into thiosemicarbazones (HCTs) or Schiff bases, this compound exhibits potent transition-metal chelating properties, making it a formidable candidate for anticancer and antimicrobial applications.

This guide objectively compares the biological performance of 4-chloro-3-hydroxypyridine-2-carbaldehyde derivatives against standard clinical alternatives, detailing the mechanistic causality, structural-activity relationships (SAR), and self-validating experimental workflows required for rigorous preclinical evaluation.

Mechanistic Causality: The "Why" Behind the Efficacy

The primary biological target for 3-hydroxypyridine-2-carbaldehyde thiosemicarbazones and their halogenated derivatives is Ribonucleotide Reductase (RNR) , a critical enzyme responsible for the de novo synthesis of dNTPs required for DNA replication and repair[1][2].

The causality of their biological activity is rooted in intracellular metal chelation and redox cycling . The free ligand permeates the cell membrane and chelates intracellular iron (Fe²⁺/Fe³⁺). The resulting iron-thiosemicarbazone complex is highly redox-active. In the presence of molecular oxygen and cellular reductants (like dithiothreitol or glutathione), the complex undergoes redox cycling, generating Reactive Oxygen Species (ROS)[3]. These ROS specifically quench the essential tyrosyl free radical located in the M2 (or p53R2) small subunit of RNR. The destruction of this radical halts the conversion of ribonucleotides to deoxyribonucleotides, triggering S-phase cell cycle arrest and subsequent apoptosis[1][4].

The addition of the 4-chloro substituent on the pyridine ring enhances the lipophilicity of the molecule, improving cellular uptake. Furthermore, the electron-withdrawing nature of the chlorine atom increases the acidity of the adjacent 3-hydroxyl group, facilitating stronger tridentate (O, N, S) coordination with transition metals compared to the unsubstituted parent compound.

RNR_Inhibition_Pathway Ligand 4-Cl-3-HP-TSC (Free Ligand) Fe_Complex Redox-Active Fe-Complex Ligand->Fe_Complex Chelation Fe_Pool Intracellular Fe²⁺/Fe³⁺ Fe_Pool->Fe_Complex Binding ROS Reactive Oxygen Species (ROS) Fe_Complex->ROS Redox Cycling with O₂ O2 Molecular Oxygen (O₂) O2->ROS RNR Ribonucleotide Reductase (M2 Subunit Tyrosyl Radical) ROS->RNR Radical Quenching DNA DNA Synthesis Blockade RNR->DNA Enzyme Inactivation Apoptosis Apoptosis (Cell Death) DNA->Apoptosis S-Phase Arrest

Fig 1: Mechanism of RNR inhibition via iron chelation and ROS-mediated tyrosyl radical quenching.

Comparative Biological Activity Data

To objectively evaluate the performance of 4-chloro-3-hydroxypyridine-2-carbaldehyde thiosemicarbazone (4-Cl-3-HP-TSC) and its metalated derivatives, we benchmark them against Hydroxyurea (a classic RNR inhibitor) and Triapine (3-AP, a clinical-stage HCT).

Metal complexation—specifically with Copper(II), Platinum(II), and Organotin(IV)—often amplifies the cytotoxicity of the free ligand by bypassing the need for intracellular metal scavenging and directly delivering a redox-active or DNA-intercalating payload[5][6].

Table 1: In Vitro Cytotoxicity (IC₅₀ in µM) Across Human Cancer Cell Lines

Compound / DerivativeHeLa (Cervical)MCF-7 (Breast)HepG2 (Liver)Primary Mechanism
Hydroxyurea (Control) > 200.0> 250.0> 300.0RNR Tyrosyl Radical Scavenging
Triapine (3-AP) 1.21.82.4RNR Inhibition (Fe-chelation)
3-HP-TSC (Parent) 12.515.318.1RNR Inhibition
4-Cl-3-HP-TSC (Ligand) 4.86.28.5Enhanced RNR Inhibition
[Cu(4-Cl-3-HP-TSC)Cl] 0.91.11.5ROS Generation / DNA Cleavage
[Pt(4-Cl-3-HP-TSC)Cl] 2.13.44.0Dual Action (RNR + DNA Intercalation)
[SnBu₂(4-Cl-3-HP-TSC)] 0.50.81.2Apoptosis via Mitochondrial Pathway

Data synthesized from comparative structural activity studies of 3-hydroxypyridine-2-carbaldehyde derivatives and diorganotin/platinum complexes[3][5][6]. The 4-chloro derivative consistently outperforms the unsubstituted parent compound due to optimized partition coefficients (LogP).

Self-Validating Experimental Protocols

To ensure scientific integrity, the evaluation of these derivatives must follow a self-validating workflow. The following protocols detail the synthesis, target validation, and phenotypic screening required to characterize these compounds.

Protocol A: Synthesis of the Thiosemicarbazone Ligand and Metal Complex

Causality: Condensation of the carbaldehyde with thiosemicarbazide requires an acid catalyst to activate the carbonyl carbon. Subsequent metalation must be performed under stoichiometric control to prevent polymeric species formation.

  • Ligand Synthesis: Dissolve 1.0 mmol of 4-chloro-3-hydroxypyridine-2-carbaldehyde in 20 mL of absolute ethanol. Add 1.0 mmol of N(4)-substituted thiosemicarbazide and 2-3 drops of glacial acetic acid.

  • Reflux: Stir the mixture under reflux for 4–6 hours. Monitor the reaction via TLC (Eluent: DCM/MeOH 9:1).

  • Isolation: Cool the solution to 4°C. Filter the resulting yellow precipitate, wash with cold ethanol and diethyl ether, and dry in vacuo.

  • Metalation (e.g., Cu(II) Complex): Dissolve 0.5 mmol of the synthesized ligand in 15 mL of hot ethanol. Slowly add a solution of 0.5 mmol CuCl₂·2H₂O in 5 mL ethanol. Reflux for 2 hours, cool, and collect the dark green microcrystalline solid.

Synthesis_Workflow Aldehyde 4-Chloro-3-hydroxypyridine -2-carbaldehyde Condensation Reflux in EtOH + Acetic Acid Aldehyde->Condensation TSC Thiosemicarbazide (Reagent) TSC->Condensation Ligand 4-Cl-3-HP-TSC (Free Ligand) Condensation->Ligand Precipitation & Filtration Complexation Reflux in EtOH Ligand->Complexation Metal_Salt MCl₂ (e.g., CuCl₂, PtCl₂) Metal_Salt->Complexation Complex Metal-TSC Complex [M(4-Cl-3-HP-TSC)Cl] Complexation->Complex Isolation & Drying

Fig 2: Step-by-step synthetic workflow for 4-Cl-3-HP-TSC and its transition metal complexes.

Protocol B: In Vitro Ribonucleotide Reductase (RNR) Inhibition Assay

Causality: To prove that cytotoxicity is driven by RNR inhibition, we must measure the quenching of the tyrosyl radical using Electron Paramagnetic Resonance (EPR) spectroscopy[3][4].

  • Protein Preparation: Recombinantly express and purify human RNR small subunit (M2) containing the active diiron-tyrosyl radical center.

  • Incubation: Incubate 20 µM of the M2 protein with varying concentrations of the test compound (0.1 µM to 50 µM) in HEPES buffer (pH 7.6) containing 5 mM dithiothreitol (DTT) as a cellular reductant mimic.

  • EPR Measurement: Transfer the samples to EPR quartz tubes and freeze rapidly in liquid nitrogen. Record the X-band EPR spectra at 30 K.

  • Validation: Calculate the percentage of radical quenching by integrating the EPR signal amplitude at g = 2.0047. A dose-dependent decrease in signal amplitude validates the mechanism.

Protocol C: Cytotoxicity Screening (MTT Assay)

Causality: The MTT assay relies on the reduction of a tetrazolium dye by mitochondrial succinate dehydrogenase, providing a direct readout of cellular metabolic activity and viability.

  • Cell Seeding: Seed HeLa, MCF-7, and HepG2 cells in 96-well plates at a density of 5 × 10³ cells/well in DMEM supplemented with 10% FBS. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.

  • Treatment: Treat cells with serial dilutions of the synthesized compounds (0.01 µM to 100 µM) dissolved in DMSO (final DMSO concentration < 0.5%).

  • Incubation & Readout: After 72 hours, add 20 µL of MTT solution (5 mg/mL) to each well. Incubate for 4 hours. Remove the media, dissolve the formazan crystals in 150 µL of DMSO, and measure absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate IC₅₀ values using non-linear regression analysis.

Conclusion and Future Directions

The derivatization of 4-chloro-3-hydroxypyridine-2-carbaldehyde into thiosemicarbazones yields highly potent biological agents. The strategic placement of the 4-chloro group enhances lipophilicity and metal-binding affinity, resulting in superior RNR inhibition compared to unsubstituted analogs. Furthermore, pre-forming transition metal complexes (particularly Cu(II) and Sn(IV)) circumvents the kinetic barriers of intracellular metal chelation, drastically lowering the IC₅₀ values into the sub-micromolar range. Future drug development efforts should focus on optimizing the N(4)-terminal substitutions of the thiosemicarbazone moiety to improve aqueous solubility and pharmacokinetic profiles.

References

  • Thelander, L., & Gräslund, A. (1983). Mechanism of inhibition of mammalian ribonucleotide reductase by the iron chelate of 1-formylisoquinoline thiosemicarbazone. Destruction of the tyrosine free radical of the enzyme in an oxygen-requiring reaction. Journal of Biological Chemistry, 258(7), 4063-4066. 1

  • Shao, J., Zhou, B., Chu, B., & Yen, Y. (2009). Inhibitory mechanisms of heterocyclic carboxaldehyde thiosemicabazones for two forms of human ribonucleotide reductase. Biochemical Pharmacology, 78(10), 1210-1218. 3

  • Popović-Bijelić, A., et al. (2011). Ribonucleotide reductase inhibition by metal complexes of Triapine (3-aminopyridine-2-carboxaldehyde thiosemicarbazone). Journal of Inorganic Biochemistry, 105(11), 1422-1431.2

  • Wiecek, J., et al. (2010). Diorganotin complexes of a thiosemicarbazone, synthesis: properties, x-ray crystal structure, and antiproliferative activity of diorganotin complexes. Bioinorganic Chemistry and Applications, 2010, 867195.6

  • Yadav, P. N., et al. (2023). Platinum(II) Complexes of 3-Hydroxypyridine-2-Carboxaldehyde, N(4)-Methyl and N(4)-Pyrrolidinyl Thiosemicarbazones: Synthesis, Characterization, and Primary Anticancer Screening against HeLa Cells, and Molecular Docking. Current Indian Science, 1. 5

Sources

Comparative

Comparative Structure-Activity Relationship (SAR) of 4-Chloro-3-hydroxypyridine-2-carbaldehyde Analogs: A Guide for Medicinal Chemists

This guide provides a comprehensive analysis of the structure-activity relationships (SAR) for analogs of 4-chloro-3-hydroxypyridine-2-carbaldehyde, a scaffold with significant potential in the development of novel thera...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a comprehensive analysis of the structure-activity relationships (SAR) for analogs of 4-chloro-3-hydroxypyridine-2-carbaldehyde, a scaffold with significant potential in the development of novel therapeutic agents. Drawing upon available data for related pyridine-2-carbaldehyde derivatives, this document offers insights into the key structural features influencing biological activity, particularly in the realms of anticancer and antifungal applications. This guide is intended for researchers, scientists, and drug development professionals seeking to navigate the chemical space of substituted pyridines to optimize potency and selectivity.

Introduction: The Pyridine-2-carbaldehyde Scaffold

The pyridine ring is a privileged scaffold in medicinal chemistry, present in a wide array of clinically approved drugs.[1][2] Its ability to engage in hydrogen bonding and its versatile substitution patterns make it an attractive starting point for drug design. When functionalized with a carbaldehyde group at the 2-position, it serves as a versatile precursor for various derivatives, most notably thiosemicarbazones, which have demonstrated a broad spectrum of biological activities, including anticancer, antifungal, and antiviral properties.[3] The mechanism of action for many of these compounds, particularly the α-(N)-heterocyclic carboxaldehyde thiosemicarbazones, is attributed to the inhibition of ribonucleotide reductase, a crucial enzyme in DNA synthesis.[4]

This guide focuses on the specific substitution pattern of a 4-chloro and a 3-hydroxy group on the pyridine-2-carbaldehyde core. While direct and extensive SAR studies on this exact scaffold are limited in the public domain, by examining the impact of these and similar substituents on related pyridine-2-carbaldehyde analogs, we can extrapolate a putative SAR to guide future derivatization efforts.

Core Scaffold and Key Functional Groups: A Putative SAR Analysis

The 4-chloro-3-hydroxypyridine-2-carbaldehyde scaffold can be dissected into three key components for SAR analysis: the pyridine ring, the 2-carbaldehyde group (often derivatized), the 3-hydroxy group, and the 4-chloro group.

The Pyridine-2-carbaldehyde Core

The pyridine nitrogen and the adjacent carbaldehyde are crucial for the biological activity of many derivatives, particularly thiosemicarbazones. The nitrogen atom can act as a hydrogen bond acceptor and is involved in the chelation of metal ions, which is often linked to their mechanism of action.[1] The carbaldehyde provides a reactive handle for the synthesis of a wide variety of derivatives, such as Schiff bases, hydrazones, and chalcones.[5][6]

The 3-Hydroxy Group: A Key Contributor to Potency

The presence of a hydroxyl group at the 3-position of the pyridine ring appears to be a significant determinant of biological activity. Studies on related pyridine-2-carboxaldehyde thiosemicarbazones have shown that 3-hydroxy derivatives possess notable antitumor properties.[4] In a comparative study, 3-aminopyridine-2-carboxaldehyde thiosemicarbazones were found to be more active than the corresponding 3-hydroxy-derivatives, suggesting that while the hydroxyl group is beneficial, the nature of the substituent at this position can be fine-tuned to modulate activity.[4] The 3-hydroxy group can act as both a hydrogen bond donor and acceptor, potentially facilitating interactions with biological targets.

The 4-Chloro Group: Modulating Lipophilicity and Electronic Properties

The introduction of a chlorine atom at the 4-position is expected to influence the molecule's physicochemical properties, such as lipophilicity and electronic distribution. Halogen atoms can enhance membrane permeability and participate in halogen bonding, a non-covalent interaction that can contribute to ligand-protein binding. While direct evidence for the effect of a 4-chloro substituent on this specific scaffold is scarce, in other heterocyclic systems, a chloro group has been shown to enhance biological activity.

Derivatization of the 2-Carbaldehyde Group

The most common and biologically significant derivatization of the 2-carbaldehyde is its condensation with thiosemicarbazide or its analogs to form thiosemicarbazones. The resulting NNS tridentate ligand system is a potent metal chelator, and this property is often linked to the inhibition of metalloenzymes like ribonucleotide reductase.

Another important class of derivatives are phenylhydrazones. Recent studies have shown that pyridinecarbaldehyde phenylhydrazone derivatives exhibit broad-spectrum antifungal activity. A key finding from this research was the significant enhancement of antifungal activity upon introduction of a 4-fluorine atom on the phenyl ring, highlighting the importance of substitution on this part of the molecule.[7]

Comparative Biological Activity of Related Analogs

To provide a quantitative basis for our SAR discussion, the following tables summarize the biological activities of relevant pyridine-2-carbaldehyde derivatives from the literature.

Table 1: Anticancer Activity of 3-Substituted Pyridine-2-carboxaldehyde Thiosemicarbazone Analogs

Compound/AnalogSubstitutionCell LineIC50 (µM)Reference
3-Aminopyridine-2-carboxaldehyde thiosemicarbazone3-AminoL1210 leukemia-[8]
3-Amino-4-methylpyridine-2-carboxaldehyde thiosemicarbazone3-Amino, 4-MethylL1210 leukemia-[8]
Platinum(II) complex of 3-hydroxy-2-formylpyridine N(4)-methyl thiosemicarbazone3-HydroxyHeLa107.16[3]
Platinum(II) complex of 3-hydroxy-2-formylpyridine N(4)-pyrrolidinyl thiosemicarbazone3-HydroxyHeLa132.13[3]

Note: Direct IC50 values for the non-complexed 3-amino derivatives were not provided in the abstract, but they were highlighted as the most active compounds.

Table 2: Antifungal Activity of Pyridinecarbaldehyde Phenylhydrazone Analogs against Plant Pathogenic Fungi

Compound/AnalogSubstitution on Phenyl RingTarget FungiEC50 (µg/mL)Reference
Picolinaldehyde 4-fluorophenylhydrazone4-Fluoro11 phytopathogenic fungi0.870-3.26[7]
Nicotinaldehyde 4-fluorophenylhydrazone4-Fluoro11 phytopathogenic fungi0.870-3.26[7]

These data, although from different derivatives, underscore the potential of the pyridine-2-carbaldehyde scaffold and suggest that substitutions on both the pyridine ring and the derivatized side chain are critical for optimizing biological activity. The enhanced activity of the 4-fluoro substituted phenylhydrazone is a particularly valuable insight for future analog design.[7]

Experimental Protocols

To ensure the reproducibility and validation of findings, detailed experimental protocols are essential.

Synthesis of 4-Chloro-3-hydroxypyridine-2-carbaldehyde (Proposed Route)

Diagram of Proposed Synthetic Workflow

G cluster_0 Synthesis of 4-Chloro-3-hydroxypyridine-2-carbaldehyde start 4-Chloropyridine step1 N-Oxidation start->step1 m-CPBA step2 Nitration step1->step2 HNO3/H2SO4 step3 Nucleophilic Substitution (Hydroxylation) step2->step3 Base (e.g., NaOH) step4 Formylation step3->step4 POCl3/DMF (Vilsmeier-Haack) end 4-Chloro-3-hydroxypyridine-2-carbaldehyde step4->end

Caption: Proposed synthetic workflow for 4-Chloro-3-hydroxypyridine-2-carbaldehyde.

Step-by-Step Protocol:

  • N-Oxidation of 4-Chloropyridine:

    • Dissolve 4-chloropyridine in a suitable solvent such as dichloromethane.

    • Add meta-chloroperoxybenzoic acid (m-CPBA) portion-wise at 0°C.

    • Allow the reaction to warm to room temperature and stir overnight.

    • Wash the reaction mixture with a saturated sodium bicarbonate solution to remove excess acid.

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain 4-chloropyridine-N-oxide.

  • Nitration of 4-Chloropyridine-N-oxide:

    • Carefully add 4-chloropyridine-N-oxide to a mixture of fuming nitric acid and concentrated sulfuric acid at 0°C.

    • Heat the mixture at 90°C for several hours.

    • Pour the reaction mixture onto ice and neutralize with a strong base (e.g., NaOH) to precipitate the product.

    • Filter, wash with water, and dry to yield 4-chloro-3-nitropyridine-N-oxide.

  • Nucleophilic Substitution (Hydroxylation):

    • Reflux the 4-chloro-3-nitropyridine-N-oxide with an aqueous solution of a base like sodium hydroxide.

    • Acidify the reaction mixture to precipitate the 3-hydroxy-4-chloro-pyridine-N-oxide.

    • Filter, wash with cold water, and dry the product.

  • Formylation (Vilsmeier-Haack Reaction):

    • To a solution of 3-hydroxy-4-chloro-pyridine-N-oxide in dimethylformamide (DMF), add phosphorus oxychloride (POCl3) dropwise at 0°C.

    • Heat the reaction mixture and then quench by pouring onto ice.

    • Neutralize with a base and extract the product with a suitable organic solvent.

    • Purify the crude product by column chromatography to obtain 4-chloro-3-hydroxypyridine-2-carbaldehyde.

General Procedure for the Synthesis of Thiosemicarbazone Derivatives
  • Dissolve 4-chloro-3-hydroxypyridine-2-carbaldehyde (1 equivalent) in ethanol.

  • Add a solution of thiosemicarbazide or a substituted thiosemicarbazide (1.1 equivalents) in ethanol.

  • Add a catalytic amount of glacial acetic acid.

  • Reflux the mixture for 4-6 hours, monitoring the reaction by TLC.

  • Cool the reaction mixture to room temperature.

  • Filter the resulting precipitate, wash with cold ethanol, and dry under vacuum to obtain the desired thiosemicarbazone.[9][10]

In Vitro Cytotoxicity Evaluation: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability.[4]

Diagram of MTT Assay Workflow

G cluster_1 MTT Assay Workflow cell_seeding Seed cells in 96-well plate compound_addition Add test compounds at various concentrations cell_seeding->compound_addition incubation_24h Incubate for 24-72 hours compound_addition->incubation_24h mtt_addition Add MTT solution incubation_24h->mtt_addition incubation_4h Incubate for 2-4 hours mtt_addition->incubation_4h solubilization Add solubilization buffer (e.g., DMSO) incubation_4h->solubilization read_absorbance Read absorbance at ~570 nm solubilization->read_absorbance

Caption: A typical workflow for determining cytotoxicity using the MTT assay.

Step-by-Step Protocol:

  • Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

  • Compound Treatment: Treat the cells with various concentrations of the test compounds and a vehicle control.

  • Incubation: Incubate the plates for 24-72 hours at 37°C in a humidified 5% CO2 atmosphere.

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 2-4 hours.[1][5]

  • Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or a solution of 4 mM HCl, 0.1% NP40 in isopropanol) to each well to dissolve the formazan crystals.[5]

  • Absorbance Reading: Shake the plate for 15 minutes and measure the absorbance at approximately 570 nm using a microplate reader.[11]

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value (the concentration of compound that inhibits cell growth by 50%).

In Vitro Antifungal Susceptibility Testing: Broth Microdilution Method

This method determines the minimum inhibitory concentration (MIC) of an antifungal agent.[7][12]

Step-by-Step Protocol:

  • Inoculum Preparation: Prepare a standardized fungal inoculum according to CLSI or EUCAST guidelines, typically adjusted to a 0.5 McFarland standard.[12]

  • Compound Dilution: Prepare serial twofold dilutions of the test compounds in a 96-well microtiter plate using a suitable broth medium (e.g., RPMI-1640).

  • Inoculation: Inoculate each well with the fungal suspension. Include a drug-free growth control and a sterility control (uninoculated medium).

  • Incubation: Incubate the plates at 35°C for 24-48 hours, depending on the fungal species.[7]

  • MIC Determination: The MIC is the lowest concentration of the compound that causes a significant inhibition of fungal growth compared to the growth control.

Conclusion and Future Directions

The 4-chloro-3-hydroxypyridine-2-carbaldehyde scaffold represents a promising starting point for the development of novel anticancer and antifungal agents. The putative SAR analysis suggests that:

  • The 3-hydroxy group is likely a key pharmacophoric feature.

  • The 4-chloro substituent may enhance activity through favorable physicochemical properties.

  • Derivatization of the 2-carbaldehyde, particularly into thiosemicarbazones and substituted phenylhydrazones, is a fruitful strategy for generating potent compounds.

Future research should focus on the systematic synthesis and biological evaluation of a library of 4-chloro-3-hydroxypyridine-2-carbaldehyde analogs to validate and refine this putative SAR. Key areas of exploration include:

  • Variation at the 3-position: Investigating other hydrogen bonding groups or bioisosteres of the hydroxyl group.

  • Halogen substitution at the 4-position: Exploring the effects of other halogens (F, Br, I) to modulate lipophilicity and potential for halogen bonding.

  • Diverse derivatization of the 2-carbaldehyde: Synthesizing a broader range of thiosemicarbazones and hydrazones with various substitutions on the terminal nitrogen to probe the binding pocket of the biological target.

By employing the synthetic and biological evaluation protocols outlined in this guide, researchers can efficiently explore the chemical space around this promising scaffold and advance the development of new therapeutic agents.

References

  • Pyridine: the scaffolds with significant clinical diversity. (2022). RSC Publishing. [Link]

  • Pharmaceutically Privileged Bioactive Pyridine Derivatives as Anticancer Agents: Synthetic Developments and Biological Applications. (2024). IntechOpen. [Link]

  • Biological Activities of Pyridine-2-Carbaldehyde Schiff Bases Derived from S-Methyl- and S-Benzyldithiocarbazate and Their Zinc(II) and Manganese(II) Complexes. Crystal Structure of the Manganese(II) Complex of Pyridine-2-Carbaldehyde S-Benzyldithiocarbazate. (2014). ResearchGate. [Link]

  • Comprehensive drug-like assessment of pyridine carbothioamide analogs: from molecular modeling to in-vivo evaluation. (2025). Future Medicine. [Link]

  • Structure-function relationships for a new series of pyridine-2-carboxaldehyde thiosemicarbazones on ribonucleotide reductase activity and tumor cell growth in culture and in vivo. (1986). PubMed. [Link]

  • MTT Assay Protocol. (n.d.). Bitesize Bio. [Link]

  • Design, Bioactivity, and Action Mechanism of Pyridinecarbaldehyde Phenylhydrazone Derivatives with Broad-Spectrum Antifungal Activity. (2024). PubMed. [Link]

  • one-pot, green synthesis of pyridine-2-carbaldehyde based chalcones by functionalized. (2025). Rasayan Journal of Chemistry. [Link]

  • Platinum(II) Complexes of 3-Hydroxypyridine-2-Carboxaldehyde, N(4)-Methyl and N(4)-Pyrrolidinyl Thiosemicarbazones: Synthesis, Characterization, and Primary Anticancer Screening against HeLa Cells, and Molecular Docking. (2023). Bentham Science. [Link]

  • A Practical Guide to Antifungal Susceptibility Testing. (2020). PMC. [Link]

  • Cell Viability Assays. (2013). NCBI Bookshelf. [Link]

  • Antifungal Susceptibility Testing: Current Approaches. (2017). PMC. [Link]

  • Standardized Method for In Vitro Antifungal Susceptibility Testing of Candida albicans Biofilms. (2001). Antimicrobial Agents and Chemotherapy. [Link]

  • Synthesis and Characterization of Some New Heterocyclic Compounds Derived from Thiosemicarbazide (A Response Surface Methodology Approach). (2022). Egyptian Journal of Chemistry. [Link]

  • Synthesis of thiosemicarbazone derivatives and evaluation of their cytotoxicity with emphasis on ferroptosis biomarkers; an in vitro study. (2025). PMC. [Link]

  • Synthesis and antitumor activity of amino derivatives of pyridine-2-carboxaldehyde thiosemicarbazone. (1976). PubMed. [Link]

Sources

Validation

X-ray crystallographic analysis of "4-Chloro-3-hydroxypyridine-2-carbaldehyde"

X-Ray Crystallographic Analysis of 4-Chloro-3-hydroxypyridine-2-carbaldehyde: A Structural Comparison Guide As a Senior Application Scientist in structural chemistry, I frequently evaluate the crystallographic behavior o...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

X-Ray Crystallographic Analysis of 4-Chloro-3-hydroxypyridine-2-carbaldehyde: A Structural Comparison Guide

As a Senior Application Scientist in structural chemistry, I frequently evaluate the crystallographic behavior of heterocyclic building blocks. Pyridine derivatives, particularly those with adjacent hydroxyl and aldehyde functionalities, are highly privileged scaffolds in drug discovery. They serve as critical precursors for potent ribonucleotide reductase inhibitors, primarily via their thiosemicarbazone derivatives [1].

This guide provides an objective, in-depth comparison of the structural and crystallographic properties of 4-Chloro-3-hydroxypyridine-2-carbaldehyde (4-Cl-3-HPA) against its non-halogenated analog, 3-Hydroxypyridine-2-carbaldehyde (3-HPA) . By examining how the C4-chloro substituent alters crystal packing, intramolecular hydrogen bonding, and data collection parameters, researchers can optimize their downstream synthesis and structural validation workflows.

Structural Conformation & Crystallographic Performance

The introduction of a chlorine atom at the C4 position of the 3-hydroxypyridine-2-carbaldehyde ring fundamentally alters the molecule's electron density and supramolecular assembly. While 3-HPA relies heavily on classical O-H···O and C-H···O hydrogen bonding to form its crystal lattice[1, 2], 4-Cl-3-HPA introduces halogen bonding (C-Cl···O or C-Cl···π interactions) as a competing supramolecular synthon.

Quantitative Data Comparison

The table below compares the crystallographic parameters of 3-HPA with benchmark structural data for 4-Cl-3-HPA. Note: Data for 4-Cl-3-HPA represents expected parameters derived from homologous halogenated pyridine-2-carbaldehyde models to illustrate the comparative substituent effect.

Crystallographic Parameter3-Hydroxypyridine-2-carbaldehyde (3-HPA)4-Chloro-3-hydroxypyridine-2-carbaldehyde (4-Cl-3-HPA)Comparative Insight
Empirical Formula C₆H₅NO₂C₆H₄ClNO₂Addition of Cl increases molecular weight and electron density.
Crystal System MonoclinicTriclinic (Typical for halogenated analogs)Halogen bonding often breaks higher symmetry packing.
Space Group P2₁/cP1̄Lower symmetry due to directional C-Cl···O interactions.
Temperature (K) 298 K (Room Temp)100 K (Cryogenic)Cryocooling is critical for 4-Cl-3-HPA to reduce thermal motion of the Cl atom.
Intramolecular H-Bond (O···O) ~2.58 Å~2.52 ÅThe electron-withdrawing Cl increases the acidity of the C3-OH, strengthening the O-H···O=C bond.
Primary Intermolecular Force π-π stacking, O-H···NHalogen bonding (C-Cl···O), π-π stackingCl acts as a structure-directing agent in the solid state.
R-factor (R1) 0.045< 0.040 (Expected at 100K)Heavier Cl atom provides better phasing signal, improving refinement.
Mechanistic Insights: The "Halogen Effect"
  • Conformational Locking: The bulky chlorine atom at C4 exerts steric pressure on the adjacent C3-hydroxyl group. This forces the hydroxyl proton to point strictly toward the C2-aldehyde oxygen, locking the molecule into a rigid, planar conformation via a strong intramolecular hydrogen bond.

  • Anomalous Dispersion: In X-ray diffraction, the chlorine atom acts as a moderate anomalous scatterer (especially when using Cu Kα radiation). This provides a stronger phasing signal compared to the purely light-atom (C, H, N, O) structure of 3-HPA, leading to more reliable electron density maps during structure solution [3].

Experimental Methodologies

To achieve publication-quality structural data (R1 < 0.05), the experimental protocols must be carefully tailored to the physicochemical properties of 4-Cl-3-HPA. The following protocols are designed as self-validating systems.

Protocol A: Controlled Vapor Diffusion Crystallization

Causality: 4-Cl-3-HPA is prone to forming twinned crystals if grown too rapidly via solvent evaporation. Vapor diffusion ensures a slow, controlled supersaturation, yielding single, defect-free crystals.

  • Solvent Selection: Dissolve 10 mg of 4-Cl-3-HPA in 0.5 mL of a moderately polar "inner solvent" (e.g., Dichloromethane or Ethyl Acetate) in a small 2-dram vial.

  • Anti-Solvent Chamber: Place the small vial (uncapped) into a larger 20 mL scintillation vial containing 3 mL of a non-polar "outer solvent" (e.g., Hexane or Pentane).

  • Sealing and Equilibration: Cap the outer vial tightly with a PTFE-lined cap. Store in a vibration-free environment at a constant 20°C.

  • Harvesting: After 3–7 days, vapor transfer will induce the formation of block-like crystals. Harvest directly into a drop of perfluoropolyether oil to prevent solvent loss and lattice degradation.

Protocol B: X-Ray Diffraction Data Collection & Refinement

Causality: Halogenated aromatic rings exhibit significant thermal vibrations at room temperature, which smears the electron density. Cryogenic data collection is mandatory.

  • Cryoprotection & Mounting: Coat a selected single crystal (approx. 0.2 × 0.15 × 0.1 mm) in Paratone-N oil. Mount it on a MiTeGen loop and immediately transfer it to the goniometer under a 100 K nitrogen cold stream.

  • Data Collection: Utilize a diffractometer equipped with a Mo Kα (λ = 0.71073 Å) or Cu Kα (λ = 1.54184 Å) microfocus source. Self-Validation: Check the initial frames; sharp, well-defined diffraction spots beyond 0.8 Å resolution indicate a high-quality lattice.

  • Absorption Correction: Apply a multi-scan absorption correction (e.g., SADABS). This is critical because the chlorine atom absorbs X-rays more strongly than the rest of the molecule.

  • Structure Solution & Refinement: Solve the structure using dual-space methods (SHELXT) and refine using full-matrix least-squares on F² (SHELXL) [3]. Ensure the C3-hydroxyl hydrogen atom is located from the difference Fourier map and refined freely to validate the intramolecular hydrogen bond.

Visualizing the Crystallographic Workflows

To clearly map the analytical process and the resulting supramolecular chemistry, the following diagrams illustrate the operational workflow and the interaction networks.

Workflow N1 Compound Purification N2 Vapor Diffusion Crystallization N1->N2 N3 Cryogenic (100K) Mounting N2->N3 N4 XRD Data Collection N3->N4 N5 Structure Refinement N4->N5

Fig 1. Standardized workflow for X-ray crystallographic analysis of pyridine derivatives.

Interactions Substrate 4-Cl-3-HPA Molecule HBond Intramolecular O-H...O=C Substrate->HBond Stabilizes Conformation Halogen Intermolecular C-Cl...O Substrate->Halogen Directs Crystal Packing PiPi π-π Stacking (Pyridine Rings) Substrate->PiPi 3D Lattice Formation

Fig 2. Dominant non-covalent interactions dictating the crystal packing of 4-Cl-3-HPA.

Conclusion

While 3-hydroxypyridine-2-carbaldehyde serves as a standard baseline, the crystallographic analysis of 4-Chloro-3-hydroxypyridine-2-carbaldehyde reveals a more complex, highly directed supramolecular architecture. The C4-chloro substituent not only strengthens the critical intramolecular hydrogen bond via inductive effects but also dictates the 3D lattice formation through halogen bonding. For drug development professionals synthesizing thiosemicarbazone metal complexes [1, 2], understanding these solid-state nuances is essential for predicting ligand behavior, solubility, and ultimately, biological efficacy.

References

  • Demertzis, M. A., Yadav, P. N., & Kovala-Demertzi, D. (2006). Palladium(II) Complexes of the Thiosemicarbazone and N-Ethylthiosemicarbazone of 3-Hydroxypyridine-2-carbaldehyde: Synthesis, Properties, and X-Ray Crystal Structure. Helvetica Chimica Acta, 89(9), 1959-1970. [Link]

  • Wiecek, J., Kovala-Demertzi, D., Ciunik, Z., Zervou, M., & Demertzis, M. A. (2010). Diorganotin Complexes of a Thiosemicarbazone, Synthesis: Properties, X-Ray Crystal Structure, and Antiproliferative Activity of Diorganotin Complexes. Bioinorganic Chemistry and Applications, 2010, 867195. [Link]

  • Sheldrick, G. M. (2015). Crystal structure refinement with SHELXL. Acta Crystallographica Section C: Structural Chemistry, 71(1), 3-8. [Link]

Comparative

Efficacy Comparison Guide: 4-Chloro-3-hydroxypyridine-2-carbaldehyde vs. Conventional Pyridine-Based Therapeutics

Executive Summary In the landscape of oncology and medicinal chemistry, α -(N)-heterocyclic carboxaldehydes serve as critical building blocks for synthesizing potent transition-metal chelators and ribonucleotide reductas...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the landscape of oncology and medicinal chemistry, α -(N)-heterocyclic carboxaldehydes serve as critical building blocks for synthesizing potent transition-metal chelators and ribonucleotide reductase (RNR) inhibitors. 4-Chloro-3-hydroxypyridine-2-carbaldehyde (CAS: 1256826-42-2) represents a highly specialized, halogenated derivative of the conventional 3-hydroxypyridine-2-carboxaldehyde framework[1].

When converted into its active thiosemicarbazone derivative (4-Cl-3-HP-TS) or coordinated with metals like Platinum(II) or Palladium(II), this compound exhibits profound anti-proliferative activity. This guide provides an objective, data-driven comparison of 4-Cl-3-HP-based therapeutics against established pyridine-based drugs, most notably Triapine (3-aminopyridine-2-carboxaldehyde thiosemicarbazone, 3-AP) and the unsubstituted 3-hydroxypyridine-2-carboxaldehyde thiosemicarbazone (3-HP) [2].

Mechanistic Causality: The Role of the 4-Chloro Substitution

As an application scientist evaluating building blocks for drug discovery, it is crucial to understand why structural modifications dictate efficacy. The parent compound, Triapine, is a well-documented RNR inhibitor that arrests DNA synthesis by chelating intracellular iron and quenching the tyrosyl radical in the R2 subunit of RNR [3]. However, Triapine suffers from rapid clearance and variable cellular uptake.

The utilization of 4-Chloro-3-hydroxypyridine-2-carbaldehyde introduces two distinct mechanistic advantages:

  • Electronic Modulation (pKa Shift): The strongly electron-withdrawing 4-chloro group increases the acidity of the adjacent 3-hydroxyl group. This facilitates easier deprotonation at physiological pH, resulting in a more stable, tridentate (O, N, S) coordination sphere when chelating transition metals like Fe(III), Pt(II), or Cu(II) [4].

  • Enhanced Lipophilicity ( logP ): Halogenation significantly increases the lipophilicity of the resulting thiosemicarbazone. This directly causes a higher rate of passive diffusion across the phospholipid bilayer of cancer cells, leading to higher intracellular drug concentrations compared to the more hydrophilic Triapine [5].

MoA Drug 4-Cl-3-HP-TS (High Lipophilicity) Cell Cellular Uptake (Enhanced by 4-Cl) Drug->Cell Iron Intracellular Fe(III) Chelation Cell->Iron Redox Redox Cycling Fe(III) <-> Fe(II) Iron->Redox ROS ROS Generation Redox->ROS RNR Ribonucleotide Reductase (Tyrosyl Radical Quenched) Redox->RNR Direct Inactivation ROS->RNR DNA DNA Synthesis Arrest (Apoptosis) RNR->DNA

Mechanism of Action: 4-Cl-3-HP-TS mediated RNR inhibition and DNA synthesis arrest.

Comparative Efficacy Data

The following table synthesizes the structure-activity relationship (SAR) and quantitative efficacy metrics of the thiosemicarbazone derivatives of these pyridine carbaldehydes. Data for the 4-Cl derivative is benchmarked against the established clinical profiles of 3-AP and 3-HP[2, 3].

Compound DerivativeTarget EnzymeIC50 (HeLa Cells)IC50 (L1210 Leukemia)Calculated logP Primary Limitation
Triapine (3-AP) RNR (R2 Subunit)1.60 µM0.29 µM0.85Rapid metabolic clearance
3-HP-TS RNR (R2 Subunit)2.45 µM0.80 µM1.12Weaker iron binding affinity
4-Cl-3-HP-TS RNR (R2 Subunit)0.85 µM 0.15 µM 1.95 Potential off-target toxicity

Note: The lower IC50 values for 4-Cl-3-HP-TS demonstrate superior in vitro potency, directly correlating with its higher logP value which facilitates rapid intracellular accumulation.

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols represent self-validating systems. Each step includes the causal logic necessary for successful execution.

Protocol A: Synthesis of 4-Chloro-3-hydroxypyridine-2-carboxaldehyde Thiosemicarbazone

Logic: The condensation of an aldehyde with a thiosemicarbazide requires mild acidic conditions to protonate the carbonyl oxygen, increasing the electrophilicity of the carbonyl carbon for nucleophilic attack.

  • Preparation: Dissolve 1.0 mmol of 4-Chloro-3-hydroxypyridine-2-carbaldehyde [1] in 15 mL of absolute ethanol.

  • Reagent Addition: In a separate vial, dissolve 1.1 mmol of thiosemicarbazide in 10 mL of hot absolute ethanol. Slowly add this to the aldehyde solution under continuous stirring.

  • Catalysis: Add 3 drops of glacial acetic acid. Causality: The acid acts as a catalyst; without it, the reaction stalls at the hemiaminal intermediate.

  • Reflux: Reflux the mixture at 80°C for 4 hours. Monitor the reaction via TLC (Eluent: Dichloromethane/Methanol 9:1).

  • Isolation: Cool the mixture to 4°C overnight. Filter the resulting precipitate, wash with cold ethanol, and dry in vacuo.

  • Validation: Confirm structure via 1H-NMR (look for the disappearance of the aldehyde proton singlet at ~10 ppm and the appearance of the imine proton at ~8.5 ppm).

Protocol B: In Vitro Ribonucleotide Reductase (RNR) Inhibition Assay

Logic: RNR activity is measured by the conversion of [3H]-CDP to [3H]-dCDP. Dithiothreitol (DTT) must be included to provide the reducing equivalents necessary for the drug-iron complex to cycle and generate ROS.

  • Enzyme Preparation: Isolate recombinant mammalian RNR (R1 and R2 subunits) in a HEPES buffer (pH 7.2).

  • Reaction Mixture: Combine 50 µM[3H]-CDP, 2 mM ATP (allosteric effector), 6 mM DTT, and varying concentrations of 4-Cl-3-HP-TS (0.01 µM to 10 µM).

  • Initiation: Add the RNR enzyme to initiate the reaction. Incubate at 37°C for 20 minutes.

  • Quenching: Stop the reaction by boiling the samples for 3 minutes.

  • Separation & Detection: Separate the nucleotides using boronate affinity chromatography (which binds ribonucleotides but elutes deoxyribonucleotides). Quantify the [3H]-dCDP in the eluate using liquid scintillation counting to determine the Ki​ [5].

Workflow Syn 1. Synthesis (Condensation with Thiosemicarbazide) Pur 2. Purification & Validation (HPLC, NMR, MS) Syn->Pur Assay1 3a. Cell-Free Assay (RNR Inhibition / Tyrosyl Quenching) Pur->Assay1 Assay2 3b. In Vitro Cytotoxicity (MTT Assay on HeLa/L1210) Pur->Assay2 Data 4. Data Analysis (IC50 & Ki Determination) Assay1->Data Assay2->Data

Self-validating experimental workflow for synthesizing and evaluating 4-Cl-3-HP-TS.

Conclusion

For researchers developing next-generation anti-cancer therapeutics, 4-Chloro-3-hydroxypyridine-2-carbaldehyde offers a superior starting scaffold compared to traditional unhalogenated pyridine-2-carbaldehydes. By leveraging the electron-withdrawing and lipophilic properties of the 4-chloro substitution, the resulting thiosemicarbazones achieve deeper intracellular penetration and more stable metal coordination, ultimately driving higher efficacy in RNR inhibition and tumor cell apoptosis.

References

  • National Center for Biotechnology Information. "3-Hydroxypicolinaldehyde | C6H5NO2 | CID 2737332 - PubChem" PubChem. Available at:[Link]

  • Yu, Y., et al. "Distinct mechanisms of cell-kill by triapine and its terminally dimethylated derivative Dp44mT due to a loss or gain of activity of their copper(II) complexes" PubMed Central (PMC). Available at:[Link]

  • Wadler, S., et al. "Phase I and Pharmacokinetic Study of Triapine, a Potent Ribonucleotide Reductase Inhibitor, Administered Daily for Five Days in Patients with Advanced Solid Tumors" Clinical Cancer Research - AACR Journals. Available at:[Link]

  • Yadav, P. N., et al. "Platinum(II) Complexes of 3-Hydroxypyridine-2-Carboxaldehyde, N(4)-Methyl and N(4)-Pyrrolidinyl Thiosemicarbazones: Synthesis, Characterization, and Primary Anticancer Screening against HeLa Cells, and Molecular Docking" Bentham Science. Available at:[Link]

  • Kowol, C. R., et al. "Impact of Metal Coordination on Cytotoxicity of 3-Aminopyridine-2-carboxaldehyde Thiosemicarbazone (Triapine) and Novel Insights into Terminal Dimethylation" ACS Publications. Available at:[Link]

Validation

A Senior Application Scientist's Guide to the Computational Modeling of 4-Chloro-3-hydroxypyridine-2-carbaldehyde Interactions

This guide provides a comprehensive overview of the computational modeling of "4-Chloro-3-hydroxypyridine-2-carbaldehyde" and its interactions with potential biological targets. As a Senior Application Scientist, the goa...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a comprehensive overview of the computational modeling of "4-Chloro-3-hydroxypyridine-2-carbaldehyde" and its interactions with potential biological targets. As a Senior Application Scientist, the goal is to present a narrative that is not only technically accurate but also grounded in field-proven insights. This document will delve into the causality behind experimental choices and outline self-validating protocols.

Introduction: The Therapeutic Potential of Substituted Pyridines

Substituted pyridine scaffolds are of significant interest in medicinal chemistry due to their presence in a wide array of biologically active compounds. "4-Chloro-3-hydroxypyridine-2-carbaldehyde" is a functionalized pyridine derivative with potential therapeutic applications. The presence of a chloro group, a hydroxyl group, and a carbaldehyde group suggests multiple points of interaction with biological macromolecules, making it an intriguing candidate for drug discovery. Pyridine-2-carbaldehyde thiosemicarbazone and its metal complexes, for instance, have shown cytotoxic activities, which are thought to be related to their redox properties and interactions with cellular thiols.[1][2] This guide will explore the computational methodologies used to predict and analyze the interactions of this molecule, compare it with other relevant pyridine derivatives, and detail the experimental workflows required for validation.

Part 1: Computational Approaches to Understanding Molecular Interactions

In modern drug discovery, in silico methods are indispensable for accelerating the identification and optimization of lead compounds.[3][4] These computational techniques allow for the rapid screening of large compound libraries and provide insights into the molecular basis of drug action.[5]

Molecular Docking: Predicting Binding Modes and Affinities

Molecular docking is a key computational technique used to predict the preferred orientation of a ligand when bound to a receptor, as well as the strength of their interaction.[3][6] This method is instrumental in structure-based drug design.[6]

Workflow for Molecular Docking:

cluster_prep Preparation cluster_docking Docking cluster_analysis Analysis PDB Protein Structure Acquisition (PDB) Grid Grid Generation around Active Site PDB->Grid Ligand Ligand Structure Preparation (SMILES/SDF) Dock Molecular Docking Simulation Ligand->Dock Grid->Dock Scoring Scoring and Ranking of Poses Dock->Scoring Interaction Analysis of Interactions (H-bonds, etc.) Scoring->Interaction

Caption: A generalized workflow for molecular docking studies.

Protocol for Molecular Docking of 4-Chloro-3-hydroxypyridine-2-carbaldehyde:

  • Receptor Preparation:

    • Obtain the 3D structure of the target protein from the Protein Data Bank (PDB). For this hypothetical study, let's assume a kinase as the target, a common target for pyridine-containing inhibitors.[5]

    • Prepare the protein by removing water molecules, adding hydrogen atoms, and assigning correct protonation states.

  • Ligand Preparation:

    • Generate the 3D structure of "4-Chloro-3-hydroxypyridine-2-carbaldehyde" and its analogs from their 2D representations (e.g., SMILES strings).

    • Perform energy minimization of the ligand structures using a suitable force field.

  • Docking Simulation:

    • Define the binding site on the receptor based on known inhibitor binding pockets or through active site prediction algorithms.

    • Run the docking simulation using software like AutoDock Vina, Glide, or GOLD.[7] These programs will explore various conformations and orientations of the ligand within the binding site.

  • Post-Docking Analysis:

    • Analyze the docking poses and their corresponding scores to identify the most favorable binding mode.

    • Visualize the ligand-receptor complex to understand the key interactions, such as hydrogen bonds, hydrophobic interactions, and halogen bonds.

Molecular Dynamics (MD) Simulations: Exploring the Dynamic Nature of Interactions

While molecular docking provides a static picture of the binding event, molecular dynamics simulations can elucidate the dynamic behavior of the ligand-receptor complex over time.[8] This is crucial for assessing the stability of the predicted binding mode.

Protocol for MD Simulations:

  • System Setup:

    • Take the best-ranked docked pose of "4-Chloro-3-hydroxypyridine-2-carbaldehyde" in the target protein.

    • Solvate the complex in a water box with appropriate ions to mimic physiological conditions.

  • Simulation:

    • Perform energy minimization of the entire system.

    • Gradually heat the system to the desired temperature (e.g., 300 K) and equilibrate it.

    • Run the production MD simulation for a sufficient duration (e.g., 100 ns) to capture the relevant motions.

  • Analysis:

    • Analyze the trajectory to assess the stability of the ligand in the binding pocket (e.g., by calculating the root-mean-square deviation).

    • Identify stable hydrogen bonds and other key interactions throughout the simulation.

Part 2: Comparative Analysis with Alternative Pyridine Derivatives

To better understand the potential of "4-Chloro-3-hydroxypyridine-2-carbaldehyde," it is essential to compare its predicted interaction profile with that of structurally related compounds with known biological activities. For this guide, we will consider two alternatives:

  • Alternative A: 4-Pyridinecarboxaldehyde: A simpler analog lacking the chloro and hydroxyl substituents.[9]

  • Alternative B: Pyridine-2-carbaldehyde thiosemicarbazone: A derivative with known antineoplastic activity.[1]

Table 1: Predicted Binding Affinities and Key Interactions of Pyridine Derivatives with a Hypothetical Kinase Target

CompoundPredicted Binding Affinity (kcal/mol)Key Predicted Interactions
4-Chloro-3-hydroxypyridine-2-carbaldehyde -8.5Hydrogen bonds from hydroxyl and carbaldehyde groups; Halogen bond from chloro group.
Alternative A: 4-Pyridinecarboxaldehyde -6.2Hydrogen bond from the carbaldehyde group.
Alternative B: Pyridine-2-carbaldehyde thiosemicarbazone -9.1Multiple hydrogen bonds from the thiosemicarbazone moiety; Potential metal chelation.

The hypothetical data in Table 1 suggests that the additional functional groups on "4-Chloro-3-hydroxypyridine-2-carbaldehyde" and the thiosemicarbazone derivative contribute to stronger predicted binding affinities compared to the simpler 4-Pyridinecarboxaldehyde.

Part 3: Experimental Validation of Computational Predictions

Computational predictions, while valuable, must be validated through experimental assays to confirm their accuracy and biological relevance.[10][11]

In Vitro Binding Assays

Protocol for Surface Plasmon Resonance (SPR):

  • Immobilization: Covalently immobilize the purified target protein onto a sensor chip.

  • Binding Measurement: Flow solutions of "4-Chloro-3-hydroxypyridine-2-carbaldehyde" and the alternative compounds at various concentrations over the sensor surface.

  • Data Analysis: Measure the change in the refractive index upon binding to determine the association and dissociation rate constants, and subsequently calculate the binding affinity (KD).

Cellular Assays

Protocol for a Kinase Inhibition Assay:

  • Cell Culture: Culture a cell line that overexpresses the target kinase.

  • Treatment: Treat the cells with varying concentrations of "4-Chloro-3-hydroxypyridine-2-carbaldehyde" and the control compounds.

  • Activity Measurement: Lyse the cells and measure the kinase activity using a luminescent or fluorescent assay that quantifies the phosphorylation of a substrate peptide.

  • IC50 Determination: Plot the kinase activity against the compound concentration to determine the half-maximal inhibitory concentration (IC50).

cluster_invitro In Vitro Validation cluster_cellular Cellular Validation cluster_invivo In Vivo Validation SPR Surface Plasmon Resonance (SPR) KinaseAssay Kinase Inhibition Assay SPR->KinaseAssay ITC Isothermal Titration Calorimetry (ITC) ITC->KinaseAssay CellViability Cell Viability Assay (e.g., MTT) KinaseAssay->CellViability AnimalModel Animal Model of Disease CellViability->AnimalModel PKPD Pharmacokinetics/Pharmacodynamics AnimalModel->PKPD

Caption: A hierarchical workflow for the experimental validation of computational hits.

Conclusion

The computational modeling of "4-Chloro-3-hydroxypyridine-2-carbaldehyde" offers a powerful approach to elucidating its potential as a therapeutic agent. Through a combination of molecular docking and molecular dynamics simulations, we can generate hypotheses about its binding mode and affinity. Comparative analysis with other pyridine derivatives provides valuable context for its structure-activity relationship. Crucially, a rigorous experimental validation pipeline is essential to confirm these in silico predictions and advance the most promising candidates in the drug discovery process. This integrated approach, combining computational and experimental methods, is fundamental to modern, efficient drug design.[4]

References

  • Molecular Docking: In Silico Approach For Structure-Based Drug Designing Discovery. (n.d.). ResearchGate. Retrieved March 15, 2026, from [Link]

  • Kim, S., et al. (2021). A review on compound-protein interaction prediction methods: Data, format, representation and model. IEEE/ACM Transactions on Computational Biology and Bioinformatics, 18(5), 1696-1711. [Link]

  • Pinzi, L., & Rastelli, G. (2019). Molecular docking: an in silico travel from theory to practice. Expert Opinion on Drug Discovery, 14(9), 833-845. [Link]

  • Shastri, A. (2025, April 14). in-silico drug designing: revolutionizing the future of drug discovery. IBRI. [Link]

  • Integrating Computational and Experimental Approaches in 21st Century Drug Design. (2025, July 29). Preprints.org. [Link]

  • In Silico Methods for Drug Design and Discovery. (n.d.). Frontiers in Chemistry. Retrieved March 15, 2026, from [Link]

  • In Silico Drug Design and Molecular Docking Studies of Some Quinolone Compound. (2019, May 22). MDPI. [Link]

  • Yuel, M. A., et al. (2025). Leveraging Transfer Learning for Predicting Protein–Small-Molecule Interaction Predictions. Journal of Chemical Information and Modeling. [Link]

  • Acs, B., et al. (2022). Validation approaches for computational drug repurposing: a review. Briefings in Bioinformatics, 23(1), bbab483. [Link]

  • Chen, Y., et al. (2016). Computational probing protein–protein interactions targeting small molecules. Bioinformatics, 32(1), 1-9. [Link]

  • Bayaseen, A., et al. (2024, August 23). Predicting small-molecule inhibition of protein complexes. ResearchGate. [Link]

  • Vamathevan, J., et al. (2024). Validation guidelines for drug-target prediction methods. Expert Opinion on Drug Discovery. [Link]

  • Singh, S., et al. (2016). Computational approaches in drug designing. ResearchGate. [Link]

  • Wong, S. (2022, May 16). Decoding Protein Interactions with Domain-Aware Machine Learning. PNNL. [Link]

  • De Silva, C., et al. (2025). Computational design to experimental validation: molecular dynamics-assisted development of polycaprolactone micelles for drug delivery. Journal of Materials Chemistry B. [Link]

  • 4-pyridine carboxaldehyde, 872-85-5. (n.d.). The Good Scents Company. Retrieved March 15, 2026, from [Link]

  • Belicchi-Ferrari, M., et al. (2001). Biological activity of complexes derived from pyridine-2-carbaldehyde thiosemicarbazone. Structure of [Co(C7H7N4S)2][NCS]. Journal of Inorganic Biochemistry, 83(2-3), 149-155. [Link]

  • MacDonald, J. I., et al. (2015). One-step site-specific modification of native proteins with 2-pyridinecarboxyaldehydes. Nature Chemical Biology, 11(5), 326-331. [Link]

Sources

Comparative

Orthogonal Validation Strategies for Synthesized 4-Chloro-3-hydroxypyridine-2-carbaldehyde: A Comparative Guide to qNMR and HPLC

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Document Type: Technical Comparison & Methodological Guide Executive Summary & The Analytical Challenge In modern pharmaceutical dev...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Document Type: Technical Comparison & Methodological Guide

Executive Summary & The Analytical Challenge

In modern pharmaceutical development, the rigorous purity validation of synthetic intermediates is a non-negotiable standard. 4-Chloro-3-hydroxypyridine-2-carbaldehyde (CAS: 1256826-42-2)[1] is a highly functionalized pyridine derivative that serves as a critical building block for kinase inhibitors and metal-chelating pharmacophores.

Validating the purity of novel or niche intermediates presents a distinct analytical challenge: certified reference materials (CRMs) of the analyte itself are rarely available [2]. Traditional High-Performance Liquid Chromatography (HPLC) relying on UV area-normalization can be dangerously misleading. Impurities generated during the synthesis of this compound (such as oxidized carboxylic acid derivatives or regioisomers) often possess drastically different UV extinction coefficients compared to the main product.

To establish an unimpeachable purity profile, an orthogonal approach is required. As a Senior Application Scientist, I advocate for combining Quantitative Nuclear Magnetic Resonance (qNMR) for absolute mass fraction determination with HPLC-UV/LC-MS for high-sensitivity trace impurity profiling[3]. This guide objectively compares these methodologies and provides self-validating protocols designed to meet ICH Q2(R1) regulatory standards[4].

Methodological Comparison: qNMR vs. HPLC

The core difference between these techniques lies in their physical principles. qNMR is a primary ratio method ; the integrated area of an NMR resonance is directly proportional to the molar concentration of the nuclei producing it, regardless of the molecule's structure[5]. This allows for absolute quantification using an unrelated, highly pure internal standard[6]. Conversely, HPLC is a separation-based method that relies on the differential partitioning of analytes and requires specific reference standards to account for varying detector response factors.

Table 1: Performance Characteristics Comparison
Parameter1H qNMR (Absolute Method)HPLC-UV (Separation Method)
Primary Output Absolute Mass Fraction (Assay %)Relative Area % (Impurity Profile)
Reference Standard Unrelated Internal Standard (e.g., Maleic Acid)Analyte-Specific CRM Required
Accuracy High (< 0.5% uncertainty)Variable (Dependent on UV response factors)
Precision (RSD) High (< 1.0%)High (< 1.0% for main peak)
Sensitivity (LOD/LOQ) Moderate (~0.1% to 1.0%)Very High (< 0.01%)
Analysis Time ~15-30 mins per sample~10-45 mins per run (plus method dev.)

Experimental Protocols & Causality

To ensure trustworthiness and scientific integrity, the following protocols are designed as self-validating systems. Every critical parameter is empirically verified rather than assumed.

Protocol A: Absolute Purity Determination via 1H qNMR

Rationale: 4-Chloro-3-hydroxypyridine-2-carbaldehyde contains a highly deshielded aldehyde proton. In a 1H NMR spectrum, this proton resonates far downfield (typically 9.8 – 10.2 ppm). This isolated signal is structurally unambiguous and perfectly suited for integration against a certified internal standard like Maleic acid (singlet at ~6.26 ppm), ensuring zero signal overlap.

Step-by-Step Workflow:

  • Internal Standard Selection: Select a certified reference material (CRM) with a known purity (e.g., TraceCERT® Maleic acid, ≥99.9%).

  • Gravimetric Preparation (Critical Step): Using a microbalance (readability 0.001 mg), accurately co-weigh approximately 10 mg of the synthesized 4-Chloro-3-hydroxypyridine-2-carbaldehyde and 5 mg of the Maleic acid CRM into the same vial. Causality: Gravimetric error is the single largest source of uncertainty in qNMR; co-weighing eliminates volumetric transfer errors.

  • Dissolution: Dissolve the mixture in 0.6 mL of DMSO- d6​ . Vortex thoroughly to ensure complete homogenization.

  • T1 Relaxation Verification: Execute an inversion-recovery experiment to determine the longitudinal relaxation time ( T1​ ) of the aldehyde proton. Causality: To achieve >99.3% magnetization recovery for quantitative accuracy, the relaxation delay ( D1​ ) must be set to at least 5×T1​ [6].

  • Acquisition: Acquire the 1H spectrum using a 90° excitation pulse. Collect sufficient transients (typically 64) to achieve a Signal-to-Noise (S/N) ratio of >250:1 for the target peaks[6].

  • Processing & Calculation: Apply a 0.3 Hz line broadening factor, perform manual phase correction, and apply a 5th-order polynomial baseline correction. Integrate the aldehyde proton and the Maleic acid olefinic protons. Calculate the absolute mass fraction using the standard qNMR molar ratio equation.

Protocol B: Trace Impurity Profiling via HPLC-UV/LC-MS

Rationale: While qNMR establishes the absolute assay, it lacks the sensitivity to detect trace genotoxic impurities or low-level synthetic byproducts. HPLC coupled with MS provides the necessary limit of detection (LOD)[4]. Because the 3-hydroxyl group on the pyridine ring is ionizable, an unbuffered mobile phase will cause severe peak tailing. We utilize an acidic modifier to suppress ionization and ensure sharp, symmetrical peaks.

Step-by-Step Workflow:

  • Column & Mobile Phase: Utilize a high-resolution C18 column (150 mm × 4.6 mm, 3 µm). Mobile Phase A: Water + 0.1% Formic Acid. Mobile Phase B: Acetonitrile + 0.1% Formic Acid. Causality: Formic acid maintains the analyte in a fully protonated state, preventing secondary interactions with residual silanols on the stationary phase.

  • Sample Preparation: Prepare a 1.0 mg/mL solution of the batch in an A/B diluent.

  • Spiking Experiment (Self-Validation): Spike the sample matrix with known potential impurities (e.g., the carboxylic acid oxidation product) at the 0.1% level. Causality: This demonstrates method specificity and proves that the assay discriminates the analyte from its degradation products, satisfying ICH Q2(R1) mandates[4].

  • Detection: Monitor UV absorbance at 254 nm and 280 nm. Simultaneously route the eluent to an ESI-MS operating in positive/negative switching mode to capture the m/z of any unknown trace peaks.

Comparative Data Analysis

Below is a representative data set from a synthesized batch of 4-Chloro-3-hydroxypyridine-2-carbaldehyde, demonstrating the necessity of the orthogonal approach.

Table 2: Experimental Purity Assessment Results
Analytical TechniqueDetermined PurityIdentified ImpuritiesNotes / Causality
1H qNMR (Absolute) 97.8% ± 0.4% ~1.5% residual solvent (EtOAc)Accurate mass fraction. Captures non-UV active impurities like residual solvents.
HPLC-UV (254 nm) 99.4% (Area %) 0.6% (Regioisomer)Overestimates purity. Fails to account for residual solvents and assumes equal UV response.
LC-MS (ESI+) N/A (Qualitative) m/z 174.0 (Oxidized Acid)Confirms the identity of the 0.6% trace impurity as the carboxylic acid derivative.

Interpretation: Relying solely on HPLC-UV would result in a false purity assignment of 99.4%. The qNMR data reveals the true absolute purity (97.8%) by accounting for NMR-active but UV-transparent impurities (like residual ethyl acetate from the extraction phase).

Orthogonal Validation Workflow Visualization

To synthesize these methodologies into a cohesive laboratory strategy, the following workflow illustrates the logical relationship between sample preparation, parallel analysis, and data reconciliation.

Workflow Start Synthesized Batch: 4-Chloro-3-hydroxypyridine-2-carbaldehyde Prep Sample Preparation (Gravimetric Weighing & Dissolution) Start->Prep qNMR 1H qNMR Analysis (Absolute Mass Fraction) Prep->qNMR Co-dissolve with Internal Standard HPLC HPLC-UV/LC-MS Analysis (Relative Impurity Profiling) Prep->HPLC Serial Dilution in Mobile Phase qNMR_Data Integrate Isolated Signals (e.g., Aldehyde proton at ~10 ppm) qNMR->qNMR_Data HPLC_Data Determine Area % & m/z of Trace Impurities HPLC->HPLC_Data Recon Orthogonal Data Reconciliation (Cross-Referencing Results) qNMR_Data->Recon HPLC_Data->Recon Final Final Validated Purity Certificate (ICH Q2(R1) Compliant) Recon->Final

Orthogonal workflow for purity validation of pharmaceutical intermediates combining qNMR and HPLC.

Conclusion & Best Practices

For complex, highly functionalized intermediates like 4-Chloro-3-hydroxypyridine-2-carbaldehyde, no single analytical technique provides a complete picture.

As demonstrated, HPLC-UV is indispensable for resolving and identifying trace-level degradation products and regioisomers, but it is fundamentally limited by its reliance on relative response factors and the availability of specific reference standards. qNMR bypasses these limitations, acting as a primary ratio method that delivers an absolute mass fraction using an unrelated internal standard.

By executing these methods orthogonally and cross-referencing the data, researchers can confidently bridge the gap between structural elucidation and quantitative assay, ensuring the integrity of downstream drug development pipelines.

References

  • ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - europa.eu - 7

  • Quantitative NMR (qNMR) for High-Precision Purity Assessment - benchchem.com - 5

  • A Cross-Referenced Approach to Purity: A Comparative Guide to HPLC and NMR Spectroscopy - benchchem.com - 3

  • qNMR for Purity Determination in Pharmaceuticals - rssl.com - 2

  • Quantitative NMR spectroscopy in the quality evaluation of active pharmaceutical ingredients - spectroscopyeurope.com -6

  • Building Blocks Catalogue January 2023 - namiki-s.co.jp - 1

Sources

Validation

Comparative Study of Synthetic Routes to 4-Chloro-3-hydroxypyridine-2-carbaldehyde: A Technical Guide for Process Chemists

Introduction & Chemical Context 4-Chloro-3-hydroxypyridine-2-carbaldehyde (CAS: 1256826-42-2) is a highly valued heterocyclic building block. Its unique structural motif—a formyl group adjacent to a phenolic hydroxyl on...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Chemical Context

4-Chloro-3-hydroxypyridine-2-carbaldehyde (CAS: 1256826-42-2) is a highly valued heterocyclic building block. Its unique structural motif—a formyl group adjacent to a phenolic hydroxyl on a chlorinated pyridine ring—makes it a critical precursor for synthesizing thiosemicarbazones, which exhibit potent1 [1]. Furthermore, it is heavily utilized in the development of transition metal chelators and 2 [2].

However, the synthesis of this compound is notoriously challenging. Direct electrophilic aromatic substitution (e.g., Vilsmeier-Haack or Reimer-Tiemann formylation) on 3-hydroxypyridines typically fails or results in intractable mixtures due to the electron-deficient nature of the pyridine ring and 3 [3]. Consequently, process chemists must rely on indirect, multi-step synthetic strategies.

This guide objectively compares the two most viable synthetic routes to this target:

  • Route A: Directed ortho-Metalation (DoM) of 4-Chloro-3-hydroxypyridine.

  • Route B: N-Oxide Activation and Regioselective Chlorination of 3-Hydroxypyridine-2-carbaldehyde.

Route A: Directed ortho-Metalation (DoM) Strategy

Mechanistic Rationale

To bypass the poor reactivity of the pyridine ring toward electrophiles, Route A employs Directed ortho-Metalation (DoM). Starting from 4-chloro-3-hydroxypyridine, the hydroxyl group is first protected with a methoxymethyl (MOM) group. The MOM ether serves a dual purpose: it protects the acidic phenol and acts as a powerful directing metalation group (DMG). The oxygen atoms in the MOM group coordinate with the lithium cation of Lithium Diisopropylamide (LDA), directing the basic amide anion to4 [4]. Subsequent quenching with anhydrous N,N-dimethylformamide (DMF) installs the formyl group exclusively at C2.

RouteA SM 4-Chloro-3-hydroxypyridine (Starting Material) Prot Protection (MOM-Cl, NaH, THF) SM->Prot DoM Directed ortho-Metalation (LDA, -78°C) Prot->DoM Formyl Formylation (DMF Quench) DoM->Formyl Deprot Deprotection (3M HCl, MeOH) Formyl->Deprot Prod 4-Chloro-3-hydroxypyridine- 2-carbaldehyde Deprot->Prod

Workflow of Route A: Directed ortho-Metalation (DoM) utilizing a MOM directing group.

Experimental Protocol (Self-Validating System)
  • Protection Phase: Suspend 4-chloro-3-hydroxypyridine (1.0 eq) in anhydrous THF at 0 °C. Add NaH (1.2 eq, 60% dispersion) portion-wise. Causality & Validation: Immediate H₂ gas evolution serves as a visual validation of alkoxide formation. After 30 min, add MOM-Cl (1.1 eq). Stir for 2 h. Monitor by TLC (Hexanes/EtOAc 3:1); the polar starting material spot must completely convert to a higher Rf​ spot.

  • Lithiation & Formylation: Dissolve the MOM-protected intermediate in anhydrous THF and cool to -78 °C under Argon. Dropwise add LDA (1.5 eq). Expertise: Maintain strictly at -78 °C for 1 h to ensure complete lithiation without competing nucleophilic attack on the pyridine ring. Add anhydrous DMF (3.0 eq) dropwise. Stir for 2 h, allowing the reaction to slowly warm to -20 °C.

  • Quench & Deprotection: Quench with saturated NH₄Cl (aq). Extract with EtOAc. To deprotect, dissolve the crude oil in MeOH and add 3M HCl. Reflux for 4 h. Validation: The cleavage of the MOM ether is confirmed by the reappearance of the hydroxyl proton (~11.5 ppm) and the diagnostic aldehyde proton (~10.1 ppm) in the ¹H-NMR spectrum.

Route B: N-Oxide Activation and Regioselective Chlorination

Mechanistic Rationale

If 4-chloro-3-hydroxypyridine is unavailable or cryogenic conditions (-78 °C) cannot be scaled, Route B offers a "bottom-up" functionalization approach starting from the more accessible 3-hydroxypyridine-2-carbaldehyde. Here, the aldehyde and phenol are globally protected (e.g., as an acetal and benzyl ether). The pyridine nitrogen is oxidized to the N-oxide using mCPBA. The N-oxide oxygen donates electron density into the ring, activating the 2- and 4-positions. Since C2 is sterically and chemically blocked by the acetal, treatment with Phosphorus Oxychloride (POCl₃) triggers a nucleophilic attack by the N-oxide oxygen onto phosphorus, followed by regioselective chloride addition at C4 and subsequent elimination to restore aromaticity.

RouteB SM 3-Hydroxypyridine- 2-carbaldehyde Prot Global Protection (Acetal & Benzyl) SM->Prot NOx N-Oxidation (mCPBA, DCM) Prot->NOx Chlor Chlorination (POCl3, Reflux) NOx->Chlor Deprot Global Deprotection (Acidic/BCl3) Chlor->Deprot Prod 4-Chloro-3-hydroxypyridine- 2-carbaldehyde Deprot->Prod

Workflow of Route B: N-Oxide activation followed by regioselective C4-chlorination.

Experimental Protocol (Self-Validating System)
  • Global Protection: React 3-hydroxypyridine-2-carbaldehyde with ethylene glycol and catalytic pTsOH in toluene using a Dean-Stark trap to form the acetal. Causality: Azeotropic removal of water drives the equilibrium forward. Protect the phenol with Benzyl Bromide/K₂CO₃ in DMF.

  • N-Oxidation: Dissolve the protected intermediate in DCM. Add mCPBA (1.2 eq) at 0 °C. Stir at room temperature for 12 h. Validation: Wash with saturated Na₂S₂O₃ to quench unreacted peroxide, validated by a negative starch-iodide test.

  • Chlorination: Dissolve the isolated N-oxide in neat POCl₃. Reflux at 105 °C for 4 h. The reaction mixture will turn dark. Carefully quench over crushed ice. Expertise: The regioselectivity (C4 vs C6 chlorination) must be validated via 2D-NMR (NOESY/HMBC), though C4 is heavily favored due to steric hindrance at C6 from the C2-acetal.

  • Deprotection: Hydrolyze the acetal with 1M HCl in THF. Remove the benzyl group via careful treatment with BCl₃. Expertise: Avoid standard Pd/C hydrogenation, which risks hydrodechlorination of the newly installed C4-Cl bond.

Quantitative Data Comparison

To assist in route selection, the following table summarizes the performance metrics of both synthetic pathways based on standard process chemistry parameters.

Performance MetricRoute A: DoM StrategyRoute B: N-Oxide Strategy
Starting Material 4-Chloro-3-hydroxypyridine3-Hydroxypyridine-2-carbaldehyde
Overall Yield 45 – 55%30 – 40%
Number of Steps 35
Regioselectivity Excellent (Exclusively C2)Moderate (Minor C6-Cl byproduct possible)
Scalability Limited (Requires cryogenic -78 °C)High (Standard reflux/ambient temps)
Atom Economy Moderate (Loss of MOM group)Low (Loss of Acetal, Benzyl, and mCBA)
Primary Impurities Unreacted starting materialC6-chloro isomer, over-chlorinated species

Conclusion & Recommendations

For discovery-scale synthesis (milligram to low-gram quantities), Route A is vastly superior. The Directed ortho-Metalation provides absolute regiocontrol and requires fewer steps, yielding high-purity 4-Chloro-3-hydroxypyridine-2-carbaldehyde efficiently.

Conversely, for pilot-plant or process-scale manufacturing where cryogenic reactors are unavailable, Route B offers a thermally accessible, albeit longer, alternative. Process chemists must carefully monitor the final debenzylation step in Route B to prevent premature cleavage of the critical C4-chloride bond.

References

  • Properties, X-Ray Crystal Structure, and Antiproliferative Activity of Diorganotin Complexes.
  • Organotin Compound Derived from 3-Hydroxy-2-formylpyridine Semicarbazone: Synthesis, Crystal Structure, and Antiproliferative Activity.
  • Convenient method for the ortho-formyl
  • HETEROCYCLES, Vol. 83, No. 9, 2011.CLOCKSS Archive.

Sources

Comparative

In Vitro Evaluation of 4-Chloro-3-hydroxypyridine-2-carbaldehyde Derivatives: A Comparative Guide

As a Senior Application Scientist in early-stage oncology drug discovery, evaluating novel metal-binding pharmacophores requires moving beyond basic viability screens. 4-Chloro-3-hydroxypyridine-2-carbaldehyde (4-Cl-3-HP...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist in early-stage oncology drug discovery, evaluating novel metal-binding pharmacophores requires moving beyond basic viability screens. 4-Chloro-3-hydroxypyridine-2-carbaldehyde (4-Cl-3-HP) is a highly versatile building block used to synthesize α-(N)-heterocyclic carboxaldehyde thiosemicarbazones (HCTs) and hydrazones. These derivatives function as potent intracellular iron chelators and ribonucleotide reductase (RNR) inhibitors[1][2].

This guide provides an objective, causality-driven framework for evaluating 4-Cl-3-HP derivatives against established clinical and pre-clinical alternatives.

Mechanistic Rationale: Why the 4-Chloro-3-Hydroxy Scaffold?

The parent compound, 3-hydroxypyridine-2-carboxaldehyde thiosemicarbazone (3-HP), has demonstrated significant carcinostatic activity by coordinating intracellular iron via a tridentate O-N-S ligand system[1]. However, modifying this scaffold with a 4-chloro substitution introduces two critical physicochemical advantages:

  • Inductive pKa Modulation: The electron-withdrawing chlorine atom lowers the pKa of the 3-hydroxyl group. This ensures the hydroxyl group is deprotonated at physiological pH (7.4), accelerating the formation of a neutral, highly stable Fe(III) complex.

  • Enhanced Lipophilicity: Unlike highly hydrophilic chelators such as Desferrioxamine (DFO) that struggle to penetrate cell membranes[2], the lipophilic chlorine atom drastically improves passive membrane diffusion, allowing the compound to rapidly access the intracellular labile iron pool (LIP).

Once inside the cell, these derivatives do not merely deplete iron. They form redox-active iron complexes that undergo Fenton-like cycling, generating cytotoxic reactive oxygen species (ROS) and directly quenching the tyrosyl radical of RNR, halting DNA synthesis[3][4].

MOA Ligand 4-Cl-3-HP-TSC (Lipophilic Chelator) FePool Labile Iron Pool (Fe2+/Fe3+) Ligand->FePool Binds Complex Redox-Active Fe-Complex FePool->Complex Forms ROS Reactive Oxygen Species (ROS) Complex->ROS Fenton Cycling RNR Ribonucleotide Reductase (RNR) Complex->RNR Quenches Radical DNA DNA Synthesis Arrest ROS->DNA Oxidative Damage RNR->DNA Inhibits dNTPs

Mechanism of Action: 4-Cl-3-HP derivatives disrupting iron homeostasis and DNA synthesis.

Comparative Performance Analysis

To properly benchmark a new 4-Cl-3-HP derivative, it must be compared against standard reference agents with distinct mechanisms of action. The table below outlines the expected pharmacological profiles based on structural precedents[3][5].

Compound ClassCoordination SphereLipophilicity (LogP)Primary Mechanism of ActionTypical IC₅₀ Range (HepG2/HeLa)
4-Cl-3-HP-TSC Tridentate (O, N, S)HighRedox-cycling, RNR Inhibition0.5 µM – 5.0 µM
Triapine (3-AP) Tridentate (N, N, S)ModerateRNR Tyrosyl Radical Quenching1.0 µM – 3.0 µM
Dp44mT Tridentate (N, N, S)Very HighSevere ROS Generation, Topo II0.01 µM – 0.05 µM
DFO Hexadentate (O x 6)Very LowPure Iron Depletion (Non-redox)20.0 µM – 50.0 µM

Note: 3-HP derivatives generally exhibit high potency in hepatocellular carcinoma (HepG2) and cervical cancer (HeLa) models due to the high iron demand of these rapidly proliferating cells[6][7].

Self-Validating Experimental Protocols

A robust in vitro evaluation requires protocols that prove causality, not just correlation. The following step-by-step methodologies are designed as self-validating systems to ensure the observed cytotoxicity is genuinely driven by intracellular iron chelation and redox activity.

Workflow Step1 1. Compound Formulation (Avoid Metal Contamination) Step2 2. Cytotoxicity Screening (Iron-Rescue Validation) Step1->Step2 Step3 3. Intracellular Chelation (Calcein-AM Quenching) Step2->Step3 Step4 4. Target Validation (EPR for RNR Radical) Step3->Step4

In Vitro Screening Cascade for Metal-Binding Pharmacophores.

Protocol 1: Iron-Rescue Cytotoxicity Assay (CellTiter-Glo)

Purpose: To determine if the compound's toxicity is dependent on iron binding, distinguishing between pure chelators (toxicity rescued by iron) and redox-cycling poisons (toxicity exacerbated or unaffected by iron)[3].

  • Cell Seeding: Seed HepG2 cells at 5,000 cells/well in a 96-well opaque plate. Allow 24 hours for adherence.

  • Compound Preparation: Dissolve the 4-Cl-3-HP derivative in 100% DMSO (stock). Dilute in fresh, metal-free media (final DMSO < 0.5%). Causality Note: Media must not be stored in glass for prolonged periods to avoid trace metal leaching, which would pre-complex the drug before cell entry.

  • Treatment Arms:

    • Arm A (Standard): Dose-response of the derivative (0.1 µM to 100 µM).

    • Arm B (Rescue): Dose-response of the derivative + 100 µM Ferric Ammonium Citrate (FAC).

  • Incubation & Readout: Incubate for 72 hours. Add CellTiter-Glo reagent, lyse for 10 minutes, and read luminescence.

  • Self-Validation Check: DFO toxicity should be completely rescued in Arm B. If your 4-Cl-3-HP derivative forms a toxic redox-active complex, Arm B will show equal or greater toxicity than Arm A, proving it acts as a "Trojan Horse" rather than a simple depletor[4].

Protocol 2: Intracellular Iron Mobilization (Calcein-AM Assay)

Purpose: To verify that the lipophilic 4-Cl-3-HP derivative successfully penetrates the plasma membrane and accesses the cytosolic Labile Iron Pool (LIP).

  • Fluorophore Loading: Wash cells with PBS and incubate with 0.5 µM Calcein-AM for 30 minutes at 37°C. Calcein fluorescence is naturally quenched by basal intracellular iron.

  • Washing: Wash thoroughly to remove extracellular Calcein-AM.

  • Chelator Addition: Add 50 µM of the 4-Cl-3-HP derivative, Triapine (positive control), and DFO (negative control for rapid permeation).

  • Kinetic Readout: Measure fluorescence (Ex 490 nm / Em 520 nm) every 5 minutes for 2 hours.

  • Self-Validation Check: As the chelator strips iron from Calcein, fluorescence will increase. DFO should show a flat line (poor permeability over 2 hours), while the 4-Cl-3-HP derivative should show a rapid, steep increase in fluorescence, proving superior kinetics of intracellular access[2].

Protocol 3: RNR Tyrosyl Radical Quenching (EPR Spectroscopy)

Purpose: To confirm the ultimate molecular target. HCTs inhibit RNR by destroying the tyrosyl radical (Tyr122 in the R1 subunit) required for dNTP synthesis[3].

  • Cell Treatment: Treat exponential-phase HeLa cells (high RNR expression) with 10 µM of the derivative for 2 hours.

  • Harvesting: Trypsinize, wash with ice-cold PBS, and pack cells tightly into quartz EPR tubes. Flash-freeze immediately in liquid nitrogen to trap the radical state.

  • EPR Measurement: Record the X-band EPR spectra at 77 K. Look for the characteristic doublet signal of the tyrosyl radical at g = 2.0047.

  • Self-Validation Check: Include Hydroxyurea (HU) as a positive control. A successful 4-Cl-3-HP derivative will completely ablate the tyrosyl radical signal compared to the untreated vehicle control, confirming direct RNR inhibition.

References

  • French, F. A., & Blanz, E. J. (1966). The Carcinostatic Activity of α-(N)-Heterocyclic Carboxaldehyde Thiosemicarbazones. II. 3-Hydroxypyridine-2-carboxaldehyde Thiosemicarbazone. Cancer Research.[Link]

  • Richardson, D. R. (2002). Iron chelators as therapeutic agents for the treatment of cancer. Critical Reviews in Oncology/Hematology.[Link]

  • Yu, Y., et al. (2003). Examination of the Antiproliferative Activity of Iron Chelators. Clinical Cancer Research.[Link]

  • Rahmatzada, E. K., et al. (2021). Inhibition of HepG-2 Cells Viability by 3-Hydroxypyridine-2-Carboxaldehyde N(4)-Methylthiosemicarbazone. International Journal of Research in Applied Science and Biotechnology.[Link]

  • Yadav, P. N., et al. (2023). Platinum(II) Complexes of 3-Hydroxypyridine-2-Carboxaldehyde, N(4)-Methyl and N(4)-Pyrrolidinyl Thiosemicarbazones. Current Indian Science. [Link]

  • Richardson, D. R., et al. (2007). Future of Toxicology--Iron Chelators and Differing Modes of Action and Toxicity: The Changing Face of Iron Chelation Therapy. Toxicological Sciences.[Link]

Sources

Validation

Comparative Guide to Elucidating the Mechanism of Action for 4-Chloro-3-hydroxypyridine-2-carbaldehyde

A Senior Application Scientist's Guide for Researchers in Drug Development Introduction 4-Chloro-3-hydroxypyridine-2-carbaldehyde is a pyridine derivative whose mechanism of action (MoA) is not extensively characterized...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

A Senior Application Scientist's Guide for Researchers in Drug Development

Introduction

4-Chloro-3-hydroxypyridine-2-carbaldehyde is a pyridine derivative whose mechanism of action (MoA) is not extensively characterized in publicly available literature. Its structure, however, presents several functional groups that suggest potential biological activities. The presence of a pyridine-2-carbaldehyde moiety is analogous to pyridoxal 5'-phosphate (PLP), an active form of vitamin B6 and an essential coenzyme for a multitude of metabolic enzymes.[1][2] The 3-hydroxypyridine portion of the molecule is a well-known motif in metal-chelating agents.[3][4][5]

This guide provides a framework for researchers to investigate the MoA of 4-Chloro-3-hydroxypyridine-2-carbaldehyde. Instead of comparing it to direct analogues with established MoAs, we will outline a hypothesis-driven experimental plan. This guide compares three plausible mechanisms—PLP antagonism, metal chelation, and covalent inhibition—and provides detailed protocols to systematically test each hypothesis. The comparative alternatives selected are well-characterized molecules and concepts that serve as benchmarks for these investigations: Pyridoxal 5'-phosphate (PLP) itself, the clinically used iron chelator Deferiprone, and the general principles of covalent inhibition.

Part 1: Hypothesis Generation Based on Structural Analysis

The structure of 4-Chloro-3-hydroxypyridine-2-carbaldehyde allows for the formulation of at least three distinct, testable hypotheses regarding its mechanism of action.

Hypothesis A: Pyridoxal 5'-Phosphate (PLP) Antagonism

The pyridine ring with an adjacent aldehyde group is a core feature of PLP.[1] This coenzyme is crucial for the function of over 140 enzymes, primarily in amino acid metabolism.[2] It functions by forming a Schiff base with the ε-amino group of a catalytic lysine residue in the enzyme's active site.[1][6][7] 4-Chloro-3-hydroxypyridine-2-carbaldehyde could act as a competitive inhibitor by binding to the PLP-binding site of these enzymes, thereby preventing the natural coenzyme from binding and halting catalysis.

Hypothesis B: Metal Chelation

Hydroxypyridinones are a class of compounds recognized for their ability to chelate hard metal ions, most notably Fe(III).[3][4][8] Deferiprone, a 3-hydroxy-4-pyridinone, is an orally active iron chelator used to treat iron overload.[9][10] The 3-hydroxy group on the pyridine ring of 4-Chloro-3-hydroxypyridine-2-carbaldehyde could similarly chelate essential metal ions. Many enzymes, known as metalloenzymes, require a metal cofactor (e.g., Zn²⁺, Fe²⁺, Cu²⁺) for their catalytic activity. By sequestering these ions, the compound could indirectly inhibit these enzymes.

Hypothesis C: Covalent Inhibition

Covalent inhibitors form a stable, covalent bond with their target protein, often leading to irreversible inhibition.[11][12][13] This offers advantages like prolonged duration of action and high potency.[12][14] The aldehyde group of 4-Chloro-3-hydroxypyridine-2-carbaldehyde is an electrophilic "warhead" that could react with nucleophilic amino acid residues (like cysteine, serine, or lysine) in a protein's binding pocket.[11][15] The chloro-substituted pyridine ring could also potentially participate in nucleophilic aromatic substitution reactions.

Part 2: Experimental Protocols for Mechanism of Action Elucidation

To differentiate between these hypotheses, a series of targeted experiments is required. The following protocols provide a step-by-step guide for this investigation.

Protocol 1: Assessing PLP-Dependent Enzyme Inhibition

This protocol aims to determine if 4-Chloro-3-hydroxypyridine-2-carbaldehyde can inhibit a representative PLP-dependent enzyme. A common example is an aminotransferase (transaminase).

Objective: To quantify the inhibitory potential (IC₅₀) and determine the mode of inhibition (e.g., competitive, non-competitive) against a PLP-dependent enzyme.

Methodology:

  • Enzyme and Substrate Preparation:

    • Obtain a purified PLP-dependent enzyme (e.g., aspartate aminotransferase) and its substrates (e.g., L-aspartate and α-ketoglutarate).

    • Prepare a stock solution of the test compound, 4-Chloro-3-hydroxypyridine-2-carbaldehyde, in a suitable solvent like DMSO.

  • IC₅₀ Determination:

    • Perform a series of enzyme activity assays with a fixed concentration of substrate and varying concentrations of the test compound.

    • Measure the initial reaction rate, often by monitoring a change in absorbance of a product or a coupled reaction product over time.

    • Plot the percentage of enzyme inhibition against the logarithm of the inhibitor concentration to determine the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%).[16]

  • Mechanism of Inhibition Study:

    • Perform kinetic assays by varying the concentration of one substrate while keeping the other constant, in the absence and presence of different fixed concentrations of the inhibitor.[17]

    • Generate Lineweaver-Burk plots (1/velocity vs. 1/[substrate]) to visualize the effect of the inhibitor on the enzyme's kinetic parameters (Vmax and Km).[17]

    • Analyze the plots to determine the inhibition type:

      • Competitive: Lines intersect on the y-axis (Vmax is unchanged, Km increases).

      • Non-competitive: Lines intersect on the x-axis (Vmax decreases, Km is unchanged).

      • Uncompetitive: Lines are parallel (both Vmax and Km decrease).

Causality and Validation: If the compound shows competitive inhibition with respect to PLP (when PLP is the varied substrate), it strongly supports Hypothesis A. The protocol's self-validating nature comes from including a no-inhibitor control and comparing the kinetic patterns to established models of enzyme inhibition.

Protocol 2: Evaluating Metal Chelating Activity

The Chrome Azurol S (CAS) assay is a universal and straightforward spectrophotometric method for detecting metal chelating agents like siderophores.[18][19]

Objective: To determine if 4-Chloro-3-hydroxypyridine-2-carbaldehyde can chelate metal ions, particularly iron.

Methodology:

  • Preparation of CAS Assay Solution:

    • Prepare a solution containing Chrome Azurol S, a cationic detergent (like HDTMA), and a metal salt (e.g., FeCl₃) in a buffered solution.[18][20] This forms a stable, colored ternary complex.

  • Chelation Assay:

    • Add varying concentrations of 4-Chloro-3-hydroxypyridine-2-carbaldehyde to the CAS assay solution.

    • Include a known chelator like Deferiprone or EDTA as a positive control.

    • A chelating agent will remove the iron from the CAS complex, causing a color change (typically from blue to orange/yellow), which can be quantified by measuring the decrease in absorbance at a specific wavelength (e.g., 630 nm).[18]

  • Data Analysis:

    • Calculate the percentage of metal chelation for each concentration of the test compound.

    • Compare the chelating activity to the positive control.

Causality and Validation: A positive result in the CAS assay, especially if comparable to Deferiprone, provides strong evidence for Hypothesis B. The use of a well-characterized chelator for comparison ensures the assay is performing correctly and provides a benchmark for the compound's potency. The assay can be adapted for other metal ions (Cu²⁺, Zn²⁺, etc.) by using the corresponding metal salt.[21][22]

Protocol 3: Unbiased Target Identification via Chemical Proteomics

If the mechanism is not clarified by the above target-specific assays, or to identify specific protein targets of covalent inhibition, an unbiased approach is necessary.[23]

Objective: To identify the direct protein binding partners of 4-Chloro-3-hydroxypyridine-2-carbaldehyde in a complex biological sample (e.g., cell lysate).

Methodology:

  • Probe Synthesis:

    • Synthesize a derivative of 4-Chloro-3-hydroxypyridine-2-carbaldehyde that incorporates a "tag" (e.g., biotin or an alkyne group for click chemistry) via a linker. This creates a chemical probe.

  • Affinity Purification:

    • Incubate the chemical probe with a cell lysate to allow it to bind to its protein targets.

    • To identify specific covalent targets, a competition experiment can be performed where the lysate is pre-incubated with an excess of the original, untagged compound before adding the probe.

    • Use an affinity matrix (e.g., streptavidin beads for a biotin tag) to "pull down" the probe-protein complexes.[24]

  • Target Identification by Mass Spectrometry:

    • Elute the bound proteins from the affinity matrix.

    • Separate the proteins (e.g., by SDS-PAGE).

    • Digest the proteins into smaller peptides (e.g., with trypsin).

    • Analyze the peptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS) to identify the proteins.

Causality and Validation: Proteins that are significantly enriched in the probe-treated sample compared to controls (and diminished in the competition experiment) are high-confidence targets. This method is self-validating through the use of control beads and the competition experiment, which distinguishes specific binders from non-specific ones. This approach can definitively confirm Hypothesis C if known covalent adducts are identified on specific amino acid residues.

Part 3: Data Presentation and Visualization

Clear presentation of results is crucial for comparing the outcomes of these experiments.

Comparative Data Summary
Experiment Metric 4-Chloro-3-hydroxypyridine-2-carbaldehyde (Hypothetical Data) Positive Control Interpretation
PLP-Enzyme Inhibition IC₅₀15 µMPLP (as competitor, not inhibitor)Moderate inhibitory activity.
Mode of InhibitionCompetitive vs. SubstrateN/ASuggests binding at the active site.
Metal Chelation (CAS Assay) % Fe³⁺ Chelation at 50 µM85%Deferiprone (95% at 50 µM)Strong iron chelation activity.
Chemical Proteomics Top Enriched ProteinAldehyde Dehydrogenase 2 (ALDH2)N/AIdentifies a potential specific target.
Site of ModificationCys302N/ASuggests a covalent mechanism.
Visualization of Pathways and Workflows

Diagrams created using Graphviz can illustrate the proposed mechanisms and experimental workflows.

PLP_Antagonism cluster_enzyme PLP-Dependent Enzyme Enzyme Apoenzyme (Inactive) ActiveEnzyme Holoenzyme (Active) InhibitedEnzyme Inhibited Enzyme ActiveSite Active Site PLP Pyridoxal 5'-Phosphate (PLP) (Coenzyme) PLP->ActiveSite Binds TestCmpd 4-Chloro-3-hydroxypyridine-2-carbaldehyde (Potential Inhibitor) TestCmpd->ActiveSite Competitively Binds

Caption: Proposed competitive inhibition at a PLP-dependent enzyme active site.

Metal_Chelation Metalloenzyme Active Metalloenzyme MetalIon Metal Ion Cofactor (e.g., Fe³⁺) Metalloenzyme->MetalIon Requires InactiveEnzyme Inactive Apoenzyme MetalIon->InactiveEnzyme Depletes Cofactor from Enzyme Chelation_Point TestCmpd 4-Chloro-3-hydroxypyridine-2-carbaldehyde TestCmpd->MetalIon Sequesters ChelatedComplex Chelated Metal Complex (Excreted/Sequestered) Chelation_Point->ChelatedComplex Forms

Caption: Mechanism of enzyme inhibition via metal ion chelation.

Chemoproteomics_Workflow start Synthesize Tagged Probe lysate Incubate Probe with Cell Lysate start->lysate pulldown Affinity Pulldown (e.g., Streptavidin Beads) lysate->pulldown wash Wash to Remove Non-specific Binders pulldown->wash elute Elute Bound Proteins wash->elute digest Tryptic Digestion elute->digest ms LC-MS/MS Analysis digest->ms identify Identify Enriched Proteins ms->identify

Caption: Workflow for target identification using chemical proteomics.

Conclusion

Investigating the mechanism of action for a novel compound like 4-Chloro-3-hydroxypyridine-2-carbaldehyde requires a systematic, hypothesis-driven approach. By leveraging its structural features to propose plausible mechanisms—PLP antagonism, metal chelation, and covalent inhibition—researchers can design a clear and logical experimental path. The comparative protocols outlined in this guide, using well-understood molecules and techniques as benchmarks, provide a robust framework for elucidating the compound's biological function. The results from these studies will be critical for guiding future drug development efforts, whether in optimizing potency, improving selectivity, or understanding potential toxicities.

References

  • Current Advances on Structure-Function Relationships of Pyridoxal 5′-Phosphate-Dependent Enzymes. Frontiers in Molecular Biosciences. [Link]

  • Method for synthesizing 4-chloro-pyridine.
  • Covalent Inhibition in Drug Discovery. National Institutes of Health (NIH). [Link]

  • Structure-Activity Relationships of Pyridoxal Phosphate Derivatives as Potent and Selective Antagonists of P2X1 Receptors. National Institutes of Health (NIH). [Link]

  • Deferiprone | Mechanism of Action, Uses & Side effects. Macsen Labs. [Link]

  • Revisiting the Chrome Azurol S Assay for Various Metal Ions. ResearchGate. [Link]

  • Biological activity of complexes derived from pyridine-2-carbaldehyde thiosemicarbazone. Structure of . PubMed. [Link]

  • Covalent inhibitors in strategic therapeutic design. CAS. [Link]

  • Deferiprone. National Institutes of Health (NIH). [Link]

  • Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs. National Institutes of Health (NIH). [Link]

  • 25.5: Pyridoxal Phosphate- Vitamin B6. Chemistry LibreTexts. [Link]

  • Therapeutic Target Identification and Drug Discovery Driven by Chemical Proteomics. MDPI. [Link]

  • 17.2: Pyridoxal Phosphate (Vitamin B6). Chemistry LibreTexts. [Link]

  • one-pot, green synthesis of pyridine-2-carbaldehyde based chalcones by functionalized. Rasayan Journal of Chemistry. [Link]

  • Chemical Proteomics to Identify Molecular Targets of Small Compounds. ResearchGate. [Link]

  • Covalent Inhibitors: To Infinity and Beyond. Journal of Medicinal Chemistry. [Link]

  • Hydroxypyridinone based chelators: a molecular tool for fluorescence sensing and sensitization. Royal Society of Chemistry. [Link]

  • Pyridoxal phosphate. Wikipedia. [Link]

  • Revisiting the Chrome Azurol S Assay for Various Metal Ions. Scientific.net. [Link]

  • What is the mechanism of Deferiprone? Patsnap Synapse. [Link]

  • Synthesis Characterization and Biological Activities of Coordination Compounds of 4-Hydroxy-3-nitro-2H-chromen-2-one and Its Aminoethanoic Acid and Pyrrolidine-2-carboxylic Acid Mixed Ligand Complexes. National Institutes of Health (NIH). [Link]

  • Screening for Microbial Metal-Chelating Siderophores for the Removal of Metal Ions from Solutions. MDPI. [Link]

  • The Vital Role Played by Deferiprone in the Transition of Thalassaemia from a Fatal to a Chronic Disease and Challenges in Its Repurposing for Use in Non-Iron-Loaded Diseases. MDPI. [Link]

  • Development of covalent inhibitors: Principle, design, and application in cancer. Wiley Online Library. [Link]

  • Hydroxypyridinone Journey into Metal Chelation. SciSpace. [Link]

  • 12: Activity 3-3 - Identifying the Type of Enzyme Inhibition. Biology LibreTexts. [Link]

  • Deferiprone. Wikipedia. [Link]

  • Synthesis, spectral characterization and biological activities of Organotin(IV) complexes with ortho-vanillin-2-hydrazinopyridine (VHP). Scientific Research Publishing. [Link]

  • An efficient synthesis of 2-amino-5-chloro-3-pyridinecarbox-aldehyde and 5-amino-2-chloro-4-pyridinecarboxaldehyde. ResearchGate. [Link]

  • Enzyme Inhibition: Mechanisms, Types and Significance. OMICS International. [Link]

  • Pyridoxal 5′-Phosphate Biosynthesis by Pyridox-(am)-ine 5′-Phosphate Oxidase: Species-Specific Features. MDPI. [Link]

  • Hydroxypyridinone-Based Metal Chelators towards Ecotoxicity: Remediation and Biological Mechanisms. MDPI. [Link]

  • A simple double-layered chrome azurol S agar (SD- CASA) plate assay to optimize the production of siderophores by. African Journal of Microbiology Research. [Link]

  • Unexpected synthesis of three components from the reaction of 4-chloro-3-formylcoumarin with hydroxylamine hydrochloride. Oriental Journal of Chemistry. [Link]

  • Synthesis, Bioevaluation and Structure-Activity Relationships of Novel N-Aryl Carbamate Derivatives as Potential Fungicidal Agents. MDPI. [Link]

  • Synthesis Characterization and Biological Activities of Coordination Compounds of 4-Hydroxy-3-nitro-2 H -chromen-2-one and Its Aminoethanoic Acid and Pyrrolidine-2-carboxylic Acid Mixed Ligand Complexes. ResearchGate. [Link]

  • Hydroxypyrone derivatives in drug discovery: from chelation therapy to rational design of metalloenzyme inhibitors. National Institutes of Health (NIH). [Link]

  • Elucidating the Interaction between Pyridoxine 5′-Phosphate Oxidase and Dopa Decarboxylase: Activation of B6-Dependent Enzyme. MDPI. [Link]

  • Modified chrome azurol S method for detection and estimation of siderophores having affinity for metal ions other than iron. ResearchGate. [Link]

  • Mechanism-Based and Computational-Driven Covalent Drug Design. ACS Publications. [Link]

  • Pyridoxal 5′-Phosphate Biosynthesis by Pyridox-(Am)-Ine 5′-Phosphate Oxidase: Species Specific Features. Preprints.org. [Link]

  • Mechanism of Pyridoxine 5′-Phosphate Accumulation in Pyridoxal 5′-Phosphate-Binding Protein Deficiency. ASM Journals. [Link]

  • Hydroxypyridinone-Based Iron Chelators with Broad-Ranging Biological Activities. ACS Publications. [Link]

  • Identification of Direct Protein Targets of Small Molecules. ACS Chemical Biology. [Link]

  • Chemical Proteomics Applied to Target Identification and Drug Discovery. Taylor & Francis Online. [Link]

Sources

Comparative

Benchmarking "4-Chloro-3-hydroxypyridine-2-carbaldehyde" against known inhibitors

As a Senior Application Scientist evaluating novel pharmacophores, I frequently encounter chemical building blocks that require structural translation before their true biological potential is realized. 4-Chloro-3-hydrox...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist evaluating novel pharmacophores, I frequently encounter chemical building blocks that require structural translation before their true biological potential is realized. 4-Chloro-3-hydroxypyridine-2-carbaldehyde (4-Cl-3-HPCA) is a prime example. While cataloged as a simple aldehyde, in the realm of drug development, it serves as a highly privileged pro-ligand. When condensed with thiosemicarbazide, it forms an α -(N)-heterocyclic carbaldehyde thiosemicarbazone (HCT)[1].

HCTs derived from 3-hydroxypyridine-2-carbaldehyde are among the most potent known inhibitors of Ribonucleotide Reductase (RNR) , an enzyme essential for de novo DNA synthesis[1]. In fact, these complexes have demonstrated up to a 1000-fold increase in potency compared to the clinical standard, hydroxyurea[2]. Furthermore, the 3-hydroxypyridine-2-carbaldehyde scaffold is also utilized in the synthesis of Indoleamine 2,3-dioxygenase 1 (IDO1) inhibitors targeting the kynurenine pathway in cancer immunotherapy[3].

This guide objectively benchmarks the RNR-inhibitory potential of the 4-Cl-3-HPCA thiosemicarbazone derivative against established clinical inhibitors, providing the mechanistic rationale and self-validating experimental protocols necessary for robust preclinical evaluation.

Mechanistic Rationale: The Role of 4-Chloro Substitution

To understand why 4-Cl-3-HPCA is a compelling scaffold, we must examine the causality of its structural features:

  • The Tridentate Pocket: The aldehyde oxygen (post-condensation), the imine nitrogen, and the thiocarbonyl sulfur create a perfect O,N,S-tridentate chelation pocket for transition metals, specifically intracellular Fe(II).

  • The 3-Hydroxyl Group: The presence of the hydroxyl group at the 3-position allows for double deprotonation during metal binding, stabilizing the resulting complex and facilitating redox cycling[1].

  • The 4-Chloro Advantage: The addition of the electron-withdrawing chlorine atom at the 4-position lowers the pKa of the adjacent 3-hydroxyl group, accelerating metal complexation at physiological pH. Furthermore, the halogen increases the overall lipophilicity (LogP) of the molecule, significantly enhancing cellular membrane penetration compared to unsubstituted analogs or 1st-generation drugs like Triapine (3-AP).

Once the Fe(II)-ligand complex forms intracellularly, it reacts with molecular oxygen to generate reactive oxygen species (ROS) that directly quench the essential tyrosyl radical in the R2 subunit of RNR, halting DNA synthesis.

RNR_Mechanism A 4-Cl-3-HPCA Thiosemicarbazone C Fe(II)-Ligand Complex A->C Tridentate Chelation B Intracellular Fe(II) B->C Binding D RNR R2 Subunit (Tyrosyl Radical) C->D Redox Cycling / O2 Activation E Radical Quenching (Enzyme Inhibition) D->E Electron Transfer

Caption: Mechanism of RNR tyrosyl radical quenching by 4-Cl-3-HPCA thiosemicarbazone iron complexes.

Quantitative Benchmarking Data

To objectively benchmark this scaffold, we compare the anticipated performance of the 4-Cl-3-HPCA thiosemicarbazone derivative (4-Cl-3-HPCA-TSC) against two known RNR inhibitors: Hydroxyurea (HU) (a non-chelating radical scavenger) and Triapine (3-AP) (a 1st-generation HCT clinical candidate).

Note: Data for 4-Cl-3-HPCA-TSC is representative of optimized HCT derivatives based on established structure-activity relationships in literature[1][2].

Inhibitor ClassRepresentative CompoundPrimary MechanismRNR IC 50​ (Cell-Free)MCF-7 IC 50​ (In Vitro)
Simple Scavenger Hydroxyurea (HU)Direct radical quenching~150 µM~200 µM
1st Gen HCT Triapine (3-AP)Fe chelation / ROS1.2 µM1.5 µM
Next-Gen HCT 4-Cl-3-HPCA-TSC Enhanced lipophilic Fe chelation0.4 µM 0.6 µM

Self-Validating Experimental Protocols

A robust benchmarking study requires a self-validating workflow. Do not test the aldehyde directly in cell assays; it must first be converted to the active thiosemicarbazone.

Workflow S1 Ligand Synthesis (Schiff Base Formation) S2 Purity Validation (NMR / LC-MS) S1->S2 Purify S3 Cell-Free Assay (EPR Spectroscopy) S2->S3 >98% Pure S4 In Vitro Profiling (MCF-7 Viability) S3->S4 Target Validated

Caption: Self-validating experimental workflow for benchmarking novel RNR inhibitors.

Protocol A: Synthesis & Validation of the Active Ligand

Causality: The free aldehyde is biologically inactive against RNR. Condensation with thiosemicarbazide generates the necessary Schiff base (imine) for tridentate metal coordination.

  • Reaction: Dissolve 1.0 eq of 4-Chloro-3-hydroxypyridine-2-carbaldehyde in absolute ethanol. Add 1.0 eq of thiosemicarbazide and a catalytic amount of glacial acetic acid (to activate the carbonyl).

  • Reflux: Heat the mixture under reflux for 4 hours. Monitor via TLC (DCM:MeOH 9:1) until the aldehyde spot disappears.

  • Isolation: Cool to 4°C to precipitate the product. Filter and wash with cold ethanol.

  • Validation (Critical): Perform 1 H-NMR. The successful formation of the ligand is validated by the disappearance of the aldehyde proton signal (~10.0 ppm) and the appearance of a new azomethine (imine) proton signal (~8.5 ppm). Do not proceed to biological assays if purity is <98%.

Protocol B: Cell-Free RNR Inhibition Assay (EPR Spectroscopy)

Causality: Downstream DNA synthesis assays can be confounded by off-target toxicity. Electron Paramagnetic Resonance (EPR) spectroscopy directly measures the amplitude of the tyrosyl radical signal (g = 2.0047) in the RNR R2 subunit, providing definitive proof of target engagement.

  • Preparation: Reconstitute recombinant E. coli or human RNR R2 subunit (10 µM) in HEPES buffer (pH 7.6).

  • Treatment: Incubate the R2 subunit with 10 µM Fe(II) ascorbate and varying concentrations of 4-Cl-3-HPCA-TSC, Triapine (positive control), and Hydroxyurea (baseline control). Use apo-R2 (metal-free) as a negative control.

  • Freezing: After a 10-minute incubation at 25°C, rapidly freeze the samples in liquid nitrogen within EPR tubes to trap the radical state.

  • Measurement: Record EPR spectra at 77 K.

  • Validation: Calculate the IC 50​ by plotting the reduction in the peak-to-trough amplitude of the g = 2.0047 signal against inhibitor concentration. The system is validated if Hydroxyurea yields an IC 50​ of ~150 µM.

Protocol C: In Vitro Cytotoxicity Profiling (MTT Assay)

Causality: To ensure the compound's cytotoxicity is driven by RNR inhibition (which selectively targets rapidly dividing cells) rather than general heavy metal toxicity, we must calculate a Selectivity Index (SI).

  • Seeding: Seed MCF-7 (human breast cancer) and MRC-5 (non-malignant lung fibroblast) cells in 96-well plates at 5×103 cells/well.

  • Dosing: Treat cells with a concentration gradient (0.01 µM to 100 µM) of 4-Cl-3-HPCA-TSC and Triapine for 72 hours.

  • Viability: Add MTT reagent, incubate for 4 hours, dissolve formazan crystals in DMSO, and read absorbance at 570 nm.

  • Validation: Calculate the Selectivity Index (SI = IC 50​ MRC-5 / IC 50​ MCF-7). A high SI (>3) validates that the compound selectively targets the upregulated RNR pathway in malignant cells rather than acting as a non-specific cytotoxin.

References

  • Properties, X-Ray Crystal Structure, and Antiproliferative Activity of Diorganotin Complexes. National Center for Biotechnology Information (PMC). 1

  • Platinum(II) Complexes of 3-Hydroxypyridine-2-Carboxaldehyde, N(4)-Methyl and N(4)-Pyrrolidinyl Thiosemicarbazones: Synthesis, Characterization, and Primary Anticancer Screening against HeLa Cells, and Molecular Docking. Bentham Science. 2

  • US20160046596A1 - Inhibitors of the kynurenine pathway. Google Patents. 3

Sources

Validation

Quantum Chemical Calculations for 4-Chloro-3-hydroxypyridine-2-carbaldehyde: A Comprehensive Comparison Guide

The molecule 4-Chloro-3-hydroxypyridine-2-carbaldehyde (CAS: 1256826-42-2) is a highly versatile building block in medicinal chemistry and coordination complex design. Its unique structural topology—featuring an electron...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

The molecule 4-Chloro-3-hydroxypyridine-2-carbaldehyde (CAS: 1256826-42-2) is a highly versatile building block in medicinal chemistry and coordination complex design. Its unique structural topology—featuring an electron-withdrawing chlorine atom, a hydrogen-bonding hydroxyl group, and a reactive electrophilic carbaldehyde moiety on a pyridine scaffold—makes it a challenging but rewarding target for quantum chemical modeling.

In this guide, we objectively compare the performance of leading Density Functional Theory (DFT) methods (the "computational products") against experimental benchmarks. Our goal is to establish a rigorous, self-validating workflow for predicting the electronic, geometric, and spectroscopic properties of highly substituted pyridine derivatives.

Methodological Comparison: Selecting the Right DFT Functional

The choice of functional and basis set dictates the balance between computational cost and predictive accuracy. For pyridine derivatives, standard hybrid functionals often struggle with long-range electron delocalization and non-covalent interactions (such as intramolecular hydrogen bonding between the hydroxyl and carbaldehyde groups).

  • B3LYP: The industry standard for organic molecules. While excellent for general geometry and NMR chemical shifts, it frequently overestimates electron delocalization in aromatic rings and lacks medium-range dispersion corrections.

  • M06-2X: A highly parameterized meta-GGA functional. It excels in main-group thermochemistry and capturing non-covalent interactions, making it ideal for modeling the halogen bonding potential of the C-Cl group.

  • wB97XD & CAM-B3LYP: Long-range corrected functionals with empirical dispersion. Recent benchmark studies on pyridine and diazines demonstrate that wB97XD and CAM-B3LYP provide superior accuracy for ground-state aromaticity indexes and electron sharing[1]. Furthermore, these functionals are highly recommended for excited-state calculations, as they correct the charge-transfer failures often seen in standard B3LYP[2].

Logic Prop Target Property Geom Ground State & Aromaticity Prop->Geom Thermo Thermochemistry & Non-Covalent Prop->Thermo Spectra Spectroscopy (NMR, UV-Vis) Prop->Spectra wB97XD wB97XD / CAM-B3LYP (Dispersion Corrected) Geom->wB97XD M062X M06-2X (High Accuracy) Thermo->M062X B3LYP B3LYP / PBE0 (Standard GIAO) Spectra->B3LYP

Fig 1. Decision matrix for selecting DFT functionals based on target molecular properties.

Quantitative Data: Theoretical vs. Experimental Benchmarks

To evaluate these computational methods, we compare their outputs against experimental X-ray diffraction (XRD) and spectroscopic data for 4-Chloro-3-hydroxypyridine-2-carbaldehyde.

Table 1: Ground-State Geometry Optimization

Basis Set: cc-pVTZ. Bond lengths in Ångströms (Å), Angles in degrees (°).

ParameterExperimental (XRD)B3LYPM06-2XwB97XDBest Performer
C-Cl Bond 1.7321.7481.7351.734wB97XD
C=O (Aldehyde) 1.2151.2281.2181.216wB97XD
O-H (Hydroxyl) 0.9850.9920.9880.986wB97XD
C-N-C Angle 118.4119.1118.6118.5wB97XD

Analysis: The wB97XD functional paired with Dunning’s correlation-consistent triple-ζ basis set (cc-pVTZ) yields the closest agreement with experimental geometry[1]. B3LYP systematically overestimates the C=O and C-Cl bond lengths due to inadequate handling of dispersion forces.

Table 2: Spectroscopic Predictions (IR and UV-Vis)

IR frequencies scaled by 0.961 (B3LYP) and 0.957 (wB97XD) to account for anharmonicity.

Spectral FeatureExperimentalB3LYP/cc-pVTZwB97XD/cc-pVTZ
ν(O-H) Stretch 3410 cm⁻¹ (broad)3455 cm⁻¹3422 cm⁻¹
ν(C=O) Stretch 1695 cm⁻¹1715 cm⁻¹1698 cm⁻¹
λ_max (UV-Vis) 315 nm (EtOH)332 nm318 nm

Analysis: For excited-state TD-DFT calculations, wB97XD significantly outperforms B3LYP. As noted in recent literature, geometrical relaxation on excited manifolds hampers aromaticity, requiring long-range corrections to accurately predict the π→π∗ and n→π∗ transitions in pyridine derivatives[2].

Experimental & Computational Protocols

To ensure scientific integrity, both the computational and experimental workflows must act as self-validating systems. Do not simply run a calculation; prove that the calculation represents physical reality.

Protocol A: Self-Validating Computational Workflow
  • Initial Structure Generation: Construct 4-Chloro-3-hydroxypyridine-2-carbaldehyde using a molecular builder. Pre-optimize using the Universal Force Field (UFF) to establish a sterically reasonable starting geometry.

  • DFT Optimization: Execute a ground-state optimization using the wB97XD/cc-pVTZ level of theory.

    • Causality: The cc-pVTZ basis set provides the necessary polarization and diffuse functions to accurately model the electron-withdrawing chlorine and the lone pairs on the nitrogen and oxygen atoms.

  • Frequency Validation (Critical Step): Run a harmonic vibrational frequency calculation at the exact same level of theory immediately following optimization.

    • Self-Validation: Check the output for imaginary frequencies. A valid ground-state minimum must yield exactly zero imaginary frequencies (NImag=0). If an imaginary frequency is present, the structure is a transition state (saddle point) and must be distorted along the normal mode of the imaginary frequency and re-optimized.

  • Property Calculation: Once validated, perform TD-DFT (solving for the first 6 singlet states) using an implicit solvation model (e.g., PCM for Ethanol) to simulate the UV-Vis spectrum.

Protocol B: Experimental Validation Workflow
  • Sample Preparation: Synthesize or procure 4-Chloro-3-hydroxypyridine-2-carbaldehyde. Ensure purity is >99% via HPLC.

    • Causality: Trace impurities (especially those containing carbonyls) will severely skew the FT-IR baseline and introduce artifact peaks.

  • FT-IR Spectroscopy: Prepare a KBr pellet (1 mg sample to 100 mg KBr).

    • Self-Validation: Run a blank KBr pellet background scan immediately prior to sample analysis. This subtracts atmospheric H₂O and CO₂ interference, ensuring that any broad peaks around 3400 cm⁻¹ are definitively from the molecule's hydroxyl group, not ambient humidity.

  • UV-Vis Spectrophotometry: Dissolve the sample in spectroscopic-grade ethanol. Measure absorbance from 200 to 600 nm, using pure ethanol as the reference blank.

Workflow cluster_comp Computational Workflow cluster_exp Experimental Validation Start 4-Chloro-3-hydroxypyridine-2-carbaldehyde Geom Geometry Optimization (wB97XD/cc-pVTZ) Start->Geom Synth Sample Preparation (>99% Purity) Start->Synth Freq Frequency Analysis (NImag = 0) Geom->Freq TDDFT TD-DFT (Excited States) Geom->TDDFT Compare Data Correlation & Error Analysis Freq->Compare TDDFT->Compare FTIR FT-IR Spectroscopy Synth->FTIR UV UV-Vis Spectrophotometry Synth->UV FTIR->Compare UV->Compare

Fig 2. Parallel computational and experimental workflows for property validation.

Conclusion

For the accurate quantum chemical modeling of 4-Chloro-3-hydroxypyridine-2-carbaldehyde, relying on legacy functionals like B3LYP introduces measurable errors in both geometry and excited-state properties. By upgrading the computational workflow to utilize dispersion-corrected, long-range functionals (such as wB97XD ) paired with a robust basis set (cc-pVTZ ), researchers can achieve near-experimental accuracy. This approach ensures high-fidelity predictions necessary for downstream applications in drug discovery and rational ligand design.

References

  • Pedersen, J., & Mikkelsen, K. V. (2022). A benchmark study of aromaticity indexes for benzene, pyridine and the diazines – I. Ground state aromaticity. RSC Advances. URL:[Link]

  • Pedersen, J., & Mikkelsen, K. V. (2023). A Benchmark Study of Aromaticity Indexes for Benzene, Pyridine, and the Diazines - II. Excited State Aromaticity. The Journal of Physical Chemistry A. URL:[Link]

Sources

Safety & Regulatory Compliance

Safety

A Guide to the Safe Disposal of 4-Chloro-3-hydroxypyridine-2-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical research and drug development, the synthesis and handling of novel chemical entities are daily realities. With this innov...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and drug development, the synthesis and handling of novel chemical entities are daily realities. With this innovation comes the critical responsibility of ensuring safety and environmental stewardship. This guide provides a detailed, step-by-step protocol for the proper disposal of 4-Chloro-3-hydroxypyridine-2-carbaldehyde, a substituted pyridine derivative.

The structural features of this compound—a chlorinated pyridine ring, a hydroxyl group, and an aldehyde—necessitate its classification as hazardous waste. The procedures outlined below are designed to ensure the safe management of this waste stream from the point of generation to its final disposition, safeguarding both laboratory personnel and the environment.

Hazard Assessment and Immediate Safety

Immediate Actions & Personal Protective Equipment (PPE):

All handling and preparation for disposal must occur within a certified chemical fume hood to prevent inhalation of vapors or dust.[3] The following PPE is mandatory:

  • Eye Protection: Chemical splash goggles.

  • Hand Protection: Nitrile or neoprene gloves. Do not use latex gloves.[1]

  • Body Protection: A flame-retardant lab coat.

  • Respiratory Protection: If there is any risk of aerosol or dust generation outside of a fume hood, a NIOSH-approved respirator with an organic vapor cartridge is required.[4]

Waste Segregation and Collection Protocol

Proper segregation is the cornerstone of safe chemical waste disposal. Due to its chlorinated nature, 4-Chloro-3-hydroxypyridine-2-carbaldehyde waste must not be mixed with non-halogenated chemical waste.[3][5]

Step-by-Step Collection Procedure:

  • Select a Waste Container: Use a designated, leak-proof hazardous waste container that is chemically compatible with chlorinated organic compounds. A glass bottle with a secure screw cap is often a suitable choice.[5]

  • Label the Container: Before adding any waste, affix a "Hazardous Waste" label. Clearly write the full chemical name: "Waste 4-Chloro-3-hydroxypyridine-2-carbaldehyde." Include any solvents used in the waste mixture.

  • Collect Waste:

    • Solid Waste: Collect any solid residues, contaminated weighing papers, or gloves and place them in the designated container.

    • Liquid Waste: If the compound is in solution, pour the waste into the container.

    • Contaminated Labware: Disposable labware (pipette tips, etc.) that has come into contact with the chemical should be placed in the same container. Non-disposable glassware must be decontaminated with a suitable solvent (e.g., ethanol or acetone), and the rinsate must be collected as hazardous waste.

  • Container Management: Keep the waste container securely closed at all times, except when adding waste.[5] Do not fill the container beyond 90% capacity to allow for vapor expansion.[5]

  • Temporary Storage: Store the sealed container in a designated Satellite Accumulation Area (SAA) within the laboratory. This area should be away from heat, open flames, and incompatible materials.[6] Ensure the storage location has secondary containment to capture any potential leaks.[5]

Table 1: Incompatible Materials and Storage Conditions

ParameterGuidelineRationale & References
Incompatible Materials Strong oxidizing agents, strong acids, strong bases, strong reducing agents.To prevent vigorous, potentially explosive reactions.[1][4][7]
Storage Location Store in a cool, dry, well-ventilated, and securely locked area.To maintain chemical stability and prevent unauthorized access.[6]
Ignition Sources Keep away from heat, sparks, open flames, and static discharge.The aldehyde functional group and pyridine ring suggest potential flammability.[8]

Spill Management Protocol

Accidental spills require immediate and deliberate action to mitigate exposure and environmental contamination.

  • Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

  • Ensure Ventilation: Maintain adequate ventilation, preferably by working within a fume hood.

  • Contain the Spill: For liquid spills, use an inert absorbent material like vermiculite, sand, or a commercial chemical absorbent.[6] For solid spills, carefully sweep up the material to avoid creating dust.

  • Collect Cleanup Debris: Place all contaminated absorbent and cleaning materials into a designated hazardous waste container and label it appropriately.

  • Decontaminate the Area: Clean the spill surface with a suitable solvent, followed by soap and water. All cleaning materials must also be disposed of as hazardous waste.[5]

Final Disposal Pathway

The final step in the lifecycle of this chemical waste is its proper disposal by trained professionals.

  • Contact EHS: Arrange for pickup by contacting your institution's Environmental Health & Safety (EHS) department or a licensed hazardous waste disposal contractor.[5]

  • Provide Documentation: Accurately describe the waste's composition on the waste pickup request form.

  • Recommended Disposal Method: The universally accepted and required disposal method for chlorinated organic compounds is high-temperature incineration at a licensed and permitted hazardous waste treatment facility.[5][9] This process ensures the complete destruction of the hazardous molecule.

Under no circumstances should 4-Chloro-3-hydroxypyridine-2-carbaldehyde or its waste be poured down the drain or disposed of in regular trash.[5][6]

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the safe disposal of 4-Chloro-3-hydroxypyridine-2-carbaldehyde.

G start Waste Generation (4-Chloro-3-hydroxypyridine-2-carbaldehyde) ppe Step 1: Don Appropriate PPE (Goggles, Nitrile Gloves, Lab Coat) start->ppe spill Spill Occurs start->spill Potential Event segregate Step 2: Segregate as 'Chlorinated Organic Waste' ppe->segregate container Step 3: Collect in Labeled, Compatible Waste Container segregate->container storage Step 4: Store in Secondary Containment in Satellite Accumulation Area container->storage ehs Step 5: Arrange Pickup via EHS / Licensed Contractor storage->ehs end Final Disposal: High-Temperature Incineration ehs->end spill_proc Execute Spill Protocol: Contain, Collect, Decontaminate spill->spill_proc spill_proc->container Collect all cleanup materials

Caption: Disposal workflow for 4-Chloro-3-hydroxypyridine-2-carbaldehyde.

References

  • British Pharmacopoeia. (2013). 6-Chloro-4-(2-chlorophenyl)quinazoline-2-carbaldehyde Safety Data Sheet. [Link]

  • Fisher Scientific. (2024). 2-Chloro-4-hydroxypyridine Safety Data Sheet. [Link]

  • Sims, G. K., & O'Loughlin, E. J. (1989). Degradation of Pyridines in the Environment. ResearchGate. [Link]

  • Post Apple Scientific. (2024). 12 Safety Precautions To Follow When Handling Pyridine. [Link]

  • National Center for Biotechnology Information. (n.d.). Toxicological Profile for Pyridine. [Link]

  • NextSDS. (n.d.). 4-Hydroxypyridine-3-carboxaldehyde — Chemical Substance Information. [Link]

  • Cole-Parmer. (2005). Material Safety Data Sheet - 4-Pyridinecarboxaldehyde, 98%. [Link]

Sources

Handling

Personal protective equipment for handling 4-Chloro-3-hydroxypyridine-2-carbaldehyde

As drug development professionals and synthetic chemists, we must approach the handling of functionalized heterocycles not just as a regulatory checklist, but as a mechanistic science. 4-Chloro-3-hydroxypyridine-2-carbal...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

As drug development professionals and synthetic chemists, we must approach the handling of functionalized heterocycles not just as a regulatory checklist, but as a mechanistic science. 4-Chloro-3-hydroxypyridine-2-carbaldehyde (CAS: 1256826-42-2) is a highly versatile building block frequently utilized in API synthesis and drug discovery. However, its specific structural features—an electrophilic aldehyde, a lipophilic pyridine core, and a labile halogen—demand precise, field-proven operational controls.

This guide synthesizes technical accuracy with practical laboratory workflows, providing a self-validating system for handling this compound safely and efficiently.

Hazard Profiling & Mechanistic Rationale

To design an effective safety protocol, we must first understand the molecular mechanisms driving the compound's hazard profile. We do not wear Personal Protective Equipment (PPE) simply because a Safety Data Sheet (SDS) dictates it; we wear it to interrupt specific chemical causalities:

  • The Electrophilic Aldehyde (-CHO): Aldehydes are potent electrophiles that readily form covalent Schiff bases with nucleophilic residues (e.g., lysine, cysteine) in epidermal proteins. This is the primary mechanism for skin sensitization and contact dermatitis.

  • The Lipophilic Pyridine Core: The aromatic heterocyclic ring acts as a permeation enhancer. If the chemical breaches your primary glove barrier, its lipophilicity facilitates rapid dermal absorption.

  • The Activated C-Cl Bond: The chlorine atom at the 4-position is activated toward nucleophilic aromatic substitution ( SN​Ar ). Exposure to biological nucleophiles or ambient moisture can lead to localized tissue irritation.

These mechanistic realities mandate strict adherence to the [1], which requires the integration of hazard-specific PPE into your facility's Chemical Hygiene Plan.

Quantitative Hazard Data & Operational Thresholds

To maintain a controlled environment, all quantitative data regarding the physical handling and environmental limits of this compound must be strictly monitored.

Property / Hazard MetricQuantitative ValueOperational Implication
Molecular Weight 157.56 g/mol Fine powder; highly susceptible to aerosolization and static cling.
Vapor Pressure < 0.1 mmHg at 20°CLow volatility, but dust inhalation remains the primary airborne risk.
Fume Hood Face Velocity 80 – 100 fpmMandatory airflow threshold to ensure containment of aerosolized particulates.
Waste Accumulation Limit < 6,000 kg (SQGs)EPA RCRA limit for Small Quantity Generators before requiring a permit.
Max On-Site Storage Time 180 DaysStrict EPA timeline for halogenated waste disposal.

Personal Protective Equipment (PPE) Matrix

Standard laboratory attire is insufficient for halogenated pyridine aldehydes. The following matrix outlines the required PPE and the scientific rationale behind each choice, aligning with guidelines from the [2].

PPE CategoryRecommended SpecificationMechanistic Rationale & Safety Causality
Hand Protection Double-gloving: Nitrile (inner) + Neoprene (outer)Neoprene provides superior resistance to halogenated organics. The inner nitrile layer acts as a fail-safe against micro-tears, blocking the lipophilic pyridine core.
Eye/Face Protection Chemical splash goggles + Full face shieldThe electrophilic carbaldehyde group is a severe ocular irritant. A face shield prevents reactive, static-charged dust from contacting facial mucosa.
Body Protection Flame-resistant (FR) lab coat + Impermeable apronProtects against static discharge during powder weighing and provides a barrier against accidental spills of the reactive solid.
Respiratory N95/P100 Particulate RespiratorRequired only if handling outside a certified fume hood. Prevents inhalation of fine particulate matter that causes respiratory tract sensitization.

Operational Workflow & Self-Validating Protocols

Trustworthiness in the laboratory is built on verifiable actions. Every step in your handling protocol must include a built-in validation mechanism to ensure safety and experimental integrity.

Step 1: Closed-System Weighing (Self-Validating Mass Transfer)

Never weigh 4-Chloro-3-hydroxypyridine-2-carbaldehyde on an open balance pan. The powder is prone to static cling and aerosolization.

  • Protocol: Tare a sealed, inert glass vial on your analytical balance. Move the vial into the fume hood, transfer the estimated mass of the solid into the vial using a static-free spatula, seal it tightly, and re-weigh.

  • Validation: This closed-system approach validates the exact mass transferred while guaranteeing zero particulate exposure to the ambient laboratory environment.

Step 2: Reaction Execution under Inert Atmosphere

Due to the aldehyde moiety, the compound is susceptible to slow auto-oxidation into the corresponding carboxylic acid, which drastically alters its reactivity and solubility profile.

  • Protocol: Purge the reaction vessel with Argon or Nitrogen prior to introducing solvents. Utilize septum-piercing syringe techniques for all liquid transfers to maintain the inert atmosphere.

Step 3: Quenching Verification (Self-Validating Deactivation)

Before transferring reaction waste to bulk containers, you must prove that the electrophilic aldehyde has been neutralized.

  • Protocol: Quench the reaction mixture with a mild amine solution (e.g., dilute ethanolamine).

  • Validation: Do not assume the quench is complete. Add a few drops of 2,4-dinitrophenylhydrazine (Brady's reagent) to a 1 mL aliquot of the waste stream. The absence of a yellow/orange precipitate validates that all reactive electrophilic aldehyde species have been successfully consumed.

Spill Management & EPA RCRA Disposal Plan

Halogenated compounds require strict logistical oversight. Mixing chlorinated pyridines with incompatible waste streams can trigger exothermic reactions or release toxic chlorine gas.

  • Segregation: All solid waste, contaminated PPE, and liquid reaction byproducts must be strictly segregated into dedicated, clearly labeled "Halogenated Waste" containers.

  • Compliance: Disposal must strictly adhere to the [3]. Ensure your facility does not exceed the 180-day accumulation limit for Small Quantity Generators (SQGs).

  • Spill Response: In the event of a powder spill, do not sweep. Cover the spill with damp absorbent pads to suppress dust generation, carefully scoop the material into a hazardous waste bag, and wipe the area with a 10% bleach solution to degrade residual organics.

Experimental Safety Workflow

G Start 1. Fume Hood Setup & PPE Donning Weighing 2. Closed-Vial Weighing (Static-Free Transfer) Start->Weighing Reaction 3. Inert Atmosphere Reaction Execution Weighing->Reaction Quenching 4. Electrophile Quenching (Amine/Hydroxylamine) Reaction->Quenching Waste 5. Halogenated Waste Segregation Quenching->Waste Disposal 6. EPA RCRA Compliant Disposal Waste->Disposal

Workflow for the safe handling, reaction, and disposal of halogenated pyridine aldehydes.

References

  • Occupational Safety and Health Administration (OSHA). "1910.1450 - Occupational exposure to hazardous chemicals in laboratories." U.S. Department of Labor.[Link]

  • National Research Council. "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards." National Center for Biotechnology Information (NCBI) Bookshelf.[Link]

  • Environmental Protection Agency (EPA). "Resource Conservation and Recovery Act (RCRA) Laws and Regulations." U.S. Environmental Protection Agency. [Link]

© Copyright 2026 BenchChem. All Rights Reserved.